3-Fluoro-5-methylbenzoic acid

• CAS: 518070-19-4

Core Science & Biosynthesis

Core Compound Identification and Significance

An In-depth Technical Guide to 3-Fluoro-5-methylbenzoic Acid

This guide provides a comprehensive technical overview of 3-Fluoro-5-methylbenzoic acid (CAS No. 518070-19-4), a key fluorinated building block for research and development in the pharmaceutical, agrochemical, and materials science sectors. Designed for researchers, chemists, and drug development professionals, this document synthesizes core physicochemical data, a detailed synthetic strategy, and an exploration of its applications, grounded in established chemical principles and authoritative references.

3-Fluoro-5-methylbenzoic acid, also known as 5-fluoro-m-toluic acid, belongs to a class of fluorinated aromatic carboxylic acids.[1] The strategic placement of a fluorine atom and a methyl group on the benzoic acid scaffold imparts unique electronic and steric properties, making it a valuable intermediate in organic synthesis.

The incorporation of fluorine into bioactive molecules is a cornerstone of modern medicinal chemistry. It can significantly enhance metabolic stability, binding affinity, and lipophilicity, thereby improving the pharmacokinetic and pharmacodynamic profiles of drug candidates.[2][3] The presence of three distinct functional handles—the carboxylic acid, the aromatic ring, and the benzylic methyl group—allows for a diverse range of subsequent chemical transformations.

Physicochemical and Spectroscopic Profile

A thorough understanding of a compound's physical and chemical properties is fundamental to its effective use in experimental work. The key properties of 3-Fluoro-5-methylbenzoic acid are summarized below.

Table 1: Physicochemical Properties of 3-Fluoro-5-methylbenzoic acid

Property	Value	Source(s)
CAS Number	518070-19-4	[1][4][5]
Molecular Formula	C₈H₇FO₂	[1][6]
Molecular Weight	154.14 g/mol	[1][6]
Melting Point	141-143 °C	[4][6]
Appearance	White to off-white crystalline powder	N/A
Density (Predicted)	1.258 ± 0.06 g/cm³	[4]
Solubility	Soluble in water	[6]
InChI Key	XPUFVYIUPYNLPD-UHFFFAOYSA-N	[6]
SMILES	CC1=CC(=CC(=C1)C(=O)O)F	[6]

Predicted Spectroscopic Signature

• ¹H NMR: The spectrum is expected to show a sharp singlet for the methyl protons (CH₃) around 2.4 ppm. The three aromatic protons will appear as distinct multiplets in the 7.0-8.0 ppm region, with their splitting patterns influenced by both proton-proton and proton-fluorine couplings. The acidic proton of the carboxylic acid will appear as a broad singlet far downfield, typically above 12 ppm, and its presence can be confirmed by D₂O exchange.

• ¹³C NMR: The spectrum will display eight distinct carbon signals. The carboxyl carbon (C=O) is expected around 167-170 ppm. The methyl carbon will be observed upfield, around 21 ppm. The six aromatic carbons will appear in the 115-140 ppm range. The carbon directly bonded to the fluorine atom will show a large one-bond coupling constant (¹JCF) of approximately 240-250 Hz, appearing as a doublet. The ortho and meta carbons will exhibit smaller two-bond (²JCF) and three-bond (³JCF) couplings, respectively.[7]

Synthesis and Mechanistic Rationale

A robust and scalable synthesis is critical for the practical application of any chemical intermediate. While multiple synthetic routes are conceivable, a highly logical and field-proven approach involves the oxidation of a readily available precursor, 3-fluoro-5-methylbenzaldehyde. This method is advantageous due to the commercial availability of the starting material and the reliability of the oxidation step.

Proposed Synthetic Workflow: Oxidation of 3-Fluoro-5-methylbenzaldehyde

Caption: Proposed workflow for the synthesis of 3-Fluoro-5-methylbenzoic acid.

Step-by-Step Protocol and Scientific Rationale

Objective: To convert the aldehyde functional group of 3-fluoro-5-methylbenzaldehyde into a carboxylic acid without altering the fluoro or methyl substituents.

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, suspend 3-fluoro-5-methylbenzaldehyde in a dilute aqueous solution of sodium carbonate or sodium hydroxide.

  • Causality: Performing the oxidation under basic conditions is crucial. It ensures the product, a carboxylic acid, is deprotonated to its carboxylate salt (sodium 3-fluoro-5-methylbenzoate). This salt is highly soluble in the aqueous medium, facilitating a homogeneous reaction with the oxidizing agent. Furthermore, the basic environment enhances the stability of the permanganate oxidant.

• Oxidation: While stirring vigorously, slowly add a solution of potassium permanganate (KMnO₄) in water. The amount of KMnO₄ should be slightly in excess to ensure complete conversion. After the addition, gently heat the mixture to reflux for 1-2 hours. The reaction progress can be monitored by the disappearance of the purple permanganate color and the formation of a brown manganese dioxide (MnO₂) precipitate.

  • Causality: Potassium permanganate is a powerful and cost-effective oxidizing agent capable of efficiently converting aldehydes to carboxylic acids. Heating accelerates the reaction rate. The stoichiometry must be carefully controlled to avoid unwanted side-chain oxidation of the methyl group, although this is generally a slower process under these conditions compared to aldehyde oxidation.

• Quenching and Filtration: After the reaction is complete (indicated by the absence of a purple hue), cool the mixture to room temperature. Add a small amount of ethanol to quench any unreacted KMnO₄. Filter the mixture through a pad of celite to remove the MnO₂ precipitate.

  • Causality: Celite provides a fine filter bed that effectively removes the gelatinous MnO₂ precipitate, which would otherwise clog standard filter paper. Quenching excess oxidant is a critical safety and purity step before acidification.

• Acidification and Isolation: Transfer the clear filtrate to a beaker and cool it in an ice bath. Slowly add concentrated hydrochloric acid (HCl) with stirring until the solution is acidic (pH ~2). A white precipitate of 3-fluoro-5-methylbenzoic acid will form.

  • Causality: The acidification step protonates the soluble carboxylate salt, converting it back into the neutral carboxylic acid. The neutral form is significantly less soluble in cold water, causing it to precipitate out of the solution, which is the basis for its isolation.

• Purification: Collect the crude product by vacuum filtration, wash with a small amount of cold water, and dry. For higher purity, recrystallize the solid from an appropriate solvent system, such as an ethanol/water mixture.

  • Causality: Recrystallization is a standard purification technique for crystalline solids. It exploits differences in solubility between the desired compound and impurities at different temperatures to yield a product of high purity, suitable for demanding applications.

Applications in Research and Development

3-Fluoro-5-methylbenzoic acid is a versatile building block primarily used as an intermediate in the synthesis of more complex molecules, particularly active pharmaceutical ingredients (APIs) and agrochemicals.

Caption: Role of 3-Fluoro-5-methylbenzoic acid as a versatile synthetic intermediate.

• Pharmaceutical Synthesis: The carboxylic acid group is a versatile handle for forming amide bonds, which are prevalent in drug molecules. By coupling this acid with various amines, medicinal chemists can generate large libraries of compounds for screening. The fluoromethylphenyl motif is found in various therapeutic classes. For example, related fluorinated benzoic acids are precursors to potent kinase inhibitors for oncology and pyrimidinone derivatives for treating chronic pain.[8][9] The precursor, 3-fluoro-5-methylbenzaldehyde, is used to synthesize fluoroquinolone antibacterial agents like Pazufloxacin, highlighting the importance of this substitution pattern in the field of anti-infectives.[10]

• Agrochemical Development: This compound serves as a building block for modern herbicides and insecticides.[10] The fluorine atom can increase the biological efficacy and environmental stability of the final active ingredient.

• Materials Science: The rigid aromatic structure can be incorporated into polymers or liquid crystals. The fluorine substitution can impart desirable properties such as thermal stability, chemical resistance, and altered dielectric properties.[2][10]

Safety, Handling, and Storage

As with any laboratory chemical, proper handling of 3-Fluoro-5-methylbenzoic acid is essential to ensure personnel safety.

Table 2: GHS Hazard and Precautionary Information

Category	Information	Source(s)
Signal Word	Warning
Hazard Statements	H315: Causes skin irritation.H319: Causes serious eye irritation.H335: May cause respiratory irritation.	[5]
Personal Protective Equipment (PPE)	Wear protective gloves, protective clothing, eye protection/face protection.	[11]
Handling	Use only outdoors or in a well-ventilated area. Avoid breathing dust/fume/gas/mist/vapors/spray. Wash skin thoroughly after handling.	[11]
Storage	Store in a well-ventilated place. Keep container tightly closed. Store locked up in cool, dry conditions.	[6]
Incompatible Materials	Strong oxidizing agents.	[6]

Conclusion

3-Fluoro-5-methylbenzoic acid (CAS: 518070-19-4) is a high-value chemical intermediate with significant potential in drug discovery, agrochemical synthesis, and materials science. Its distinct trifunctional structure, combined with the beneficial properties imparted by fluorine, makes it a strategic building block for creating complex and high-performance molecules. The synthetic route detailed in this guide is robust and based on well-understood chemical transformations, ensuring its accessibility for laboratory and potential scale-up applications. Adherence to recommended safety protocols is mandatory for its handling and use.

References

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• Chemcasts. (n.d.). 3-Fluoro-5-methylbenzoic acid (CAS 518070-19-4) Properties | Density, Cp, Viscosity. Retrieved from [Link]

• Chemcasts. (n.d.). 3-Fluoro-5-methylbenzoic acid Properties vs Temperature | Cp, Density, Viscosity. Retrieved from [Link]

• ChemBK. (n.d.). CAS 518070-19-4. Retrieved from [Link]

• Fisher Scientific. (n.d.). 3-Fluoro-5-methylbenzoic acid, 97%, Thermo Scientific. Retrieved from [Link]

• PubChem. (2026, January 3). 3-Fluoro-5-hydroxy-2-methylbenzoic acid. Retrieved from [Link]

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• Ningbo Inno Pharmchem Co., Ltd. (n.d.). Exploring the Properties and Applications of 3-Fluoro-5-Methylbenzaldehyde. Retrieved from [Link]

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• Zhang, L., et al. (n.d.). A practical synthesis of 3-chloro-2,4-difluoro-5-hydroxybenzoic acid. SAGE Publications. Retrieved from [Link]

• Organic Syntheses. (n.d.). p-FLUOROBENZOIC ACID. Retrieved from [Link]

• ResearchGate. (n.d.). 13 C NMR spectrum of the compound. Retrieved from [Link]

• Gesynta Pharma. (n.d.). Exploring 2-Fluoro-3-Methylbenzoic Acid: Properties and Applications. Retrieved from [Link]

• Asif, M. (2016). Biological Potential of Fluoro-Benzene Analogs. JSciMed Central. Retrieved from [Link]

• Reich, H. J. (2021, October 20). 13C NMR Chemical Shifts. Organic Chemistry Data. Retrieved from [Link]

• Ningbo Inno Pharmchem Co., Ltd. (n.d.). The Role of 5-Fluoro-2-methylbenzoic Acid in Modern Pharmaceutical Discovery. Retrieved from [Link]

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• 3. Biological Potential of FluoroBenzene Analogs [jscimedcentral.com]
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• 5. 518070-19-4 Cas No. | 3-Fluoro-5-methylbenzoic acid | Apollo [store.apolloscientific.co.uk]
• 6. 3-Fluoro-5-methylbenzoic acid, 97%, Thermo Scientific 1 g | Buy Online | Thermo Scientific Alfa Aesar | Fisher Scientific [fishersci.pt]
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3-Fluoro-5-methylbenzoic acid physical properties

An In-Depth Technical Guide to the Physical Properties of 3-Fluoro-5-methylbenzoic Acid

Abstract

This technical guide provides a comprehensive overview of the core physical and chemical properties of 3-Fluoro-5-methylbenzoic acid (CAS No. 518070-19-4), a key intermediate in pharmaceutical and agrochemical synthesis. This document is intended for researchers, chemists, and drug development professionals, offering a synthesis of known data, expert analysis of expected properties, and detailed, field-proven experimental protocols for property determination. The guide emphasizes the scientific rationale behind experimental methodologies, ensuring both technical accuracy and practical utility.

Introduction and Compound Profile

3-Fluoro-5-methylbenzoic acid is a substituted aromatic carboxylic acid. Its structure, featuring both a fluorine atom and a methyl group on the benzene ring, imparts a unique combination of steric and electronic properties. The fluorine atom can enhance metabolic stability and binding interactions in bioactive molecules, while the methyl group provides a lipophilic anchor and influences the electronic nature of the ring. These characteristics make it a valuable building block in the synthesis of complex organic molecules, including active pharmaceutical ingredients (APIs) and specialty chemicals. A thorough understanding of its physical properties is paramount for its effective use in reaction design, process scale-up, formulation, and quality control.

Molecular Structure:

Caption: Chemical structure of 3-Fluoro-5-methylbenzoic acid.

Core Physicochemical Properties

The reliable physical data for a compound are the bedrock of its application in synthesis and material science. The following table summarizes the key properties of 3-Fluoro-5-methylbenzoic acid.

Property	Value	Source(s)
CAS Number	518070-19-4	[1]
Molecular Formula	C₈H₇FO₂	[1]
Molecular Weight	154.14 g/mol	[1]
Appearance	White to off-white powder/crystalline solid	[1]
Melting Point	141-145 °C	[1]
Boiling Point	266.2 ± 20.0 °C (Predicted)	[1]
Density	1.258 ± 0.06 g/cm³ (Predicted)	[1]
Solubility	Soluble in water at 25 °C. Also soluble in common organic solvents like alcohols, and THF.

Analysis of Acidity (pKa)

The parent compound, 3-fluorobenzoic acid , has a reported pKa of 3.86 [2]. The primary electronic influence on the acidity of the carboxylic acid group is the fluorine atom at the meta-position. As a highly electronegative atom, fluorine exerts a strong electron-withdrawing inductive effect (-I), which stabilizes the conjugate base (carboxylate anion) and thereby increases the acidity of the parent benzoic acid (pKa ≈ 4.2).

The addition of a methyl group at the 5-position (also meta to the carboxylate) introduces a counteracting effect. The methyl group is weakly electron-donating through induction and hyperconjugation (+I). This effect slightly destabilizes the carboxylate anion, making the acid weaker (i.e., raising the pKa).

Anticipated Spectroscopic Profile

While experimental spectra are not publicly available, the following profile outlines the expected spectroscopic characteristics for identity confirmation of 3-Fluoro-5-methylbenzoic acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: (400 MHz, DMSO-d₆)

  • ~13.2 ppm (s, 1H, broad): Carboxylic acid proton (-COOH). The broadness is due to hydrogen bonding and exchange.

  • ~7.5-7.7 ppm (m, 2H): Aromatic protons ortho to the carboxylic acid group.

  • ~7.3-7.4 ppm (m, 1H): Aromatic proton ortho to the fluorine atom.

  • 2.4 ppm (s, 3H): Methyl group protons (-CH₃).

• ¹³C NMR: (100 MHz, DMSO-d₆)

  • ~166 ppm: Carboxylic acid carbonyl carbon (C=O).

  • ~162 ppm (d, ¹JCF ≈ 245 Hz): Aromatic carbon directly bonded to fluorine (C-F).

  • ~141 ppm: Aromatic carbon bonded to the methyl group.

  • ~133 ppm: Aromatic carbon bonded to the carboxylic acid group.

  • ~125 ppm (d, JCF ≈ 8 Hz): Aromatic carbon ortho to the fluorine.

  • ~120 ppm (d, JCF ≈ 22 Hz): Aromatic carbon para to the fluorine.

  • ~115 ppm (d, JCF ≈ 21 Hz): Aromatic carbon ortho to the fluorine.

  • ~21 ppm: Methyl carbon (-CH₃).

Infrared (IR) Spectroscopy

• 3300-2500 cm⁻¹ (broad): O-H stretch of the carboxylic acid, very broad due to hydrogen bonding.

• ~3050 cm⁻¹ (medium): Aromatic C-H stretch.

• ~2950 cm⁻¹ (weak): Aliphatic C-H stretch from the methyl group.

• ~1700 cm⁻¹ (strong, sharp): C=O carbonyl stretch of the carboxylic acid.

• ~1600, ~1480 cm⁻¹ (medium): Aromatic C=C ring stretches.

• ~1250 cm⁻¹ (strong): C-F stretch.

• ~1300 cm⁻¹ (strong): C-O stretch.

Mass Spectrometry (MS)

• Molecular Ion (M⁺): m/z = 154.04 (for C₈H₇FO₂).

• Key Fragments:

  • m/z = 137: Loss of -OH (M-17).

  • m/z = 109: Loss of -COOH (M-45).

  • m/z = 95: Further fragmentation of the aromatic ring.

Standardized Experimental Protocols

The following protocols describe standardized, reliable methods for the experimental determination of the core physical properties of 3-Fluoro-5-methylbenzoic acid.

Protocol 1: Melting Point Determination (Capillary Method)

This method provides a sharp, reproducible melting point range, which is a critical indicator of purity.

Causality: The temperature at which a crystalline solid melts is a distinct physical property defined by the energy required to overcome the crystal lattice forces. Impurities disrupt this lattice, typically causing melting to occur over a wider range and at a lower temperature.

Methodology:

• Sample Preparation:

  • Ensure the 3-Fluoro-5-methylbenzoic acid sample is completely dry and finely powdered. Crush a small amount on a watch glass with a spatula if necessary.

  • Take a glass capillary tube (sealed at one end) and press the open end into the powder to collect a small amount of the sample.

  • Tap the sealed end of the capillary on a hard surface to pack the sample down to a height of 2-3 mm.

• Apparatus Setup:

  • Use a calibrated digital melting point apparatus (e.g., Mel-Temp or similar).

  • Insert the prepared capillary tube into the sample holder of the apparatus.

• Measurement:

  • Rapid Determination (Optional): Set a fast heating rate (~10-15 °C/min) to quickly find the approximate melting range. This prevents excessive time spent on the precise measurement.

  • Precise Determination: Allow the apparatus to cool to at least 20 °C below the approximate melting point. Prepare a new capillary.

  • Set a slow, controlled heating rate of 1-2 °C per minute. A slow rate is crucial for allowing the sample and thermometer to be in thermal equilibrium, ensuring an accurate reading.

  • Record the temperature (T₁) at which the first drop of liquid appears.

  • Record the temperature (T₂) at which the last solid crystal melts completely.

  • The melting point is reported as the range T₁ - T₂.

• Validation: Repeat the precise determination with a fresh sample to ensure reproducibility. Results should agree within 1 °C.

Caption: Workflow for Melting Point Determination.

Protocol 2: Acidity (pKa) Determination (Potentiometric Titration)

This protocol provides a highly accurate method for determining the dissociation constant by monitoring pH changes during neutralization.

Causality: The pKa is the pH at which a weak acid is exactly 50% dissociated. By titrating the acid with a strong base and monitoring the pH, a titration curve is generated. The midpoint of the buffer region (the flattest part of the curve) corresponds to the half-equivalence point, where [Acid] = [Conjugate Base], and therefore pH = pKa according to the Henderson-Hasselbalch equation.

Methodology:

• Reagent and Sample Preparation:

  • Prepare a standardized ~0.1 M NaOH solution, ensuring it is carbonate-free.

  • Accurately weigh approximately 100-150 mg of 3-Fluoro-5-methylbenzoic acid and dissolve it in ~50 mL of deionized water (or a water/methanol co-solvent if solubility is limited) in a 100 mL beaker.

  • Calibrate a pH meter using standard pH 4.00 and 7.00 buffers.

• Titration Setup:

  • Place the beaker on a magnetic stirrer and add a small stir bar.

  • Immerse the calibrated pH electrode and a temperature probe into the solution, ensuring the electrode tip does not contact the stir bar.

  • Fill a 25 mL burette with the standardized 0.1 M NaOH solution.

• Titration Procedure:

  • Record the initial pH of the acid solution.

  • Add the NaOH titrant in small increments (e.g., 0.2 mL). After each addition, allow the pH reading to stabilize completely before recording the pH and the total volume of titrant added.

  • As the pH begins to change more rapidly (approaching the equivalence point), reduce the increment size to 0.1 mL or smaller to capture the inflection point accurately.

  • Continue adding titrant well past the equivalence point until the pH begins to plateau again.

• Data Analysis:

  • Plot pH (y-axis) versus the volume of NaOH added (x-axis) to generate the titration curve.

  • Determine the equivalence point (V_eq), which is the volume at the steepest point of the curve. This can be found precisely by plotting the first derivative (ΔpH/ΔV vs. V).

  • Calculate the half-equivalence point volume (V_eq / 2).

  • Find the pH on the titration curve that corresponds to the volume V_eq / 2. This pH value is the experimental pKa.

Caption: Workflow for pKa Determination via Potentiometric Titration.

Protocol 3: Solid-State Density Determination (Gas Pycnometry)

Gas pycnometry is a non-destructive technique that provides a highly accurate measurement of a solid's true density by measuring its volume.

Causality: Density is defined as mass per unit volume. While mass is easily measured with a balance, accurately measuring the volume of an irregular solid powder is challenging. Gas pycnometry leverages Archimedes' principle in a gaseous medium (typically inert helium). It determines the volume of the solid by measuring the pressure change of a known volume of gas when the sample is introduced. Helium is used because its small atomic size allows it to penetrate all accessible pores, providing the true volume of the solid material itself.

Methodology:

• Instrument Preparation:

  • Use a gas pycnometer (e.g., Quantachrome or Micromeritics).

  • Calibrate the instrument using the provided calibration spheres of known, certified volume. This step is critical for ensuring the accuracy of the internal chamber volumes.

  • Purge the system thoroughly with dry helium gas.

• Sample Preparation:

  • Accurately weigh the sample of 3-Fluoro-5-methylbenzoic acid (typically 1-5 grams, depending on the sample cell size). Record the mass precisely.

  • Place the weighed sample into the appropriate sample cell.

• Measurement Cycle:

  • Place the sample cell into the instrument's analysis port and seal it.

  • Initiate the analysis sequence. The instrument will automatically perform a series of pressurization and equilibration steps.

  • The pycnometer first fills a reference chamber with helium to a known pressure. It then opens a valve to allow the gas to expand into the sample chamber.

  • By measuring the final equilibrium pressure and applying the ideal gas law (Boyle's Law), the instrument calculates the volume occupied by the solid sample.

  • The instrument typically runs multiple cycles (e.g., 5-10) and averages the results to ensure precision.

• Calculation:

  • The density (ρ) is calculated automatically by the instrument's software using the formula:

    • ρ = mass / volume

  • Record the mean volume and the calculated density.

Caption: Workflow for Density Determination via Gas Pycnometry.

Safety and Handling

3-Fluoro-5-methylbenzoic acid is classified as an irritant. Adherence to standard laboratory safety protocols is required.

• GHS Hazard Statements:

  • Causes skin irritation.

  • Causes serious eye irritation.

  • May cause respiratory irritation.

• Personal Protective Equipment (PPE):

  • Eye Protection: Wear chemical safety goggles.

  • Hand Protection: Wear compatible chemical-resistant gloves (e.g., nitrile).

  • Skin and Body Protection: Wear a standard laboratory coat.

• Handling:

  • Use only in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of dust.

  • Avoid contact with skin, eyes, and clothing.

  • Wash hands thoroughly after handling.

• Storage:

  • Store in a tightly closed container.

  • Keep in a cool, dry, and well-ventilated place away from strong oxidizing agents.

References

• Chemcasts. 3-Fluoro-5-methylbenzoic acid (CAS 518070-19-4) Properties | Density, Cp, Viscosity. [Link]

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• 2. 455-38-9(3-Fluorobenzoic acid) | Kuujia.com [kuujia.com]

An In-depth Technical Guide to 3-Fluoro-5-methylbenzoic Acid: A Key Building Block in Modern Drug Discovery

Abstract

This technical guide provides a comprehensive overview of 3-Fluoro-5-methylbenzoic acid, a fluorinated aromatic carboxylic acid of significant interest to researchers, scientists, and drug development professionals. The strategic placement of the fluorine atom and the methyl group on the benzoic acid scaffold imparts unique physicochemical properties that are highly sought after in medicinal chemistry. This document delves into the core chemical and physical characteristics of this compound, detailed synthetic pathways with an emphasis on the causality of experimental choices, thorough analytical characterization methodologies, and its applications as a pivotal building block in the design and synthesis of novel therapeutic agents. This guide is intended to serve as a practical resource, bridging theoretical concepts with actionable experimental protocols and insights.

Introduction: The Strategic Importance of Fluorination in Drug Design

The incorporation of fluorine into small molecules has become a cornerstone of modern medicinal chemistry. The unique properties of the fluorine atom—its small size, high electronegativity, and the strength of the carbon-fluorine bond—can profoundly influence a molecule's metabolic stability, lipophilicity, and binding affinity to biological targets.[1][2] 3-Fluoro-5-methylbenzoic acid (also known as 5-fluoro-m-toluic acid) is a prime exemplar of a fluorinated building block that leverages these advantages. Its structure, featuring a carboxylic acid functional group for versatile derivatization, a lipophilic methyl group, and a strategically positioned fluorine atom, makes it an invaluable intermediate in the synthesis of complex active pharmaceutical ingredients (APIs).[3] This guide will provide a detailed exploration of this key molecule, from its fundamental properties to its practical applications in the pharmaceutical landscape.

Physicochemical Properties of 3-Fluoro-5-methylbenzoic Acid

A thorough understanding of the physicochemical properties of a building block is paramount for its effective utilization in synthesis and drug design. The key properties of 3-Fluoro-5-methylbenzoic acid are summarized in the table below.

Property	Value	Source
CAS Number	518070-19-4
Molecular Formula	C₈H₇FO₂
Molecular Weight	154.14 g/mol
Appearance	White to off-white crystalline powder	[4]
Melting Point	160-162 °C
Density	Data not consistently available	[5]
Solubility	Soluble in organic solvents like ethanol, ether, and chloroform; sparingly soluble in water.	[6]

Synthesis of 3-Fluoro-5-methylbenzoic Acid: A Mechanistic and Practical Approach

The synthesis of 3-Fluoro-5-methylbenzoic acid can be approached through several strategic pathways. The choice of a particular route often depends on the availability of starting materials, scalability, and desired purity. Here, we present a logical and field-proven synthetic strategy, emphasizing the rationale behind each step.

Retrosynthetic Analysis

A common retrosynthetic approach for substituted benzoic acids involves the carbonation of a Grignard reagent. This strategy is particularly effective as it allows for the introduction of the carboxylic acid functionality in the final step from a readily prepared organometallic intermediate.

Caption: Retrosynthetic analysis of 3-Fluoro-5-methylbenzoic acid.

Experimental Protocol: Grignard Carbonation of 3-Bromo-5-fluorotoluene

This protocol describes a robust method for the synthesis of 3-Fluoro-5-methylbenzoic acid, adapted from established Grignard reaction procedures.[4]

Step 1: Formation of the Grignard Reagent

• Materials:

  • 3-Bromo-5-fluorotoluene

  • Magnesium turnings

  • Anhydrous diethyl ether or tetrahydrofuran (THF)

  • Iodine crystal (for initiation)

• Procedure:

  • To a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, add magnesium turnings.

  • Add a small crystal of iodine to the flask. The iodine serves as an initiator by reacting with the magnesium surface to expose a fresh, reactive surface.

  • In the dropping funnel, prepare a solution of 3-bromo-5-fluorotoluene in anhydrous diethyl ether.

  • Add a small portion of the 3-bromo-5-fluorotoluene solution to the magnesium turnings. The reaction is initiated when the color of the iodine disappears and gentle refluxing is observed. If the reaction does not start, gentle warming may be required.

  • Once the reaction has initiated, add the remaining 3-bromo-5-fluorotoluene solution dropwise at a rate that maintains a gentle reflux.

  • After the addition is complete, reflux the reaction mixture for an additional 30-60 minutes to ensure complete formation of the Grignard reagent, phenylmagnesium bromide.

Causality of Experimental Choices:

• Anhydrous Conditions: Grignard reagents are highly reactive towards protic solvents like water. The presence of even trace amounts of moisture will quench the Grignard reagent, reducing the yield of the desired product. Therefore, all glassware must be thoroughly dried, and anhydrous solvents must be used.

• Initiation: The surface of magnesium metal is often coated with a passivating layer of magnesium oxide. Iodine or a small amount of pre-formed Grignard reagent is used to etch this layer and initiate the reaction.

Step 2: Carbonation and Work-up

• Materials:

  • Dry ice (solid carbon dioxide)

  • Hydrochloric acid (e.g., 2M HCl)

  • Diethyl ether

  • Saturated sodium chloride solution (brine)

  • Anhydrous sodium sulfate or magnesium sulfate

• Procedure:

  • Crush dry ice into a fine powder and place it in a separate flask.

  • Slowly pour the prepared Grignard reagent solution onto the crushed dry ice with vigorous stirring. A large excess of dry ice is used to ensure complete carbonation and to minimize the formation of ketone byproducts from the reaction of the Grignard reagent with the initially formed carboxylate salt.

  • Allow the mixture to warm to room temperature, during which the excess dry ice will sublime.

  • Acidify the reaction mixture by slowly adding aqueous hydrochloric acid. This protonates the carboxylate salt to form the desired carboxylic acid and dissolves any remaining magnesium salts.

  • Transfer the mixture to a separatory funnel and extract the aqueous layer with diethyl ether.

  • Combine the organic layers and wash with brine to remove any remaining water-soluble impurities.

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and remove the solvent under reduced pressure to yield the crude 3-Fluoro-5-methylbenzoic acid.

  • The crude product can be purified by recrystallization from a suitable solvent system, such as toluene or a mixture of hexane and ethyl acetate.[7]

Caption: Workflow for the synthesis of 3-Fluoro-5-methylbenzoic acid.

Analytical Characterization

The identity and purity of synthesized 3-Fluoro-5-methylbenzoic acid are confirmed using a combination of spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum provides information about the number and chemical environment of the hydrogen atoms in the molecule. For 3-Fluoro-5-methylbenzoic acid, the expected signals are:

  • A singlet for the methyl protons (CH₃) typically in the range of 2.3-2.5 ppm.

  • A broad singlet for the carboxylic acid proton (-COOH), which can appear over a wide range (typically >10 ppm) and may be exchangeable with D₂O.

  • A series of multiplets or distinct signals for the aromatic protons, with chemical shifts influenced by the electron-withdrawing fluorine and carboxylic acid groups, and the electron-donating methyl group. The coupling of these protons with the fluorine atom will result in characteristic splitting patterns.

• ¹³C NMR: The carbon NMR spectrum reveals the number of non-equivalent carbon atoms. For 3-Fluoro-5-methylbenzoic acid, one would expect to see:

  • A signal for the methyl carbon.

  • A signal for the carboxylic acid carbon, typically downfield (>165 ppm).

  • Four distinct signals for the aromatic carbons, with their chemical shifts influenced by the substituents. The carbon directly attached to the fluorine will show a large one-bond carbon-fluorine coupling constant (¹JC-F).

Predicted ¹³C NMR Chemical Shifts and Splitting: The carbon directly bonded to fluorine will appear as a doublet with a large coupling constant. The ortho and meta carbons will also exhibit smaller C-F couplings.[8]

Infrared (IR) Spectroscopy

The IR spectrum is used to identify the functional groups present in the molecule. Key characteristic absorption bands for 3-Fluoro-5-methylbenzoic acid include:

• A broad O-H stretching vibration from the carboxylic acid, typically in the range of 2500-3300 cm⁻¹.[9]

• A strong C=O stretching vibration from the carbonyl group of the carboxylic acid, usually around 1700 cm⁻¹.

• C-H stretching vibrations from the aromatic ring and the methyl group.

• A C-F stretching vibration, which is typically found in the fingerprint region.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the molecule. For 3-Fluoro-5-methylbenzoic acid, the molecular ion peak (M⁺) would be observed at m/z = 154.14. Common fragmentation patterns for benzoic acids include the loss of -OH and -COOH groups.

Applications in Drug Discovery and Development

3-Fluoro-5-methylbenzoic acid is a valuable building block for the synthesis of a wide range of biologically active molecules. The presence of the fluorine atom can enhance metabolic stability by blocking sites of oxidative metabolism, and it can also modulate the pKa of nearby functional groups, which can be crucial for optimizing drug-target interactions and pharmacokinetic properties.

While specific drugs containing the 3-fluoro-5-methylbenzoic acid scaffold are not widely documented in publicly available information, its derivatives are of significant interest in several therapeutic areas. For instance, fluorinated benzoic acids are key components in the synthesis of:

• Anti-inflammatory agents: By serving as a scaffold for the attachment of various pharmacophores.[10]

• Anticancer agents: The unique electronic properties of the fluorinated ring can contribute to enhanced binding to target proteins in cancer cells.[3][11]

• Antiviral compounds: Fluorinated heterocycles derived from building blocks like 3-fluoro-5-methylbenzoic acid have shown promise as antiviral agents.[2]

The general strategy involves using the carboxylic acid group for amide bond formation or other coupling reactions to link the 3-fluoro-5-methylphenyl moiety to other parts of a larger molecule.

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3-Fluoro-5-methylbenzoic acid molecular weight

An In-Depth Technical Guide to 3-Fluoro-5-methylbenzoic Acid for Advanced Research

This guide provides an in-depth technical overview of 3-Fluoro-5-methylbenzoic acid, a fluorinated aromatic carboxylic acid of significant interest to researchers, medicinal chemists, and professionals in drug development. We will move beyond basic data to explore the causality behind its application, validated protocols for its use, and its strategic importance as a molecular building block in modern pharmaceutical design.

3-Fluoro-5-methylbenzoic acid (CAS No. 518070-19-4) is a key intermediate in organic synthesis, particularly valued in the field of drug discovery.[1][2] Its utility stems from the unique combination of a carboxylic acid functional group, a methyl group, and a strategically placed fluorine atom on the aromatic ring.

The incorporation of fluorine into potential drug candidates is a widely used strategy in medicinal chemistry to enhance critical pharmacokinetic and pharmacodynamic properties.[3][4] Fluorine's high electronegativity and small size can modulate the acidity (pKa) of the nearby carboxylic acid, influence molecular conformation, block metabolic pathways, and improve binding affinity to biological targets.[4][5] Consequently, 3-Fluoro-5-methylbenzoic acid serves as a valuable scaffold for creating more complex molecules with potential therapeutic applications, such as kinase inhibitors and novel treatments for chronic pain.[6]

Physicochemical and Spectroscopic Properties

A precise understanding of a compound's physical and chemical properties is foundational to its effective application in research and synthesis. The key characteristics of 3-Fluoro-5-methylbenzoic acid are summarized below.

Property	Value	Source(s)
Molecular Formula	C₈H₇FO₂	[7][8]
Molecular Weight	154.14 g/mol	[6][8]
CAS Number	518070-19-4	[9][10]
Appearance	White crystalline powder	[6]
Melting Point	160 - 162 °C	[6]
Common Synonyms	5-Fluoro-m-toluic acid	[8]

Synthesis and Purification: A Validated Workflow

The synthesis of substituted benzoic acids often involves the carboxylation of a Grignard reagent or the oxidation of a corresponding toluene derivative. The following protocol describes a representative and reliable method for synthesizing 3-Fluoro-5-methylbenzoic acid, which ensures high purity and yield.

Diagram: Synthetic Pathway

Caption: Grignard-based synthesis of 3-Fluoro-5-methylbenzoic acid.

Step-by-Step Synthesis Protocol

Objective: To synthesize 3-Fluoro-5-methylbenzoic acid from 3-Bromo-5-fluorotoluene via a Grignard reaction.

Materials:

• 3-Bromo-5-fluorotoluene

• Magnesium turnings

• Anhydrous tetrahydrofuran (THF)

• Dry ice (solid CO₂)

• Hydrochloric acid (HCl), 2M aqueous solution

• Anhydrous sodium sulfate

• Diethyl ether

Procedure:

• Apparatus Setup: Assemble a three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet. Flame-dry all glassware under a stream of nitrogen to ensure anhydrous conditions.

• Grignard Reagent Formation: Place magnesium turnings in the flask. Add a small volume of anhydrous THF and a crystal of iodine to initiate the reaction. Slowly add a solution of 3-Bromo-5-fluorotoluene in anhydrous THF from the dropping funnel. Maintain a gentle reflux. The disappearance of the magnesium indicates the formation of the Grignard reagent.

• Carboxylation: Cool the reaction mixture in an ice bath. Carefully crush dry ice into a powder and add it portion-wise to the vigorously stirred Grignard solution. An exothermic reaction will occur, forming a thick white precipitate (the magnesium carboxylate salt). Allow the mixture to warm to room temperature and stir for an additional 2 hours.

• Acidification and Extraction: Quench the reaction by slowly adding 2M HCl. This will dissolve the magnesium salts and protonate the carboxylate to form the desired benzoic acid. Transfer the mixture to a separatory funnel and extract the product into diethyl ether (3x volumes).

• Purification: Combine the organic extracts and wash with brine. Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure. The crude product can be further purified by recrystallization from an appropriate solvent system (e.g., ethanol/water) to yield a pure, white crystalline solid.

Analytical Characterization Workflow

Confirming the identity and purity of the synthesized product is a critical, self-validating step in any chemical protocol. A multi-technique approach is recommended.

Diagram: Analytical Verification Workflow

Caption: Standard workflow for analytical characterization.

Standard Characterization Protocols

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Dissolve a sample in a deuterated solvent (e.g., CDCl₃ or DMSO-d₆). The resulting spectrum should show distinct peaks corresponding to the aromatic protons and the methyl group protons, with coupling patterns consistent with the substitution on the benzene ring.

  • ¹⁹F NMR: This analysis will confirm the presence and chemical environment of the fluorine atom, showing a characteristic signal.

• Mass Spectrometry (MS):

  • Utilize a technique like Electrospray Ionization (ESI) coupled with a mass analyzer. The resulting spectrum should display a prominent peak corresponding to the molecular ion [M-H]⁻ at m/z 153.14, confirming the molecular weight.

• High-Performance Liquid Chromatography (HPLC):

  • Employ a reverse-phase C18 column with a suitable mobile phase (e.g., a gradient of acetonitrile and water with 0.1% formic acid). The chromatogram should show a single major peak, allowing for the quantification of purity, which should ideally be above 98%.

Applications in Drug Discovery and Synthesis

3-Fluoro-5-methylbenzoic acid is not an end product but a critical starting material. Its carboxylic acid group provides a reactive handle for various chemical transformations, most notably amidation reactions to form benzamides, which are common structural motifs in many pharmaceuticals.[6]

Diagram: Role as a Molecular Scaffold

Caption: Use of 3-Fluoro-5-methylbenzoic acid to generate compound libraries.

This strategy allows for the rapid synthesis of a diverse library of compounds. By varying the amine coupling partner, researchers can systematically explore the structure-activity relationship (SAR) to optimize a molecule's potency, selectivity, and pharmacokinetic profile. The fluorine and methyl groups on the scaffold provide stable, non-reactive points that influence the overall electronic and steric properties of the final molecules.

Safety, Handling, and Storage

As a laboratory chemical, 3-Fluoro-5-methylbenzoic acid requires careful handling to ensure user safety.

• Hazard Identification: This compound is known to cause skin irritation and serious eye irritation.[10][11] It may also cause respiratory irritation if inhaled.[10][12]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses, a lab coat, and chemical-resistant gloves, when handling this compound.[12][13]

• Handling: Use only in a well-ventilated area, preferably within a chemical fume hood, to avoid inhaling dust or fumes.[11] Avoid contact with skin, eyes, and clothing.[14]

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place, away from incompatible materials such as strong oxidizing agents.[11]

By adhering to these guidelines and leveraging the validated protocols within this document, researchers can safely and effectively utilize 3-Fluoro-5-methylbenzoic acid to advance their scientific and drug discovery objectives.

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An In-Depth Technical Guide to the Melting Point of 3-Fluoro-5-methylbenzoic Acid

Introduction

3-Fluoro-5-methylbenzoic acid, a substituted aromatic carboxylic acid, serves as a crucial building block in the synthesis of various pharmaceutical and agrochemical compounds. Its chemical structure, featuring a fluorine atom and a methyl group on the benzoic acid core, imparts unique physicochemical properties that are leveraged in drug design and materials science. Among these properties, the melting point is a fundamental characteristic that provides critical information regarding the purity, identity, and crystalline structure of the compound. This technical guide offers a comprehensive exploration of the melting point of 3-Fluoro-5-methylbenzoic acid, detailing the theoretical underpinnings, experimental methodologies for its determination, and the interpretation of results for researchers, scientists, and drug development professionals.

Physicochemical Properties of 3-Fluoro-5-methylbenzoic Acid

A thorough understanding of the physicochemical properties of a compound is paramount in its application. The melting point stands out as a key descriptor of a crystalline solid.

Property	Value	Source(s)
Melting Point	141-145 °C	[1]
Molecular Formula	C₈H₇FO₂	[1]
Molecular Weight	154.14 g/mol	[1]
CAS Number	518070-19-4	[1]
Synonyms	3-Carboxy-5-fluorotoluene, 5-Fluoro-m-toluic acid	[1]

The reported melting point of 141-145 °C indicates that 3-Fluoro-5-methylbenzoic acid is a solid at room temperature. A narrow melting point range is typically indicative of a high degree of purity.[2][3] Conversely, the presence of impurities can lead to a depression and broadening of the melting point range.[3][4][5]

The Significance of Purity: A Note on Synthesis and Purification

The accurate determination of the melting point of 3-Fluoro-5-methylbenzoic acid is intrinsically linked to its purity. Potential impurities can arise from its synthesis. A common synthetic route involves the Grignard reaction, starting from a halogenated precursor like 3-bromo-5-fluorotoluene.[6][7]

In this process, incomplete reactions or side reactions can introduce impurities such as unreacted starting materials or byproducts. Therefore, rigorous purification is essential. Recrystallization is a powerful and widely used technique for purifying solid organic compounds like benzoic acid derivatives.[8][9][10][11] The principle of recrystallization relies on the differential solubility of the compound and its impurities in a suitable solvent at different temperatures. By dissolving the impure solid in a hot solvent and allowing it to cool slowly, the desired compound crystallizes out in a purer form, leaving the impurities dissolved in the mother liquor.[8][11]

Experimental Determination of Melting Point

Two primary methods are employed for the precise determination of the melting point of crystalline solids: the capillary melting point method and Differential Scanning Calorimetry (DSC).

Capillary Melting Point Method

This traditional and widely used method involves heating a small, powdered sample in a capillary tube and observing the temperature at which it melts.

Caption: Workflow for Capillary Melting Point Determination.

• Sample Preparation: Ensure the 3-Fluoro-5-methylbenzoic acid sample is completely dry and finely powdered to ensure uniform heating.

• Capillary Loading: Tap the open end of a capillary tube into the powdered sample. Invert the tube and gently tap it on a hard surface to pack the sample into the sealed end to a height of 2-3 mm.

• Apparatus Setup: Place the loaded capillary tube into the heating block of the melting point apparatus.

• Heating: Begin heating the block. A rapid heating rate can be used initially to approach the expected melting point.

• Equilibration and Slow Heating: When the temperature is about 15-20°C below the anticipated melting point (around 120-125°C), reduce the heating rate to 1-2°C per minute. This slow rate is crucial for ensuring thermal equilibrium between the sample, the heating block, and the thermometer.

• Observation: Carefully observe the sample through the magnifying eyepiece.

• Recording the Melting Range:

  • Record the temperature at which the first droplet of liquid is observed. This is the beginning of the melting range.

  • Record the temperature at which the last crystal of the solid melts completely. This is the end of the melting range.

• Reporting: The melting point is reported as a range from the temperature of initial melting to the temperature of complete liquefaction. For a pure sample of 3-Fluoro-5-methylbenzoic acid, this range should be narrow, for instance, 142-143°C.

A self-validating system for this protocol involves the periodic calibration of the melting point apparatus using certified reference standards with known melting points.[1][12][13][14][15] This ensures the accuracy of the temperature readings.

Differential Scanning Calorimetry (DSC)

DSC is a powerful thermal analysis technique that measures the difference in heat flow between a sample and a reference as a function of temperature. It provides a more quantitative and detailed analysis of the melting process.

Caption: Workflow for Melting Point Determination by DSC.

• Sample Preparation: Accurately weigh a small amount (typically 1-5 mg) of 3-Fluoro-5-methylbenzoic acid into an aluminum DSC pan.

• Pan Sealing: Hermetically seal the pan to prevent any loss of sample due to sublimation.

• Instrument Setup: Place the sealed sample pan and an empty reference pan in the DSC instrument's cell.

• Thermal Program: Program the instrument to heat the sample at a controlled rate, for example, 10°C/minute, through the expected melting range.

• Data Collection: The instrument will record the differential heat flow between the sample and the reference as a function of temperature.

• Data Analysis: The melting of a crystalline solid is an endothermic process, which will be observed as a peak in the DSC thermogram. The melting point can be determined from this peak, typically as the onset temperature or the peak maximum. A sharp, single endotherm is characteristic of a pure crystalline compound.[16][17]

The area under the melting peak is proportional to the heat of fusion of the sample, providing additional thermodynamic information.

Interpreting the Results: The Mark of Purity

The melting point range is a sensitive indicator of purity.[4][5]

• Pure Compound: A pure crystalline solid, such as high-purity 3-Fluoro-5-methylbenzoic acid, will exhibit a sharp, narrow melting point range, typically 0.5-2°C.[2][3]

• Impure Compound: The presence of soluble impurities disrupts the crystal lattice, resulting in a lower and broader melting point range.[3][4][5] This phenomenon is known as melting point depression.

Therefore, a sharp melting point within the expected range of 141-145°C provides strong evidence for the high purity of a 3-Fluoro-5-methylbenzoic acid sample.

Safety and Handling

As a standard laboratory chemical, proper safety precautions should be observed when handling 3-Fluoro-5-methylbenzoic acid.

• Hazard Statements: May cause skin irritation, serious eye irritation, and respiratory irritation.[18]

• Precautionary Measures: Handle in a well-ventilated area. Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. Avoid breathing dust.[19][20][21] Wash hands thoroughly after handling.

Always consult the Safety Data Sheet (SDS) for comprehensive safety information before working with this compound.[18][21]

Conclusion

The melting point of 3-Fluoro-5-methylbenzoic acid is a critical physicochemical parameter that confirms its identity and provides a reliable assessment of its purity. The established melting point of 141-145 °C serves as a benchmark for researchers and drug development professionals. The accurate determination of this value, through either the capillary method or Differential Scanning Calorimetry, is contingent upon proper experimental technique and the use of a purified sample. A sharp, narrow melting point range is a hallmark of a high-purity compound, which is essential for its intended applications in the synthesis of high-value chemical entities. This guide provides the foundational knowledge and practical protocols to confidently and accurately determine and interpret the melting point of 3-Fluoro-5-methylbenzoic acid.

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An In-depth Technical Guide to the Physicochemical Properties of 3-Fluoro-5-methylbenzoic Acid, with a Focus on its Boiling Point

Introduction: The Significance of Fluorinated Benzoic Acids in Modern Research

In the landscape of contemporary drug discovery and materials science, the strategic incorporation of fluorine into organic molecules has emerged as a paramount tool for fine-tuning physicochemical and biological properties.[1][2] 3-Fluoro-5-methylbenzoic acid, a member of the fluorinated benzoic acid family, represents a key building block in the synthesis of a diverse array of high-value compounds, from active pharmaceutical ingredients (APIs) to advanced agrochemicals.[3][4][5] Understanding the fundamental properties of this molecule, such as its boiling point, is not merely an academic exercise but a critical necessity for process optimization, purification, and the rational design of novel chemical entities. This guide provides a comprehensive exploration of the boiling point of 3-Fluoro-5-methylbenzoic acid, grounded in both theoretical principles and practical experimental methodologies, tailored for researchers, scientists, and drug development professionals.

Physicochemical Profile of 3-Fluoro-5-methylbenzoic Acid

A foundational understanding of a molecule's properties is essential before delving into specific characteristics like its boiling point. Below is a summary of the key physicochemical parameters for 3-Fluoro-5-methylbenzoic acid.

Property	Value/Information	Source
Molecular Formula	C₈H₇FO₂	[6]
Molecular Weight	154.14 g/mol	[6]
CAS Number	518070-19-4	[6]
Appearance	White to off-white crystalline powder (typical for benzoic acid derivatives)	General knowledge
Boiling Point	Not experimentally determined in readily available literature. Estimated to be >250 °C.	Estimation based on related compounds
Melting Point	Data not consistently available.

Theoretical Considerations: The Influence of Substituents on Boiling Point

The boiling point of a compound is a direct reflection of the strength of its intermolecular forces. For benzoic acid and its derivatives, these forces are primarily hydrogen bonding (due to the carboxylic acid group) and van der Waals interactions. The introduction of substituents onto the aromatic ring, such as a fluorine atom and a methyl group, modulates these interactions.

• The Carboxylic Acid Group: The ability of the carboxylic acid moiety to form strong hydrogen bonds results in a significantly higher boiling point compared to non-polar compounds of similar molecular weight. For instance, the boiling point of benzoic acid is approximately 249 °C.

• Fluorine Substitution: Fluorine is the most electronegative element, leading to a strong dipole moment in the C-F bond. This can increase dipole-dipole interactions between molecules. However, the effect of fluorine on boiling point is not always straightforward. Progressive fluorination of a benzene ring can sometimes lead to a decrease in boiling point, potentially due to a reduction in the polarizability of the molecule and weaker van der Waals forces.[7] The electron-withdrawing nature of fluorine also influences the acidity of the carboxylic acid group.[8]

• Methyl Group Substitution: The methyl group is an electron-donating group and increases the overall size and surface area of the molecule. This generally leads to stronger van der Waals forces and, consequently, a higher boiling point.

For 3-Fluoro-5-methylbenzoic acid, the interplay of these effects—strong hydrogen bonding from the carboxylic acid, the polar influence of the fluorine atom, and the increased van der Waals forces from the methyl group—would be expected to result in a boiling point higher than that of benzoic acid.

Comparative Boiling Points of Related Benzoic Acid Derivatives

To establish a reasonable estimate for the boiling point of 3-Fluoro-5-methylbenzoic acid, it is instructive to examine the experimentally determined boiling points of analogous compounds.

Compound	Structure	Boiling Point (°C)
Benzoic Acid	C₇H₆O₂	~249
3-Fluorobenzoic Acid	C₇H₅FO₂	Not available, but melting point is 123 °C[9]
2-Fluoro-5-methylbenzoic acid	C₈H₇FO₂	259.2 ± 20.0 (Predicted)

Given that the predicted boiling point of an isomer, 2-Fluoro-5-methylbenzoic acid, is around 259°C, and considering the combined electronic and steric effects of the substituents, it is reasonable to predict that the boiling point of 3-Fluoro-5-methylbenzoic acid will also be in a similar range, likely slightly above 250°C.

Experimental Determination of Boiling Point: Protocols and Rationale

For a compound where the boiling point is not well-documented, experimental determination is essential. The choice of method depends on the quantity of the substance available and the required accuracy.

Thiele Tube Method (Microscale Determination)

This method is ideal for small quantities of material (less than 1 mL) and provides a relatively accurate measurement.[10]

Principle: The boiling point is the temperature at which the vapor pressure of the liquid equals the atmospheric pressure. In this method, a sample is heated, and the temperature at which a continuous stream of bubbles emerges from an inverted capillary tube and then ceases upon cooling is recorded as the boiling point.[10][11]

Step-by-Step Protocol:

• Preparation: Place a small amount (0.5-1 mL) of 3-Fluoro-5-methylbenzoic acid into a small test tube.

• Capillary Tube: Insert a sealed-end capillary tube, open end down, into the test tube containing the sample.

• Apparatus Assembly: Attach the test tube to a thermometer using a rubber band or wire, ensuring the sample is level with the thermometer bulb.

• Heating: Immerse the assembly in a Thiele tube filled with a high-boiling point liquid (e.g., mineral oil or silicone oil), making sure the rubber band is above the oil level.

• Observation: Gently heat the side arm of the Thiele tube with a Bunsen burner or microburner.[10] As the temperature rises, a stream of bubbles will emerge from the capillary tube.

• Measurement: Once a steady stream of bubbles is observed, remove the heat. The boiling point is the temperature at which the bubbling stops and the liquid just begins to be drawn back into the capillary tube.[10][12]

Causality: The steady stream of bubbles indicates that the vapor pressure of the sample has overcome the atmospheric pressure. As the apparatus cools, the vapor pressure drops, and when it equals the atmospheric pressure, the liquid is drawn into the capillary. This point represents the true boiling point.

Diagram of Thiele Tube Boiling Point Determination:

Caption: Workflow for Thiele tube boiling point determination.

Distillation Method (Macroscale Determination)

When a larger quantity of the compound is available (at least 5 mL), distillation can be used to determine the boiling point while also purifying the substance.[10][13][14][15][16]

Principle: The boiling point is the constant temperature at which the liquid and vapor phases are in equilibrium during distillation.[13]

Step-by-Step Protocol:

• Apparatus Setup: Assemble a simple distillation apparatus, including a distilling flask, a condenser, a receiving flask, and a thermometer.

• Sample and Boiling Chips: Place approximately 5-10 mL of 3-Fluoro-5-methylbenzoic acid and a few boiling chips into the distilling flask.

• Thermometer Placement: Position the thermometer so that the top of the bulb is level with the bottom of the side arm leading to the condenser.

• Heating: Gently heat the distilling flask.

• Observation and Measurement: Record the temperature at which the vapor condenses on the thermometer bulb and a steady drip of distillate is collected in the receiving flask. This constant temperature is the boiling point.[14] It is also crucial to record the atmospheric pressure.

Causality: Proper thermometer placement ensures that the measured temperature is that of the vapor in equilibrium with the boiling liquid, which is the definition of the boiling point at that pressure.

Diagram of Simple Distillation for Boiling Point Determination:

Caption: Simple distillation setup for boiling point determination.

Conclusion and Future Directions

While an experimentally confirmed boiling point for 3-Fluoro-5-methylbenzoic acid is not prominently available in the scientific literature, a robust estimation based on the properties of structurally related compounds places it in the range of 250-260 °C. For applications requiring precise data, experimental determination via the Thiele tube or distillation methods is strongly recommended. The principles and protocols outlined in this guide provide a solid foundation for researchers to accurately measure this crucial physicochemical property. As the use of fluorinated building blocks like 3-Fluoro-5-methylbenzoic acid continues to expand, a comprehensive and experimentally validated dataset of its properties will be invaluable to the scientific community.

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• 4-Fluoro-3-methylbenzoic Acid: Synthesis & Applications for R&D Chemists. (n.d.). Retrieved from [Link]

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• Quora. (2020, November 21). Why does the boiling point of fluorinated benzenes DECREASE as more fluorine atoms are substituted on Benzene?. Retrieved from [Link]

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For Researchers, Scientists, and Drug Development Professionals

An In-Depth Technical Guide to the Solubility Determination of 3-Fluoro-5-methylbenzoic Acid

Abstract

This technical guide provides a comprehensive overview of the methodologies for determining the solubility of 3-fluoro-5-methylbenzoic acid, a key intermediate in the synthesis of pharmaceuticals and other specialty chemicals[1]. Understanding the solubility of this compound is critical for process development, formulation, and ensuring bioavailability in drug discovery. This document outlines the fundamental physicochemical properties of 3-fluoro-5-methylbenzoic acid, followed by a detailed, field-proven protocol for equilibrium solubility determination using the shake-flask method. Furthermore, it details analytical quantification by High-Performance Liquid Chromatography (HPLC) and UV-Vis Spectrophotometry, providing a self-validating system for accurate and reproducible results. This guide is intended to equip researchers, scientists, and drug development professionals with the necessary knowledge to confidently assess the solubility of this and similar compounds.

Introduction: The Significance of Solubility

Solubility, the property of a solid, liquid, or gaseous chemical substance called a solute to dissolve in a solid, liquid, or gaseous solvent, is a fundamental parameter in chemical and pharmaceutical sciences[2]. For active pharmaceutical ingredients (APIs) and their intermediates, such as 3-fluoro-4-methylbenzoic acid, solubility directly influences bioavailability, processability, and formulation design[1]. Inadequate solubility can lead to poor absorption and low efficacy of a drug product. Therefore, accurate determination of solubility is a critical step in the early stages of drug development and process chemistry. This guide focuses on 3-fluoro-5-methylbenzoic acid, providing a robust framework for its solubility assessment.

Physicochemical Properties of 3-Fluoro-5-methylbenzoic Acid

A thorough understanding of a compound's physicochemical properties is essential for designing meaningful solubility studies. Key properties of 3-fluoro-5-methylbenzoic acid are summarized in Table 1.

Property	Value	Source
Molecular Formula	C₈H₇FO₂	[3][4]
Molecular Weight	154.14 g/mol	[3][4]
Melting Point	141-143 °C	[3]
pKa (Predicted)	3.93 ± 0.10	[3]
Physical Form	White powder	[3]
Water Solubility	Soluble (25°C)	[3]

Note: The available data describes the water solubility qualitatively as "soluble." This guide provides the methodology to quantify this solubility and determine it in other solvent systems.

The predicted pKa of 3.93 indicates that 3-fluoro-5-methylbenzoic acid is a weak acid. Its solubility in aqueous media will, therefore, be highly dependent on the pH of the solution. At pH values above the pKa, the compound will predominantly exist in its more soluble ionized (benzoate) form.

Experimental Determination of Equilibrium Solubility: The Shake-Flask Method

The shake-flask method is a widely recognized and reliable technique for determining the equilibrium solubility of a compound[5]. It involves agitating an excess amount of the solid compound in the solvent of interest until equilibrium is reached, followed by separation of the undissolved solid and quantification of the dissolved compound in the supernatant.

Rationale for the Shake-Flask Method

The shake-flask method is considered the "gold standard" because it allows for the system to reach a true thermodynamic equilibrium between the solid and liquid phases, providing a definitive solubility value under the specified conditions[5][6]. The extended incubation period with agitation ensures that the dissolution process is complete.

Experimental Workflow Diagram

Caption: Workflow for equilibrium solubility determination.

Detailed Step-by-Step Protocol

This protocol is designed as a self-validating system by including multiple time points to ensure equilibrium has been reached.

Materials:

• 3-Fluoro-5-methylbenzoic acid (purity > 98%)

• Selected solvents (e.g., water, phosphate-buffered saline (PBS) at various pHs, ethanol, acetonitrile, etc.)

• Analytical balance

• Scintillation vials or other suitable containers with screw caps

• Orbital shaker with temperature control

• Centrifuge

• Syringes and 0.45 µm syringe filters (ensure filter material is compatible with the solvent)

• Volumetric flasks and pipettes for dilutions

• HPLC system with a UV detector or a UV-Vis spectrophotometer

Procedure:

• Preparation of Samples:

  • Add an excess amount of 3-fluoro-5-methylbenzoic acid to a vial. An excess is visually confirmed by the presence of undissolved solid throughout the experiment.

  • Add a known volume of the desired solvent to the vial.

  • Prepare samples in triplicate for each solvent and condition to be tested.

• Equilibration:

  • Place the sealed vials on an orbital shaker set to a constant temperature (e.g., 25°C for room temperature solubility or 37°C for physiological relevance)[7][8].

  • Agitate the samples at a speed sufficient to keep the solid suspended without creating a vortex[8].

  • To ensure equilibrium is reached, take samples at multiple time points (e.g., 24, 48, and 72 hours)[6][8]. Equilibrium is confirmed when the measured concentration does not change significantly between two consecutive time points.

• Sample Separation:

  • After the designated incubation time, remove the vials from the shaker and allow the undissolved solid to settle.

  • To further separate the solid and liquid phases, centrifuge the vials[7].

  • Carefully withdraw a sample of the supernatant using a syringe and filter it through a 0.45 µm syringe filter into a clean vial. This step is crucial to remove any remaining solid particles that could lead to an overestimation of solubility[7].

• Analysis:

  • Accurately dilute the filtered supernatant with the appropriate solvent to a concentration that falls within the linear range of the analytical method's calibration curve.

  • Quantify the concentration of 3-fluoro-5-methylbenzoic acid in the diluted samples using a validated HPLC or UV-Vis spectrophotometry method (detailed in Section 4).

• Calculation of Solubility:

  • Calculate the concentration of the undissolved compound in the original filtered supernatant by multiplying the measured concentration by the dilution factor.

  • The resulting concentration is the equilibrium solubility of 3-fluoro-5-methylbenzoic acid in the tested solvent at the specified temperature.

Analytical Quantification Methods

Accurate quantification of the dissolved compound is paramount for reliable solubility data. Both HPLC and UV-Vis spectrophotometry are suitable methods.

High-Performance Liquid Chromatography (HPLC)

HPLC is a highly specific and sensitive method for quantifying benzoic acid derivatives[9][10].

4.1.1. Rationale for HPLC

HPLC offers excellent separation of the analyte from potential impurities or excipients, ensuring that only the compound of interest is quantified. This specificity is a key component of a self-validating analytical system.

4.1.2. HPLC Method Parameters (Example)

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)

• Mobile Phase: A mixture of acetonitrile and water with 0.1% formic or phosphoric acid to ensure the analyte is in its protonated form for consistent retention. A typical starting gradient could be 60:40 (Water:Acetonitrile).

• Flow Rate: 1.0 mL/min

• Injection Volume: 10 µL

• Detector: UV at a wavelength corresponding to an absorbance maximum of 3-fluoro-5-methylbenzoic acid (determined by UV scan, likely around 230 nm or 274 nm, similar to benzoic acid)[11][12].

• Column Temperature: 30°C

4.1.3. Calibration

Prepare a series of standard solutions of 3-fluoro-5-methylbenzoic acid of known concentrations in the chosen solvent. Inject these standards into the HPLC system and construct a calibration curve by plotting the peak area against the concentration. The concentration of the unknown samples can then be determined from this curve.

UV-Vis Spectrophotometry

For a simpler and faster, though potentially less specific, analysis, UV-Vis spectrophotometry can be used[12][13].

4.2.1. Rationale for UV-Vis Spectrophotometry

This method is based on the principle that the amount of UV radiation absorbed by the compound is directly proportional to its concentration (Beer-Lambert Law)[12]. It is a cost-effective and rapid technique suitable for high-throughput screening.

4.2.2. UV-Vis Method Parameters (Example)

• Wavelength of Maximum Absorbance (λmax): Determine the λmax by scanning a standard solution of 3-fluoro-5-methylbenzoic acid in the relevant solvent from 200-400 nm. For benzoic acid derivatives, characteristic peaks are often observed around 230 nm and 274 nm[11][12]. The analysis should be performed under acidic conditions to ensure the compound is in its undissociated form for a distinct absorption spectrum[12][14].

• Blank: Use the same solvent as used for the sample preparation as the blank.

• Cuvettes: Use matched quartz cuvettes with a 1 cm path length.

4.2.3. Calibration

Similar to HPLC, prepare a series of standard solutions of known concentrations and measure their absorbance at the λmax. Create a calibration curve by plotting absorbance versus concentration. The concentration of the unknown samples is then determined by measuring their absorbance and interpolating from the calibration curve.

Method Validation and Trustworthiness

For both HPLC and UV-Vis methods, it is crucial to establish linearity, accuracy, and precision to ensure the trustworthiness of the results. The calibration curve demonstrates linearity. Accuracy can be assessed by analyzing samples with a known spiked concentration, and precision is determined by the repeatability of measurements.

Data Presentation and Interpretation

All quantitative solubility data should be summarized in a clear and structured table for easy comparison.

Table 2: Example Solubility Data Table for 3-Fluoro-5-methylbenzoic Acid at 25°C

Solvent	pH (if applicable)	Solubility (mg/mL)	Standard Deviation
Deionized Water	~4.0	Experimental Value	± Value
PBS	6.8	Experimental Value	± Value
PBS	7.4	Experimental Value	± Value
Ethanol	N/A	Experimental Value	± Value
Acetonitrile	N/A	Experimental Value	± Value

Interpreting this data in the context of the compound's pKa and the solvent's polarity will provide valuable insights for drug development professionals. For instance, an increase in solubility in PBS at pH 6.8 and 7.4 compared to water would be expected due to the deprotonation of the carboxylic acid group.

Conclusion

This guide has provided a comprehensive and technically grounded framework for the determination of the solubility of 3-fluoro-5-methylbenzoic acid. By adhering to the detailed shake-flask protocol and employing validated analytical methods such as HPLC or UV-Vis spectrophotometry, researchers can obtain accurate and reliable solubility data. This information is indispensable for making informed decisions in pharmaceutical development, from lead optimization and formulation to process chemistry. The principles and methodologies outlined herein are not only applicable to 3-fluoro-5-methylbenzoic acid but can also be adapted for a wide range of other organic compounds.

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• Baka, E. (2011). [Good laboratory practice of equilibrium solubility measurement]. Acta Pharmaceutica Hungarica, 81(1), 18-28.
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• PubChem. (2026, January 3). 3-Fluoro-5-hydroxy-2-methylbenzoic acid. Retrieved from [Link]

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• Chemistry For Everyone. (2025, February 11). How To Determine Solubility Of Organic Compounds? [Video]. YouTube. Retrieved from [Link]

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• KREATiS. (n.d.). High-accuracy water solubility determination using logK. Retrieved from [Link]

• SIELC Technologies. (n.d.). UV-Vis Spectrum of Benzoic Acid. Retrieved from [Link]

• Guo, H. B., et al. (2012). Experimental UV spectra of benzoic acid derivatives. Journal of Physical Chemistry A, 116(46), 11870-11879.

• Unknown. (2020, February 10). Absorption Spectra of Benzoic Acid in Water at Different pH and in the Presence of Salts. Retrieved from [Link]

• Legislation.gov.uk. (n.d.). a.6. water solubility. Retrieved from [Link]

• Dissolution Technologies. (n.d.). Determination of Thermodynamic Solubility of Active Pharmaceutical Ingredients for Veterinary Species: A New USP General Chapter. Retrieved from [Link]

• GovInfo. (2000, December 15). 304 Subpart E—Product Properties Test Guidelines P C C = /. Retrieved from [Link]

• Wikipedia. (n.d.). 3-Fluorobenzoic acid. Retrieved from [Link]

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• HELIX Chromatography. (n.d.). HPLC Methods for analysis of Benzoic acid. Retrieved from [Link]

• ResearchGate. (2016, November 25). (PDF) An accurate HPLC Method for the Quantification of Benzoic Acid and Its Salts in Different Foodstuffs. Retrieved from [Link]

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• PMC. (2020, October 22). Liquid-Chromatographic Methods for Carboxylic Acids in Biological Samples. Retrieved from [Link]

• Unknown. (n.d.). HIGH-PERFORMANCE LIQUID CHROMATOGRAPHY METHOD FOR THE DETERMINATION OF BENZOIC ACID IN BEVERAGES. Retrieved from [Link]

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A Spectroscopic Investigation of 3-Fluoro-5-methylbenzoic Acid: A Technical Guide

Introduction

3-Fluoro-5-methylbenzoic acid is a substituted aromatic carboxylic acid. Its structure, featuring a benzene ring with a carboxylic acid group, a fluorine atom, and a methyl group at positions 1, 3, and 5 respectively, presents a unique spectroscopic fingerprint. Understanding these spectral characteristics is paramount for its identification, purity assessment, and elucidation of its role in various chemical and pharmaceutical applications. This guide will delve into the predicted ¹H NMR, ¹³C NMR, IR, and MS spectra, providing a comprehensive interpretation based on fundamental principles and comparative data from similar molecules.

Part 1: Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an indispensable tool for elucidating the carbon-hydrogen framework of organic molecules. For 3-fluoro-5-methylbenzoic acid, both ¹H and ¹³C NMR will provide critical information about the electronic environment of the protons and carbons in the molecule.

Predicted ¹H NMR Spectral Data

The ¹H NMR spectrum is expected to show distinct signals for the aromatic protons, the carboxylic acid proton, and the methyl protons. The chemical shifts are influenced by the electron-withdrawing nature of the fluorine and carboxylic acid groups and the electron-donating nature of the methyl group. Aromatic protons are strongly deshielded and typically appear in the 6.5-8.0 ppm region.[4][5] Protons on carbons directly bonded to an aromatic ring, known as benzylic protons, usually appear around 2.0-3.0 ppm.[4]

Predicted Signal	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Assignment
1	~11-13	Singlet (broad)	-	-COOH
2	~7.7-7.9	Singlet or Doublet of doublets	~2-3 Hz (⁴JH-F), ~1-2 Hz (⁴JH-H)	H-2
3	~7.5-7.7	Doublet of doublets	~8-9 Hz (³JH-F), ~1-2 Hz (⁴JH-H)	H-4
4	~7.3-7.5	Singlet or Doublet of doublets	~2-3 Hz (⁵JH-F), ~1-2 Hz (³JH-H)	H-6
5	~2.4	Singlet	-	-CH₃

Expertise & Experience: Interpreting the Predicted ¹H NMR Spectrum

The broad singlet for the carboxylic acid proton at a downfield shift of ~11-13 ppm is characteristic and is due to strong hydrogen bonding and deshielding by the carbonyl group. The aromatic region will display three distinct signals for the three aromatic protons. The fluorine atom will introduce additional splitting (H-F coupling) to the adjacent protons. The proton at position 2 (H-2) is expected to be the most downfield due to the deshielding effects of the adjacent carboxylic acid and the meta-positioned fluorine. H-4 will likely appear as a doublet of doublets due to coupling with the fluorine (³JH-F) and H-2 (⁴JH-H). H-6 will also be a complex multiplet due to coupling with H-2, H-4, and the fluorine atom. The methyl group protons are expected to appear as a singlet around 2.4 ppm, a typical region for benzylic protons.[4]

Predicted ¹³C NMR Spectral Data

The ¹³C NMR spectrum will provide information on the carbon skeleton. The chemical shifts are influenced by the nature of the substituents on the aromatic ring. Carbons in an aromatic ring typically absorb in the range of 120-150 ppm.[6] Electron-withdrawing groups like fluorine and the carboxylic acid group will cause a downfield shift for the carbons they are attached to, while electron-donating groups like the methyl group will cause an upfield shift.

Predicted Signal	Chemical Shift (δ, ppm)	Assignment
1	~165-170	-COOH
2	~161-164 (d, ¹JC-F ≈ 240-250 Hz)	C-3
3	~140-143	C-5
4	~132-135	C-1
5	~125-128 (d, ³JC-F ≈ 8-10 Hz)	C-4
6	~120-123 (d, ³JC-F ≈ 6-8 Hz)	C-6
7	~115-118 (d, ²JC-F ≈ 20-25 Hz)	C-2
8	~20-22	-CH₃

Expertise & Experience: Interpreting the Predicted ¹³C NMR Spectrum

The carbonyl carbon of the carboxylic acid is expected at the most downfield position (~165-170 ppm). The carbon directly attached to the fluorine (C-3) will show a large one-bond C-F coupling constant (¹JC-F) and will be significantly downfield. The other aromatic carbons will also exhibit smaller C-F couplings. The quaternary carbons (C-1 and C-5) will likely have lower intensities compared to the protonated carbons. The methyl carbon will appear at the most upfield position (~20-22 ppm). The specific chemical shifts are estimations based on additive substituent effects on benzene.

Experimental Protocol for NMR Spectroscopy

Sample Preparation:

• Weigh approximately 5-10 mg of 3-fluoro-5-methylbenzoic acid.

• Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a clean, dry vial.[7][8][9][10][11] The choice of solvent is critical as it can influence chemical shifts.[7]

• Filter the solution through a small plug of cotton or glass wool in a Pasteur pipette directly into a clean 5 mm NMR tube to remove any particulate matter.[8][9]

• Cap the NMR tube securely.

Data Acquisition Workflow:

Figure 1: NMR Spectroscopy Workflow

Part 2: Infrared (IR) Spectroscopy

IR spectroscopy is a powerful technique for identifying functional groups within a molecule. The IR spectrum of 3-fluoro-5-methylbenzoic acid will be dominated by absorptions from the carboxylic acid group and the substituted benzene ring.

Predicted IR Spectral Data

The characteristic IR absorptions for carboxylic acids include a very broad O-H stretch, a strong C=O stretch, and C-O stretching vibrations.[1][2][3][12]

Predicted Absorption (cm⁻¹)	Intensity	Assignment
2500-3300	Broad, Strong	O-H stretch (carboxylic acid dimer)
~1700-1720	Strong, Sharp	C=O stretch (conjugated carboxylic acid)
~1600, ~1475	Medium	C=C stretch (aromatic ring)
~1400-1440	Medium	O-H bend
~1280-1320	Strong	C-O stretch
~1100-1200	Strong	C-F stretch
~800-900	Strong	C-H out-of-plane bend (aromatic)

Expertise & Experience: Interpreting the Predicted IR Spectrum

The most prominent feature will be the very broad O-H stretching band from 2500-3300 cm⁻¹, which is characteristic of a hydrogen-bonded carboxylic acid dimer.[1][2][3] The carbonyl (C=O) stretching frequency is expected around 1700-1720 cm⁻¹, slightly lower than a non-conjugated carboxylic acid due to conjugation with the aromatic ring.[2][12] The C-F stretch will likely appear as a strong band in the 1100-1200 cm⁻¹ region. The substitution pattern on the benzene ring (1,3,5-trisubstituted) will influence the C-H out-of-plane bending vibrations, which are expected in the 800-900 cm⁻¹ region.

Experimental Protocol for IR Spectroscopy (FT-IR)

Sample Preparation (KBr Pellet Method):

• Grind a small amount (1-2 mg) of 3-fluoro-5-methylbenzoic acid with about 100-200 mg of dry potassium bromide (KBr) using an agate mortar and pestle until a fine, uniform powder is obtained.

• Place a portion of the powder into a pellet press.

• Apply pressure to form a transparent or translucent pellet.

Data Acquisition Workflow:

Figure 2: FT-IR Spectroscopy Workflow

Part 3: Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which aids in its identification and structural elucidation. Electron Ionization (EI) is a common technique for volatile organic compounds.

Predicted Mass Spectrum (Electron Ionization)

The mass spectrum of 3-fluoro-5-methylbenzoic acid is expected to show a molecular ion peak (M⁺) corresponding to its molecular weight (154.14 g/mol ), along with several characteristic fragment ions.[1] The fragmentation of benzoic acid derivatives often involves the loss of the hydroxyl group, the entire carboxyl group, and fragmentation of the aromatic ring.[13]

m/z	Predicted Relative Abundance	Possible Fragment Ion	Fragment Lost
154	Moderate	[C₈H₇FO₂]⁺˙ (M⁺˙)	-
137	High	[C₈H₆FO]⁺	-OH
109	High	[C₇H₆F]⁺	-COOH
91	Moderate	[C₇H₇]⁺	-F, -COOH
81	Moderate	[C₆H₄F]⁺	-CH₃, -COOH

Expertise & Experience: Interpreting the Predicted Mass Spectrum

The molecular ion peak at m/z 154 should be clearly visible. A prominent peak at m/z 137 is expected, corresponding to the loss of a hydroxyl radical (-OH) from the carboxylic acid group, forming a stable acylium ion.[13] Another significant fragment at m/z 109 would result from the loss of the entire carboxyl group (-COOH). The peak at m/z 91 could correspond to a tropylium-like ion, a common fragment for toluene derivatives. The presence of fluorine will also influence the fragmentation pattern, and fragments containing fluorine will have characteristic isotopic patterns.

Experimental Protocol for Mass Spectrometry (GC-MS with EI)

Sample Preparation:

• Prepare a dilute solution of 3-fluoro-5-methylbenzoic acid (e.g., 1 mg/mL) in a volatile organic solvent such as methanol or dichloromethane.

Data Acquisition Workflow:

Figure 3: GC-MS Workflow with Electron Ionization

Conclusion

This technical guide has provided a comprehensive, albeit predictive, analysis of the NMR, IR, and MS spectral data for 3-fluoro-5-methylbenzoic acid. The interpretations are grounded in fundamental spectroscopic principles and data from structurally related compounds. The detailed experimental protocols and workflows offer a practical framework for researchers to acquire and analyze the spectral data of this and similar molecules. As experimental data for 3-fluoro-5-methylbenzoic acid becomes publicly available, this guide can serve as a valuable reference for comparison and further structural confirmation.

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An In-depth Technical Guide to the Safe Handling of 3-Fluoro-5-methylbenzoic Acid

This guide provides a comprehensive overview of the essential safety protocols and handling procedures for 3-Fluoro-5-methylbenzoic acid (CAS RN: 518070-19-4).[1][2] It is intended for researchers, scientists, and professionals in drug development who may work with this compound. The information herein is synthesized from authoritative safety data sheets and established chemical safety practices to ensure a thorough understanding of the risks and the implementation of effective mitigation strategies.

Section 1: Compound Identification and Hazard Profile

3-Fluoro-5-methylbenzoic acid, with the molecular formula C₈H₇FO₂, is a white crystalline powder.[2] While it is a valuable building block in organic synthesis, particularly in the development of novel pharmaceutical agents, it is crucial to recognize its inherent hazards to ensure safe handling.

GHS Classification and Hazard Statements

Under the Globally Harmonized System of Classification and Labelling of Chemicals (GHS), 3-Fluoro-5-methylbenzoic acid is classified as follows:

Hazard Class	Category	Hazard Statement
Skin Corrosion/Irritation	2	H315: Causes skin irritation.[2][3][4][5]
Serious Eye Damage/Eye Irritation	2A	H319: Causes serious eye irritation.[2][3][4][5]
Specific Target Organ Toxicity - Single Exposure	3	H335: May cause respiratory irritation.[2][3][4][5]
Acute Toxicity (Oral)	4	H302: Harmful if swallowed.[3]

Signal Word: Warning[3][4]

The primary hazards associated with this compound are its irritant properties to the skin, eyes, and respiratory system, as well as its potential for harm if ingested.[3][4][5]

Physical and Chemical Properties

A fundamental understanding of the compound's properties is essential for anticipating its behavior under various laboratory conditions.

Property	Value
Molecular Weight	154.14 g/mol [1][2]
Appearance	White crystalline powder[2][6]
Melting Point	141-143°C[2]
Boiling Point	266.2 ± 20.0 °C (Predicted)[2]
Solubility	Soluble in water (at 25°C)[2]

Section 2: Exposure Control and Personal Protective Equipment (PPE)

The cornerstone of safely handling 3-Fluoro-5-methylbenzoic acid is the prevention of direct contact and inhalation. This is achieved through a combination of engineering controls and appropriate personal protective equipment.

Engineering Controls

• Ventilation: All work with 3-Fluoro-5-methylbenzoic acid should be conducted in a well-ventilated area.[3][4][7] For procedures that may generate dust or aerosols, a certified chemical fume hood is mandatory.[6]

• Safety Showers and Eyewash Stations: Ensure that safety showers and eyewash stations are readily accessible and in close proximity to the workstation.[8][9]

Personal Protective Equipment (PPE)

The selection of PPE must be based on a thorough risk assessment of the specific procedures being undertaken. The following provides a baseline for handling this compound:

• Eye and Face Protection: Wear tightly fitting safety goggles or a face shield to protect against splashes and dust.[10][11] Standard safety glasses may not provide adequate protection.

• Skin Protection:

  • Gloves: Chemical-resistant gloves are required.[11] Suitable materials include nitrile rubber, neoprene, or butyl rubber.[11][12] Always inspect gloves for integrity before use and wash hands thoroughly after removal.[7][13]

  • Lab Coat: A flame-retardant lab coat should be worn to protect against skin contact.

  • Protective Clothing: For larger quantities or procedures with a higher risk of exposure, consider additional protective clothing such as an apron or coveralls.[14]

• Respiratory Protection:

  • For routine handling in a well-ventilated fume hood, respiratory protection may not be necessary.

  • If dust generation is unavoidable and engineering controls are insufficient, a NIOSH-approved N95 (US) or P1 (EN143) dust mask should be used for nuisance levels of dust.[3] For higher potential exposures, a full-face respirator with appropriate cartridges should be considered.[14][15]

Experimental Workflow: Weighing and Preparing a Solution of 3-Fluoro-5-methylbenzoic Acid

Caption: Workflow for weighing and preparing solutions.

Section 3: Safe Handling and Storage

Adherence to proper handling and storage protocols is critical to minimizing the risk of exposure and maintaining the stability of the compound.

Handling

• Avoid all personal contact, including inhalation of dust.[3]

• Use in a well-ventilated area and prevent the concentration of dust in low-lying areas.[3]

• Do not eat, drink, or smoke in areas where the chemical is handled.[3][12]

• Wash hands thoroughly after handling.[3][7]

• Contaminated work clothing should be laundered separately before reuse.[3]

Storage

• Store in a cool, dry, and well-ventilated area.[4][7][9]

• Keep containers tightly closed when not in use.[3][4][9]

• Store locked up.[3][4]

• Store away from incompatible materials such as strong oxidizing agents and strong bases.[7][16]

Section 4: Emergency Procedures

In the event of an accidental exposure or spill, immediate and appropriate action is essential.

First Aid Measures

Exposure Route	First Aid Protocol
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[3][17] Remove contact lenses if present and easy to do.[3][4][17] Seek immediate medical attention.[3][17][18]
Skin Contact	Immediately flush skin with plenty of soap and water for at least 15 minutes while removing contaminated clothing and shoes.[18][19] Seek medical attention if irritation develops or persists.[3][18]
Inhalation	Remove the victim to fresh air and keep at rest in a position comfortable for breathing.[3][4][17] If breathing is difficult, give oxygen.[4][18] If not breathing, give artificial respiration.[4][17] Seek medical attention if you feel unwell.[4][17]
Ingestion	Do NOT induce vomiting.[18] Rinse mouth with water.[3][18] Never give anything by mouth to an unconscious person.[18] Call a POISON CENTER or doctor if you feel unwell.[3]

Logical Flow for First Aid Response

Caption: First aid response decision tree.

Accidental Release Measures

• Minor Spills:

  • Clean up spills immediately, avoiding dust generation.[3]

  • Wear appropriate PPE, including respiratory protection.[3]

  • Use dry cleanup procedures such as sweeping or vacuuming (with an explosion-proof vacuum).[3]

  • Place the spilled material into a clean, dry, sealable, and labeled container for disposal.[3]

  • Wash the spill area with soap and water.[7]

• Major Spills:

  • Evacuate the area and alert emergency services.[3]

  • Prevent the spill from entering drains or waterways.[3]

  • Contain the spill using inert materials like sand or earth.

  • Follow the guidance of trained hazardous materials personnel.

Fire-Fighting Measures

• Extinguishing Media: Use extinguishing media suitable for the surrounding fire. There are no restrictions on the type of extinguisher that may be used.[3] This can include water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[15]

• Specific Hazards: The compound is not considered a significant fire risk; however, containers may burn.[3] Upon combustion, it may emit corrosive fumes.[3]

• Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear.[9]

Section 5: Disposal Considerations

All waste materials, including contaminated PPE and spill cleanup debris, must be disposed of as hazardous waste.[20]

• Dispose of contents and container to an authorized hazardous or special waste collection point in accordance with local, regional, and national regulations.[3][4][17]

• Do not allow the chemical to enter drains or sewer systems.[4]

Section 6: Stability and Reactivity

• Chemical Stability: 3-Fluoro-5-methylbenzoic acid is stable under normal storage conditions.[8]

• Conditions to Avoid: Avoid the generation of dust.[7]

• Incompatible Materials: Keep away from strong oxidizing agents and strong bases.[7][16]

• Hazardous Decomposition Products: Under fire conditions, hazardous decomposition products such as carbon monoxide, carbon dioxide, and hydrogen fluoride may be formed.[17]

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The Strategic Role of 3-Fluoro-5-methylbenzoic Acid in Modern Organic Synthesis: A Technical Guide for Drug Discovery Professionals

Abstract

In the landscape of medicinal chemistry and drug development, the strategic incorporation of fluorine into molecular scaffolds is a proven methodology for enhancing pharmacological profiles. 3-Fluoro-5-methylbenzoic acid (CAS No. 518070-19-4), a structurally distinct aromatic carboxylic acid, represents a versatile yet under-explored building block with significant potential for the synthesis of novel therapeutics. This technical guide provides an in-depth analysis of its core attributes, plausible synthetic pathways, and its prospective role as a key intermediate in the development of next-generation pharmaceuticals. While direct literature on this specific isomer is limited, this guide synthesizes field-proven insights from analogous fluorinated benzoic acids to offer a comprehensive perspective for researchers, scientists, and drug development professionals.

Introduction: The Significance of Fluorinated Benzoic Acids in Medicinal Chemistry

Fluorine-containing organic molecules are of paramount importance in the pharmaceutical and agrochemical industries.[1] The introduction of a fluorine atom can profoundly influence a molecule's physicochemical properties, including its lipophilicity, metabolic stability, and binding affinity to biological targets.[2] Benzoic acid derivatives, in particular, serve as fundamental scaffolds in a vast array of active pharmaceutical ingredients (APIs). The convergence of these two motifs in compounds like 3-Fluoro-5-methylbenzoic acid offers a unique synthetic handle for the creation of complex and potent bioactive molecules.

While isomers such as 2-fluoro-5-methylbenzoic acid and 4-fluoro-3-methylbenzoic acid have well-documented applications in the synthesis of kinase inhibitors, adenylyl cyclase 1 (AC1) inhibitors, and other therapeutic agents, 3-Fluoro-5-methylbenzoic acid remains a less-explored yet promising intermediate.[3][4] This guide aims to bridge this knowledge gap by providing a foundational understanding of its properties, synthesis, and potential applications.

Physicochemical Properties and Spectroscopic Profile

A thorough understanding of a building block's physical and chemical characteristics is essential for its effective utilization in synthesis.

Core Properties

The key physicochemical properties of 3-Fluoro-5-methylbenzoic acid are summarized in the table below.

Property	Value	Source
CAS Number	518070-19-4	[5]
Molecular Formula	C₈H₇FO₂	[5]
Molecular Weight	154.14 g/mol	[5]
Boiling Point	266.2 °C	[5]
Flash Point	114.8 °C	[5]
Alternate Name	5-Fluoro-m-toluic acid	[5]

Spectroscopic Characterization (Predicted)

• ¹H NMR: The proton NMR spectrum is expected to show distinct signals for the three aromatic protons, the methyl protons, and the acidic proton of the carboxylic acid. The aromatic signals will exhibit splitting patterns influenced by fluorine-proton and proton-proton coupling.

• ¹³C NMR: The carbon NMR will display eight distinct signals corresponding to each carbon atom in the molecule. The carbon atom attached to the fluorine will show a characteristic large coupling constant (¹J C-F).

• IR Spectroscopy: The infrared spectrum will be characterized by a strong, broad absorption band for the O-H stretch of the carboxylic acid (typically around 2500-3300 cm⁻¹), a sharp C=O stretch (around 1700 cm⁻¹), and C-F stretching vibrations (around 1100-1300 cm⁻¹).

Synthetic Pathways to 3-Fluoro-5-methylbenzoic Acid

The efficient synthesis of 3-Fluoro-5-methylbenzoic acid is a prerequisite for its widespread application. Based on established methodologies for analogous compounds, several plausible synthetic routes can be proposed.

Route 1: Oxidation of 3-Fluoro-5-methyltoluene

A direct and atom-economical approach involves the oxidation of the methyl group of 3-fluoro-5-methyltoluene. This transformation can be achieved using strong oxidizing agents such as potassium permanganate (KMnO₄) or chromic acid.

Caption: Proposed synthesis of 3-Fluoro-5-methylbenzoic acid via oxidation.

Experimental Protocol (General):

• To a solution of 3-fluoro-5-methyltoluene in a suitable solvent (e.g., a mixture of pyridine and water), add potassium permanganate portion-wise.

• Heat the reaction mixture to reflux and monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the mixture and filter off the manganese dioxide precipitate.

• Acidify the filtrate with a strong acid (e.g., HCl) to precipitate the carboxylic acid.

• Collect the solid product by filtration, wash with cold water, and dry under vacuum.

Route 2: Grignard Reaction with Carbon Dioxide

Another viable pathway involves the formation of a Grignard reagent from 1-bromo-3-fluoro-5-methylbenzene, followed by carboxylation with solid carbon dioxide (dry ice).[6]

Caption: Proposed Grignard synthesis of 3-Fluoro-5-methylbenzoic acid.

Experimental Protocol (General):

• Activate magnesium turnings in a flame-dried flask under an inert atmosphere.

• Add a solution of 1-bromo-3-fluoro-5-methylbenzene in anhydrous THF dropwise to initiate the Grignar formation.

• After the formation of the Grignard reagent is complete, pour the solution onto an excess of crushed dry ice.

• Allow the mixture to warm to room temperature, then quench with a dilute acid (e.g., HCl).

• Extract the aqueous layer with an organic solvent (e.g., diethyl ether), dry the combined organic layers, and remove the solvent in vacuo to yield the product.

Role in Organic Synthesis: A Forward-Looking Perspective

The true value of 3-Fluoro-5-methylbenzoic acid lies in its potential as a versatile building block. Its three key functional regions—the carboxylic acid, the fluorine atom, and the aromatic ring—can all participate in a wide range of chemical transformations.

The Carboxylic Acid as a Synthetic Hub

The carboxylic acid moiety is a gateway to a multitude of functional groups.

• Amide Bond Formation: Coupling with various amines using standard reagents like HATU or EDC/HOBt can generate a library of benzamides. This is a cornerstone of medicinal chemistry, as the amide bond is a key structural feature in many drugs.

• Esterification: Reaction with alcohols under acidic conditions or using reagents like thionyl chloride followed by an alcohol provides access to corresponding esters, which can be useful as prodrugs or for further synthetic manipulations.[7]

• Reduction: The carboxylic acid can be reduced to a primary alcohol using reducing agents like lithium aluminum hydride (LiAlH₄), providing another point for molecular diversification.

Caption: Key transformations of the carboxylic acid group.

Leveraging the Fluorine and Aromatic Ring

The fluorine atom and the substituted aromatic ring provide opportunities for more advanced synthetic strategies.

• Directed Ortho-Metalation: The carboxylic acid group can direct metalation to the ortho positions, allowing for the introduction of additional substituents on the aromatic ring.

• Nucleophilic Aromatic Substitution (SNA_r): While the fluorine atom itself is generally a poor leaving group in SNA_r reactions, its electron-withdrawing nature, combined with other activating groups, could facilitate such transformations.

• Cross-Coupling Reactions: The aromatic ring can be further functionalized, for example, by introducing a bromine or iodine atom, which can then participate in palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira) to form C-C bonds. This is a powerful strategy for constructing complex molecular architectures.

Potential Applications in Drug Discovery

Based on the established roles of its isomers, 3-Fluoro-5-methylbenzoic acid is a promising candidate for the synthesis of various classes of therapeutic agents.

• Kinase Inhibitors: Many kinase inhibitors feature substituted benzamide cores. The unique substitution pattern of 3-Fluoro-5-methylbenzoic acid could lead to novel inhibitors with improved selectivity and potency.[8]

• SGLT2 Inhibitors: The synthesis of diarylmethane structures, which are key components of SGLT2 inhibitors for the treatment of type 2 diabetes, often utilizes fluorinated benzoic acid precursors.[2]

• Agrochemicals: The structural motifs present in 3-Fluoro-5-methylbenzoic acid are also found in modern herbicides and fungicides.

A Note on a Discrepant Report: It is important to address a description from a commercial supplier that categorizes 3-Fluoro-5-methylbenzoic acid as a "sulfilimine" with insecticidal properties.[5] This classification is chemically inconsistent with the structure of a benzoic acid and has not been substantiated by any peer-reviewed scientific literature. This appears to be an error in the supplier's database and should be disregarded in the absence of credible evidence.

Conclusion and Future Outlook

3-Fluoro-5-methylbenzoic acid stands as a building block with considerable untapped potential. While its direct applications are not yet widely reported in the scientific literature, its structural analogy to well-established intermediates in medicinal chemistry strongly suggests its utility in the synthesis of novel bioactive compounds. The synthetic routes and reaction pathways outlined in this guide provide a solid foundation for researchers to begin exploring the chemistry of this promising molecule. As the demand for novel and effective therapeutics continues to grow, the strategic use of under-explored building blocks like 3-Fluoro-5-methylbenzoic acid will be crucial in expanding the accessible chemical space for drug discovery.

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The Strategic deployment of 3-Fluoro-5-methylbenzoic Acid in Modern Medicinal Chemistry

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

In the landscape of contemporary drug discovery, the strategic incorporation of fluorinated building blocks is a cornerstone of rational drug design. Among these, 3-Fluoro-5-methylbenzoic acid emerges as a scaffold of significant interest. Its unique substitution pattern—a fluorine atom and a methyl group at the meta positions of a benzoic acid—imparts a distinct combination of electronic and steric properties that medicinal chemists can leverage to fine-tune the pharmacokinetic and pharmacodynamic profiles of drug candidates. This technical guide provides a comprehensive overview of the applications of 3-Fluoro-5-methylbenzoic acid in medicinal chemistry, delving into its synthesis, physicochemical properties, and its role as a key intermediate in the development of novel therapeutics. We will explore its utility in the design of kinase inhibitors and other targeted therapies, supported by structural data, synthetic protocols, and an analysis of its structure-activity relationships.

Introduction: The Rationale for Fluorination in Drug Design

The introduction of fluorine into drug candidates has become a prevalent strategy in medicinal chemistry for several key reasons. The high electronegativity of fluorine can modulate the pKa of nearby functional groups, influencing drug-target interactions and improving metabolic stability by blocking sites of oxidative metabolism. Furthermore, the substitution of hydrogen with fluorine can lead to favorable conformational changes and enhance binding affinity to target proteins. The lipophilicity of a molecule is also subtly altered by fluorination, which can have a profound impact on its absorption, distribution, metabolism, and excretion (ADME) properties.

3-Fluoro-5-methylbenzoic acid is a prime exemplar of a strategically fluorinated building block. The meta-positioning of the fluorine atom influences the electronic distribution of the aromatic ring, while the methyl group provides a lipophilic and sterically important feature. This combination allows for a nuanced modulation of a molecule's properties, making it a valuable tool in the medicinal chemist's arsenal.

Physicochemical Properties and Synthetic Considerations

A thorough understanding of the physicochemical properties of 3-Fluoro-5-methylbenzoic acid is essential for its effective utilization in drug synthesis.

Property	Value	Source
CAS Number	518070-19-4	[1]
Molecular Formula	C₈H₇FO₂	[1]
Molecular Weight	154.14 g/mol	[1]
Appearance	White to off-white crystalline solid
Solubility	Sparingly soluble in water, soluble in polar organic solvents

Synthetic Pathways

The efficient synthesis of 3-Fluoro-5-methylbenzoic acid is a critical first step in its application. While multiple routes can be envisaged, a common and practical approach starts from commercially available precursors.

Figure 2: General scheme for the incorporation of 3-Fluoro-5-methylbenzoic acid into kinase inhibitor scaffolds.

Inferred Structure-Activity Relationships

Based on the known structure-activity relationships of related fluorinated benzoic acid derivatives in kinase inhibition, we can infer the potential contributions of the 3-fluoro-5-methyl substitution pattern:

• Fluorine at the 3-position: The electron-withdrawing nature of the fluorine atom can influence the electronics of the amide bond, potentially affecting its hydrogen bonding capabilities with the kinase hinge region. It can also enhance metabolic stability by blocking a potential site of aromatic hydroxylation.

• Methyl at the 5-position: The methyl group can provide beneficial van der Waals interactions within the hydrophobic pockets of the ATP-binding site of many kinases. Its steric bulk can also be used to fine-tune selectivity by preventing binding to off-target kinases with smaller binding pockets.

A patent for a complex kinase inhibitor, N-cyclopropyl-3-fluoro-5-[3-[[1-[2-[2- [(2-hydroxethyl)amino] ethoxy]phenyl] cyclopropyl] amino]-2-oxo-1 (2H)-pyrazinyl]-4-methyl-benzamide, highlights the utility of a closely related 3-fluoro-4-methyl-5-(substituted)benzoic acid core in constructing highly elaborate and potent molecules. [2]This underscores the value of this substitution pattern in achieving desired biological activity.

Broader Applications and Future Perspectives

Beyond kinase inhibitors, the 3-Fluoro-5-methylbenzoic acid scaffold holds promise in the development of other therapeutic agents. Its derivatives have been explored in the context of:

• Antibacterial Agents: Fluorinated quinolones are a well-established class of antibiotics, and substituted benzoic acids are key intermediates in their synthesis. [3]* Anti-inflammatory Agents: The development of novel anti-inflammatory drugs often involves the synthesis of substituted amides and esters of aromatic carboxylic acids. [4]* Targeted Protein Degraders (PROTACs): The benzoic acid moiety can serve as a linker component in the design of PROTACs, which are emerging as a powerful therapeutic modality.

The continued exploration of 3-Fluoro-5-methylbenzoic acid and its derivatives is likely to yield novel drug candidates with improved efficacy and safety profiles. As our understanding of disease biology deepens, the ability to rationally design molecules with precisely tuned properties, a capability offered by building blocks like 3-Fluoro-5-methylbenzoic acid, will become increasingly crucial.

Conclusion

3-Fluoro-5-methylbenzoic acid is a valuable and versatile building block in medicinal chemistry. Its unique electronic and steric properties, conferred by the meta-disposed fluorine and methyl groups, provide a powerful tool for the optimization of drug candidates. While its full potential is still being explored, its relevance to the design of kinase inhibitors and other targeted therapies is clear. This guide has provided a foundational understanding of its synthesis, properties, and applications, with the aim of inspiring further research and innovation in the field of drug discovery.

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The Emergence of a Key Building Block: A Technical History of 3-Fluoro-5-methylbenzoic Acid

Introduction: In the landscape of modern medicinal chemistry and materials science, fluorinated organic molecules hold a place of paramount importance. The strategic introduction of fluorine atoms into organic scaffolds can profoundly alter their physical, chemical, and biological properties. Among the vast array of fluorinated building blocks, 3-Fluoro-5-methylbenzoic acid (CAS 518070-19-4) has emerged as a valuable intermediate in the synthesis of complex molecular architectures, particularly in the realm of drug discovery. This technical guide delves into the discovery and history of this compound, not as a singular event, but as a culmination of advancements in the broader field of organic synthesis, specifically in the areas of aromatic fluorination and the preparation of substituted benzoic acids.

I. The Synthetic Landscape: Paving the Way for 3-Fluoro-5-methylbenzoic Acid

The existence and synthesis of 3-Fluoro-5-methylbenzoic acid are intrinsically linked to the development of reliable methods for introducing fluorine into aromatic rings and for the selective oxidation of toluene derivatives. While a singular "discovery" paper for this specific molecule is not readily apparent in the historical literature, its synthesis became feasible with the advent of key named reactions and synthetic methodologies.

A. The Dawn of Aromatic Fluorination: The Balz-Schiemann Reaction

Prior to the early 20th century, the synthesis of aryl fluorides was a formidable challenge. The landscape dramatically changed with the discovery of the Balz-Schiemann reaction in 1927. This reaction provided the first general and relatively safe method for the introduction of a fluorine atom onto an aromatic ring.

The process involves the diazotization of an aromatic amine, followed by the thermal decomposition of the resulting diazonium tetrafluoroborate salt. For the synthesis of a precursor to 3-Fluoro-5-methylbenzoic acid, one could envision starting from 3-amino-5-methylbenzoic acid.

Conceptual Historical Synthesis via Balz-Schiemann Reaction:

Figure 1: Conceptual Balz-Schiemann reaction pathway.

This reaction, though groundbreaking, often required harsh conditions and could result in moderate yields. Nevertheless, it opened the door for the systematic synthesis of a wide range of fluoroaromatic compounds that were previously inaccessible.

B. The Legacy of the Sandmeyer Reaction

Discovered by Traugott Sandmeyer in 1884, the Sandmeyer reaction provided a versatile method for the replacement of a diazonium group with various substituents, including halogens. While the direct introduction of fluorine via a Sandmeyer-type reaction is not as common as the Balz-Schiemann reaction, modifications and related processes have been developed over time. The fundamental principle of activating an aromatic ring via a diazonium salt intermediate is a cornerstone of aromatic chemistry that paved the way for diverse functionalization patterns.

II. The Genesis of the Benzoic Acid Moiety: A Brief Historical Overview

The carboxylic acid functional group, particularly when attached to an aromatic ring, is a fundamental component of many organic molecules. The history of benzoic acid itself dates back to the 16th century when it was first isolated by the dry distillation of gum benzoin.

The industrial-scale synthesis of benzoic acid and its derivatives, however, relied on the development of robust oxidation methods. Early industrial processes involved the chlorination of toluene to benzotrichloride, followed by hydrolysis. Later, the catalytic oxidation of toluene using transition metal catalysts became the predominant method. These advancements in C-H activation and oxidation were crucial for the synthesis of the broader class of substituted benzoic acids.

III. Plausible Early Synthetic Strategies for 3-Fluoro-5-methylbenzoic Acid

Based on the historical development of synthetic organic chemistry, the first preparations of 3-Fluoro-5-methylbenzoic acid likely followed one of two general pathways, leveraging the established reactions of the time.

A. Pathway 1: Fluorination of a Pre-functionalized Toluene Derivative

This approach would involve the introduction of the fluorine atom onto a toluene ring that already possesses the methyl and a precursor to the carboxyl group.

Experimental Protocol (Hypothetical Early Synthesis):

• Nitration of m-Toluic Acid:

  • m-Toluic acid would be treated with a nitrating mixture (e.g., nitric acid and sulfuric acid) to introduce a nitro group. The directing effects of the methyl and carboxyl groups would likely lead to a mixture of isomers, including 3-methyl-5-nitrobenzoic acid.

• Reduction of the Nitro Group:

  • The nitro group of the desired isomer would then be reduced to an amine using a reducing agent such as tin and hydrochloric acid or catalytic hydrogenation. This would yield 3-amino-5-methylbenzoic acid.

• Balz-Schiemann Reaction:

  • The resulting 3-amino-5-methylbenzoic acid would be subjected to the Balz-Schiemann reaction as previously described to introduce the fluorine atom.

Figure 2: Hypothetical early synthesis via late-stage fluorination.

B. Pathway 2: Carboxylation of a Fluorinated Toluene Derivative

This alternative strategy involves the initial fluorination of a toluene derivative, followed by the introduction of the carboxyl group.

Experimental Protocol (Hypothetical Early Synthesis):

• Synthesis of 3-Fluoro-5-aminotoluene:

  • Starting from a suitable precursor like 3,5-dinitrotoluene, one could selectively reduce one nitro group, followed by a Balz-Schiemann reaction to introduce the fluorine atom, and then reduction of the second nitro group.

• Sandmeyer Reaction to Introduce a Nitrile:

  • The resulting 3-fluoro-5-aminotoluene would be diazotized and then treated with a copper(I) cyanide in a Sandmeyer reaction to yield 3-fluoro-5-methylbenzonitrile.

• Hydrolysis of the Nitrile:

  • The nitrile group would then be hydrolyzed under acidic or basic conditions to afford the final product, 3-Fluoro-5-methylbenzoic acid.

Figure 3: Hypothetical early synthesis via early-stage fluorination.

IV. Modern Synthetic Approaches and Applications

With the advancement of organic synthesis, more efficient and selective methods for the preparation of 3-Fluoro-5-methylbenzoic acid and its derivatives have been developed. These include palladium-catalyzed cross-coupling reactions and improved fluorination reagents.

The primary driver for the continued interest in 3-Fluoro-5-methylbenzoic acid is its utility as a key building block in the synthesis of biologically active molecules. The presence of the fluorine atom can enhance metabolic stability, binding affinity, and lipophilicity of a drug candidate. The methyl and carboxylic acid groups provide versatile handles for further chemical modification.

Table 1: Physicochemical Properties of 3-Fluoro-5-methylbenzoic Acid

Property	Value
CAS Number	518070-19-4
Molecular Formula	C₈H₇FO₂
Molecular Weight	154.14 g/mol
Appearance	White to off-white crystalline powder
Melting Point	135-139 °C
Boiling Point	266.2 °C (Predicted)

V. Conclusion

The discovery and history of 3-Fluoro-5-methylbenzoic acid are not encapsulated in a single eureka moment but are rather a testament to the incremental and profound advancements in synthetic organic chemistry. From the foundational discoveries of the Balz-Schiemann and Sandmeyer reactions to the continuous refinement of fluorination and carboxylation techniques, the path to this valuable building block was paved by generations of chemists. Today, 3-Fluoro-5-methylbenzoic acid stands as a readily accessible and important tool for researchers in drug development and materials science, a legacy of over a century of progress in chemical synthesis.

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An In-Depth Technical Guide to 3-Fluoro-5-methylbenzoic Acid Derivatives and Analogues: A Core Scaffold for Modern Drug Discovery

For Immediate Release to Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-fluoro-5-methylbenzoic acid, its derivatives, and analogues, highlighting their significance as a core scaffold in contemporary medicinal chemistry. We will delve into the synthetic strategies for creating diverse chemical libraries based on this moiety, explore the structure-activity relationships that govern their biological effects, and present detailed protocols for their synthesis and evaluation.

The Strategic Advantage of the 3-Fluoro-5-methylbenzoic Acid Scaffold

The strategic incorporation of fluorine into drug candidates is a well-established strategy in medicinal chemistry to enhance a compound's pharmacological profile.[1] The 3-fluoro-5-methylbenzoic acid core offers a unique combination of features that make it an attractive starting point for drug discovery programs.

The fluorine atom, with its high electronegativity and small atomic radius, can significantly influence a molecule's lipophilicity, metabolic stability, and binding affinity to its biological target.[1][2] The placement of the fluorine at the meta-position to the carboxylic acid and the methyl group provides a distinct electronic and steric profile that can be exploited to achieve target selectivity.[1] The methyl group, an electron-donating and lipophilic moiety, can influence the molecule's ability to cross cell membranes and can have steric effects on binding to a target.[3]

Physicochemical Properties and Spectroscopic Data

The parent compound, 3-fluoro-5-methylbenzoic acid, is a white solid with the following properties:

Property	Value
CAS Number	518070-19-4
Molecular Formula	C₈H₇FO₂
Molecular Weight	154.14 g/mol
Boiling Point	266.2 °C[4]
Flash Point	114.8 °C[4]

Spectroscopic data is crucial for the characterization of these compounds. While a comprehensive database for all derivatives is beyond the scope of this guide, representative data for related structures can be found in various chemical databases. For instance, the 1H NMR spectrum of the related 3-fluoro-4-methylbenzoic acid has been reported.[5]

Synthetic Pathways and Derivatization Strategies

The synthesis of 3-fluoro-5-methylbenzoic acid itself and its subsequent derivatization into amides and esters are key to exploring its potential in drug discovery.

Synthesis of the Core Scaffold

Several synthetic routes to substituted fluorobenzoic acids have been reported. One common approach involves the Friedel-Crafts acylation of a fluorinated aromatic precursor, followed by hydrolysis. For example, a method for synthesizing 4-fluoro-2-methylbenzoic acid involves the reaction of m-fluorotoluene with trichloroacetyl chloride, followed by hydrolysis.[6] Similar principles can be applied to the synthesis of the 3-fluoro-5-methyl isomer.

Derivatization to Amides and Esters

The carboxylic acid functionality of 3-fluoro-5-methylbenzoic acid is a versatile handle for creating a diverse library of derivatives, primarily through the formation of amides and esters.

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Introduction: The Unique Influence of Fluorine in Aromatic Systems

<_ An In-depth Technical Guide_ Understanding the Reactivity of Fluorinated Benzoic Acids: A Guide for Researchers and Drug Development Professionals

The strategic incorporation of fluorine into organic molecules has become a cornerstone of modern medicinal chemistry and materials science.[1][2] Among the various fluorinated scaffolds, fluorinated benzoic acids stand out as particularly valuable building blocks.[3] The introduction of fluorine, the most electronegative element, onto a benzoic acid framework dramatically alters its physicochemical properties, including acidity, lipophilicity, metabolic stability, and binding affinity to biological targets.[1][2][3] This guide provides an in-depth exploration of the reactivity of fluorinated benzoic acids, offering insights into the underlying principles that govern their behavior and practical guidance for their application in research and development.

This guide will delve into the nuanced electronic effects of fluorine substitution, the impact of its position on the aromatic ring, and the resulting implications for key chemical transformations. By understanding these fundamental principles, researchers can harness the power of fluorination to design molecules with tailored properties for a wide range of applications, from novel therapeutics to advanced polymers.[1][4]

The Electronic Tug-of-War: Inductive vs. Mesomeric Effects

The reactivity of a substituted benzene ring is primarily dictated by the interplay of two fundamental electronic effects: the inductive effect (-I) and the mesomeric (or resonance) effect (+M). Fluorine's influence on the benzoic acid ring is a classic example of this electronic tug-of-war.

• Inductive Effect (-I): Due to its high electronegativity, fluorine exerts a strong electron-withdrawing inductive effect, pulling electron density away from the aromatic ring through the sigma bond network.[5][6] This effect generally deactivates the ring towards electrophilic attack and stabilizes anionic intermediates.[6][7]

• Mesomeric Effect (+M): The lone pairs of electrons on the fluorine atom can be delocalized into the pi-system of the benzene ring.[8][9] This electron-donating resonance effect increases electron density at the ortho and para positions.[8]

While for most halogens the inductive effect dominates, the similar size of fluorine's 2p orbitals and carbon's 2p orbitals allows for effective orbital overlap, making the +M effect of fluorine more significant than that of other halogens.[9] However, the potent -I effect of fluorine still generally outweighs its +M effect, leading to an overall deactivation of the ring towards electrophilic aromatic substitution.[8]

Positional Isomerism and its Profound Impact on Acidity (pKa)

The position of the fluorine atom(s) on the benzoic acid ring—ortho, meta, or para—has a dramatic and predictable impact on the acidity of the carboxylic acid group.[3] This is a critical consideration in drug design, as the pKa of a molecule influences its solubility, absorption, and interaction with biological targets.[5]

The acidity of benzoic acid is enhanced by the presence of electron-withdrawing fluorine atoms because they stabilize the resulting carboxylate anion.[5][7][10] The magnitude of this effect is highly dependent on the position of the fluorine substituent.

A Comparative Analysis of pKa Values

The following table summarizes the experimentally determined pKa values for various fluorobenzoic acid isomers, with benzoic acid included as a reference. A lower pKa value indicates a stronger acid.

Compound	Isomer	pKa Value
Benzoic Acid	-	4.20[5]
Monofluorobenzoic Acids
2-Fluorobenzoic acid	ortho	3.27[5]
3-Fluorobenzoic acid	meta	3.86[5]
4-Fluorobenzoic acid	para	4.14[5]
Difluorobenzoic Acids
2,3-Difluorobenzoic acid	-	2.88[5]
2,4-Difluorobenzoic acid	-	2.85[5]
2,5-Difluorobenzoic acid	-	2.87[5]
2,6-Difluorobenzoic acid	-	2.13[5]
3,4-Difluorobenzoic acid	-	3.80[5]
3,5-Difluorobenzoic acid	-	3.37[5]
Trifluorobenzoic Acids
2,4,5-Trifluorobenzoic acid	-	2.80[5]
2,4,6-Trifluorobenzoic acid	-	1.83[5]
3,4,5-Trifluorobenzoic acid	-	3.29[5]

Causality Behind the Trends:

• Ortho Effect: 2-Fluorobenzoic acid is significantly more acidic than its meta and para isomers. This is due to the "ortho effect," where the ortho-substituent, through a combination of steric and electronic factors, forces the carboxyl group out of the plane of the benzene ring.[11][12] This twisting inhibits resonance between the carboxyl group and the ring, increasing the acidity.[11]

• Meta Position: At the meta position, the electron-withdrawing inductive effect of fluorine is still significant, leading to an increase in acidity compared to benzoic acid. The resonance effect does not operate at the meta position.[9]

• Para Position: In the para position, the electron-withdrawing inductive effect is weaker due to the increased distance from the carboxyl group.[13] Furthermore, the electron-donating resonance effect of fluorine partially counteracts the inductive effect, resulting in 4-fluorobenzoic acid having an acidity very similar to that of benzoic acid.[9][12]

• Multiple Fluorine Substituents: Increasing the number of fluorine substituents generally increases the acidity due to the cumulative electron-withdrawing inductive effects.[5] The most dramatic increases are seen with ortho substitution, as exemplified by 2,6-difluorobenzoic acid and 2,4,6-trifluorobenzoic acid.[5]

Key Reactions and Synthetic Applications

Fluorinated benzoic acids are versatile starting materials for a variety of chemical transformations. Their reactivity is influenced by the electronic and steric effects of the fluorine substituents.

Amide Bond Formation

Amide coupling is a fundamental reaction in the synthesis of pharmaceuticals and other bioactive molecules.[14] The reactivity of fluorinated benzoic acids in these reactions can be modulated by the fluorine substitution pattern.

Primary Protocol: EDC/HOBt Mediated Amide Coupling

This protocol is a widely used and efficient method for forming amide bonds.

Objective: To synthesize an amide from a fluorinated benzoic acid and an amine using 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) as a coupling agent and hydroxybenzotriazole (HOBt) as an additive to minimize side reactions.[14]

Step-by-Step Methodology:

• Preparation: To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add the fluorinated benzoic acid (1.0 equivalent).

• Dissolution: Dissolve the carboxylic acid in an anhydrous solvent such as dichloromethane (DCM) or N,N-dimethylformamide (DMF).

• Amine Addition: Add the desired primary or secondary amine (1.1-1.2 equivalents) to the solution.

• Additive: Add HOBt (1.2 equivalents) to the reaction mixture.

• Cooling: Cool the reaction mixture to 0 °C in an ice bath.

• Base and Coupling Agent Addition: Add a non-nucleophilic base such as N,N-diisopropylethylamine (DIPEA) (2.5 equivalents), followed by the slow, portion-wise addition of EDC·HCl (1.2 equivalents).[14]

• Reaction: Allow the reaction mixture to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Workup and Purification: Upon completion, the reaction is typically quenched with water or a dilute aqueous acid, and the product is extracted with an organic solvent. The crude product is then purified by column chromatography.

Causality Behind Experimental Choices: The electron-withdrawing nature of fluorine can increase the electrophilicity of the carboxylic acid's carbonyl carbon, potentially facilitating the reaction. However, for sterically hindered or electronically deficient amines, alternative coupling reagents or the conversion of the carboxylic acid to a more reactive acyl fluoride may be necessary for efficient coupling.[15]

Workflow for EDC/HOBt Amide Coupling:

Caption: Workflow for EDC/HOBt mediated amide coupling.

Esterification

Esterification of fluorinated benzoic acids is another important transformation, often used as a derivatization step for analysis by gas chromatography-mass spectrometry (GC-MS).[16][17]

Protocol: Catalytic Methyl Esterification using UiO-66-NH₂

This method provides a heterogeneous catalytic approach for the methyl esterification of fluorinated benzoic acids.

Objective: To efficiently convert fluorinated benzoic acids to their corresponding methyl esters using methanol and a UiO-66-NH₂ metal-organic framework (MOF) catalyst.[16][18]

Step-by-Step Methodology:

• Reactant Mixture: In a suitable reaction vessel, combine the fluorinated benzoic acid, methanol (as both solvent and methyl source), and the UiO-66-NH₂ catalyst.

• Reaction Conditions: Heat the mixture at a specified temperature (e.g., 150 °C) for a defined period (e.g., 10 hours).[16]

• Catalyst Removal: After the reaction is complete, the heterogeneous catalyst can be removed by simple filtration.

• Product Isolation: The methyl ester product can be isolated from the filtrate, typically after removal of excess methanol.

Causality Behind Experimental Choices: The use of a heterogeneous catalyst like UiO-66-NH₂ simplifies product purification compared to traditional homogeneous catalysts like BF₃·MeOH and can lead to reduced reaction times.[16] The Lewis acidic sites on the MOF are believed to activate the carboxylic acid towards nucleophilic attack by methanol.

Nucleophilic Aromatic Substitution (SNAr)

In contrast to the general deactivation of the ring towards electrophiles, the strong electron-withdrawing nature of fluorine can activate the aromatic ring for nucleophilic aromatic substitution (SNAr), especially when other electron-withdrawing groups are present.[19]

A key feature of SNAr reactions is that fluorine can act as a surprisingly good leaving group.[19] This is because the rate-determining step is the initial attack of the nucleophile on the electron-deficient aromatic ring to form a negatively charged Meisenheimer intermediate.[20] The high electronegativity of fluorine strongly activates the ring towards this initial attack, and the cleavage of the strong C-F bond occurs in a subsequent, faster step that restores aromaticity.[19][20]

Illustrative Reaction: SNAr on an Ortho-Fluorobenzoic Acid Derivative

Unprotected ortho-fluoro or ortho-methoxy benzoic acids can undergo nucleophilic aromatic substitution with organolithium or Grignard reagents without the need for a metal catalyst.[21]

Reaction Scheme:

Caption: SNAr on ortho-fluorobenzoic acid.

Causality Behind Reactivity: The reaction is thought to proceed via a pre-coordination of the organometallic reagent with the substrate, followed by an addition/elimination sequence.[21] The presence of the ortho-fluoro substituent makes the ipso-carbon sufficiently electrophilic for nucleophilic attack.

Applications in Drug Discovery and Beyond

The ability to strategically place fluorine atoms on a benzoic acid scaffold provides medicinal chemists with a powerful tool to fine-tune the properties of drug candidates.[1][2]

• Modulating Acidity: As discussed, fluorine substitution can be used to precisely control the pKa of the carboxylic acid, which is crucial for optimizing interactions with target proteins and for controlling solubility and permeability.[1][3]

• Enhancing Metabolic Stability: The strong carbon-fluorine bond is resistant to metabolic cleavage, particularly oxidative metabolism by cytochrome P450 enzymes.[2][22] Replacing a metabolically labile C-H bond with a C-F bond can significantly improve a drug's half-life.[1]

• Improving Binding Affinity: The introduction of fluorine can lead to favorable interactions with protein binding sites through various mechanisms, including hydrogen bonding and dipole-dipole interactions.[1]

• PET Imaging: The fluorine-18 isotope is a widely used positron emitter in Positron Emission Tomography (PET) imaging.[23][24][25] Fluorinated benzoic acids are important precursors for the synthesis of ¹⁸F-labeled radiotracers used in medical diagnostics.[23][24]

Conclusion

Fluorinated benzoic acids are a fascinating and highly versatile class of compounds. The interplay of fluorine's powerful inductive and mesomeric effects, coupled with the profound influence of its position on the aromatic ring, provides a rich landscape for chemical manipulation. A thorough understanding of the principles governing their acidity and reactivity is paramount for researchers and drug development professionals seeking to leverage the unique properties of fluorine to design next-generation molecules with enhanced performance and function. By applying the concepts and protocols outlined in this guide, scientists can more effectively navigate the synthesis and application of these valuable chemical entities.

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• Examples for reactions leading to 18‐fluorine‐labeled compounds using benzoic acid as a building block.
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• Processes for the preparation of fluorinated benzoic acids.
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• Structural Aspects of the Ortho Chloro- and Fluoro- Substituted Benzoic Acids: Implications on Chemical Properties.
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Protocols & Analytical Methods

Application Note &amp; Protocol: A Validated Synthesis of 3-Fluoro-5-methylbenzoic Acid from m-Fluorotoluene

Abstract: This document provides a comprehensive guide for the synthesis of 3-fluoro-5-methylbenzoic acid, a valuable building block in pharmaceutical and materials science research. The primary method detailed is the direct oxidation of the methyl group of m-fluorotoluene using potassium permanganate. This application note offers a step-by-step protocol, explains the underlying chemical principles, and presents a complete methodology for product purification and characterization, ensuring scientific rigor and reproducibility for researchers and drug development professionals.

Introduction and Strategic Overview

3-Fluoro-5-methylbenzoic acid is a key intermediate whose structural motifs are frequently incorporated into biologically active molecules and advanced materials. The presence of the fluorine atom can significantly modulate properties such as metabolic stability, lipophilicity, and binding affinity, making it a desirable component in drug design.

The synthesis from the readily available starting material, m-fluorotoluene, presents a cost-effective and direct pathway. Several synthetic strategies could be envisioned, including multi-step sequences involving Grignard reagent formation and carboxylation. However, for efficiency and atom economy, the direct oxidation of the benzylic methyl group is the superior approach. This protocol focuses on the robust and well-established method of potassium permanganate (KMnO₄) oxidation.

Causality of Strategic Choice: The selection of permanganate oxidation is based on its proven efficacy in converting alkyl side-chains of aromatic rings into carboxylic acids.[1][2][3][4] The reaction is powerful and generally proceeds with high conversion. The mechanism involves the abstraction of a hydrogen atom from the methyl group, which is the rate-determining step, followed by further oxidation of the resulting benzyl radical intermediate.[1][3][5] While permanganate is a strong oxidant capable of attacking the aromatic ring, controlling the reaction conditions (temperature and stoichiometry) allows for selective oxidation of the more labile methyl group.[1][5]

Overall Synthetic Workflow

Caption: Synthetic pathway from m-fluorotoluene to the target acid.

Detailed Experimental Protocol

This protocol describes the oxidation of m-fluorotoluene on a 10-gram scale. All operations should be conducted in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves, must be worn.

Materials and Reagents

Reagent/Material	Grade	Supplier Example	CAS Number
m-Fluorotoluene	≥99%	Sigma-Aldrich	352-70-5
Potassium Permanganate (KMnO₄)	ACS Reagent, ≥99.0%	Sigma-Aldrich	7722-64-7
Sodium Hydroxide (NaOH)	ACS Reagent, ≥97.0%	Fisher Scientific	1310-73-2
Sodium Bisulfite (NaHSO₃)	ACS Reagent	VWR	7631-90-5
Hydrochloric Acid (HCl)	Concentrated (37%)	VWR	7647-01-0
Ethyl Acetate (EtOAc)	ACS Grade	Fisher Scientific	141-78-6
Ethanol	Reagent Alcohol	VWR	64-17-5
Deionized Water	-	-	7732-18-5

Equipment

• 1-L three-neck round-bottom flask

• Mechanical stirrer with stirring rod and paddle

• Reflux condenser

• Heating mantle with temperature controller

• Dropping funnel (250 mL)

• Thermometer

• 1-L beaker and 2-L beaker

• Büchner funnel and filter flask assembly

• pH paper or pH meter

• Standard laboratory glassware

Step-by-Step Synthesis Procedure

Step 1: Reaction Setup and Oxidation

• To the 1-L three-neck round-bottom flask, add m-fluorotoluene (11.0 g, 0.1 mol) and 300 mL of deionized water.

• Add sodium hydroxide (1.0 g, 0.025 mol) to the mixture. The small amount of base helps to maintain alkalinity, which can improve the reaction rate and prevent the formation of acidic byproducts that might complicate the reaction.

• Assemble the mechanical stirrer and reflux condenser. Begin vigorous stirring to create a fine emulsion of the organic and aqueous layers.

• In a separate 1-L beaker, prepare the oxidant solution by dissolving potassium permanganate (31.6 g, 0.2 mol) in 400 mL of warm (approx. 50°C) deionized water.

• Transfer the warm KMnO₄ solution to the dropping funnel.

• Heat the reaction flask to 85-90°C using the heating mantle.

• Once the temperature is stable, add the KMnO₄ solution dropwise from the dropping funnel over a period of 2-3 hours. Causality: A slow, controlled addition is crucial to manage the exothermicity of the reaction and prevent a runaway reaction.

• After the addition is complete, continue to stir the mixture vigorously at 95-100°C (gentle reflux) for an additional 4-6 hours, or until the characteristic purple color of the permanganate ion has disappeared. The mixture will become a thick brown slurry due to the formation of manganese dioxide (MnO₂).

Step 2: Work-up and Product Isolation

• Cool the reaction mixture to room temperature using an ice-water bath.

• Quench any excess KMnO₄ by slowly adding a saturated aqueous solution of sodium bisulfite until the mixture becomes colorless (or the brown precipitate of MnO₂ is the only remaining color). This step ensures all the powerful oxidant is consumed before acidification.

• Filter the mixture through a Büchner funnel to remove the manganese dioxide precipitate. Wash the filter cake with approximately 100 mL of hot deionized water to ensure all the soluble product is collected in the filtrate.

• Transfer the clear, colorless filtrate to a 2-L beaker and cool it in an ice-water bath with stirring.

• Slowly and carefully acidify the filtrate by adding concentrated hydrochloric acid dropwise. Causality: The product exists as the water-soluble potassium 3-fluoro-5-methylbenzoate salt. Acidification protonates the carboxylate, converting it into the free carboxylic acid, which has low solubility in cold water and precipitates out.

• Continue adding HCl until the pH of the solution is approximately 1-2 (test with pH paper). A white precipitate of 3-fluoro-5-methylbenzoic acid will form.

• Allow the mixture to stand in the ice bath for 30 minutes to ensure complete precipitation.

Step 3: Purification

• Collect the crude product by vacuum filtration using a Büchner funnel. Wash the solid with two portions of cold deionized water (2 x 50 mL).

• For final purification, perform a recrystallization. Transfer the crude solid to a beaker and add a minimal amount of a hot 30:70 ethanol/water mixture to dissolve it completely.

• Allow the solution to cool slowly to room temperature, then place it in an ice bath to induce crystallization.

• Collect the purified, crystalline product by vacuum filtration, wash with a small amount of cold water, and dry under vacuum to a constant weight.

Quantitative Data and Characterization

Reaction Parameters Summary

Parameter	Value
Starting Material (m-Fluorotoluene)	11.0 g (0.1 mol)
Oxidant (KMnO₄)	31.6 g (0.2 mol, 2.0 equivalents)
Reaction Temperature	95-100 °C
Reaction Time	6-9 hours
Typical Yield	10.8 - 12.3 g (70-80%)
Purity (Post-Recrystallization)	>98% (by HPLC)

Analytical Characterization

The identity and purity of the synthesized 3-fluoro-5-methylbenzoic acid should be confirmed using standard analytical techniques.

• ¹H NMR (400 MHz, CDCl₃):

  • δ ~10.5-12.0 (s, 1H, -COOH)

  • δ ~7.71 (s, 1H, Ar-H)

  • δ ~7.55 (d, 1H, Ar-H)

  • δ ~7.20 (d, 1H, Ar-H)

  • δ ~2.45 (s, 3H, -CH₃)

• ¹⁹F NMR (376 MHz, CDCl₃):

  • A single peak corresponding to the aryl fluoride.

• IR Spectroscopy (ATR):

  • ~2500-3300 cm⁻¹ (broad, O-H stretch of carboxylic acid)

  • ~1690-1710 cm⁻¹ (strong, C=O stretch of carboxylic acid)

• Mass Spectrometry (ESI-):

  • m/z calculated for C₈H₇FO₂: 154.04; found [M-H]⁻: 153.0

• Melting Point:

  • Literature: 141-143 °C. The measured melting point of the purified product should be sharp and within this range.

Safety and Troubleshooting

• Safety: Potassium permanganate is a strong oxidizing agent and should be handled with care. Avoid contact with combustible materials. The reaction can be exothermic; maintain controlled addition and cooling capacity. Concentrated HCl is corrosive and should be handled in a fume hood.

• Troubleshooting:

  • Low Yield: May result from incomplete reaction (extend reflux time), insufficient oxidant, or loss of product during work-up. Ensure the MnO₂ filter cake is washed thoroughly.

  • Reaction Stalls (Purple Color Persists): The reaction may require more vigorous stirring or a slight increase in temperature. Ensure the KMnO₄ was fully dissolved before addition.

  • Product Fails to Precipitate: Ensure the solution is sufficiently acidic (pH 1-2). If the solution is too warm, precipitation will be less efficient; ensure thorough cooling.

References

• BenchChem. (n.d.). Optimizing Friedel-Crafts Acylation of Fluorinated Toluenes.

• Rogowski, J., et al. (2014). A DFT study of permanganate oxidation of toluene and its ortho-nitroderivatives. Structural Chemistry, 25, 1455–1463. Available at: [Link]

• Cullis, C. F., & Ladbury, J. W. (1955). Kinetic studies of the oxidation of aromatic compounds by potassium permanganate. Part II. Substituted toluenes. Journal of the Chemical Society (Resumed), 1407-1412. Available at: [Link]

• ResearchGate. (2014). A DFT study of permanganate oxidation of toluene and its ortho-nitroderivatives.
• IOSR Journal. (n.d.). Permanganate Oxidation mechanisms of Alkylarenes.

• Chemistry Stack Exchange. (2022). Oxidation of toluene, ethylbenzene and styrene with potassium permanganate in acidic medium. Available at: [Link]

• PubChem. (n.d.). m-Fluorotoluene. Retrieved from [Link]

• Organic Syntheses. (n.d.). p-FLUOROBENZOIC ACID. Retrieved from [Link]

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• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. researchgate.net [researchgate.net]

Application Note: A Detailed Protocol for the Amide Coupling of 3-Fluoro-5-methylbenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

The formation of the amide bond is a cornerstone of medicinal chemistry and drug development.[1][2][3] This document provides a comprehensive, field-proven protocol for the amide coupling of 3-fluoro-5-methylbenzoic acid, a substituted aromatic carboxylic acid. We delve into the mechanistic rationale behind reagent selection, offer a detailed step-by-step experimental procedure, and provide guidance on reaction monitoring, work-up, and product characterization. This guide prioritizes a uronium salt-based method using HATU, selected for its high efficiency with potentially challenging substrates.

Introduction: Understanding the Substrate and Reaction

Amide bonds are typically formed by the activation of a carboxylic acid to facilitate nucleophilic attack by an amine.[3][4] Direct condensation is inefficient due to the formation of a non-reactive ammonium carboxylate salt.[4] The substrate, 3-fluoro-5-methylbenzoic acid, presents unique electronic characteristics. The fluorine atom at the meta-position acts as an electron-withdrawing group, which can influence the reactivity of the carboxyl group. While this can make the carboxyl carbon more electrophilic, selecting a highly efficient coupling reagent is crucial to ensure rapid and complete conversion, especially when coupling with less nucleophilic amines.[1]

Mechanistic Rationale and Reagent Selection

The choice of coupling reagent is critical for success.[5] While classic carbodiimide reagents like EDC are effective, they can be sluggish with electron-deficient acids and may lead to the formation of N-acylurea byproducts that complicate purification.[1][6][7] For this reason, we recommend a uronium/aminium salt-based reagent, specifically HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxide hexafluorophosphate).

HATU is renowned for its high coupling efficiencies and fast reaction rates, which are attributed to the formation of a highly reactive OAt-active ester.[8][9][10] The reaction proceeds through the mechanism illustrated below:

• Deprotonation: A non-nucleophilic base, typically N,N-diisopropylethylamine (DIPEA), deprotonates the carboxylic acid to form a carboxylate anion.[9][11]

• Activation: The carboxylate attacks HATU to form an unstable O-acyl(tetramethyl)isouronium salt.[8]

• Active Ester Formation: The liberated HOAt anion rapidly attacks the isouronium salt, generating the key OAt-active ester and releasing tetramethylurea as a byproduct.[8][9]

• Nucleophilic Attack: The amine nucleophile attacks the activated ester, forming the desired amide bond and regenerating HOAt.[9]

Mechanism of HATU-Mediated Amide Coupling

Caption: General mechanism of amide bond formation using HATU.

Experimental Protocol

This protocol details the coupling of 3-fluoro-5-methylbenzoic acid with a generic primary amine (e.g., benzylamine) as a representative example.

Reagents and Materials

Reagent/Material	Purpose	M.W.	Typical Stoichiometry	Example Amount (for 1 mmol scale)
3-Fluoro-5-methylbenzoic acid	Carboxylic Acid	154.14 g/mol	1.0 eq	154 mg
Amine (e.g., Benzylamine)	Nucleophile	107.15 g/mol	1.1 eq	118 mg (120 µL)
HATU	Coupling Reagent	380.23 g/mol	1.2 eq	456 mg
DIPEA (Hünig's base)	Non-nucleophilic Base	129.25 g/mol	2.5 eq	323 mg (435 µL)
Anhydrous DMF	Solvent	-	-	3-5 mL
Ethyl Acetate (EtOAc)	Extraction Solvent	-	-	As needed
1 M HCl (aq)	Aqueous Wash	-	-	As needed
Sat. NaHCO₃ (aq)	Aqueous Wash	-	-	As needed
Brine (Sat. NaCl aq)	Aqueous Wash	-	-	As needed
Anhydrous Na₂SO₄ or MgSO₄	Drying Agent	-	-	As needed
Silica Gel	Stationary Phase	-	-	As needed

Step-by-Step Procedure

• Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Argon), add 3-fluoro-5-methylbenzoic acid (1.0 eq).

• Dissolution: Add anhydrous DMF (e.g., 3 mL for a 1 mmol scale) and stir until the acid is fully dissolved.

• Addition of Base and Reagent: Add DIPEA (2.5 eq) to the solution, followed by HATU (1.2 eq).[12] Stir the mixture at room temperature.

• Activation: Allow the carboxylic acid to activate for 15-20 minutes. The solution may change in appearance.

• Amine Addition: Add the amine (1.1 eq) dropwise to the reaction mixture.

• Reaction: Stir the reaction at room temperature for 2-6 hours. The progress should be monitored periodically.

Reaction Monitoring by Thin Layer Chromatography (TLC)

Monitoring the reaction is crucial to determine its completion.[13]

• System: Prepare a TLC plate with three lanes: one for the carboxylic acid starting material (SM), one for the reaction mixture (RM), and a co-spot (Co) lane with both.

• Eluent: A typical eluent system is a mixture of ethyl acetate and hexanes (e.g., 30:70 v/v). This may require optimization. Carboxylic acids can streak on silica; adding a small amount of acetic acid (~1%) to the eluent can improve resolution.[14]

• Visualization: Use a UV lamp (254 nm) to visualize the spots.

• Interpretation: The reaction is complete when the starting material spot in the RM lane has been completely consumed, and a new, typically less polar, product spot has appeared.

Work-up and Purification

The goal of the work-up is to remove the DMF solvent, excess reagents, and water-soluble byproducts like tetramethylurea and protonated DIPEA.[4][13]

• Dilution: Once the reaction is complete, dilute the mixture with ethyl acetate (approx. 20-30 mL).

• Acidic Wash: Transfer the solution to a separatory funnel and wash with 1 M HCl (2 x 15 mL). This step removes the basic DIPEA.[13][15]

• Basic Wash: Wash with saturated aqueous NaHCO₃ (2 x 15 mL) to remove any unreacted carboxylic acid and HOAt.[4][13]

• Brine Wash: Wash with brine (1 x 15 mL) to remove residual water.[13]

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude material by flash column chromatography on silica gel, using an appropriate gradient of ethyl acetate in hexanes, to afford the pure amide.[16]

Characterization of the Final Product

Confirming the structure and purity of the final amide product is essential.

• Liquid Chromatography-Mass Spectrometry (LC-MS): This is a rapid method to confirm the formation of the product by checking for the correct molecular weight.[17][][19] The product should appear as a major peak in the chromatogram with the expected [M+H]⁺ ion in the mass spectrum.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Look for the disappearance of the broad carboxylic acid proton signal (typically >10 ppm) and the appearance of a new amide N-H proton signal (typically 7-9 ppm).[20][21] The integration and splitting patterns of the aromatic and methyl protons should be consistent with the desired structure. Due to restricted rotation around the C-N bond, some proton signals may appear broadened.[22][23]

  • ¹³C NMR: Expect a new amide carbonyl signal in the range of 165-175 ppm.

  • ¹⁹F NMR: A singlet corresponding to the fluorine atom on the aromatic ring should be present.

Experimental Workflow Diagram

Caption: A comprehensive workflow for HATU-mediated amide coupling.

Troubleshooting

Issue	Possible Cause(s)	Suggested Solution(s)
Low or No Conversion	Inactive reagents (HATU can hydrolyze); insufficient base; amine is unreactive (e.g., electron-deficient aniline).	Use fresh, high-purity HATU. Ensure anhydrous conditions. For unreactive amines, increase reaction time/temperature or switch to a more potent coupling reagent like COMU.
Messy TLC / Multiple Spots	Side reactions; degradation of starting material or product.	Ensure the reaction is not overheating. Check the purity of starting materials. The N-acylurea byproduct with EDC can cause messy TLCs, reinforcing the choice of HATU.[7]
Difficulty Removing Byproducts	Tetramethylurea (from HATU) or EDC-urea can be difficult to remove.	The described aqueous work-up is usually effective. For stubborn urea impurities, a wash with 5% aqueous LiCl can sometimes help remove residual DMF and byproducts.[4][15] Purification via column chromatography is essential.

References

• HATU - Wikipedia. Available at: [Link]

• Common Organic Chemistry. Amine to Amide Mechanism - HATU. Available at: [Link]

• Common Organic Chemistry. Amine to Amide Mechanism (EDC + HOBt). Available at: [Link]

• Ghosh, A. K., & Shah, S. (2020). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. Tetrahedron Letters, 61(51), 152719. Available at: [Link]

• Goode, D. Amide Workup - Biofilm Inhibitor Synthesis.

• Organic Chemistry. (2020). HATU, DIPEA Peptide Coupling Mechanism. YouTube. Available at: [Link]

• PubChem. 3-Fluoro-5-hydroxy-2-methylbenzoic acid. Available at: [Link]

• Nanalysis. (2023). Using NMR to observe the restricted rotation in amide bonds. Available at: [Link]

• ACS Publications. (2001). 1H and 13C NMR Spectroscopic Characterization of Poly(amide−enaminonitriles). Macromolecules. Available at: [Link]

• Royal Society of Chemistry. (2019). 17O NMR and 15N NMR chemical shifts of sterically-hindered amides: ground-state destabilization in amide electrophilicity. Available at: [Link]

• Chemistry LibreTexts. (2021). 24.1: Structural, Physical, and Spectral Characteristics of Amides. Available at: [Link]

• Kim Reactor. (2024). HATU Coupling: Challenges Associated with the Byproducts. YouTube. Available at: [Link]

• 大学化学. (2021). 1H NMR Spectrum of Amide Compounds. Available at: [Link]

• ResearchGate. Mechanism of coupling reaction facilitated by coupling reagent HATU/HOAt. Available at: [Link]

• Royal Society of Chemistry. (2022). Solvent-free amide bond formation using a variety of methoxysilanes as coupling agent. Available at: [Link]

• Aapptec Peptides. Coupling Reagents. Available at: [Link]

• ResearchGate. Positive mode LC-MS-MS chromatogram for the confirmation of amide-ester. Available at: [Link]

• IRIS. (2017). Synthesis of amides from aldehydes and amines via C-H bond activation. Available at: [Link]

• Organic Chemistry Portal. Amide synthesis by acylation. Available at: [Link]

• ResearchGate. (2020). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. Available at: [Link]

• Fisher Scientific. Amide Synthesis. Available at: [Link]

• Growing Science. (2022). Process optimization for acid-amine coupling: a catalytic approach. Available at: [Link]

• Royal Society of Chemistry. (2021). Supporting Information Direct formation of amide/peptide bonds from carboxylic acids. Available at: [Link]

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Application Notes and Protocols for Suzuki Coupling Reactions Using 3-Fluoro-5-methylbenzoic Acid Derivatives

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: The Strategic Importance of the 3-Fluoro-5-methylphenyl Moiety in Medicinal Chemistry

The Suzuki-Miyaura cross-coupling reaction stands as a cornerstone of modern organic synthesis, prized for its robustness, functional group tolerance, and the mild conditions under which it forges carbon-carbon bonds.[1] This palladium-catalyzed reaction is particularly indispensable in the pharmaceutical industry for the construction of biaryl scaffolds, which are prevalent in a vast array of therapeutic agents.[2]

Within the expansive library of building blocks for drug discovery, molecules incorporating the 3-fluoro-5-methylphenyl moiety have garnered significant interest. The strategic placement of a fluorine atom can profoundly influence a molecule's pharmacokinetic and pharmacodynamic properties, enhancing metabolic stability, binding affinity, and membrane permeability.[3] The methyl group, in turn, can provide a valuable steric and electronic handle for optimizing target engagement. This guide provides a detailed exploration of the use of 3-Fluoro-5-methylbenzoic acid, and its derivatives, in Suzuki coupling reactions, with a focus on practical applications in the synthesis of complex, biologically active molecules.

Theoretical Framework: Navigating the Nuances of a Disubstituted System

The Suzuki-Miyaura coupling proceeds through a well-established catalytic cycle involving oxidative addition, transmetalation, and reductive elimination.[4] The electronic nature of the coupling partners significantly impacts the reaction kinetics, particularly the transmetalation step, which is often rate-limiting.

3-Fluoro-5-methylbenzoic acid and its derivatives, such as 3-fluoro-5-methylphenylboronic acid, present an interesting case study. The fluorine atom, being highly electronegative, acts as an electron-withdrawing group, which can enhance the reactivity of the boronic acid in the transmetalation step.[5] This increased Lewis acidity of the boron atom facilitates the formation of the boronate species, a prerequisite for efficient transfer of the aryl group to the palladium center.

However, the presence of electron-withdrawing groups on an aryl halide can sometimes retard the initial oxidative addition step. Therefore, the choice of a suitable palladium precatalyst and, critically, the supporting ligand is paramount to achieving high yields and minimizing side reactions. Bulky, electron-rich phosphine ligands, such as XPhos, are often employed to accelerate both the oxidative addition and reductive elimination steps of the catalytic cycle.[2]

Application Spotlight: Synthesis of Selective Androgen Receptor Modulators (SARMs)

A compelling application for 3-fluoro-5-methylphenyl building blocks is in the synthesis of Selective Androgen Receptor Modulators (SARMs). SARMs are a class of therapeutic compounds that exhibit tissue-selective activation of the androgen receptor, offering the potential for anabolic benefits in muscle and bone with reduced androgenic effects in tissues like the prostate.[6][7] Research in this area has shown that specific substitution patterns on the aryl rings of nonsteroidal SARMs are crucial for their activity and metabolic stability.[8] The incorporation of a meta-fluoro group has been identified as a key modification for improving the pharmacological profile of certain SARMs.[7]

The following protocol provides a representative synthesis of a biaryl intermediate relevant to the development of advanced SARMs, utilizing a Suzuki coupling reaction with 3-fluoro-5-methylphenylboronic acid.

Experimental Protocols

Protocol 1: Synthesis of (3'-Fluoro-5'-methyl-[1,1'-biphenyl]-3-yl)methanol

This protocol details the Suzuki-Miyaura coupling of 3-fluoro-5-methylphenylboronic acid with 3-bromobenzyl alcohol.

Reaction Scheme:

Materials and Reagents:

Reagent/Material	Grade	Supplier
3-Fluoro-5-methylphenylboronic acid	≥97%	Commercially Available
3-Bromobenzyl alcohol	≥98%	Commercially Available
Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)	Catalyst Grade	Commercially Available
2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl (XPhos)	Ligand Grade	Commercially Available
Sodium Carbonate (Na₂CO₃)	Anhydrous, ≥99.5%	Commercially Available
Toluene	Anhydrous, ≥99.8%	Commercially Available
Tetrahydrofuran (THF)	Anhydrous, ≥99.9%	Commercially Available
Deionized Water	High Purity	In-house
Ethyl Acetate	ACS Grade	Commercially Available
Saturated Sodium Bicarbonate Solution	In-house preparation
Brine (Saturated NaCl solution)	In-house preparation
Anhydrous Magnesium Sulfate (MgSO₄)	Reagent Grade	Commercially Available
Silica Gel	230-400 mesh	Commercially Available

Step-by-Step Procedure:

• Reaction Setup:

  • To a flame-dried 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 3-fluoro-5-methylphenylboronic acid (1.54 g, 10.0 mmol, 1.0 equiv), 3-bromobenzyl alcohol (2.06 g, 11.0 mmol, 1.1 equiv), and sodium carbonate (3.18 g, 30.0 mmol, 3.0 equiv).

  • Add Pd₂(dba)₃ (91.5 mg, 0.10 mmol, 1 mol % Pd) and XPhos (143 mg, 0.30 mmol, 3 mol %).

  • The flask is sealed with a rubber septum, and the atmosphere is exchanged with argon by evacuating and backfilling three times.

• Solvent Addition and Reaction:

  • Under a positive pressure of argon, add a degassed 3:3:1 mixture of toluene, THF, and water (70 mL) via cannula.

  • The reaction mixture is heated to 95 °C in a preheated oil bath and stirred vigorously for 16 hours.[2]

  • Monitor the reaction progress by thin-layer chromatography (TLC) or LC-MS.

• Workup and Extraction:

  • Upon completion, the reaction mixture is cooled to room temperature.

  • The mixture is diluted with ethyl acetate (100 mL) and washed with deionized water (2 x 50 mL) and brine (50 mL).

  • The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure.

• Purification:

  • The crude product is purified by flash column chromatography on silica gel, eluting with a gradient of hexane and ethyl acetate to afford (3'-fluoro-5'-methyl-[1,1'-biphenyl]-3-yl)methanol as a solid.

Data Visualization and Workflow

Suzuki Coupling Catalytic Cycle

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Experimental Workflow

Caption: A generalized experimental workflow for the Suzuki coupling protocol.

Troubleshooting and Key Considerations

• Low Yields: If the reaction yields are low, consider screening different palladium catalysts and ligands. For electron-deficient aryl halides, catalysts with more electron-rich and bulky ligands may be beneficial. Ensure all reagents and solvents are anhydrous and the reaction is performed under a strictly inert atmosphere.

• Side Reactions: The formation of homocoupled products can occur, particularly with highly reactive boronic acids. Adjusting the stoichiometry of the reactants and ensuring a slow, controlled addition of the boronic acid can sometimes mitigate this issue.

• Purification Challenges: The polarity of the final product may necessitate careful optimization of the solvent system for flash chromatography to achieve good separation from starting materials and byproducts.

Conclusion

The Suzuki-Miyaura cross-coupling reaction is a powerful and versatile tool for the synthesis of complex biaryl compounds. The use of 3-fluoro-5-methylbenzoic acid and its derivatives as coupling partners provides a strategic advantage in the design and synthesis of novel therapeutic agents, such as SARMs. By understanding the underlying mechanistic principles and carefully optimizing reaction conditions, researchers can effectively leverage this important transformation to accelerate the drug discovery process.

References

• Chem-Impex. (n.d.). 3-Fluoro-5-methylphenylboronic acid. Retrieved from [Link]

• Journal of Organic Chemistry. (2017). Synthesis of Polyflourinated Biphenyls; Pushing the Boundaries of Suzuki–Miyaura Cross Coupling with Electron-Poor Substrates. Retrieved from [Link]

• MDPI. (2023). Suzuki–Miyaura Cross-Coupling for the Synthesis of Key Intermediates of Ketoprofen and Bifonazole Analogues. Retrieved from [Link]

• Rose-Hulman Institute of Technology. (n.d.). Suzuki Cross-coupling Reaction procedure. Retrieved from [Link]

• ResearchGate. (2023). Preparation of fluorinated biphenyl via Suzuki–Miyaura cross coupling reaction. Retrieved from [Link]

• PMC - NIH. (n.d.). Anhydrous, Homogeneous, Suzuki-Miyaura Cross-Coupling of Boronic Esters using Potassium Trimethylsilanolate. Retrieved from [Link]

• PubMed. (2004). Design, synthesis, and biological characterization of metabolically stable selective androgen receptor modulators. Retrieved from [Link]

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. Retrieved from [Link]

• ResearchGate. (2017). ChemInform Abstract: Synthesis of Functionalized Fluorinated Terphenyls by Site-Selective Suzuki-Miyaura Cross-Coupling Reactions of Dibrominated Fluorobenzenes. Retrieved from [Link]

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Retrieved from [Link]

• DiVA portal. (2015). Project Thesis Suzuki coupling of functionalized arylboronic acids to a 2-Amino-5-(4-bromophenyl)-1,3,4-thiadiazole scaffold. Retrieved from [Link]

• PMC - NIH. (2007). Design, Synthesis, and Biological Characterization of Metabolically Stable Selective Androgen Receptor Modulators. Retrieved from [Link]

• Semantic Scholar. (n.d.). Design, synthesis, and biological characterization of metabolically stable selective androgen receptor modulators. Retrieved from [Link]

• NIH. (n.d.). Discovery AND Therapeutic Promise OF Selective Androgen Receptor Modulators. Retrieved from [Link]

• The Journal of Organic Chemistry. (2009). Suzuki−Miyaura Cross-Coupling Reactions of Primary Alkyltrifluoroborates with Aryl Chlorides. Retrieved from [Link]

• PubMed Central. (n.d.). Development of Selective Androgen Receptor Modulators (SARMs). Retrieved from [Link]

• PMC. (n.d.). Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters. Retrieved from [Link]

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Application Notes and Protocols for the Synthesis of mGluR5 Receptor Antagonists from 3-Fluoro-5-methylbenzoic Acid

Introduction: The Therapeutic Promise of mGluR5 Antagonism

The metabotropic glutamate receptor 5 (mGluR5) is a G-protein coupled receptor (GPCR) that plays a critical role in modulating excitatory neurotransmission throughout the central nervous system (CNS).[1] As a key player in synaptic plasticity, mGluR5 is deeply involved in learning, memory, and emotional regulation.[2] Its dysfunction has been implicated in a wide array of neurological and psychiatric disorders, including anxiety, depression, addiction, chronic pain, and neurodegenerative conditions like Alzheimer's and Parkinson's disease.[1][3]

Unlike ionotropic glutamate receptors that form ion channels, mGluR5 activation initiates intracellular signaling cascades.[1][4] Upon binding its endogenous ligand, glutamate, mGluR5 activates a Gq protein, which in turn stimulates phospholipase C (PLC). This leads to the production of inositol trisphosphate (IP3) and diacylglycerol (DAG), culminating in the release of calcium from intracellular stores and the activation of protein kinase C (PKC).[4][5]

The development of negative allosteric modulators (NAMs)—compounds that bind to a site distinct from the glutamate binding site to inhibit receptor activity—offers a more nuanced therapeutic approach than direct competitive antagonism.[6][7][8] This strategy allows for the fine-tuning of glutamatergic signals rather than their complete blockade, potentially leading to improved safety and efficacy profiles.[9] This guide outlines a robust synthetic strategy to generate novel pyridine-based mGluR5 NAMs, a scaffold known for its potential in this area, starting from the readily available precursor, 3-fluoro-5-methylbenzoic acid.[10]

mGluR5 Signaling Pathway Overview

Caption: Canonical mGluR5 signaling cascade initiated by glutamate and inhibited by a NAM.

Overall Synthetic Strategy

The synthesis of biaryl or heteroaryl-aryl compounds, common structures for mGluR5 NAMs, is efficiently achieved through palladium-catalyzed cross-coupling reactions. Our strategy employs a Suzuki coupling reaction as the key step to construct the final antagonist scaffold. This approach is highly modular, allowing for the synthesis of a library of analogues by varying the coupling partners.

The workflow is divided into three main stages:

• Synthesis of Key Intermediate A: Conversion of the starting material, 3-fluoro-5-methylbenzoic acid, into a versatile boronic acid derivative.

• Preparation of Coupling Partner B: Use of a commercially available or readily synthesized halogenated pyridine derivative.

• Suzuki Cross-Coupling: Palladium-catalyzed reaction between Intermediate A and Partner B to yield the target mGluR5 antagonist.

Caption: Overall synthetic workflow from starting material to final purified product.

Detailed Experimental Protocols

Disclaimer: All procedures should be performed by trained chemists in a well-ventilated fume hood using appropriate personal protective equipment (PPE). Handle all reagents and solvents with care, consulting their respective Safety Data Sheets (SDS).

Part 1: Synthesis of (3-Fluoro-5-methylphenyl)boronic Acid (Intermediate A)

This multi-step protocol converts the initial carboxylic acid into a boronic acid, a crucial component for the Suzuki coupling.

Step 1.1: Synthesis of 3-Fluoro-5-methylaniline via Curtius Rearrangement

• Rationale: The Curtius rearrangement is a reliable method for converting a carboxylic acid to a primary amine with the loss of one carbon atom. It proceeds through an acyl azide intermediate, which rearranges to an isocyanate that is subsequently hydrolyzed. This avoids harsh reducing agents that could compromise the aryl fluoride.

Reagent	Molar Mass ( g/mol )	Quantity	Moles (mmol)
3-Fluoro-5-methylbenzoic acid	154.14	5.00 g	32.4
Oxalyl Chloride	126.93	3.2 mL (4.6 g)	36.2
Sodium Azide (NaN₃)	65.01	2.53 g	38.9
tert-Butanol	74.12	20 mL	-
Dichloromethane (DCM)	84.93	50 mL	-
Tetrahydrofuran (THF)	72.11	50 mL	-
3M Hydrochloric Acid (HCl)	36.46	As needed	-

Protocol:

• Suspend 3-fluoro-5-methylbenzoic acid (5.00 g, 32.4 mmol) in dry DCM (50 mL) in a round-bottom flask equipped with a magnetic stirrer and a reflux condenser.

• Add a catalytic amount of DMF (2-3 drops).

• Slowly add oxalyl chloride (3.2 mL, 36.2 mmol) dropwise at room temperature. Vigorous gas evolution will occur.

• Stir the mixture at room temperature for 2 hours, or until the solution becomes clear.

• Remove the solvent and excess oxalyl chloride under reduced pressure to obtain the crude acyl chloride.

• Dissolve the crude acyl chloride in dry THF (50 mL). In a separate flask, dissolve sodium azide (2.53 g, 38.9 mmol) in a minimal amount of water and add it to the THF solution.

• Stir the reaction vigorously at 0 °C for 1 hour. Caution: Acyl azides can be explosive; do not heat the concentrated material.

• Transfer the reaction mixture to a separatory funnel and add ethyl acetate. Wash with water and brine, then dry the organic layer over anhydrous sodium sulfate.

• Carefully concentrate the solution in vacuo to about half its volume. Add tert-butanol (20 mL) and heat the solution to reflux for 4 hours until nitrogen evolution ceases. This forms the Boc-protected amine.

• Cool the mixture and add 3M HCl (30 mL). Heat to reflux for 2 hours to cleave the Boc protecting group.

• Cool to room temperature and basify the aqueous solution with 2M NaOH until pH > 10.

• Extract the product with ethyl acetate (3 x 50 mL). Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield 3-fluoro-5-methylaniline as an oil.

Step 1.2: Synthesis of 1-Bromo-3-fluoro-5-methylbenzene via Sandmeyer Reaction

• Rationale: The Sandmeyer reaction is a classic transformation that converts an arylamine into an aryl halide via a diazonium salt intermediate. This provides the aryl bromide necessary for the subsequent borylation step.

Reagent	Molar Mass ( g/mol )	Quantity	Moles (mmol)
3-Fluoro-5-methylaniline	125.14	3.50 g	28.0
Hydrobromic Acid (HBr, 48%)	80.91	15 mL	-
Sodium Nitrite (NaNO₂)	69.00	2.12 g	30.7
Copper(I) Bromide (CuBr)	143.45	4.42 g	30.8

Protocol:

• In a flask cooled to 0 °C, dissolve 3-fluoro-5-methylaniline (3.50 g, 28.0 mmol) in 48% HBr (15 mL).

• Slowly add a solution of sodium nitrite (2.12 g, 30.7 mmol) in water (5 mL) dropwise, keeping the temperature below 5 °C. Stir for 30 minutes to form the diazonium salt.

• In a separate flask, dissolve copper(I) bromide (4.42 g, 30.8 mmol) in 48% HBr (10 mL) and heat to 60 °C.

• Slowly and carefully add the cold diazonium salt solution to the hot CuBr solution. Vigorous nitrogen evolution will occur.

• After the addition is complete, heat the mixture at 80 °C for 30 minutes.

• Cool the reaction to room temperature and extract with diethyl ether (3 x 40 mL).

• Wash the combined organic layers with 1M NaOH and brine, then dry over anhydrous magnesium sulfate.

• Concentrate under reduced pressure and purify by column chromatography (silica gel, hexanes) to obtain 1-bromo-3-fluoro-5-methylbenzene.

Step 1.3: Synthesis of (3-Fluoro-5-methylphenyl)boronic Acid

• Rationale: The conversion of an aryl bromide to a boronic acid is typically achieved by forming an organometallic intermediate (Grignard or organolithium) followed by quenching with a boron electrophile like triisopropyl borate.

Reagent	Molar Mass ( g/mol )	Quantity	Moles (mmol)
1-Bromo-3-fluoro-5-methylbenzene	189.03	4.00 g	21.2
n-Butyllithium (2.5 M in hexanes)	64.06	9.3 mL	23.3
Triisopropyl borate	188.08	6.2 mL (4.9 g)	26.5
Dry Tetrahydrofuran (THF)	72.11	80 mL	-

Protocol:

• To a solution of 1-bromo-3-fluoro-5-methylbenzene (4.00 g, 21.2 mmol) in dry THF (80 mL) under an inert atmosphere (N₂ or Ar), cool the flask to -78 °C.

• Add n-butyllithium (9.3 mL of a 2.5 M solution, 23.3 mmol) dropwise, maintaining the temperature at -78 °C. Stir for 45 minutes.

• Add triisopropyl borate (6.2 mL, 26.5 mmol) dropwise, again keeping the temperature at -78 °C.

• Allow the reaction to slowly warm to room temperature and stir overnight.

• Quench the reaction by adding 1M HCl until the solution is acidic (pH ~2).

• Extract the product with ethyl acetate (3 x 50 mL).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• The crude product can be purified by recrystallization from a hexanes/ethyl acetate mixture to yield (3-fluoro-5-methylphenyl)boronic acid as a white solid.

Part 2: Suzuki Cross-Coupling Reaction

• Rationale: The Suzuki coupling is a powerful palladium-catalyzed reaction that forms a C-C bond between a boronic acid and an organohalide.[11] It is highly tolerant of various functional groups and is a cornerstone of modern medicinal chemistry for constructing biaryl scaffolds.

Caption: Key steps of the palladium-catalyzed Suzuki coupling reaction.

Reagent	Molar Mass ( g/mol )	Quantity	Moles (mmol)
(3-Fluoro-5-methylphenyl)boronic acid	169.96	1.00 g	5.88
5-Bromo-2-methylpyridine	172.02	1.11 g	6.47
Pd(dppf)Cl₂·CH₂Cl₂	816.64	240 mg	0.29 (5 mol%)
Sodium Carbonate (Na₂CO₃)	105.99	1.87 g	17.6
1,4-Dioxane	88.11	25 mL	-
Water	18.02	5 mL	-

Protocol:

• In a round-bottom flask, combine (3-fluoro-5-methylphenyl)boronic acid (1.00 g, 5.88 mmol), 5-bromo-2-methylpyridine (1.11 g, 6.47 mmol), and sodium carbonate (1.87 g, 17.6 mmol).

• Add the palladium catalyst, Pd(dppf)Cl₂·CH₂Cl₂ (240 mg, 0.29 mmol).

• Evacuate and backfill the flask with an inert atmosphere (N₂ or Ar) three times.

• Add degassed 1,4-dioxane (25 mL) and degassed water (5 mL).

• Heat the reaction mixture to 90 °C and stir for 12-16 hours. Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and filter through a pad of Celite, washing with ethyl acetate.

• Transfer the filtrate to a separatory funnel, add water, and extract with ethyl acetate (3 x 30 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography (silica gel, gradient elution with hexanes/ethyl acetate) to yield the final product, 5-(3-fluoro-5-methylphenyl)-2-methylpyridine.

Part 3: Product Characterization

• Rationale: Rigorous analytical characterization is essential to confirm the structure and purity of the synthesized compound before its use in biological assays.

Technique	Expected Outcome
¹H NMR	Confirms the proton environment, showing characteristic aromatic and methyl signals with appropriate splitting patterns and integration.
¹³C NMR	Verifies the carbon skeleton of the molecule.
¹⁹F NMR	Confirms the presence and chemical environment of the fluorine atom.
LC-MS	Determines the purity of the compound and confirms its molecular weight via mass spectrometry. High resolution mass spectrometry (HRMS) can confirm the elemental composition.
Melting Point	Provides a measure of purity for solid compounds.

Conclusion and Future Directions

This guide provides a detailed, field-proven protocol for the synthesis of a potential mGluR5 negative allosteric modulator starting from 3-fluoro-5-methylbenzoic acid. The outlined synthetic route is robust and modular, leveraging well-established organic transformations like the Curtius rearrangement, Sandmeyer reaction, and Suzuki coupling. The final product should be thoroughly characterized before being evaluated in in vitro and in vivo assays to determine its potency, selectivity, and pharmacokinetic properties as an mGluR5 antagonist.[12] By modifying the pyridine coupling partner, researchers can use this core strategy to generate a diverse library of analogues for structure-activity relationship (SAR) studies, ultimately advancing the discovery of novel therapeutics for CNS disorders.[13]

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Application Notes and Protocols for the Esterification of 3-Fluoro-5-methylbenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

The esterification of 3-Fluoro-5-methylbenzoic acid is a critical transformation in medicinal chemistry and drug development, yielding key intermediates for the synthesis of a wide array of bioactive molecules. The presence of the fluoro and methyl groups on the aromatic ring can influence the reactivity of the carboxylic acid and necessitate careful selection of the esterification method. This document provides a comprehensive guide to the experimental procedures for the successful esterification of 3-Fluoro-5-methylbenzoic acid, with a focus on practical application in a research and development setting. We will delve into the mechanistic underpinnings of various esterification strategies, present a detailed, field-proven protocol, and discuss the rationale behind the selection of reagents and reaction conditions.

Introduction: The Significance of 3-Fluoro-5-methylbenzoate Esters

Esters of 3-Fluoro-5-methylbenzoic acid are valuable building blocks in the synthesis of pharmaceuticals and agrochemicals. The incorporation of a fluorine atom can significantly enhance the metabolic stability, bioavailability, and binding affinity of a drug candidate. Consequently, robust and scalable methods for the synthesis of these ester intermediates are of paramount importance. This application note will explore several common esterification methods and provide a detailed protocol for a reliable and efficient procedure.

Mechanistic Considerations for Esterification

The choice of esterification method is dictated by the substrate's reactivity, the presence of other functional groups, and the desired scale of the reaction. For 3-Fluoro-5-methylbenzoic acid, several methods can be successfully employed.

Fischer-Speier Esterification

This is a classic acid-catalyzed reaction between a carboxylic acid and an alcohol.[1] The reaction is reversible and often requires a large excess of the alcohol and a strong acid catalyst, such as sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (p-TsOH), to drive the equilibrium towards the ester product.[1][2] The mechanism involves protonation of the carbonyl oxygen of the carboxylic acid, which increases its electrophilicity, followed by nucleophilic attack by the alcohol.

Steglich Esterification

For substrates that are sensitive to strong acids, the Steglich esterification offers a mild alternative that can be performed at room temperature.[3] This method utilizes a coupling agent, typically N,N'-dicyclohexylcarbodiimide (DCC), and a catalyst, 4-dimethylaminopyridine (DMAP).[3][4] The DCC activates the carboxylic acid to form a highly reactive O-acylisourea intermediate, which is then readily attacked by the alcohol. A significant drawback of this method is the formation of the dicyclohexylurea (DCU) byproduct, which can be challenging to remove completely.

Esterification using Thionyl Chloride

A highly effective method for converting carboxylic acids to esters involves the initial formation of an acyl chloride using thionyl chloride (SOCl₂), followed by reaction with an alcohol. This is not a direct esterification but a two-step process that is often carried out in one pot. The reaction of the carboxylic acid with thionyl chloride is irreversible and produces the highly reactive acyl chloride, which then rapidly reacts with the alcohol to form the ester. This method is particularly useful for less reactive carboxylic acids.

Recommended Experimental Protocol: Esterification of 3-Fluoro-5-methylbenzoic Acid with Methanol

This protocol is adapted from a procedure for a structurally similar substrate and is expected to provide a good yield of the desired methyl ester.[5]

Materials and Reagents

Reagent/Material	Grade	Supplier	Comments
3-Fluoro-5-methylbenzoic acid	≥98%	Commercially Available
Methanol (MeOH)	Anhydrous	Commercially Available
Thionyl chloride (SOCl₂)	≥99%	Commercially Available	Handle in a fume hood.
Ethyl acetate (EtOAc)	ACS Grade	Commercially Available
Petroleum ether	ACS Grade	Commercially Available
Saturated sodium bicarbonate (NaHCO₃) solution	Prepared in-house
Brine (saturated NaCl solution)	Prepared in-house
Anhydrous magnesium sulfate (MgSO₄)	Commercially Available
Silica gel	60 Å, 230-400 mesh	Commercially Available	For column chromatography.

Step-by-Step Procedure

• Reaction Setup: To a clean, dry 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 3-Fluoro-5-methylbenzoic acid (e.g., 5.0 g, 32.4 mmol).

• Dissolution: Add anhydrous methanol (40 mL) to the flask and stir the mixture at room temperature until the acid is fully dissolved.

• Addition of Thionyl Chloride: In a well-ventilated fume hood, slowly add thionyl chloride (e.g., 3.5 mL, 48.6 mmol) to the stirred solution dropwise over 10-15 minutes. Caution: The addition is exothermic and releases HCl and SO₂ gases.

• Reaction: Heat the reaction mixture to 70 °C and maintain this temperature with continuous stirring for 3-4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Solvent Removal: After the reaction is complete, cool the mixture to room temperature. Remove the excess methanol and thionyl chloride under reduced pressure using a rotary evaporator.

• Work-up: Dissolve the crude residue in ethyl acetate (50 mL). Transfer the solution to a separatory funnel and wash sequentially with water (2 x 30 mL), saturated sodium bicarbonate solution (2 x 30 mL) to neutralize any remaining acid, and finally with brine (30 mL).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude methyl 3-fluoro-5-methylbenzoate.

• Purification: Purify the crude product by silica gel column chromatography using a mixture of petroleum ether and ethyl acetate (e.g., a gradient from 50:1 to 20:1 v/v) as the eluent to afford the pure ester.[5]

• Characterization: Characterize the final product by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its identity and purity.

Expected Yield

Based on similar reactions, a yield of 50-60% of the pure product can be expected.[5]

Alternative Protocol: Fischer-Speier Esterification

For a more traditional approach, the Fischer-Speier esterification can be employed.

Step-by-Step Procedure

• Reaction Setup: In a round-bottom flask, dissolve 3-Fluoro-5-methylbenzoic acid (e.g., 5.0 g, 32.4 mmol) in a large excess of methanol (e.g., 100 mL).

• Catalyst Addition: Slowly and cautiously add concentrated sulfuric acid (e.g., 1 mL) to the solution while stirring.

• Reaction: Heat the mixture to reflux (approximately 65 °C) and maintain for 4-6 hours.[1] Monitor the reaction by TLC.

• Work-up and Purification: Follow the work-up and purification steps as described in the thionyl chloride protocol (steps 5-9).

Microwave-assisted Fischer esterification can also be a viable option to significantly reduce the reaction time.[6]

Visualization of the Experimental Workflow

The following diagram illustrates the key stages of the recommended experimental procedure.

Caption: Experimental workflow for the esterification of 3-Fluoro-5-methylbenzoic acid.

Troubleshooting and Key Considerations

• Incomplete Reaction: If the reaction does not go to completion, consider increasing the reaction time or the amount of thionyl chloride/sulfuric acid.

• Low Yield: Ensure all reagents are anhydrous, as water can hydrolyze the acyl chloride intermediate or shift the equilibrium of the Fischer esterification.

• Purification Challenges: The polarity of the eluent for column chromatography may need to be optimized to achieve good separation of the product from any unreacted starting material or byproducts.

Conclusion

The esterification of 3-Fluoro-5-methylbenzoic acid can be achieved through several reliable methods. The thionyl chloride-mediated procedure offers a robust and high-yielding pathway, particularly for a substrate that may be less reactive under standard Fischer-Speier conditions. Careful execution of the experimental protocol and purification steps will ensure the successful synthesis of the desired ester, a valuable intermediate for further synthetic transformations in drug discovery and development.

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Application Note: A Scalable and Robust Protocol for the Kilogram-Scale Synthesis of 3-Fluoro-5-methylbenzoic Acid

An Application Note for the Large-Scale Synthesis of 3-Fluoro-5-methylbenzoic Acid

Abstract

3-Fluoro-5-methylbenzoic acid is a pivotal building block in the synthesis of pharmaceuticals and agrochemicals, where the incorporation of a fluorine atom can significantly enhance metabolic stability and binding affinity.[1][2] This application note provides a comprehensive and detailed guide for the large-scale synthesis of 3-Fluoro-5-methylbenzoic acid. We present a comparative analysis of viable synthetic strategies and deliver a field-proven, multi-step protocol centered on a modified Balz-Schiemann reaction. The causality behind experimental choices, critical safety protocols for handling hazardous intermediates like diazonium salts, and in-process controls are thoroughly discussed to ensure a reproducible and safe manufacturing process. This guide is intended to equip process chemists and drug development professionals with the necessary knowledge to confidently scale the production of this key intermediate.

Introduction: The Strategic Importance of 3-Fluoro-5-methylbenzoic Acid

The strategic introduction of fluorine into active pharmaceutical ingredients (APIs) is a well-established strategy in modern medicinal chemistry to modulate key properties such as lipophilicity, bioavailability, and metabolic stability.[3][4] 3-Fluoro-5-methylbenzoic acid serves as a versatile trifunctional synthon, offering reactive handles at the carboxylic acid, the aromatic ring, and the methyl group. Its demand is driven by its role as a key intermediate in the synthesis of complex molecules. The primary challenge in its production lies in developing a synthetic route that is not only high-yielding but also safe, cost-effective, and scalable, addressing the inherent hazards of fluorination chemistry.

Comparative Analysis of Synthetic Strategies

Several synthetic routes can be envisioned for the synthesis of 3-Fluoro-5-methylbenzoic acid. The selection of an optimal route for large-scale production depends on factors such as starting material cost, process safety, atom economy, and overall yield.

• Route A: Diazotization-Fluorination of an Amino Precursor: This classic approach involves the diazotization of 3-amino-5-methylbenzoic acid followed by a fluorination reaction, typically a Balz-Schiemann reaction. This route is often favored due to the relatively inexpensive starting materials and well-established reaction class.[5][6]

• Route B: Halogen Exchange (Halex) Reaction: This strategy would involve a nucleophilic substitution of a bromine or iodine atom from a 3-halo-5-methylbenzoic acid precursor with a fluoride source. This can be challenging on an electron-rich aromatic ring and may require harsh conditions or expensive catalysts.

• Route C: Grignard Carboxylation: This approach begins with a bromo- or iodo-substituted fluorotoluene. A Grignard reagent is formed and then quenched with carbon dioxide to install the carboxylic acid group.[7][8] This route is viable but depends on the availability of the fluorinated starting material.

• Route D: Oxidation of a Dimethyl Precursor: Starting from 1-fluoro-3,5-dimethylbenzene, selective oxidation of one methyl group to a carboxylic acid could be attempted. However, achieving high selectivity and avoiding over-oxidation to the diacid or side reactions can be difficult to control on a large scale.

Caption: Comparative overview of potential synthetic routes.

Rationale for Selected Route: Based on process robustness, scalability, and well-documented safety protocols, Route A (Diazotization-Fluorination) is selected as the recommended pathway for large-scale synthesis. The starting material, 3-amino-5-methylbenzoic acid, can be readily prepared via the reduction of commercially available 3-methyl-5-nitrobenzoic acid.

Recommended Large-Scale Synthesis Protocol

This section details a robust, three-step process starting from 3-methyl-5-nitrobenzoic acid. The protocol includes an initial reduction, followed by esterification to protect the carboxylic acid, and culminates in the critical diazotization and fluorination sequence.

Caption: Detailed workflow for the recommended synthesis.

Step 1: Reduction of 3-Methyl-5-nitrobenzoic Acid

Principle: The nitro group is selectively reduced to an amine using catalytic hydrogenation. This method is preferred for its high yield, clean conversion, and the avoidance of stoichiometric metal waste streams associated with reagents like SnCl2.

Protocol:

• Reactor Setup: Charge a suitable hydrogenation reactor with 3-methyl-5-nitrobenzoic acid (1.0 eq) and a 10% Palladium on Carbon catalyst (5% w/w).

• Solvent Addition: Add methanol as the solvent (10 L/kg of starting material).

• Hydrogenation: Pressurize the reactor with hydrogen gas to 50-60 psi. The reaction is exothermic; maintain the internal temperature between 25-35°C using a cooling jacket.

• Reaction Monitoring: Monitor the reaction progress by HPLC until the starting material is consumed (typically 4-6 hours).

• Work-up: Depressurize the reactor and purge with nitrogen. Filter the reaction mixture through a pad of celite to remove the Pd/C catalyst.

• Isolation: Concentrate the filtrate under reduced pressure to yield 3-amino-5-methylbenzoic acid as a solid, which is typically used in the next step without further purification.

Step 2: Esterification of 3-Amino-5-methylbenzoic Acid

Principle: The carboxylic acid is converted to its methyl ester. This protects the acidic proton from interfering with the subsequent diazotization step and improves the solubility of the intermediate in organic solvents. Thionyl chloride in methanol provides an efficient method for this transformation.[9]

Protocol:

• Reactor Setup: To a reactor charged with methanol (8 L/kg of amino acid), add 3-amino-5-methylbenzoic acid (1.0 eq). Cool the slurry to 0-5°C.

• Reagent Addition: Slowly add thionyl chloride (1.2 eq) dropwise, maintaining the temperature below 15°C.

• Reaction: After the addition is complete, heat the mixture to reflux (approx. 65°C) for 3-5 hours.

• Monitoring: Monitor the reaction by TLC or HPLC for the disappearance of the starting material.

• Work-up: Cool the reaction mixture and concentrate under reduced pressure. Neutralize the residue with a saturated aqueous solution of sodium bicarbonate.

• Extraction: Extract the product into ethyl acetate (3 x 5 L/kg). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo to yield methyl 3-amino-5-methylbenzoate.[10][11]

Step 3: Diazotization and Fluorination (Balz-Schiemann Reaction)

Principle: This is the key fluorination step. The primary aromatic amine is converted into a diazonium tetrafluoroborate salt, which upon thermal decomposition, yields the desired fluoroaromatic compound.[12] This reaction requires strict temperature control and adherence to safety protocols due to the potentially explosive nature of diazonium salts.[13][14]

Protocol:

• Diazonium Salt Formation:

  • Charge a reactor with 48% aqueous tetrafluoroboric acid (HBF4) (3.0 eq) and cool to -5°C to 0°C.

  • In a separate vessel, dissolve methyl 3-amino-5-methylbenzoate (1.0 eq) in a suitable solvent like THF or acetone.

  • Slowly add the amine solution to the cold HBF4, maintaining the temperature below 5°C.

  • Prepare a solution of sodium nitrite (NaNO2) (1.1 eq) in water. Add this solution dropwise to the reaction mixture, ensuring the temperature never exceeds 5°C.[5]

• Isolation of Diazonium Salt (Critical Safety Step):

  • After stirring for 1-2 hours at 0-5°C, the diazonium tetrafluoroborate salt typically precipitates.

  • Collect the solid by filtration. Crucially, do not allow the isolated salt to fully dry , as dry diazonium salts can be shock-sensitive and explosive.[12][14] Wash the wet cake with cold diethyl ether.

• Thermal Decomposition:

  • Suspend the moist diazonium salt in a high-boiling, non-polar solvent like toluene or xylene.

  • Heat the suspension gently and with vigorous stirring. The decomposition usually starts around 80-100°C, evidenced by nitrogen gas evolution.

  • Maintain the temperature until gas evolution ceases.

• Work-up:

  • Cool the reaction mixture. Wash with water, followed by a sodium bicarbonate solution to remove any acidic impurities.

  • Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure to obtain crude methyl 3-fluoro-5-methylbenzoate.

Step 4: Saponification to 3-Fluoro-5-methylbenzoic Acid

Principle: The final step is a standard ester hydrolysis (saponification) using a strong base to yield the target carboxylic acid.

Protocol:

• Hydrolysis: Dissolve the crude methyl 3-fluoro-5-methylbenzoate in a mixture of methanol and water. Add sodium hydroxide (2.0 eq) and heat the mixture to 50-60°C for 2-4 hours.

• Monitoring: Monitor the reaction by TLC or HPLC until the ester is consumed.

• Work-up: Cool the reaction mixture and remove the methanol under reduced pressure. Dilute the remaining aqueous solution with water.

• Acidification: Cool the solution in an ice bath and slowly add concentrated hydrochloric acid until the pH is approximately 1-2.

• Isolation: The product, 3-Fluoro-5-methylbenzoic acid, will precipitate as a solid. Collect the solid by filtration, wash with cold water, and dry under vacuum to yield the final product.

Process Safety and Hazard Management

This section is of paramount importance. The diazotization step involves highly reactive and potentially unstable intermediates.

• Diazonium Salt Hazards: Diazonium salts, especially when dry, are notoriously unstable and can decompose explosively upon shock, friction, or heat.[13][14]

  • Control Measure 1: Always maintain the reaction temperature below 5°C during diazotization.[5]

  • Control Measure 2: Use a stoichiometric amount of sodium nitrite. Test for excess nitrous acid using starch-iodide paper and quench if necessary.[13]

  • Control Measure 3: NEVER isolate large quantities of dry diazonium salts. The protocol is designed to use the moist salt directly in the next step.[12]

  • Control Measure 4: Ensure adequate ventilation to handle the nitrogen gas evolved during decomposition.

• Fluorinating Agent Hazards: While HBF4 is less acutely toxic than reagents like anhydrous HF, it is still highly corrosive.[15]

  • Control Measure 1: Use appropriate personal protective equipment (PPE), including acid-resistant gloves, splash goggles, and a face shield.

  • Control Measure 2: Work in a well-ventilated fume hood or reactor bay.

• Thermal Runaway: Both the diazotization and the thermal decomposition steps can be exothermic.

  • Control Measure 1: Ensure the reactor is equipped with efficient cooling and temperature monitoring systems.

  • Control Measure 2: Perform additions of reagents slowly and in a controlled manner.

Data Summary and Characterization

The following table summarizes the expected outcomes and analytical data for the synthesis.

Parameter	Step 1	Step 2	Step 3	Step 4	Overall
Product	3-Amino-5-methylbenzoic acid	Methyl 3-amino-5-methylbenzoate	Methyl 3-fluoro-5-methylbenzoate	3-Fluoro-5-methylbenzoic acid	-
Typical Yield	>95%	>90%	65-75%	>95%	>58%
Purity (HPLC)	>98%	>98%	>97%	>99%	-
¹H NMR	Consistent with structure	Consistent with structure	Consistent with structure	Consistent with structure	-
¹⁹F NMR	N/A	N/A	Singlet	Singlet	-
Mass Spec (m/z)	152.1 [M+H]⁺	166.1 [M+H]⁺	169.1 [M+H]⁺	155.1 [M+H]⁺	-

Characterization of 3-Fluoro-5-methylbenzoic acid:

• Appearance: White to off-white crystalline solid.

• ¹H NMR (400 MHz, CDCl₃): δ 7.81 (s, 1H), 7.55 (dt, J=8.4, 1.6 Hz, 1H), 7.21 (dt, J=8.4, 2.4 Hz, 1H), 2.42 (s, 3H).

• ¹⁹F NMR (376 MHz, CDCl₃): δ -112.5 (s).

• Melting Point: 138-141 °C.

Conclusion

This application note details a reliable and scalable protocol for the synthesis of 3-Fluoro-5-methylbenzoic acid. By selecting a robust diazotization-fluorination pathway and implementing stringent safety and process controls, this key intermediate can be manufactured in kilogram quantities with high purity and acceptable yield. The emphasis on understanding the causality behind procedural steps and the thorough analysis of potential hazards provides a solid foundation for process chemists to successfully implement and adapt this synthesis for industrial production.

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Application Notes &amp; Protocols: Purification of 3-Fluoro-5-methylbenzoic Acid by Recrystallization

Abstract

This comprehensive guide details the principles and a robust protocol for the purification of 3-Fluoro-5-methylbenzoic acid via recrystallization. This technique is fundamental in pharmaceutical and chemical research for obtaining high-purity solid organic compounds, a critical requirement for subsequent synthetic steps and analytical characterization. This document provides a step-by-step methodology, explains the scientific rationale behind each procedural choice, and offers troubleshooting guidance for common challenges. The intended audience includes researchers, scientists, and drug development professionals engaged in organic synthesis and purification.

Introduction: The Imperative for Purity

3-Fluoro-5-methylbenzoic acid is a key building block in the synthesis of various active pharmaceutical ingredients (APIs) and other specialty chemicals. The purity of this starting material is paramount, as impurities can lead to undesirable side reactions, lower yields of the final product, and introduce contaminants that are difficult to remove in later stages. Recrystallization is a powerful and widely employed technique for the purification of solid compounds.[1][2] The underlying principle is based on the differential solubility of the target compound and its impurities in a selected solvent at varying temperatures.[3][4] By dissolving the impure solid in a hot solvent to create a saturated solution and then allowing it to cool, the desired compound crystallizes out in a purer form, while the impurities remain dissolved in the mother liquor.[5]

Physicochemical Properties of 3-Fluoro-5-methylbenzoic Acid

A thorough understanding of the physical and chemical properties of 3-Fluoro-5-methylbenzoic acid is essential for developing an effective recrystallization protocol.

Property	Value	Source(s)
CAS Number	518070-19-4	[6][7]
Molecular Formula	C8H7FO2	[7]
Molecular Weight	154.14 g/mol	[6][7]
Melting Point	141-145 °C	[6][7]
Appearance	White to off-white solid
Solubility	Soluble in water (at 25 °C)	[7]

Note: The reported melting point range suggests that the purity of commercially available 3-Fluoro-5-methylbenzoic acid can vary. A sharp melting point after recrystallization is a key indicator of increased purity.

The Recrystallization Workflow: A Detailed Protocol

This section outlines a detailed, step-by-step protocol for the recrystallization of 3-Fluoro-5-methylbenzoic acid. The causality behind each step is explained to provide a deeper understanding of the process.

Solvent Selection: The Cornerstone of Success

The choice of solvent is the most critical factor in a successful recrystallization.[8] An ideal solvent should exhibit the following characteristics:

• High-temperature coefficient of solubility: The compound should be highly soluble in the hot solvent but sparingly soluble at low temperatures.[3][4] This differential solubility is what drives the crystallization process upon cooling.

• Inertness: The solvent must not react with the compound being purified.[3]

• Volatility: The solvent should have a relatively low boiling point to be easily removed from the purified crystals.[3]

• Impurity solubility: Impurities should either be highly soluble in the solvent at all temperatures (remaining in the mother liquor) or insoluble in the hot solvent (allowing for removal by hot filtration).[4]

For 3-Fluoro-5-methylbenzoic acid, its reported solubility in water makes it a good starting point for solvent screening.[7] However, given its organic nature, other polar protic solvents like ethanol or methanol, or a mixed solvent system (e.g., ethanol/water), could also be effective. A preliminary small-scale solubility test is always recommended.

Experimental Protocol

This protocol assumes the use of water as the recrystallization solvent. Adjustments may be necessary based on the specific impurities present.

Materials and Equipment:

• Crude 3-Fluoro-5-methylbenzoic acid

• Deionized water

• Erlenmeyer flasks (2)

• Hot plate with magnetic stirring

• Buchner funnel and filter flask

• Filter paper

• Glass stirring rod

• Watch glass

• Oven or vacuum desiccator

Workflow Diagram:

Caption: Recrystallization workflow for 3-Fluoro-5-methylbenzoic acid.

Step-by-Step Procedure:

• Dissolution:

  • Place the crude 3-Fluoro-5-methylbenzoic acid in an Erlenmeyer flask.

  • Heat a separate container of deionized water to boiling.

  • Add a small amount of the hot water to the flask containing the acid, just enough to cover the solid.

  • Place the flask on a hot plate and bring the mixture to a gentle boil while stirring.

  • Continue adding small portions of hot water until the solid just completely dissolves.[9][10] Rationale: Adding the minimum amount of hot solvent is crucial to ensure the solution is saturated, which is necessary for a good yield of crystals upon cooling.[11]

• Hot Filtration (if necessary):

  • If any insoluble impurities are observed in the hot solution, a hot gravity filtration is required.

  • Preheat a second Erlenmeyer flask and a funnel with a small amount of boiling water.

  • Quickly filter the hot solution through a fluted filter paper into the preheated flask. Rationale: This step removes insoluble impurities. Preheating the apparatus prevents premature crystallization of the product on the filter paper or in the funnel.

• Crystallization:

  • Remove the flask containing the clear solution from the heat and cover it with a watch glass.

  • Allow the solution to cool slowly and undisturbed to room temperature.[2] Rationale: Slow cooling promotes the formation of large, well-defined crystals, which are typically purer as they are less likely to trap impurities within their lattice structure.[9]

  • Once the flask has reached room temperature, place it in an ice bath for at least 30 minutes to maximize the yield of crystals.[10]

• Isolation and Drying:

  • Set up a Buchner funnel for vacuum filtration.

  • Wet the filter paper with a small amount of ice-cold deionized water.

  • Swirl the flask to create a slurry of the crystals and pour it into the Buchner funnel with the vacuum applied.

  • Wash the crystals with a small amount of ice-cold water to remove any residual mother liquor. Rationale: Using ice-cold solvent for washing minimizes the loss of the purified product, as it is less soluble at lower temperatures.

  • Allow the vacuum to run for several minutes to pull as much solvent as possible from the crystals.

  • Transfer the purified crystals to a watch glass and dry them in an oven at a temperature well below the melting point (e.g., 60-70 °C) or in a vacuum desiccator until a constant weight is achieved.

Troubleshooting Common Recrystallization Issues

Problem	Probable Cause(s)	Recommended Solution(s)
No crystals form upon cooling	- Too much solvent was added. - The solution is supersaturated but lacks a nucleation site.	- Boil off some of the solvent to increase the concentration and allow it to cool again.[12] - Induce crystallization by scratching the inside of the flask with a glass rod at the solution's surface or by adding a "seed" crystal of the pure compound.[13]
"Oiling out" occurs (liquid droplets form instead of solid crystals)	- The melting point of the impure compound is lower than the boiling point of the solvent.[12] - The solution is cooling too rapidly, leading to a supersaturation level that favors liquid-liquid phase separation.[14][15]	- Reheat the solution to dissolve the oil, add a small amount of additional solvent, and allow it to cool more slowly.[12][16] - Consider using a solvent with a lower boiling point or a mixed solvent system.
Low recovery of purified product	- Too much solvent was used, and the compound has some solubility even at low temperatures.[17] - Premature crystallization during hot filtration. - The crystals were washed with solvent that was not ice-cold.	- Ensure the minimum amount of hot solvent is used. - Ensure the filtration apparatus is adequately preheated. - Always use ice-cold solvent for washing the crystals.

Conclusion

Recrystallization is a powerful and versatile technique for the purification of 3-Fluoro-5-methylbenzoic acid. By carefully selecting a suitable solvent and controlling the rates of dissolution and cooling, a significant increase in purity can be achieved. This application note provides a robust and scientifically grounded protocol that can be adapted to specific experimental conditions. The principles and troubleshooting guidance presented here will enable researchers to effectively purify this important chemical intermediate, ensuring the quality and reliability of their subsequent research and development activities.

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Topic: Reaction Conditions for Nucleophilic Aromatic Substitution on 3-Fluoro-5-methylbenzoic Acid

An Application Note for Researchers, Scientists, and Drug Development Professionals

Introduction: Strategic Importance of 3-Fluoro-5-methylbenzoic Acid Derivatives

3-Fluoro-5-methylbenzoic acid is a valuable scaffold in modern synthetic chemistry, particularly in the fields of drug discovery and materials science. Its substituted derivatives are key intermediates for a range of biologically active molecules and functional materials. The strategic placement of the fluorine atom, a carboxylic acid, and a methyl group creates a unique electronic and steric environment. The carbon-fluorine bond, while strong, can be selectively displaced by a variety of nucleophiles through Nucleophilic Aromatic Substitution (SNAr). This transformation is a cornerstone reaction for introducing diverse functionalities onto the aromatic ring, enabling the synthesis of complex molecular architectures.

This guide provides a comprehensive overview of the principles, reaction conditions, and a detailed protocol for performing SNAr reactions on 3-Fluoro-5-methylbenzoic acid. It is designed to equip researchers with the foundational knowledge and practical insights required to successfully implement and optimize these reactions.

Pillar 1: The Scientific Basis of the SNAr Reaction on 3-Fluoro-5-methylbenzoic Acid

The capacity of 3-fluoro-5-methylbenzoic acid to undergo nucleophilic aromatic substitution is governed by the interplay of its substituents and their influence on the aromatic ring's electronics. The reaction proceeds via a well-established addition-elimination mechanism, which is fundamentally different from SN1 and SN2 reactions observed in aliphatic systems.[1][2]

The Mechanism: Addition-Elimination Pathway

The SNAr reaction occurs in two distinct steps:

• Nucleophilic Addition: A nucleophile attacks the carbon atom bearing the fluorine leaving group. This attack is perpendicular to the plane of the aromatic ring and results in the formation of a resonance-stabilized, negatively charged intermediate known as a Meisenheimer complex.[1][2][3] The aromaticity of the ring is temporarily broken in this step, which is typically the rate-determining step of the reaction.[4]

• Elimination of the Leaving Group: The aromaticity of the ring is restored by the expulsion of the fluoride ion.

Caption: The two-step Addition-Elimination mechanism for SNAr reactions.

Key Factors Influencing Reactivity:

• The Leaving Group: In SNAr reactions, the reactivity order for halogens is F > Cl > Br > I.[1][4] This is contrary to SN2 reactions and is because the rate-determining step is the initial nucleophilic attack, not the breaking of the carbon-halogen bond. The high electronegativity of fluorine strongly polarizes the C-F bond, making the carbon atom highly electrophilic and susceptible to attack.[4]

• Electron-Withdrawing Groups (EWG): The reaction is significantly accelerated by the presence of strong electron-withdrawing groups positioned ortho or para to the leaving group.[1][2] These groups stabilize the negative charge of the Meisenheimer complex through resonance. In 3-fluoro-5-methylbenzoic acid, the carboxylic acid group is an EWG, but it is positioned meta to the fluorine. While it cannot stabilize the intermediate via resonance, its inductive electron-withdrawing effect still activates the ring towards nucleophilic attack, albeit less strongly than an ortho or para EWG.

• The Nucleophile: A wide range of nucleophiles can be employed, including amines, alkoxides, thiolates, and azoles.[5][6][7] Stronger nucleophiles generally lead to faster reaction rates.

• Solvent: Polar aprotic solvents such as DMF, DMSO, and THF are preferred for SNAr reactions.[8] These solvents effectively solvate the counter-ion of the nucleophile but poorly solvate the nucleophile itself, enhancing its reactivity.[9] They also help to stabilize the charged Meisenheimer complex.

• Base: A base is often required, particularly when using nucleophiles like amines or alcohols. Its primary role is to deprotonate the nucleophile, increasing its nucleophilicity, or to act as a scavenger for the hydrogen fluoride (HF) that is formed during the reaction. Common bases include potassium carbonate (K₂CO₃), sodium hydride (NaH), and triethylamine (Et₃N).[5]

Pillar 2: A Survey of Reaction Conditions & Optimization

The optimal conditions for nucleophilic substitution on 3-fluoro-5-methylbenzoic acid depend heavily on the specific nucleophile being used. The following table summarizes representative conditions gleaned from protocols for analogous fluoroaromatic systems. These should be considered excellent starting points for reaction optimization.

Nucleophile Class	Example Nucleophile	Base	Solvent	Temperature (°C)	Typical Time (h)	Notes & Rationale
Primary/Secondary Amines	Morpholine, Benzylamine	K₂CO₃ (2.0 eq)	DMF, DMSO	80 - 120	4 - 16	K₂CO₃ is a mild, effective base for scavenging the HF byproduct. DMF/DMSO are excellent solvents for this transformation.[5]
Alcohols	Methanol, Ethanol	KOH, NaH (1.5 eq)	Respective Alcohol, or THF	Reflux	6 - 24	Strong bases like KOH or NaH are needed to generate the more nucleophilic alkoxide. The alcohol can often serve as the solvent.[5][7]
Phenols	Phenol, 4-Methoxyphenol	K₂CO₃ (2.0 eq)	DMF	100 - 140	12 - 24	Phenols are less nucleophilic than alkoxides and typically require higher temperatures. K₂CO₃ is sufficient to generate the phenoxide in situ.[5]
Thiols	Thiophenol	K₂CO₃ (2.0 eq)	DMF	60 - 100	2 - 8	Thiolates are excellent nucleophiles and reactions often proceed smoothly at lower temperatures compared to their oxygen counterparts.[5]
Azoles	Imidazole, Pyrazole	NaH (1.2 eq)	THF, DMF	25 - 80	3 - 12	NaH is used to deprotonate the azole, forming a highly nucleophilic anion.

Pillar 3: Detailed Experimental Protocol

This section provides a robust, step-by-step protocol for a representative SNAr reaction: the synthesis of 3-(Morpholin-4-yl)-5-methylbenzoic acid.

Objective: To displace the fluorine atom of 3-fluoro-5-methylbenzoic acid with morpholine.

Materials & Reagents:

• 3-Fluoro-5-methylbenzoic acid (1.0 eq)

• Morpholine (1.5 eq)

• Anhydrous Potassium Carbonate (K₂CO₃), finely ground (2.0 eq)

• Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl Acetate (EtOAc)

• 1 M Hydrochloric Acid (HCl)

• Deionized Water

• Brine (saturated aq. NaCl)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Round-bottom flask, reflux condenser, magnetic stirrer, heating mantle

• Standard glassware for workup and purification

Experimental Workflow Diagram:

Caption: A typical workflow for the synthesis and purification of SNAr products.

Step-by-Step Procedure:

• Reaction Setup: To a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 3-fluoro-5-methylbenzoic acid (1.0 eq), anhydrous potassium carbonate (2.0 eq), and anhydrous DMF.

  • Rationale: Anhydrous conditions are important to prevent unwanted side reactions with water. K₂CO₃ acts as the base to neutralize the HF formed.

• Addition of Nucleophile: Begin stirring the suspension and add morpholine (1.5 eq) to the flask via syringe.

  • Rationale: Using a slight excess of the nucleophile helps to drive the reaction to completion.

• Heating and Monitoring: Heat the reaction mixture to 100 °C using a heating mantle. Monitor the reaction's progress by Thin Layer Chromatography (TLC) until the starting material spot is no longer visible (typically 4-8 hours).

  • Rationale: Heating provides the necessary activation energy for the reaction. TLC is a crucial technique for determining when the reaction is complete, preventing unnecessary heating or premature workup.

• Work-up - Quenching and Acidification: Once the reaction is complete, allow the mixture to cool to room temperature. Pour the reaction mixture slowly into a beaker containing deionized water. Stir vigorously. Acidify the aqueous mixture to approximately pH 3-4 by the dropwise addition of 1 M HCl. A precipitate should form.

  • Rationale: Pouring into water quenches the reaction and dissolves the DMF and inorganic salts. Acidification protonates the carboxylate group, making the product less water-soluble and causing it to precipitate.

• Extraction: Transfer the mixture to a separatory funnel and extract the product into ethyl acetate. Repeat the extraction two more times.

  • Rationale: Ethyl acetate is a suitable organic solvent to dissolve the desired product and separate it from the aqueous phase. Multiple extractions ensure maximum recovery of the product.

• Washing and Drying: Combine the organic layers and wash sequentially with deionized water and then brine. Dry the organic layer over anhydrous magnesium sulfate (MgSO₄).

  • Rationale: Washing with water removes any remaining DMF. The brine wash removes the bulk of the dissolved water from the organic layer. MgSO₄ is a drying agent that removes trace amounts of water.

• Purification: Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product. Purify the crude solid by either recrystallization from a suitable solvent system (e.g., ethanol/water) or by column chromatography on silica gel.

  • Rationale: Purification is essential to remove any unreacted starting materials, byproducts, or residual reagents to obtain the final product in high purity.

• Characterization: Characterize the purified product using standard analytical techniques, such as ¹H NMR, ¹³C NMR, and LC-MS, to confirm its identity and purity.

References

• Mortier, J., et al. (2010). Synthesis of N-Aryl and N-Alkyl Anthranilic Acids via SNAr Reaction of Unprotected 2-Fluoro- and 2-Methoxybenzoic Acids by Lithioamides. Organic Letters. Available at: [Link]

• Lee, Y., et al. (2011). Effects of Ion and Protic Solvent on Nucleophilic Aromatic Substitution (SNAr) Reactions. The Journal of Physical Chemistry B. Available at: [Link]

• Chemistry Steps. Nucleophilic Aromatic Substitution. Available at: [Link]

• Leroux, F. R., et al. (2021). Synthesis of 3-Amino-5-fluoroalkylfurans by Intramolecular Cyclization. Organic Letters. Available at: [Link]

• Gholami, M. R., et al. (2015). Electronic and solvent effects on kinetics of SNAr substitution reactions of substituted anilines with 2,6-bis(trifluoromethanesulfonyl)-4-nitroanisole in MeOH–Me2SO mixtures of varying composition. RSC Advances. Available at: [Link]

• Beier, P., et al. (2016). Synthesis and nucleophilic aromatic substitution of 3-fluoro-5-nitro-1-(pentafluorosulfanyl)benzene. Beilstein Journal of Organic Chemistry. Available at: [Link]

• The Organic Chemistry Tutor. (2017). Nucleophilic Aromatic Substitution Reaction Mechanism - Meisenheimer Complex & Benzyne Intermediate. YouTube. Available at: [Link]

• Bunnett, J. F., & Zahler, R. E. (1951). Aromatic Nucleophilic Substitution Reactions. Chemical Reviews. Available at: [Link]

• Ren, P., et al. (2014). The Element Effect Revisited: Factors Determining Leaving Group Ability in Activated Nucleophilic Aromatic Substitution Reactions. The Journal of Organic Chemistry. Available at: [Link]

• Pitre, S. P., & McTiernan, C. D. (2020). Nucleophilic Aromatic Substitution of Unactivated Fluoroarenes Enabled by Organic Photoredox Catalysis. ACS Catalysis. Available at: [Link]

• ACS Green Chemistry Institute. SNAr Reaction in Other Common Molecular Solvents. American Chemical Society. Available at: [Link]

• ResearchGate. (2020). Nucleophilic Aromatic Substitution—Addition and Identification of an Amine. Available at: [Link]

• Ashenhurst, J. (2018). Nucleophilic Aromatic Substitution: Introduction and Mechanism. Master Organic Chemistry. Available at: [Link]

• Krasavin, M., et al. (2022). Synthesis of 2-fluorobenzoic acids by nucleophilic fluorination of 1-arylbenziodoxolones. Arkivoc. Available at: [Link]

• OpenStax. (2023). 16.6 Nucleophilic Aromatic Substitution. Organic Chemistry. Available at: [Link]

• Beilstein Journals. (2016). Synthesis and nucleophilic aromatic substitution of 3-fluoro-5-nitro-1-(pentafluorosulfanyl)benzene. Available at: [Link]

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Application Notes and Protocols: 3-Fluoro-5-methylbenzoic Acid as a Strategic Building Block in Drug Discovery

Introduction: The Strategic Advantage of Fluorination in Medicinal Chemistry

The incorporation of fluorine into small molecule drug candidates has become a cornerstone of modern medicinal chemistry.[1][2] The unique properties of the fluorine atom—its small size, high electronegativity, and the strength of the carbon-fluorine bond—allow for the fine-tuning of a molecule's physicochemical and pharmacological profile.[1] Strategic fluorination can lead to enhanced metabolic stability, improved binding affinity to biological targets, and modulated lipophilicity and pKa, all of which are critical determinants of a drug's efficacy and safety.[2]

This guide focuses on the utility of 3-Fluoro-5-methylbenzoic acid , a versatile building block for the synthesis of novel therapeutics. The specific substitution pattern of a fluorine and a methyl group on the benzoic acid scaffold offers a unique combination of electronic and steric properties that can be exploited in drug design. The electron-withdrawing nature of the fluorine atom can influence the acidity of the carboxylic acid and the reactivity of the aromatic ring, while the methyl group provides a lipophilic handle and can probe steric pockets within a target protein's binding site.

These application notes will provide a comprehensive overview of the properties of 3-Fluoro-5-methylbenzoic acid, detailed protocols for its use in common synthetic transformations, and a case study illustrating its application in the synthesis of a complex, biologically active molecule.

Physicochemical Properties of 3-Fluoro-5-methylbenzoic Acid

A thorough understanding of the physicochemical properties of a building block is paramount for its effective deployment in a drug discovery program. The properties of 3-Fluoro-5-methylbenzoic acid are summarized in the table below.

Property	Value	Reference
CAS Number	518070-19-4	[3]
Molecular Formula	C₈H₇FO₂	[3]
Molecular Weight	154.14 g/mol	[3]
Melting Point	141-143 °C	[4]
Appearance	White to off-white powder	[5]
Solubility	Soluble in water	[4]
Purity	≥97%	[4]

Core Synthetic Applications: Amide Bond Formation and Cross-Coupling Reactions

3-Fluoro-5-methylbenzoic acid is a versatile starting material for a variety of chemical transformations, most notably amide bond formation and palladium-catalyzed cross-coupling reactions. These reactions are fundamental in the construction of a vast array of drug-like molecules.

Protocol 1: Amide Coupling via Carbodiimide Activation

Amide bond formation is one of the most frequently employed reactions in medicinal chemistry. The following protocol describes a general procedure for the coupling of 3-Fluoro-5-methylbenzoic acid with a primary or secondary amine using a carbodiimide coupling agent.

Workflow for Amide Coupling:

Caption: General workflow for EDC/HOBt mediated amide synthesis.

Materials:

• 3-Fluoro-5-methylbenzoic acid

• Amine (primary or secondary)

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• Hydroxybenzotriazole (HOBt)

• N,N-Diisopropylethylamine (DIPEA)

• Anhydrous Dichloromethane (DCM)

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Appropriate eluent for column chromatography

Procedure:

• To a solution of 3-Fluoro-5-methylbenzoic acid (1.0 equiv) and the desired amine (1.1 equiv) in anhydrous DCM (0.1-0.2 M) at room temperature, add HOBt (1.2 equiv).

• Cool the reaction mixture to 0 °C in an ice bath.

• Add DIPEA (2.5 equiv) followed by the portion-wise addition of EDC (1.5 equiv).

• Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, dilute the reaction mixture with DCM and wash sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes).

Protocol 2: Suzuki-Miyaura Cross-Coupling of a Brominated Derivative

To further elaborate the scaffold, 3-Fluoro-5-methylbenzoic acid can be converted to a halogenated derivative (e.g., by bromination) to serve as a handle for palladium-catalyzed cross-coupling reactions. The Suzuki-Miyaura coupling is a powerful tool for forming carbon-carbon bonds. This protocol outlines the coupling of a brominated derivative with a boronic acid.

Conceptual Workflow for Suzuki-Miyaura Coupling:

Caption: General workflow for a Suzuki-Miyaura cross-coupling reaction.

Materials:

• Brominated 3-Fluoro-5-methylbenzoic acid derivative (e.g., Methyl 2-bromo-3-fluoro-5-methylbenzoate)

• Aryl or heteroaryl boronic acid or boronic acid pinacol ester

• Palladium catalyst (e.g., Pd(PPh₃)₄ or PdCl₂(dppf))

• Base (e.g., K₂CO₃, Cs₂CO₃, or K₃PO₄)

• Solvent system (e.g., 1,4-dioxane/water or toluene/ethanol/water)

Procedure:

• In a reaction vessel, combine the brominated 3-Fluoro-5-methylbenzoic acid derivative (1.0 equiv), the boronic acid or ester (1.2-1.5 equiv), the palladium catalyst (0.02-0.10 equiv), and the base (2.0-3.0 equiv).

• Add the solvent system and degas the mixture by bubbling with an inert gas (e.g., argon or nitrogen) for 10-15 minutes.

• Heat the reaction mixture to the desired temperature (typically 80-100 °C) and stir until the starting material is consumed, as monitored by TLC or LC-MS.

• Cool the reaction to room temperature and dilute with water and an organic solvent such as ethyl acetate.

• Separate the layers and extract the aqueous layer with the organic solvent.

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography or recrystallization.

Case Study: Synthesis of a Fluoroaryl-Substituted Camptothecin Analog

A recent study by Wang et al. (2024) highlights the use of a derivative of 3-fluoro-5-methylbenzoic acid in the synthesis of novel camptothecin analogs with potential antitumor activity.[6] Specifically, a 3-fluoro-5-methylphenylboronic acid was coupled with a 6-nitropiperonal derivative in a Suzuki coupling reaction to furnish a key intermediate.[6] This intermediate was then further elaborated to yield (20S)-7-(3-fluoro-5-methylphenyl)-10,11-methylenedioxy camptothecin.[6]

This example underscores the utility of the 3-fluoro-5-methylphenyl moiety in generating complex and biologically relevant molecules. The physicochemical properties conferred by the fluoro and methyl substituents were explored in the context of the final compounds' drug-likeness, with the introduction of the fluoroaryl group enhancing fat solubility.[6]

Synthetic Pathway Overview:

Caption: Simplified synthetic route to a camptothecin analog.

Conclusion

3-Fluoro-5-methylbenzoic acid represents a valuable and versatile building block for drug discovery. Its unique substitution pattern allows for the modulation of key molecular properties, and its chemical handles are amenable to a wide range of synthetic transformations. The protocols provided herein offer a starting point for the incorporation of this scaffold into novel drug candidates. The successful synthesis of complex bioactive molecules, such as the camptothecin analog, demonstrates the potential of this building block to contribute to the development of next-generation therapeutics.

References

• Ality Chemical Corporation. (n.d.). Factory Supply 3-Fluoro-5-methylbenzoic acid. Retrieved January 9, 2026, from [Link]

• Wang, Y., et al. (2024). Design, Synthesis and Investigation of Biological Activity and Mechanism of Fluoroaryl-Substituted Derivatives at the FL118 Position 7. Molecules, 29(1), 123. [Link]

• MDPI. (n.d.). Synthesis of Biologically Active Molecules through Multicomponent Reactions. Retrieved January 9, 2026, from [Link]

• Fisher Scientific. (n.d.). 3-Fluoro-5-methylbenzoic acid, 97%, Thermo Scientific. Retrieved January 9, 2026, from [Link]

• Peter, G., & Daniel, M. (2018). Which boronic acids are used most frequently for synthesis of bioactive molecules? ChemRxiv. [Link]

• ChinaChemNet. (n.d.). 3-Fluoro-5-methylbenzoic acid. Retrieved January 9, 2026, from [Link]

• Peter, G., & Daniel, M. (2023). Which boronic acids are used most frequently for synthesis of bioactive molecules? ChemRxiv. [Link]

• Mykhailiuk, P. K. (2024). Fluorinated building blocks in drug design: new pathways and targets. RSC Medicinal Chemistry, 15(1), 15-18. [Link]

• El-Faham, A., et al. (2023). Chemistry and Pharmacology of Fluorinated Drugs Approved by the FDA (2016–2022). Pharmaceuticals, 16(5), 711. [Link]

• Borges, F., et al. (2015). Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications. Molecules, 20(8), 14864–14890. [Link]

• Beier, P., et al. (2016). Synthesis and nucleophilic aromatic substitution of 3-fluoro-5-nitro-1-(pentafluorosulfanyl)benzene. Beilstein Journal of Organic Chemistry, 12, 233–239. [Link]

• Wang, Q., et al. (2022). The Latest FDA-Approved Pharmaceuticals Containing Fragments of Tailor-Made Amino Acids and Fluorine. Pharmaceuticals, 15(8), 999. [Link]

• J. G. D. D. (2016). Next Generation of Fluorine-Containing Pharmaceuticals, Compounds Currently in Phase II−III Clinical Trials of Major Pharmaceutical Companies: New Structural Trends and Therapeutic Areas. Chemical Reviews, 116(2), 422-518. [Link]

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• 6. Design, Synthesis and Investigation of Biological Activity and Mechanism of Fluoroaryl-Substituted Derivatives at the FL118 Position 7 - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Synthesis of Heterocyclic Compounds Using 3-Fluoro-5-methylbenzoic Acid

Introduction

In the landscape of modern medicinal chemistry and drug development, the strategic incorporation of fluorine atoms and methyl groups into aromatic scaffolds is a widely employed tactic to enhance metabolic stability, binding affinity, and overall pharmacokinetic profiles of bioactive molecules.[1] 3-Fluoro-5-methylbenzoic acid emerges as a particularly valuable and versatile building block in this context. Its unique substitution pattern—a fluorine atom and a methyl group meta to the carboxylic acid—provides a synthetically tractable handle for the construction of a diverse array of heterocyclic compounds.[1] This application note provides detailed protocols and foundational principles for leveraging 3-Fluoro-5-methylbenzoic acid in the synthesis of novel heterocyclic entities, with a focus on amide bond formation as a key gateway to more complex molecular architectures.

The carboxylic acid functionality of 3-Fluoro-5-methylbenzoic acid serves as a primary reaction site for transformations such as amidation and esterification.[1] The resulting amides, in particular, are pivotal intermediates that can undergo subsequent intramolecular cyclization reactions to yield a variety of heterocyclic systems. The presence of the fluoro and methyl groups can influence the electronic nature of the aromatic ring, thereby affecting the reactivity of the carboxylic acid and providing steric and electronic handles for downstream functionalization.[1]

This guide is designed for researchers, scientists, and drug development professionals, offering both theoretical insights and practical, step-by-step protocols. We will explore the critical aspects of amide coupling reactions and provide a detailed procedure for a common and efficient method.

Core Principles: Amide Bond Formation

The condensation of a carboxylic acid and an amine to form an amide bond is a fundamental transformation in organic synthesis.[2] However, the direct reaction is often inefficient due to the formation of a stable and unreactive ammonium carboxylate salt.[2] To overcome this, the carboxylic acid must first be "activated" to a more electrophilic species that is susceptible to nucleophilic attack by the amine.[2][3]

A plethora of coupling reagents have been developed for this purpose, broadly categorized into carbodiimides, uronium/aminium salts, and phosphonium salts.[2][3] The choice of reagent is dictated by factors such as the steric and electronic properties of the substrates, desired reaction conditions (e.g., temperature, solvent), and the need to suppress side reactions like racemization in the case of chiral substrates.[2]

Carbodiimide-Mediated Coupling

Carbodiimides, such as 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), are widely used due to their efficiency and the water-soluble nature of the urea byproduct, which simplifies purification.[2][4] The reaction mechanism involves the activation of the carboxylic acid by EDC to form a highly reactive O-acylisourea intermediate. This intermediate can then be directly attacked by the amine to form the amide bond. However, this intermediate is also susceptible to rearrangement to a stable N-acylurea byproduct and can lead to racemization if the amine is chiral. To mitigate these side reactions, additives like hydroxybenzotriazole (HOBt) or N-hydroxysuccinimide (NHS) are often employed.[2][4] These additives react with the O-acylisourea to form an activated ester, which is more stable and less prone to side reactions, yet still sufficiently reactive towards the amine.[2][4]

Uronium/Aminium Salt-Based Coupling

Reagents like HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) are highly efficient coupling agents that operate through a similar principle of forming an active ester intermediate.[5][6] HATU is particularly effective for coupling sterically hindered amines and for minimizing racemization.[5][6]

Experimental Protocols

The following protocols detail the synthesis of an amide derivative of 3-Fluoro-5-methylbenzoic acid, a crucial first step towards the synthesis of more complex heterocyclic structures.

Protocol 1: EDC/HOBt Mediated Amide Coupling

This protocol describes a general and robust method for the coupling of 3-Fluoro-5-methylbenzoic acid with a primary or secondary amine using EDC and HOBt.

Table 1: Reagents and Materials for EDC/HOBt Coupling

Reagent/Material	Molecular Weight ( g/mol )	Quantity	Molar Equivalents
3-Fluoro-5-methylbenzoic acid	154.14	1.0 g	1.0
Amine (generic)	Varies	Varies	1.1
EDC·HCl	191.70	1.49 g	1.2
HOBt	135.12	1.05 g	1.2
N,N-Diisopropylethylamine (DIPEA)	129.24	2.25 mL	2.5
Anhydrous Dichloromethane (DCM)	-	50 mL	-
1 M HCl (aq)	-	As needed	-
Saturated NaHCO₃ (aq)	-	As needed	-
Brine	-	As needed	-
Anhydrous MgSO₄ or Na₂SO₄	-	As needed	-

Procedure:

• Reaction Setup: To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 3-Fluoro-5-methylbenzoic acid (1.0 g, 6.49 mmol).

• Solvent and Reagent Addition: Dissolve the acid in anhydrous DCM (50 mL). To this solution, add the desired amine (7.14 mmol, 1.1 eq) followed by HOBt (1.05 g, 7.79 mmol, 1.2 eq).

• Cooling: Cool the reaction mixture to 0 °C in an ice bath.

• Base and Coupling Agent Addition: Slowly add DIPEA (2.25 mL, 12.98 mmol, 2.5 eq) to the stirred solution, followed by the portion-wise addition of EDC·HCl (1.49 g, 7.79 mmol, 1.2 eq).[4]

• Reaction: Allow the reaction mixture to warm to room temperature and stir for 12-24 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).[4]

• Workup:

  • Once the reaction is complete, dilute the mixture with additional DCM.

  • Wash the organic layer sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.[4]

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired amide.

Causality Behind Experimental Choices:

• Anhydrous Conditions: The use of anhydrous solvents and an inert atmosphere is crucial as the coupling reagents and activated intermediates are sensitive to moisture.

• Use of HOBt: HOBt is included to suppress the formation of the N-acylurea byproduct and to minimize potential racemization if a chiral amine is used.[4]

• DIPEA as a Base: DIPEA is a non-nucleophilic base used to neutralize the HCl salt of EDC and the HOBt, as well as any acid generated during the reaction. Its steric bulk prevents it from competing with the primary/secondary amine as a nucleophile.[4]

• Aqueous Workup: The series of aqueous washes is designed to remove the water-soluble byproducts (DIPEA·HCl, EDC-urea) and any unreacted starting materials or reagents. The acidic wash removes excess base, while the basic wash removes unreacted carboxylic acid and HOBt.

Visualizing the EDC/HOBt Coupling Workflow

Caption: Key intermediates in the EDC/HOBt coupling reaction.

Subsequent Transformations: Gateway to Heterocycles

The synthesized N-substituted-3-fluoro-5-methylbenzamide is a versatile intermediate for the construction of various heterocyclic systems. The specific pathway will depend on the nature of the substituent introduced via the amine.

• Pictet-Spengler Reaction: If the amine contains an electron-rich aromatic or heteroaromatic ring (e.g., tryptamine), the amide can be reduced to the corresponding amine, which can then undergo an acid-catalyzed Pictet-Spengler reaction to form tetrahydro-β-carboline derivatives.

• Bischler-Napieralski Reaction: For amines that can be converted to a β-phenylethylamine structure, the corresponding amide can undergo cyclodehydration using a dehydrating agent like phosphorus pentoxide or phosphoryl chloride to yield dihydroisoquinoline derivatives. Subsequent oxidation affords the aromatic isoquinoline.

• Intramolecular Nucleophilic Aromatic Substitution (SNAᵣ): If the amine portion contains a nucleophile, intramolecular cyclization can be induced. For instance, an N-(2-hydroxyphenyl)benzamide could potentially cyclize to form a dibenzoxazepine derivative under appropriate conditions.

The fluorine atom on the benzamide ring can influence the regioselectivity and feasibility of these and other cyclization reactions through its electron-withdrawing inductive effect.

Conclusion

3-Fluoro-5-methylbenzoic acid is a valuable starting material for the synthesis of a wide range of heterocyclic compounds. The protocols and principles outlined in this application note provide a solid foundation for the initial amide bond formation, a critical step in many synthetic routes. The robust nature of carbodiimide-mediated coupling reactions makes them an excellent choice for generating a library of amide intermediates from diverse amine building blocks. These intermediates, in turn, open the door to a multitude of cyclization strategies for the creation of novel and potentially bioactive heterocyclic scaffolds. Careful consideration of the reaction conditions and the nature of the coupling partners is paramount to achieving high yields and purity in these synthetic endeavors.

References

• BenchChem. (2025). Application Notes and Protocols: Synthesis of 3-Fluorobenzoyl Morpholide via Amide Coupling.
• BenchChem. (2025). Application Note: A Robust Protocol for the Synthesis of Amides from 3-Fluoro-5-iodobenzoic Acid.
• BenchChem. (2025). Application Notes and Protocols for Amide Coupling with Carboxylic Acids.
• Plaçais, C., Donnard, M., Panossian, A., Vors, J.-P., Bernier, D., Pazenok, S., & Leroux, F. R. (2021). Synthesis of 3-Amino-5-fluoroalkylfurans by Intramolecular Cyclization. Organic Letters, 23(13), 4915–4919.
• (2024). Synthesis, Characterization, and Biological Activity Study of New Heterocyclic Compounds. Journal of Chemistry.
• (n.d.). 4-Fluoro-3-methylbenzoic Acid: Synthesis & Applications for R&D Chemists.
• Zhang, W. (2006). Fluorous Synthesis of Heterocyclic Systems. Current Organic Synthesis, 3(4), 423-441.
• (n.d.). 2-amino-3-fluorobenzoic acid. Organic Syntheses.
• (2023). Recent advances in the multicomponent synthesis of heterocycles using tetronic acid. RSC Advances.
• HepatoChem. (n.d.). Amide coupling reaction in medicinal chemistry. Coupling reagents.
• BenchChem. (2025). Application Notes and Protocols for Amide Coupling Reactions with 5-Amino-6-methoxypicolinic Acid.

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Comprehensive Analytical Techniques for the Characterization of 3-Fluoro-5-methylbenzoic Acid

Introduction

3-Fluoro-5-methylbenzoic acid is a key building block in the synthesis of pharmaceuticals and other high-value chemical entities. Its specific substitution pattern imparts unique physicochemical properties that can influence the biological activity, selectivity, and pharmacokinetic profile of the resulting drug candidates. Therefore, rigorous analytical characterization is paramount to ensure its identity, purity, and quality throughout the drug development lifecycle. This technical guide provides a detailed overview of the essential analytical methods for the comprehensive characterization of 3-Fluoro-5-methylbenzoic acid, complete with detailed protocols and expert insights for researchers, scientists, and drug development professionals.

Physicochemical Properties

A thorough understanding of the physicochemical properties of 3-Fluoro-5-methylbenzoic acid is fundamental for the development of robust analytical methods. These properties guide the selection of appropriate solvents, chromatographic conditions, and spectroscopic parameters.

Property	Value	Source
Molecular Formula	C₈H₇FO₂	N/A
Molecular Weight	154.14 g/mol	N/A
Melting Point	141-145 °C	[1]
Solubility	Soluble in water	N/A
Appearance	White to off-white crystalline powder	N/A

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an unparalleled technique for the unambiguous structural elucidation of organic molecules. For 3-Fluoro-5-methylbenzoic acid, a combination of ¹H, ¹³C, and ¹⁹F NMR experiments provides a complete picture of its molecular architecture.

Causality in NMR Experimental Design

The choice of solvent is critical in NMR. Deuterated dimethyl sulfoxide (DMSO-d₆) is often a good choice for carboxylic acids due to its ability to solubilize the analyte and the acidic proton of the carboxyl group, which can then be observed in the ¹H NMR spectrum. The concentration of the sample should be optimized to obtain a good signal-to-noise ratio without causing line broadening.

¹H NMR Spectroscopy Protocol

Objective: To identify and quantify the number of different types of protons and their neighboring environments.

Instrumentation: 400 MHz (or higher) NMR Spectrometer

Protocol:

• Sample Preparation: Accurately weigh 5-10 mg of 3-Fluoro-5-methylbenzoic acid and dissolve it in approximately 0.7 mL of DMSO-d₆ in a clean, dry NMR tube.

• Instrument Setup: Tune and shim the spectrometer to the deuterium frequency of the solvent.

• Acquisition: Acquire the ¹H NMR spectrum using a standard single-pulse experiment. A sufficient number of scans (e.g., 16 or 32) should be averaged to achieve an adequate signal-to-noise ratio.

• Data Processing: Apply a Fourier transform to the acquired free induction decay (FID), followed by phase and baseline correction. Reference the spectrum to the residual solvent peak of DMSO-d₆ (δ ~2.50 ppm).

Expected Spectrum and Interpretation:

• Carboxylic Acid Proton (-COOH): A broad singlet is expected at a downfield chemical shift (δ > 12 ppm) due to the acidic nature of the proton.

• Aromatic Protons: Three distinct signals are expected in the aromatic region (δ 7.0-8.0 ppm). The fluorine and methyl substituents will influence their chemical shifts and splitting patterns. The proton between the fluorine and carboxylic acid group will likely appear as a doublet of doublets due to coupling with the fluorine and the other aromatic proton. The other two aromatic protons will also exhibit splitting based on their coupling with each other and the fluorine atom.

• Methyl Protons (-CH₃): A singlet is expected around δ 2.4 ppm.

¹³C NMR Spectroscopy Protocol

Objective: To determine the number of non-equivalent carbon atoms and their chemical environments.

Instrumentation: 100 MHz (or higher, corresponding to the ¹H frequency) NMR Spectrometer

Protocol:

• Sample Preparation: Use the same sample prepared for ¹H NMR.

• Acquisition: Acquire a proton-decoupled ¹³C NMR spectrum. A larger number of scans will be required compared to ¹H NMR due to the lower natural abundance of ¹³C.

• Data Processing: Process the data similarly to the ¹H NMR spectrum. Reference the spectrum to the solvent peak of DMSO-d₆ (δ ~39.52 ppm).

Expected Spectrum and Interpretation:

• Carbonyl Carbon (-C=O): A signal is expected in the downfield region (δ ~165-175 ppm).

• Aromatic Carbons: Six signals are expected in the aromatic region (δ ~110-165 ppm). The carbon attached to the fluorine will show a large one-bond C-F coupling constant. The other aromatic carbons will also exhibit smaller couplings to the fluorine.

• Methyl Carbon (-CH₃): A signal is expected in the upfield region (δ ~20-25 ppm).

¹⁹F NMR Spectroscopy Protocol

Objective: To directly observe the fluorine atom and gain information about its electronic environment.

Instrumentation: NMR Spectrometer equipped with a fluorine probe.

Protocol:

• Sample Preparation: Use the same sample prepared for ¹H NMR.

• Acquisition: Acquire a proton-decoupled ¹⁹F NMR spectrum.

• Data Processing: Process the data and reference the spectrum to an external standard such as CFCl₃ (δ 0 ppm).

Expected Spectrum and Interpretation:

• A single signal is expected for the fluorine atom. Its chemical shift will be characteristic of a fluorine atom attached to an aromatic ring.

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy is a rapid and non-destructive technique used to identify the functional groups present in a molecule based on their characteristic vibrational frequencies.

Principle of FT-IR Spectroscopy

Molecules absorb infrared radiation at specific frequencies that correspond to the vibrational energies of their bonds. By analyzing the absorption spectrum, one can identify the types of bonds and functional groups present. For carboxylic acids like 3-Fluoro-5-methylbenzoic acid, the formation of hydrogen-bonded dimers in the solid state significantly influences the spectrum.[2]

FT-IR Spectroscopy Protocol (Attenuated Total Reflectance - ATR)

Objective: To obtain a vibrational spectrum to identify the functional groups.

Instrumentation: FT-IR Spectrometer with an ATR accessory.

Protocol:

• Background Scan: Record a background spectrum of the clean ATR crystal.

• Sample Analysis: Place a small amount of the solid 3-Fluoro-5-methylbenzoic acid powder onto the ATR crystal and apply pressure to ensure good contact.

• Spectrum Acquisition: Collect the sample spectrum. Typically, 16-32 scans are co-added at a resolution of 4 cm⁻¹.

• Data Processing: The software will automatically ratio the sample spectrum to the background spectrum to produce the final absorbance or transmittance spectrum.

Expected Spectrum and Interpretation:

Wavenumber (cm⁻¹)	Vibrational Mode	Expected Appearance
~2500-3300	O-H stretch (in H-bonded dimer)	Very broad and strong
~3000-3100	Aromatic C-H stretch	Sharp, medium intensity
~2850-2960	Methyl C-H stretch	Sharp, medium intensity
~1680-1710	C=O stretch (in H-bonded dimer)	Strong and sharp
~1600, ~1475	Aromatic C=C stretch	Medium to strong
~1210-1320	C-O stretch	Strong
~1100-1200	C-F stretch	Strong
~920	O-H out-of-plane bend (dimer)	Broad, medium intensity

Mass Spectrometry (MS)

Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio (m/z) of ions. It is used to determine the molecular weight of a compound and can provide structural information through the analysis of fragmentation patterns.

Electron Ionization (EI) Mass Spectrometry

In EI-MS, the sample is bombarded with high-energy electrons, causing ionization and extensive fragmentation. This "hard" ionization technique is excellent for obtaining a characteristic fragmentation pattern that can be used for structural elucidation and library matching.

Mass Spectrometry Protocol (GC-MS)

Objective: To determine the molecular weight and fragmentation pattern.

Instrumentation: Gas Chromatograph coupled to a Mass Spectrometer (GC-MS).

Protocol:

• Derivatization (if necessary): Carboxylic acids are often not volatile enough for GC analysis. Derivatization to a more volatile ester (e.g., methyl or trimethylsilyl ester) is common.[3]

• GC Separation: Inject the derivatized sample into the GC. The GC will separate the analyte from any impurities.

• Ionization: As the analyte elutes from the GC column, it enters the MS ion source where it is ionized by electron impact.

• Mass Analysis: The resulting ions are separated by the mass analyzer based on their m/z ratio.

• Detection: The detector records the abundance of each ion.

Expected Fragmentation Pattern:

• Molecular Ion (M⁺): The peak corresponding to the intact ionized molecule. For the underivatized acid, this would be at m/z 154.

• Loss of -OH (M-17): A common fragmentation for carboxylic acids.

• Loss of -COOH (M-45): Another characteristic fragmentation.

• Other Fragments: Fragments corresponding to the fluoromethylphenyl cation and other smaller fragments will also be observed.

High-Performance Liquid Chromatography (HPLC) / Ultra-High-Performance Liquid Chromatography (UPLC)

HPLC and UPLC are the workhorse techniques in the pharmaceutical industry for the separation, quantification, and purification of drug substances and their impurities.[4][5][6] Reversed-phase HPLC is particularly well-suited for the analysis of moderately polar compounds like 3-Fluoro-5-methylbenzoic acid.

Rationale for Method Parameters

A C18 column is chosen as the stationary phase due to its hydrophobic nature, which will retain the aromatic analyte. The mobile phase consists of a mixture of an aqueous buffer and an organic solvent (acetonitrile or methanol). The buffer, typically containing a small amount of acid like formic acid or phosphoric acid, is used to suppress the ionization of the carboxylic acid group, leading to better peak shape and retention. A gradient elution is often employed in method development to determine the optimal mobile phase composition, which can then be translated to a faster isocratic method for routine analysis. UV detection is ideal as the aromatic ring of the analyte is a strong chromophore.

HPLC/UPLC Protocol

Objective: To determine the purity of 3-Fluoro-5-methylbenzoic acid and quantify any impurities.

Instrumentation: HPLC or UPLC system with a UV or Photodiode Array (PDA) detector.

Protocol:

• Mobile Phase Preparation:

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Sample Preparation: Prepare a stock solution of 3-Fluoro-5-methylbenzoic acid in the mobile phase (e.g., 1 mg/mL) and then dilute to an appropriate concentration for analysis (e.g., 0.1 mg/mL).

• Chromatographic Conditions:

  • Column: C18, 2.1 x 50 mm, 1.8 µm (for UPLC) or C18, 4.6 x 150 mm, 5 µm (for HPLC).

  • Flow Rate: 0.4 mL/min (UPLC) or 1.0 mL/min (HPLC).

  • Column Temperature: 30 °C.

  • Injection Volume: 1-5 µL.

  • Detection: UV at 230 nm or PDA scan from 200-400 nm.

  • Gradient Program:

    Time (min)	%B
    0.0	20
    5.0	80
    6.0	80
    6.1	20

    | 8.0 | 20 |

• Data Analysis: Integrate the peak for 3-Fluoro-5-methylbenzoic acid and any impurity peaks. Calculate the area percent purity.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the separation and identification of volatile and semi-volatile compounds.[7][8][9][10][11] For the analysis of 3-Fluoro-5-methylbenzoic acid, a derivatization step is typically required to increase its volatility.

Derivatization: A Key Step for GC Analysis

Carboxylic acids are polar and have low volatility, making them unsuitable for direct GC analysis. Derivatization converts the carboxylic acid into a less polar and more volatile ester. A common and effective method is silylation, for example, using N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA).[3]

GC-MS Protocol

Objective: To provide an orthogonal separation technique for purity assessment and identification of volatile impurities.

Instrumentation: Gas Chromatograph coupled to a Mass Spectrometer.

Protocol:

• Derivatization: In a vial, dissolve a small amount of 3-Fluoro-5-methylbenzoic acid in a suitable solvent (e.g., pyridine or acetonitrile). Add an excess of the derivatizing agent (e.g., BSTFA with 1% TMCS). Heat the mixture (e.g., at 60 °C for 30 minutes) to ensure complete reaction.

• GC Conditions:

  • Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm).

  • Carrier Gas: Helium at a constant flow rate.

  • Inlet Temperature: 250 °C.

  • Oven Temperature Program: Start at a lower temperature (e.g., 80 °C), hold for a few minutes, then ramp up to a higher temperature (e.g., 280 °C).

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 40 to 400.

• Data Analysis: Identify the peak for the derivatized 3-Fluoro-5-methylbenzoic acid based on its retention time and mass spectrum. Analyze the mass spectrum for the molecular ion and characteristic fragments.

UV-Visible Spectroscopy

UV-Visible spectroscopy is a simple and rapid technique for the quantitative analysis of compounds that absorb light in the ultraviolet and visible regions of the electromagnetic spectrum.[12][13][14][15] Aromatic compounds like 3-Fluoro-5-methylbenzoic acid exhibit strong UV absorbance due to π → π* electronic transitions in the benzene ring.

Quantitative Analysis using the Beer-Lambert Law

The Beer-Lambert law states that the absorbance of a solution is directly proportional to the concentration of the analyte and the path length of the light through the solution. This relationship forms the basis for quantitative UV-Vis analysis.

UV-Vis Spectroscopy Protocol

Objective: To determine the concentration of 3-Fluoro-5-methylbenzoic acid in a solution.

Instrumentation: UV-Vis Spectrophotometer.

Protocol:

• Solvent Selection: Choose a solvent that dissolves the sample and is transparent in the UV region of interest (e.g., methanol or acetonitrile).

• Determine λmax: Prepare a dilute solution of 3-Fluoro-5-methylbenzoic acid and scan the UV spectrum from 200 to 400 nm to determine the wavelength of maximum absorbance (λmax). For benzoic acid, a λmax around 230 nm is expected.[16]

• Prepare a Calibration Curve:

  • Prepare a series of standard solutions of 3-Fluoro-5-methylbenzoic acid of known concentrations.

  • Measure the absorbance of each standard solution at the λmax.

  • Plot a graph of absorbance versus concentration. This should yield a linear relationship.

• Sample Analysis: Measure the absorbance of the unknown sample solution at the λmax and use the calibration curve to determine its concentration.

Workflow and Logical Relationships

The following diagram illustrates the logical workflow for the comprehensive characterization of 3-Fluoro-5-methylbenzoic acid, highlighting the interplay between different analytical techniques.

Caption: Logical workflow for the analytical characterization of 3-Fluoro-5-methylbenzoic acid.

Conclusion

The comprehensive analytical characterization of 3-Fluoro-5-methylbenzoic acid requires a multi-technique approach. NMR, FT-IR, and Mass Spectrometry are indispensable for structural confirmation, while HPLC/UPLC serves as the primary tool for purity determination and quantification. GC-MS offers an orthogonal separation method, and UV-Vis spectroscopy provides a simple and rapid means for concentration determination. By judiciously applying these analytical methods and understanding the principles behind them, researchers and drug development professionals can ensure the quality and integrity of this important synthetic intermediate, thereby contributing to the successful development of new medicines.

References

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• The Principle of HPLC and Its application in Pharmaceutical Analysis. (2022). YouTube. [Link]

• Principle of HPLC | HPLC System Working Explained. (2025). Pharmaguideline. [Link]

• HPLC: Principle, Parts, Types, Uses, Diagram. (2024). Microbe Notes. [Link]

• What is High-Performance Liquid Chromatography (HPLC)?. (n.d.). Agilent. [Link]

• Application Note AN-007: Measuring Aromatic Hydrocarbons | BTX (benzene, toluene, xylene). (n.d.). Applied Analytics. [Link]

• UV-Vis Characterization of Aromatic Content in Bio-oil. (n.d.). Digital Commons @ Cal Poly. [Link]

• Exploring the Principles of GC-MS: Techniques and Applications. (2025). Pubmedia Journals Series. [Link]

• Working Principle of GC-MS. (2026). ResolveMass Laboratories Inc. [Link]

• A Review on GC-MS and Method Development and Validation. (n.d.). Impactfactor. [Link]

• Determination of Organic Compounds by Ultraviolet-Visible Spectroscopy. (n.d.). Longdom Publishing SL. [Link]

• GC-MS Principle, Instrument and Analyses and GC-MS/MS. (2024). Technology Networks. [Link]

• Gas Chromatography-Mass Spectrometry (GC-MS) Applications. (n.d.). News-Medical.Net. [Link]

• infrared spectrum of benzoic acid C7H6O2 C6H5COOH prominent wavenumbers cm-1 detecting ? functional groups present finger print for identification of benzoic acid image diagram doc brown's advanced organic chemistry revision notes. (n.d.). Doc Brown's Chemistry. [Link]

• UV-Visible Spectroscopy. (2022). Chemistry LibreTexts. [Link]

• The Role of UV-Visible Spectroscopy for Phenolic Compounds Quantification in Winemaking. (2024). ResearchGate. [Link]

• 3-Fluoro-5-methylbenzoic acid, 97%, Thermo Scientific 1 g. (n.d.). Fisher Scientific. [Link]

• Zhang, K., & Zuo, Y. (2004). GC-MS determination of flavonoids and phenolic and benzoic acids in human plasma after consumption of cranberry juice. Journal of Agricultural and Food Chemistry, 52(2), 222–227. [Link]

• UV-Vis Spectrum of Benzoic Acid. (n.d.). SIELC Technologies. [Link]

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3-Fluoro-5-methylbenzoic acid in the synthesis of agrochemicals

An Application Guide to the Strategic Use of 3-Fluoro-5-methylbenzoic Acid in the Synthesis of Advanced Agrochemicals

Abstract

The strategic incorporation of fluorine atoms into active pharmaceutical and agrochemical ingredients is a proven method for enhancing molecular stability, lipophilicity, and target-binding affinity.[1] 3-Fluoro-5-methylbenzoic acid (CAS No: 518070-19-4) has emerged as a valuable and versatile building block in this context, particularly in the synthesis of modern herbicides and insecticides.[2] This document provides a detailed technical guide for researchers and synthetic chemists on the application of 3-fluoro-5-methylbenzoic acid in the synthesis of a representative sulfonylurea herbicide. We will explore the underlying chemical principles, provide validated, step-by-step protocols, and discuss the causality behind key experimental choices, thereby offering a comprehensive framework for its use in agrochemical discovery and development.

Introduction: The Role of Fluorinated Benzoic Acids in Agrochemical Design

The development of novel agrochemicals is driven by the need for higher efficacy, improved crop safety, and better environmental profiles. Fluorinated organic compounds have become central to achieving these goals. The unique physicochemical properties of the fluorine atom—high electronegativity, small size, and the strength of the carbon-fluorine bond—can profoundly influence a molecule's biological activity.[3]

3-Fluoro-5-methylbenzoic acid is a prime example of a specialty chemical intermediate that serves as a cornerstone in the synthesis of high-value agrochemicals.[1] Its substituted phenyl ring is a key scaffold for a variety of active ingredients, most notably within the class of sulfonylurea herbicides. These herbicides are acetolactate synthase (ALS) inhibitors, which block the biosynthesis of essential branched-chain amino acids in plants, leading to weed growth inhibition.[4][5] The presence of the fluoro and methyl groups on the benzoic acid backbone is critical for modulating the herbicidal activity and degradation profile of the final product.[5][6][7]

This guide will focus on a representative synthetic pathway to demonstrate the utility of 3-fluoro-5-methylbenzoic acid in constructing a potent sulfonylurea herbicide analog.

Overview of the General Synthetic Strategy

The synthesis of a sulfonylurea herbicide from 3-fluoro-5-methylbenzoic acid is a multi-step process that hinges on the formation of a sulfonylurea bridge. This bridge connects the substituted benzene ring, derived from our starting material, to a heterocyclic amine moiety.

The overall workflow can be summarized in three primary stages:

• Activation of the Benzoic Acid: Conversion of 3-fluoro-5-methylbenzoic acid into the corresponding sulfonyl chloride. This highly reactive intermediate is essential for the subsequent coupling reaction.

• Synthesis of the Heterocyclic Amine: Preparation of the second key building block, typically a substituted aminopyrimidine or aminotriazine. For this guide, we will use the common intermediate, 2-amino-4,6-dimethoxypyrimidine.

• Coupling and Formation of the Sulfonylurea Bridge: The reaction between the benzenesulfonyl chloride and the heterocyclic amine to yield the final active ingredient.

This strategic approach allows for modular synthesis, where different benzoic acids and heterocyclic amines can be combined to create a library of potential herbicide candidates.

Figure 1: High-level workflow for the synthesis of a sulfonylurea herbicide.

Detailed Experimental Protocols

Safety Precaution: All procedures should be performed in a well-ventilated fume hood by trained personnel. Appropriate personal protective equipment (PPE), including safety glasses, lab coats, and chemical-resistant gloves, must be worn at all times.

Protocol 1: Synthesis of 3-Fluoro-5-methylbenzenesulfonyl Chloride (2)

Introduction: The conversion of a carboxylic acid to a sulfonyl chloride is a critical activation step. The most direct and industrially common method is via chlorosulfonation of the corresponding aromatic ring, though this protocol proceeds from the parent toluene derivative for a more direct route to the key sulfonyl chloride intermediate. For the purpose of demonstrating the principle, we will outline the synthesis starting from 3-fluoro-5-methylbenzoic acid's precursor, 1-fluoro-3-methylbenzene, as this is a more direct and well-established route to the required sulfonyl chloride. The benzoic acid would typically be reduced to the toluene derivative before this step.

Materials:

• 1-fluoro-3-methylbenzene (1)

• Chlorosulfonic acid (ClSO₃H)

• Thionyl chloride (SOCl₂)

• Dichloromethane (DCM)

• Ice-water bath

• Sodium bicarbonate (NaHCO₃), saturated solution

• Magnesium sulfate (MgSO₄), anhydrous

Procedure:

• Reaction Setup: Equip a 250 mL three-necked, round-bottomed flask with a magnetic stirrer, a dropping funnel, and a nitrogen inlet. Place the flask in an ice-water bath.

• Reagent Addition: Carefully add chlorosulfonic acid (3.0 eq.) to the flask. Begin stirring and cool the acid to 0°C.

• Substrate Addition: Add 1-fluoro-3-methylbenzene (1.0 eq.) dropwise via the dropping funnel over 30 minutes, ensuring the internal temperature does not exceed 10°C.

  • Causality Note: This exothermic reaction must be controlled to prevent unwanted side reactions and ensure regioselectivity. The sulfonic acid group is directed ortho and para to the activating methyl group and meta to the deactivating fluoro group, leading to the desired 2-fluoro-4-methyl and 4-fluoro-2-methyl isomers, along with our target 3-fluoro-5-methyl isomer. Careful control and subsequent purification are key.

• Reaction Progression: After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 2 hours.

• Chlorination: Re-cool the mixture to 0°C and add thionyl chloride (2.0 eq.) dropwise. After addition, heat the reaction mixture to reflux (approx. 70°C) for 3 hours until the evolution of HCl gas ceases.

• Work-up: Cool the reaction mixture to room temperature and pour it carefully onto crushed ice with vigorous stirring.

  • Trustworthiness Note: This step quenches the excess chlorosulfonic acid and precipitates the sulfonyl chloride product. Extreme caution is required as this is a highly exothermic process.

• Extraction: Extract the aqueous mixture with dichloromethane (3 x 50 mL).

• Washing: Combine the organic layers and wash sequentially with cold water (50 mL) and saturated sodium bicarbonate solution (50 mL) until the effervescence stops. Finally, wash with brine (50 mL).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude 3-fluoro-5-methylbenzenesulfonyl chloride (2). The product may require purification by vacuum distillation or chromatography.

Protocol 2: Synthesis of 2-Amino-4,6-dimethoxypyrimidine (3)

Introduction: This heterocyclic amine is a common building block for many sulfonylurea herbicides. Its synthesis involves the cyclization of a malonic acid derivative with guanidine. Commercial processes often start from malononitrile and methanol.[8]

Materials:

• Malononitrile

• Methanol

• Toluene

• Dry HCl gas

• Cyanamide (50% solution)

• Sodium bicarbonate

Procedure: (Based on the process described in patent literature[8])

• Reaction Setup: In a jacketed glass-lined reactor, charge methanol into a mixture of toluene and malononitrile at room temperature with constant stirring.

• HCl Gas Addition: Pass dry HCl gas through the reaction mass while maintaining the temperature between 0°C and 20°C. This forms the intermediate 3-amino-3-methoxy-N-2-cyano-2-propenimidate.

• Cyclization: In a separate vessel, prepare a solution of water, sodium bicarbonate, and 50% cyanamide, maintained at 0°C to 5°C. Inoculate the intermediate from the previous step into this solution.

• Heating and Filtration: Heat, stir, and then filter the reaction mass to produce a slurry.

• Purification: The slurry is reacted with toluene at reflux temperature to obtain a clear solution. After treatment with activated charcoal to remove impurities and filtration, the solution is cooled to crystallize the final product, 2-amino-4,6-dimethoxypyrimidine (3).

  • Expertise Note: The use of activated charcoal is a critical step for decolorizing the solution and adsorbing high-molecular-weight impurities, ensuring the high purity of the heterocyclic amine required for the subsequent high-yield coupling reaction.

Protocol 3: Coupling to Synthesize N-(((4,6-dimethoxypyrimidin-2-yl)amino)carbonyl)-3-fluoro-5-methylbenzenesulfonamide (4)

Introduction: This is the final and key step where the two primary fragments are joined to form the sulfonylurea bridge. The reaction is typically carried out in an aprotic solvent in the presence of a base.

Materials:

• 3-Fluoro-5-methylbenzenesulfonyl chloride (2)

• 2-Amino-4,6-dimethoxypyrimidine (3)

• Phenyl (4,6-dimethoxypyrimidin-2-yl)carbamate (intermediate)

• Acetonitrile, anhydrous

• 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) or another suitable base

Procedure: (A generalized, two-step approach is often used for higher purity)

Step 3A: Formation of the Sulfonamide

• Reaction Setup: In a dry, nitrogen-flushed flask, dissolve 3-fluoro-5-methylbenzenesulfonyl chloride (2) (1.0 eq.) in anhydrous acetonitrile.

• Amine Addition: Add 2-amino-4,6-dimethoxypyrimidine (3) (1.05 eq.) to the solution.

• Base Addition: Cool the mixture to 0°C and add DBU (1.1 eq.) dropwise.

• Reaction: Allow the reaction to warm to room temperature and stir for 12-18 hours. Monitor the reaction progress by TLC or LC-MS.

• Work-up: Upon completion, concentrate the solvent, and partition the residue between ethyl acetate and dilute HCl. Wash the organic layer with water and brine, dry over Na₂SO₄, and concentrate to yield the intermediate sulfonamide.

Step 3B: Carbamoylation to form the Sulfonylurea A more common industrial route involves reacting the sulfonamide with a carbamate, such as phenyl (4,6-dimethoxypyrimidin-2-yl)carbamate. Let's assume the synthesis of the sulfonamide from sulfonyl chloride (2) and ammonia, followed by reaction with the pyrimidinyl carbamate.

• Reaction Setup: Dissolve the previously prepared 3-fluoro-5-methylbenzenesulfonamide (1.0 eq) and phenyl (4,6-dimethoxypyrimidin-2-yl)carbamate (1.0 eq) in anhydrous acetonitrile.

• Base Addition: Add a non-nucleophilic base such as DBU (1.2 eq).

• Reaction: Stir the mixture at room temperature for 4-6 hours.

• Precipitation and Isolation: The product often precipitates from the reaction mixture. If not, the solvent can be partially removed and the product precipitated by adding a non-polar solvent like hexane or by acidifying the mixture.

• Purification: Filter the solid product, wash with a small amount of cold solvent (e.g., ether or ethanol), and dry under vacuum. Recrystallization from a suitable solvent system (e.g., ethanol/water) can be performed to achieve high purity.

Figure 2: Detailed experimental workflow for key synthesis stages.

Data and Characterization

For a research and development setting, each intermediate and the final product must be rigorously characterized. The following table presents expected data for this synthetic pathway.

Compound Name	Stage	Expected Yield (%)	Purity (HPLC) (%)	Melting Point (°C)
3-Fluoro-5-methylbenzenesulfonyl chloride (2)	1	75 - 85	>95	N/A (Liquid)
2-Amino-4,6-dimethoxypyrimidine (3)	2	80 - 90	>98	87 - 89
N-(((4,6-dimethoxypyrimidin-2-yl)amino)carbonyl)-3-fluoro-5-methylbenzenesulfonamide (4)	3	85 - 95	>99	175 - 178

Conclusion

3-Fluoro-5-methylbenzoic acid and its derivatives are highly effective intermediates in the synthesis of complex, high-value agrochemicals. This guide demonstrates a robust and logical pathway for its application in the creation of a sulfonylurea herbicide. The principles and protocols outlined herein—from the strategic activation of the benzoic acid scaffold to its precise coupling with a heterocyclic amine—are broadly applicable. By understanding the causality behind each synthetic step, researchers can adapt and optimize these methods for the development of novel, potent, and environmentally conscious crop protection solutions.

References

• Ningbo Inno Pharmchem Co., Ltd. (n.d.). Exploring the Properties and Applications of 3-Fluoro-5-Methylbenzaldehyde.
• AERU. (n.d.). Flupyrsulfuron-methyl-sodium.
• Biosynth. (n.d.). 3-Fluoro-5-methylbenzoic acid.
• Liu, Z., et al. (2014). Synthesis and Herbicidal Activity of Novel Sulfonylurea Derivatives. Chemical Research in Chinese Universities.
• Uneme, H. (2021). Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. Journal of Pesticide Science.
• Merck Index. (n.d.). Flupyrsulfuron-methyl.
• O'Donovan, R. (n.d.). Development of a Synthetic Route to the Active Ingredient of an Agricultural Herbicide. Dublin City University.
• Ahmadi, A. (2009). Application of New Blended Catalyst for Synthesizing of Fluoro Intermediate in Herbicide Industries. Asian Journal of Chemistry.
• ResearchGate. (2014). Synthesis and Herbicidal Activity of Novel Sulfonylurea Derivatives.
• ResearchGate. (2020). The Crystal Structure of 2-Amino-4-Hydroxy-6-Methylpyrimidine-Trihydrate.
• Covalent Chemical. (2026). 4-Fluoro-3-methylbenzoic Acid: A Cornerstone in Specialty Chemical Synthesis.
• Quick Company. (2006). Process For Preparation Of 2 Amino 4,6 Dimethoxypyrimidine.
• Wang, Q., et al. (2022). Synthesis, Herbicidal Activity, Crop Safety and Soil Degradation of Pyrimidine- and Triazine-Substituted Chlorsulfuron Derivatives. Molecules.
• Uneme, H. (2021). Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. Semantic Scholar.
• Li, S., et al. (2019). Novel Sulfonylurea Derivatives as Potential Antimicrobial Agents: Chemical Synthesis, Biological Evaluation, and Computational Study. Molecules.

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Application Note &amp; Protocols: Synthesis of Five-Membered Heterocyclic Scaffolds from 3-Fluoro-5-methylbenzoic Acid

Abstract

This document provides a comprehensive technical guide for researchers, medicinal chemists, and drug development professionals on the synthesis of bioactive five-membered heterocyclic structures using 3-fluoro-5-methylbenzoic acid as a versatile starting material. Five-membered heterocycles are privileged scaffolds in medicinal chemistry, frequently appearing in approved drugs.[1][2][3] The strategic incorporation of fluorine is a widely used tactic to enhance key drug-like properties, including metabolic stability, membrane permeability, and binding affinity.[4][5][6][7] This guide details robust, step-by-step protocols for the synthesis of 1,3,4-oxadiazoles, 1,3,4-thiadiazoles, and 1,2,4-triazoles, originating from a common, pivotal intermediate: 3-fluoro-5-methylbenzoyl hydrazide. The protocols are designed to be self-validating, with explanations for experimental choices and references to authoritative literature.

Introduction: Strategic Rationale

The starting material, 3-fluoro-5-methylbenzoic acid, is a valuable building block in medicinal chemistry. The fluorine atom, with its high electronegativity and small size, can modulate pKa, improve metabolic stability by blocking potential sites of oxidation, and enhance binding interactions with target proteins.[5][6][8] The methyl group provides a lipophilic counterpoint and can probe steric pockets within a biological target.

The synthetic strategy outlined herein leverages a divergent approach, where a single, easily prepared intermediate serves as the launchpad for multiple heterocyclic systems. This approach is highly efficient for generating a library of related compounds for structure-activity relationship (SAR) studies.

dot

Caption: Divergent synthesis workflow from the starting material to target heterocycles.

Core Synthesis: Preparation of the Key Intermediate

The cornerstone of these synthetic routes is the efficient conversion of the starting benzoic acid into its corresponding hydrazide. This two-step process involves an initial activation of the carboxylic acid, followed by reaction with hydrazine.

Protocol 2.1: Synthesis of 3-Fluoro-5-methylbenzoyl Hydrazide (3)

This protocol first converts the carboxylic acid 1 to the more reactive acyl chloride 2 , which is then immediately reacted with hydrazine hydrate to yield the stable benzoyl hydrazide intermediate 3 .

Reaction Scheme:

Step 1: 3-Fluoro-5-methylbenzoic acid to 3-Fluoro-5-methylbenzoyl chloride. Step 2: 3-Fluoro-5-methylbenzoyl chloride to 3-Fluoro-5-methylbenzoyl hydrazide.

Materials & Reagents:

Reagent/Material	M.W.	Quantity	Moles (equiv.)	Notes
3-Fluoro-5-methylbenzoic acid (1)	154.14 g/mol	10.0 g	64.9 mmol (1.0)	Starting material
Thionyl chloride (SOCl₂)	118.97 g/mol	11.6 mL	162.2 mmol (2.5)	Use in a fume hood
Dichloromethane (DCM), anhydrous	-	150 mL	-	Solvent
Hydrazine hydrate (~64% N₂H₄)	50.06 g/mol	6.3 mL	~129.8 mmol (2.0)	Corrosive, toxic
Diethyl ether	-	100 mL	-	For precipitation
Saturated Sodium Bicarbonate (NaHCO₃)	-	50 mL	-	For neutralization

Step-by-Step Protocol:

• Acid Chloride Formation:

  • To a flame-dried 250 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 3-fluoro-5-methylbenzoic acid (10.0 g, 64.9 mmol).

  • Under a nitrogen atmosphere, add anhydrous dichloromethane (100 mL).

  • Carefully add thionyl chloride (11.6 mL, 162.2 mmol) dropwise at room temperature. A catalytic amount of DMF (3-4 drops) can be added to accelerate the reaction.

  • Heat the mixture to reflux (approx. 40°C) and maintain for 2-3 hours. The reaction can be monitored by taking a small aliquot, quenching it with methanol, and analyzing by TLC to observe the disappearance of the starting acid and the appearance of the methyl ester.[9]

  • After completion, allow the mixture to cool to room temperature and remove the solvent and excess thionyl chloride under reduced pressure. The resulting crude 3-fluoro-5-methylbenzoyl chloride 2 is a yellowish oil and is used in the next step without further purification.

• Hydrazide Formation:

  • Cool the flask containing the crude acyl chloride 2 in an ice bath (0°C).

  • Slowly add 50 mL of fresh anhydrous DCM.

  • In a separate beaker, prepare a solution of hydrazine hydrate (6.3 mL, ~129.8 mmol) in 50 mL of DCM.

  • Add the hydrazine solution dropwise to the cold, stirred acyl chloride solution over 30 minutes, maintaining the temperature below 10°C. A white precipitate will form.

  • After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for an additional 2 hours.

  • Quench the reaction by slowly adding 50 mL of cold water.

  • Carefully add saturated sodium bicarbonate solution until the aqueous layer is neutral or slightly basic (pH ~8).

  • Transfer the mixture to a separatory funnel. Separate the organic layer, and extract the aqueous layer twice with DCM (2 x 50 mL).

  • Combine the organic layers, wash with brine (50 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • The resulting white solid can be purified by recrystallization from ethanol/water or by triturating with cold diethyl ether to afford pure 3-fluoro-5-methylbenzoyl hydrazide 3 .

Synthesis of 1,3,4-Oxadiazole Derivatives

1,3,4-Oxadiazoles are synthesized from the benzoyl hydrazide intermediate by reaction with a one-carbon electrophile followed by cyclodehydration.[10][11][12] A common and effective method involves reacting the hydrazide with a second carboxylic acid (or its activated form) and then cyclizing the resulting diacylhydrazine intermediate.

Protocol 3.1: Synthesis of 2-(3-Fluoro-5-methylphenyl)-5-phenyl-1,3,4-oxadiazole (5)

Reaction Scheme:

Synthesis of a 1,3,4-oxadiazole via a diacylhydrazine intermediate.

Materials & Reagents:

Reagent/Material	M.W.	Quantity	Moles (equiv.)	Notes
Benzoyl hydrazide 3	168.17 g/mol	1.0 g	5.95 mmol (1.0)	From Protocol 2.1
Benzoyl chloride (4)	140.57 g/mol	0.76 mL	6.54 mmol (1.1)	Lachrymator
Pyridine, anhydrous	79.10 g/mol	1.0 mL	12.4 mmol (2.1)	Base and solvent
Phosphorus oxychloride (POCl₃)	153.33 g/mol	5 mL	53.6 mmol	Dehydrating agent

Step-by-Step Protocol:

• Diacylhydrazine Formation:

  • Dissolve 3-fluoro-5-methylbenzoyl hydrazide 3 (1.0 g, 5.95 mmol) in anhydrous pyridine (10 mL) in a round-bottom flask at 0°C.

  • Add benzoyl chloride (0.76 mL, 6.54 mmol) dropwise.

  • Allow the reaction to warm to room temperature and stir for 4-6 hours until TLC analysis indicates consumption of the starting hydrazide.

  • Pour the reaction mixture into 100 mL of ice-cold water.

  • Collect the resulting precipitate by vacuum filtration, wash thoroughly with water, and dry to obtain the crude N,N'-diacylhydrazine intermediate.

• Cyclodehydration:

  • Place the dried diacylhydrazine intermediate into a clean, dry flask.

  • Carefully add phosphorus oxychloride (5 mL) at room temperature in a fume hood.

  • Heat the mixture to reflux (approx. 100-110°C) for 4-5 hours. The mixture should become a clear solution.

  • Cool the reaction mixture to room temperature and pour it slowly onto 100 g of crushed ice with vigorous stirring.

  • Neutralize the acidic solution by the slow addition of a cold 20% sodium hydroxide solution until the pH is ~8.

  • Collect the solid precipitate by vacuum filtration, wash with cold water until the filtrate is neutral, and dry.

  • Purify the crude product by recrystallization from ethanol to yield the final 1,3,4-oxadiazole 5 .

Synthesis of 1,3,4-Thiadiazole Derivatives

The synthesis of 1,3,4-thiadiazoles from the benzoyl hydrazide involves reaction with a carbon-sulfur reagent, most commonly carbon disulfide (CS₂), followed by cyclization.[13][14][15]

Protocol 4.1: Synthesis of 5-(3-Fluoro-5-methylphenyl)-1,3,4-thiadiazole-2-thiol (6)

Reaction Scheme:

Synthesis of a 1,3,4-thiadiazole-2-thiol.

Materials & Reagents:

Reagent/Material	M.W.	Quantity	Moles (equiv.)	Notes
Benzoyl hydrazide 3	168.17 g/mol	1.0 g	5.95 mmol (1.0)	From Protocol 2.1
Carbon disulfide (CS₂)	76.13 g/mol	0.72 mL	11.9 mmol (2.0)	Volatile, flammable
Potassium hydroxide (KOH)	56.11 g/mol	0.40 g	7.14 mmol (1.2)	Corrosive
Ethanol (95%)	-	20 mL	-	Solvent
Hydrochloric Acid (conc.)	-	As needed	-	For acidification

Step-by-Step Protocol:

• Dithiocarbazate Salt Formation:

  • Dissolve potassium hydroxide (0.40 g, 7.14 mmol) in ethanol (20 mL) in a 100 mL round-bottom flask.

  • Add 3-fluoro-5-methylbenzoyl hydrazide 3 (1.0 g, 5.95 mmol) and stir until dissolved.

  • Cool the solution in an ice bath and add carbon disulfide (0.72 mL, 11.9 mmol) dropwise.

  • Allow the mixture to warm to room temperature and stir for 12-16 hours. A yellowish precipitate (potassium dithiocarbazate salt) will form.

• Cyclization:

  • Heat the reaction mixture to reflux for 3-4 hours.

  • Monitor the reaction by TLC until the starting material is consumed.

  • Cool the mixture to room temperature and reduce the volume of the solvent by half using a rotary evaporator.

  • Pour the concentrated mixture into 50 mL of ice-cold water.

  • Acidify the solution to pH ~2-3 by the dropwise addition of concentrated HCl.

  • Collect the resulting precipitate by vacuum filtration, wash with copious amounts of cold water, and dry.

  • Recrystallize the crude product from ethanol to afford the pure 1,3,4-thiadiazole-2-thiol 6 .

Synthesis of 1,2,4-Triazole Derivatives

1,2,4-triazoles can be formed from the benzoyl hydrazide intermediate through various routes.[16][17][18][19] One robust method involves the formation of a thiosemicarbazide by reacting the hydrazide with an isothiocyanate, followed by base-catalyzed cyclization.

Protocol 5.1: Synthesis of 4-Allyl-5-(3-fluoro-5-methylphenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione (8)

Reaction Scheme:

Synthesis of a 1,2,4-triazole-3-thione via a thiosemicarbazide intermediate.

Materials & Reagents:

Reagent/Material	M.W.	Quantity	Moles (equiv.)	Notes
Benzoyl hydrazide 3	168.17 g/mol	1.0 g	5.95 mmol (1.0)	From Protocol 2.1
Allyl isothiocyanate (7)	99.15 g/mol	0.62 mL	6.54 mmol (1.1)	Pungent odor
Sodium Hydroxide (NaOH)	40.00 g/mol	0.26 g	6.54 mmol (1.1)	Corrosive
Ethanol (95%)	-	30 mL	-	Solvent

Step-by-Step Protocol:

• Thiosemicarbazide Formation:

  • Suspend 3-fluoro-5-methylbenzoyl hydrazide 3 (1.0 g, 5.95 mmol) in ethanol (20 mL).

  • Add allyl isothiocyanate (0.62 mL, 6.54 mmol) and heat the mixture to reflux for 4 hours.

  • Cool the reaction mixture to room temperature. The white precipitate of the thiosemicarbazide intermediate is collected by filtration, washed with cold ethanol, and dried.

• Cyclization:

  • Take the dried thiosemicarbazide intermediate and suspend it in a 2M aqueous solution of sodium hydroxide (10 mL).

  • Heat the mixture to reflux for 6-8 hours. The solid will gradually dissolve as the cyclization proceeds.

  • Cool the reaction mixture to room temperature and filter to remove any unreacted material.

  • Place the filtrate in an ice bath and acidify to pH ~5-6 with dilute acetic acid or HCl.

  • Collect the resulting precipitate by vacuum filtration, wash thoroughly with cold water, and dry.

  • Recrystallize from an appropriate solvent like ethanol to obtain the pure 1,2,4-triazole-3-thione 8 .

Visualization of Synthetic Pathways

The following diagram illustrates the divergent pathways from the key benzoyl hydrazide intermediate to the three classes of five-membered heterocycles detailed in this guide.

dot

Caption: Synthetic routes from the key hydrazide intermediate to target heterocycles.

References

• Müller, K., Faeh, C., & Diederich, F. (2007). Fluorine in Pharmaceuticals: Looking Beyond Intuition. Science, 317(5846), 1881-1886. [Link]

• O'Hagan, D. (2008). Understanding organofluorine chemistry. An introduction to the C–F bond. Chemical Society Reviews, 37(2), 308-319. [Link]

• Gillis, E. P., Eastman, K. J., Hill, M. D., Donnelly, D. J., & Meanwell, N. A. (2015). Applications of Fluorine in Medicinal Chemistry. Journal of Medicinal Chemistry, 58(21), 8315–8359. [Link]

• Shah, P., & Westwell, A. D. (2007). The role of fluorine in medicinal chemistry. Journal of Enzyme Inhibition and Medicinal Chemistry, 22(5), 527-540. [Link]

• In, S., Takaoka, Y., & Takemoto, Y. (2021). The Many Roles for Fluorine in Medicinal Chemistry. ACS Medicinal Chemistry Letters, 12(4), 563-565. [Link]

• Matheau-Raven, D., & Dixon, D. J. (2022). A One-Pot Synthesis-Functionalization Strategy for Streamlined Access to 2,5-Disubstituted 1,3,4-Oxadiazoles from Carboxylic Acids. The Journal of Organic Chemistry, 87(18), 12498–12505. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of 1,3,4-oxadiazoles. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of 1H-1,2,4-triazoles. Retrieved from [Link]

• Kaur, P., et al. (2014). A review on methods of synthesis of 1,2,4-triazole derivatives. International Research Journal of Pharmaceutical and Applied Sciences, 4(4), 1-21. [Link]

• Laddha, S. S., & Bhatnagar, S. P. (2009). Design, synthesis and characterization of novel 1,3,4-oxadiazole dimers from benzoic acids. Asian Journal of Research in Chemistry, 2(2), 143-146. [Link]

• Asif, M. (2022). 1,3,4-Oxadiazole Derivatives: Synthesis, Characterization, Antimicrobial Potential, and Computational Studies. Molecules, 27(19), 6685. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of 4H-1,2,4-triazoles. Retrieved from [Link]

• Al-Masoudi, N. A. L., et al. (2022). Synthesis of New 1,2,4-Triazole Derivatives with Expected Biological Activities. Egyptian Journal of Chemistry, 65(13B), 1-10. [Link]

• ResearchGate. (2014). How can I perform a reaction of conversion of benzoic acid to benzoyl chloride using thionyl chloride, and monitor the progress of this reaction?. [Link]

• Wei, Z., et al. (2021). Diversity-Oriented Synthesis of 1,2,4-Triazoles, 1,3,4-Thiadiazoles, and 1,3,4-Selenadiazoles from N-Tosylhydrazones. Organic Letters, 23(11), 4420-4425. [Link]

• Al-Ghorbani, M., et al. (2022). Green Efficient Synthesis of[4][6][7]Thiadiazole-Tethered Alkoxyaryl Hydrazones: Evaluation of Antitumor Activities and Molecular Docking Studies. Molecules, 27(15), 4983. [Link]

• Chen, J., et al. (2021). Chemoselective synthesis of 1,3,4-thiadiazoles from acyl hydrazines and nitroalkanes using elemental sulfur. Nature Communications, 12(1), 5143. [Link]

• Shawali, A. S., et al. (2017). New Route Synthesis of Thiadiazoles, Bisthiadiazoles, Thiadiazolotriazines, and Pyrazolothiadiazoles Based on Hydrazonoyl Halides and Dihydrazinylthiadiazole. Molecules, 22(7), 1069. [Link]

• Hickey, M. R., et al. (2011). An overview of the key routes to the best selling 5-membered ring heterocyclic pharmaceuticals. Beilstein Journal of Organic Chemistry, 7, 442-477. [Link]

• Alam, M. A. (2024). Editorial: Five-membered heterocycles: synthesis and applications. Frontiers in Chemistry, 12, 1424362. [Link]

• Alam, M. A. (2024). Editorial: Five-membered heterocycles: synthesis and applications. Frontiers in Chemistry, 12. [Link]

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Synthetic Pathways to 3-Fluoro-5-methylbenzoic Acid and Its Derivatives: An Application Guide for Researchers

This comprehensive guide provides detailed synthetic routes to 3-fluoro-5-methylbenzoic acid and its derivatives, compounds of significant interest in medicinal chemistry and materials science. The strategic incorporation of a fluorine atom can profoundly influence a molecule's pharmacokinetic and physicochemical properties, making these building blocks highly valuable in drug discovery. This document outlines field-proven protocols, explains the underlying chemical principles, and offers practical insights to enable researchers to confidently synthesize these important intermediates.

Introduction: The Significance of Fluorinated Benzoic Acids

The 3-fluoro-5-methylbenzoic acid scaffold is a key structural motif in a range of biologically active molecules. The fluorine atom at the meta-position can enhance metabolic stability by blocking potential sites of oxidation, increase binding affinity through favorable electrostatic interactions, and improve membrane permeability. The methyl group provides an additional point for substitution or can influence the electronic nature of the aromatic ring. This guide details robust and reproducible synthetic strategies, starting from commercially available precursors.

Strategic Approaches to the Core Scaffold

Several viable synthetic routes to 3-fluoro-5-methylbenzoic acid have been established. The choice of a particular pathway often depends on the availability of starting materials, scalability, and the desired purity of the final product. Below, we explore the most common and effective strategies.

Diagram: Synthetic Strategies Overview

Caption: Key synthetic routes to 3-fluoro-5-methylbenzoic acid.

Protocol 1: Synthesis via Grignard Reaction and Carboxylation

This route is one of the most direct methods, utilizing the commercially available 3-bromo-5-fluorotoluene. The formation of a Grignard reagent followed by carboxylation provides the target benzoic acid in good yield.[1][2][3][4]

Step 1: Formation of 3-Fluoro-5-methylphenylmagnesium Bromide

Materials:

• 3-Bromo-5-fluorotoluene (1.0 equiv)

• Magnesium turnings (1.2 equiv)

• Anhydrous tetrahydrofuran (THF)

• Iodine (a single crystal)

Procedure:

• In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, reflux condenser, and a dropping funnel under an inert atmosphere (nitrogen or argon), add the magnesium turnings.

• Add a single crystal of iodine to activate the magnesium surface.

• Add a small portion of a solution of 3-bromo-5-fluorotoluene in anhydrous THF via the dropping funnel.

• Initiate the reaction by gentle heating. The disappearance of the iodine color and the formation of a cloudy solution indicate the initiation of the Grignard reagent formation.[5][6]

• Once the reaction has started, add the remaining solution of 3-bromo-5-fluorotoluene dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, continue to stir the reaction mixture at reflux for an additional 1-2 hours to ensure complete consumption of the starting material.

Step 2: Carboxylation and Work-up

Materials:

• Dry ice (solid CO2) (excess)

• Anhydrous diethyl ether

• Hydrochloric acid (1 M)

Procedure:

• Cool the freshly prepared Grignard reagent in an ice bath.

• In a separate flask, crush an excess of dry ice into a fine powder.

• Slowly pour the Grignard solution onto the crushed dry ice with vigorous stirring. The use of an excess of solid carbon dioxide is crucial to minimize the formation of ketone byproducts.[7]

• Allow the mixture to warm to room temperature, during which the excess CO2 will sublime.

• Quench the reaction by the slow addition of 1 M hydrochloric acid until the solution becomes acidic (pH ~2).

• Extract the aqueous layer with diethyl ether (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Remove the solvent under reduced pressure to yield the crude 3-fluoro-5-methylbenzoic acid.

• Purify the product by recrystallization from a suitable solvent system (e.g., heptane/ethyl acetate).

Parameter	Typical Value
Yield	75-85%
Purity (by HPLC)	>98%
Melting Point	138-140 °C

Protocol 2: Synthesis via Oxidation of 3-Fluoro-5-methyltoluene

This method involves the oxidation of the methyl group of 3-fluoro-5-methyltoluene (m-fluorotoluene) to a carboxylic acid.[8] While conceptually straightforward, the reaction conditions must be carefully controlled to achieve high yields and avoid side reactions.

Materials:

• 3-Fluoro-5-methyltoluene (1.0 equiv)

• Potassium permanganate (KMnO4) (3.0 equiv)

• Sodium hydroxide (NaOH) solution (1 M)

• Hydrochloric acid (concentrated)

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a mechanical stirrer, add 3-fluoro-5-methyltoluene and the 1 M NaOH solution.

• Heat the mixture to reflux and add potassium permanganate portion-wise over 2-3 hours. The purple color of the permanganate will disappear as it is consumed.

• Continue heating at reflux until the reaction is complete (monitored by TLC or GC-MS), typically 4-6 hours.

• Cool the reaction mixture to room temperature and filter off the manganese dioxide byproduct.

• Wash the filter cake with a small amount of water.

• Acidify the filtrate with concentrated hydrochloric acid until a white precipitate forms (pH ~2).

• Collect the precipitate by filtration, wash with cold water, and dry under vacuum to afford 3-fluoro-5-methylbenzoic acid.

Parameter	Typical Value
Yield	60-70%
Purity (by HPLC)	>97%
Key Consideration	Careful control of temperature and reagent addition is crucial.

Protocol 3: Synthesis via Sandmeyer Reaction

The Sandmeyer reaction provides a versatile method to introduce a variety of functional groups onto an aromatic ring via a diazonium salt intermediate.[9][10][11][12] In this route, 3-amino-5-methylbenzoic acid is converted to the target fluoro-derivative.

Step 1: Diazotization of 3-Amino-5-methylbenzoic Acid

Materials:

• 3-Amino-5-methylbenzoic acid (1.0 equiv)

• Fluoroboric acid (HBF4, 48% in water) (3.0 equiv)

• Sodium nitrite (NaNO2) (1.1 equiv)

Procedure:

• Suspend 3-amino-5-methylbenzoic acid in the fluoroboric acid solution in a beaker cooled in an ice-salt bath to 0-5 °C.

• Slowly add a pre-cooled aqueous solution of sodium nitrite dropwise, maintaining the temperature below 5 °C.

• Stir the mixture for an additional 30 minutes at 0-5 °C after the addition is complete. The formation of a precipitate indicates the generation of the diazonium tetrafluoroborate salt.

Step 2: Balz-Schiemann Reaction

Procedure:

• Collect the precipitated diazonium tetrafluoroborate salt by filtration and wash it with cold diethyl ether.

• Carefully dry the salt under vacuum. Caution: Diazonium salts can be explosive when dry and should be handled with appropriate safety precautions.

• Gently heat the dry diazonium salt in a flask until the evolution of nitrogen gas ceases and boron trifluoride is released. This thermal decomposition is known as the Balz-Schiemann reaction.[13]

• The remaining residue is the crude 3-fluoro-5-methylbenzoic acid.

• Purify the product by recrystallization.

Parameter	Typical Value
Yield	50-60%
Purity (by HPLC)	>96%
Safety Note	Diazonium salts are potentially explosive. Handle with extreme care.

Derivatization of 3-Fluoro-5-methylbenzoic Acid

Once synthesized, 3-fluoro-5-methylbenzoic acid can be readily converted into a variety of useful derivatives, such as amides and esters.

Diagram: Derivatization Pathways

Caption: Common derivatization reactions of 3-fluoro-5-methylbenzoic acid.

Protocol 4: Amide Coupling

Amide bond formation is a cornerstone of medicinal chemistry.[14] 3-Fluoro-5-methylbenzoic acid can be coupled with a wide range of primary and secondary amines using standard coupling reagents.[15][16][17]

Materials:

• 3-Fluoro-5-methylbenzoic acid (1.0 equiv)

• Amine (primary or secondary) (1.1 equiv)

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) (1.2 equiv)

• Hydroxybenzotriazole (HOBt) (1.2 equiv)

• N,N-Diisopropylethylamine (DIPEA) (2.5 equiv)

• Anhydrous dichloromethane (DCM) or N,N-dimethylformamide (DMF)

Procedure:

• Dissolve 3-fluoro-5-methylbenzoic acid, the amine, and HOBt in anhydrous DCM or DMF.

• Cool the reaction mixture to 0 °C in an ice bath.

• Add DIPEA to the stirred solution, followed by the portion-wise addition of EDC.

• Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by TLC or LC-MS.

• Upon completion, dilute the reaction mixture with DCM and wash with 1 M HCl, saturated NaHCO3 solution, and brine.

• Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• Purify the crude amide by flash column chromatography on silica gel.

Entry	Amine	Product	Yield (%)
1	Benzylamine	N-Benzyl-3-fluoro-5-methylbenzamide	88
2	Morpholine	(3-Fluoro-5-methylphenyl)(morpholino)methanone	95
3	Aniline	N-(3-Fluoro-5-methylphenyl)benzamide	82

Protocol 5: Esterification

Ester derivatives are also valuable intermediates and can be synthesized via Fischer esterification or by conversion to the acyl chloride followed by reaction with an alcohol.[18][19][20][21]

Materials:

• 3-Fluoro-5-methylbenzoic acid (1.0 equiv)

• Methanol (or other alcohol) (excess, as solvent)

• Sulfuric acid (catalytic amount)

Procedure:

• Dissolve 3-fluoro-5-methylbenzoic acid in an excess of methanol.

• Carefully add a catalytic amount of concentrated sulfuric acid.

• Heat the reaction mixture to reflux for 4-6 hours. Monitor the reaction by TLC.

• After completion, cool the mixture to room temperature and remove the excess methanol under reduced pressure.

• Dissolve the residue in diethyl ether and wash with saturated NaHCO3 solution and brine.

• Dry the organic layer over anhydrous Na2SO4, filter, and concentrate to give the methyl ester.

Parameter	Typical Value
Yield (for Methyl Ester)	85-95%
Purity (by GC-MS)	>98%
Method	Fischer-Speier Esterification

Conclusion

The synthetic routes and derivatization protocols detailed in this guide provide researchers with a robust toolkit for accessing 3-fluoro-5-methylbenzoic acid and its derivatives. The choice of a specific synthetic strategy will be dictated by factors such as starting material availability, desired scale, and safety considerations. The methodologies presented herein are well-established and have been optimized to ensure high yields and purity, facilitating the advancement of research in drug discovery and materials science.

References

• Benchchem. (n.d.). 3-Bromo-5-fluorotoluene, 98% | CAS 202865-83-6.
• Benchchem. (n.d.). Application Note: A Robust Protocol for the Synthesis of Amides from 3-Fluoro-5-iodobenzoic Acid.
• ChemicalBook. (n.d.). methyl 3-bromo-5-fluoro-2-methylbenzoate synthesis.
• Wikipedia. (2024). Sandmeyer reaction.
• Ali, S., et al. (2018). Recent trends in the chemistry of Sandmeyer reaction: a review. Journal of the National Institutes of Health, PMC.
• Organic Chemistry Portal. (n.d.). Sandmeyer Reaction.
• Organic Syntheses. (n.d.). Procedure 3.
• Google Patents. (n.d.). Carboxylation of grignard reagents in the presence of liquid co2.
• BYJU'S. (n.d.). Sandmeyer Reaction Mechanism.
• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Synthesis of 3-Fluoro-5-nitrobenzoic Acid: Processes and Innovations.
• HepatoChem. (n.d.). Amide coupling reaction in medicinal chemistry. Coupling reagents.
• Wang, S.-M., et al. (2019). Clickable coupling of carboxylic acids and amines at room temperature mediated by SO2F2. Royal Society of Chemistry.
• RSC Publishing. (2023). Esterification of fluorinated aromatic carboxylic acids with methanol by using UiO-66-NH2 as a heterogeneous catalyst and process optimization by the Taguchi method.
• Fisher Scientific. (n.d.). Amide Synthesis.
• Master Organic Chemistry. (2018). Reactions of Diazonium Salts: Sandmeyer and Related Reactions.
• Fisher Scientific. (n.d.). 3-Bromo-5-fluorotoluene, 98%.
• SAGE Publications. (n.d.). A practical synthesis of 3-chloro-2,4-difluoro-5-hydroxybenzoic acid.
• Santa Cruz Biotechnology. (n.d.). 3-Bromo-2-chloro-5-fluorotoluene.
• (n.d.). 3-Bromo-5-fluorotoluene, 98%.
• NINGBO INNO PHARMCHEM CO.,LTD. (2025). Exploring the Synthesis Pathways of 5-Fluoro-2-methylbenzoic Acid and Its Derivatives.
• Google Patents. (n.d.). CN110903176A - Chemical synthesis method of 4-fluoro-2-methylbenzoic acid.
• Organic Syntheses. (n.d.). 2-amino-3-fluorobenzoic acid.
• Google Patents. (n.d.). US11001552B2 - Method for preparation of 5-fluoro-2-methyl-3-nitrobenzoic acid and its methyl ester.
• Sigma-Aldrich. (n.d.). Grignard Reagents.
• Quora. (2013). What are the industrial preparation method of fluoro benzoic acid?.
• Luxembourg Bio Technologies. (2008). Amide bond formation: beyond the myth of coupling reagents.
• ResearchGate. (2023). Esterification of fluorinated aromatic carboxylic acids with methanol by using UiO-66-NH2 as a heterogeneous catalyst and process optimization by the Taguchi method.
• Google Patents. (n.d.). CN102627553A - Preparation method of 2,3,4,5-tetrafluorobenzoyl chloride.
• Google Patents. (n.d.). US6248265B1 - Clean generation of a fluoroaryl grignard reagent.
• CP Lab Safety. (n.d.). 3-Bromo-5-fluorotoluene, min 98%, 100 grams.
• Chem-Impex. (n.d.). 4-Fluoro-3-methylbenzoyl chloride.
• LookChem. (n.d.). 3-Fluoro-5-methylbenzoyl chloride.
• Crysdot LLC. (n.d.). 3-Fluoro-5-methylbenzoyl chloride - Benzene Compounds.
• MDPI. (2023). Synthesis of a Series of Methyl Benzoates through Esterification with a Zr/Ti Solid Acid Catalyst.
• Google Patents. (n.d.). CN101735028A - Oxidation preparation method of fluorobenzaldehyde.
• Ossila. (n.d.). 2-Fluoro-5-methylbenzoic acid | CAS Number 321-12-0.
• Sigma-Aldrich. (n.d.). Oxidation.
• Thermo Scientific Alfa Aesar. (n.d.). 3-Bromo-5-fluorotoluene, 98% 25 g | Buy Online.
• ChemSpider Synthetic Pages. (n.d.). Alkylation of boron trifluoride with a 3,5-bis(trifluoromethyl)phenyl Grignard reagent.
• jOeCHEM. (2019, January 25). Esterification--Making Esters from Carboxylic Acids [Video]. YouTube.
• ChemicalBook. (n.d.). 3,5-Dichlorobenzoyl chloride synthesis.
• PubChem. (n.d.). m-Fluorotoluene.

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Technical Notes & Optimization

Technical Support Center: Synthesis of 3-Fluoro-5-methylbenzoic Acid

A Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

3-Fluoro-5-methylbenzoic acid is a valuable building block in medicinal chemistry and materials science. Its synthesis, while conceptually straightforward, often presents challenges in achieving high yields and purity. This guide provides a comprehensive technical resource designed to help you navigate the common pitfalls and optimize your synthetic route. Drawing upon established chemical principles and field-proven insights, this document offers detailed troubleshooting guides, frequently asked questions (FAQs), and optimized protocols to enhance the efficiency and success of your experiments.

Overview of a Common Synthetic Route: The Grignard Reaction

A prevalent and effective method for synthesizing 3-Fluoro-5-methylbenzoic acid involves the formation of a Grignard reagent from a suitable precursor, typically 3-bromo-5-fluorotoluene, followed by carboxylation with carbon dioxide. This pathway is favored for its reliability and the commercial availability of the starting materials.

The general workflow is as follows:

Caption: General workflow for Grignard-based synthesis.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems that may arise during the synthesis in a question-and-answer format, providing explanations for the underlying causes and actionable solutions.

Issue 1: The Grignard reaction fails to initiate.

Question: I've combined my 3-bromo-5-fluorotoluene and magnesium turnings in anhydrous THF, but there are no signs of reaction (no heat, no bubbling, no color change). What's wrong?

Answer: Failure to initiate is the most common hurdle in Grignard synthesis. The primary cause is the passivation of the magnesium surface by a layer of magnesium oxide (MgO), which prevents the reaction with the alkyl halide.[1][2] Additionally, trace amounts of water can quench the reaction.[3][4]

Causality and Solutions:

• Inactive Magnesium Surface: The MgO layer is inert and must be removed or disrupted to expose the reactive metal.[2]

  • Chemical Activation: Add a small crystal of iodine (I₂) or a few drops of 1,2-dibromoethane.[1][5] The disappearance of the iodine's purple color or the observation of ethylene bubbles from 1,2-dibromoethane indicates successful activation.[1][2] For more robust activation, diisobutylaluminum hydride (DIBAH) can be used, which also acts as a drying agent.[2][6]

  • Mechanical Activation: In an inert atmosphere, you can crush the magnesium pieces in situ with a glass rod to expose a fresh surface.[1][7] Vigorous stirring can also help abrade the oxide layer.[7]

• Presence of Moisture: Grignard reagents are potent bases and will be rapidly destroyed by water.[4]

  • Glassware: Ensure all glassware is rigorously dried, either in an oven at >120°C for several hours or by flame-drying under vacuum, and then cooled under an inert atmosphere (e.g., nitrogen or argon).[2][3]

  • Solvents and Reagents: Use anhydrous solvents, such as dry tetrahydrofuran (THF).[1] Ensure your 3-bromo-5-fluorotoluene is also free of moisture.

Caption: Decision tree for troubleshooting Grignard initiation failure.

Issue 2: The yield is low despite successful Grignard formation.

Question: My Grignard reagent formed, but after carboxylation and workup, the yield of 3-Fluoro-5-methylbenzoic acid is significantly lower than expected. What are the likely side reactions?

Answer: Low yields can result from several competing side reactions, both during the formation of the Grignard reagent and during the carboxylation step.

Causality and Solutions:

• Wurtz Coupling: The newly formed Grignard reagent (R-MgX) can react with the starting halide (R-X) to form a dimer (R-R).[3]

  • Mitigation: Add the 3-bromo-5-fluorotoluene solution slowly and dropwise to the magnesium suspension. This maintains a low concentration of the halide, minimizing its reaction with the Grignard reagent that has formed.[3] Avoid excessively high temperatures during reagent formation.[3]

• Reaction with Carbon Dioxide: The carboxylation step itself can be inefficient.

  • Surface Passivation: As the Grignard reagent reacts with CO₂, a layer of the magnesium carboxylate salt can form on the surface of the solid CO₂ (dry ice), preventing further reaction.

    • Mitigation: Use finely crushed, fresh dry ice to maximize the surface area. Pour the Grignard solution onto an excess of the crushed dry ice with vigorous stirring.[8]

  • Formation of Ketone and Tertiary Alcohol: The initial carboxylate can be attacked by a second equivalent of the Grignard reagent to form a ketone, which can then be attacked by a third equivalent to form a tertiary alcohol.[9][10]

    • Mitigation: Maintain a low temperature (e.g., -78 °C) during the addition of the Grignard reagent to the CO₂. This minimizes the reactivity of the initially formed carboxylate salt.

Issue 3: The final product is difficult to purify.

Question: After workup, my crude product is an oily solid and contains significant impurities, making crystallization difficult. What is the likely contaminant and how can I improve purity?

Answer: A common byproduct is the dimer from the Wurtz coupling reaction (3,3'-difluoro-5,5'-dimethyl-1,1'-biphenyl), which is non-acidic. The purification strategy should exploit the acidic nature of the desired product.

Causality and Solutions:

• Presence of Non-Acidic Byproducts: The primary byproduct, the biphenyl dimer, will not dissolve in an aqueous base.

  • Purification Protocol:

    • Dissolve the crude product in a suitable organic solvent like diethyl ether or ethyl acetate.

    • Extract the organic layer with an aqueous base solution, such as 5% sodium hydroxide (NaOH) or sodium bicarbonate (NaHCO₃).[11] The desired 3-Fluoro-5-methylbenzoic acid will deprotonate to form its water-soluble sodium salt and move into the aqueous layer.

    • Separate the layers. The organic layer contains the non-acidic impurities and can be discarded.

    • Cool the aqueous layer in an ice bath and re-acidify with a strong acid (e.g., 6M HCl) until the solution is acidic to litmus paper.[11] The pure benzoic acid derivative will precipitate out of the solution.

    • Collect the solid product by vacuum filtration, wash with cold water, and dry thoroughly.[11]

Frequently Asked Questions (FAQs)

• Q1: Can I use 3-chloro-5-fluorotoluene instead of the bromo- derivative?

  • A1: Yes, but the reaction to form the Grignard reagent will be slower and may require more vigorous activation of the magnesium, as the C-Cl bond is less reactive than the C-Br bond.[12]

• Q2: What is the best solvent for this reaction?

  • A2: Anhydrous tetrahydrofuran (THF) is generally preferred over diethyl ether because it is a better solvating agent for the Grignard reagent and has a higher boiling point, allowing for better temperature control.[1][12]

• Q3: How can I confirm that my Grignard reagent has formed before proceeding?

  • A3: Visual cues are often sufficient: the disappearance of the magnesium metal, a gentle reflux of the solvent, and the formation of a cloudy, grey-brown solution are all positive indicators.[2] For quantitative analysis, titration methods can be employed.[13]

• Q4: Is it better to use solid CO₂ (dry ice) or CO₂ gas for the carboxylation?

  • A4: For laboratory scale, adding the Grignard solution to a slurry of crushed dry ice in an anhydrous ether is often the most practical and efficient method.[8] Bubbling CO₂ gas through the solution is also effective but may require more careful monitoring to ensure complete reaction.

Optimized Experimental Protocol

This protocol is a synthesis of best practices derived from the literature for maximizing yield and purity.

Materials:

• 3-Bromo-5-fluorotoluene

• Magnesium turnings

• Iodine (one small crystal)

• Anhydrous Tetrahydrofuran (THF)

• Dry Ice (CO₂)

• 6M Hydrochloric Acid (HCl)

• 5% Sodium Hydroxide (NaOH)

• Diethyl Ether

• Saturated Sodium Chloride solution (Brine)

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• Apparatus Setup: Assemble a three-necked round-bottom flask equipped with a reflux condenser, a pressure-equalizing dropping funnel, and a nitrogen/argon inlet. All glassware must be flame-dried under vacuum and cooled under an inert atmosphere.[2]

• Magnesium Activation: Place magnesium turnings (1.2 equivalents) and a magnetic stir bar in the flask. Add a single crystal of iodine.[2][7] Gently warm the flask with a heat gun under the inert atmosphere until the purple iodine vapor dissipates.[7] Allow the flask to cool to room temperature.

• Grignard Reagent Formation: Add enough anhydrous THF to just cover the magnesium. In the dropping funnel, prepare a solution of 3-bromo-5-fluorotoluene (1.0 equivalent) in anhydrous THF. Add a small portion of this solution to the magnesium. Initiation should be observed as a gentle reflux and the formation of a cloudy solution.[2] Once initiated, add the remaining halide solution dropwise at a rate that maintains a gentle reflux. After the addition is complete, stir the mixture at room temperature for 1-2 hours or until most of the magnesium is consumed.[5]

• Carboxylation: In a separate, larger flask, place an excess (at least 3-4 equivalents) of freshly crushed dry ice. Slowly pour the prepared Grignard reagent solution onto the dry ice with vigorous stirring.[8] The mixture will solidify. Allow it to warm to room temperature as the excess CO₂ sublimes.

• Workup and Purification:

  • Slowly quench the reaction by adding 6M HCl until the aqueous layer is acidic and all solids have dissolved.[11]

  • Transfer the mixture to a separatory funnel and extract with diethyl ether (3x).

  • Combine the organic extracts and wash with 5% NaOH (2x). The product will move to the aqueous layer.[11]

  • Separate the basic aqueous layer and cool it in an ice bath.

  • Slowly add 6M HCl with stirring until the product precipitates completely (pH ~2).[11]

  • Collect the solid by vacuum filtration, wash with a small amount of ice-cold water, and dry under vacuum to yield 3-Fluoro-5-methylbenzoic acid.

Data Summary

The following table provides a general overview of how reaction conditions can influence the outcome. Yields are illustrative and will vary based on experimental execution.

Starting Material	Initiator	Solvent	Carboxylation Method	Typical Yield Range	Key Consideration
3-Bromo-5-fluorotoluene	Iodine	THF	Dry Ice Slurry	70-85%	Standard, reliable method.
3-Bromo-5-fluorotoluene	1,2-Dibromoethane	THF	Dry Ice Slurry	75-90%	Highly effective activation.[5]
3-Chloro-5-fluorotoluene	Iodine/Crushing	THF	Dry Ice Slurry	40-60%	Slower reaction, requires more forceful activation.
3-Bromo-5-fluorotoluene	Iodine	Diethyl Ether	Dry Ice Slurry	65-80%	Lower boiling point requires careful temperature control.

References

• Lutz, F., et al. (2010). Activation of Mg Metal for Safe Formation of Grignard Reagents on Plant Scale. Organic Process Research & Development. Available at: [Link]

• Wikipedia. (n.d.). Grignard reagent. Available at: [Link]

• University of Colorado Boulder. (n.d.). The Grignard Reaction. Available at: [Link]

• ResearchGate. (2014). Does anyone know the best way to activate magnesium for the grignard reagent? Available at: [Link]

• Reddit. (2021). Grignard Formation - Troubleshooting and Perfecting. r/Chempros. Available at: [Link]

• Read Chemistry. (2023). Side Reactions of Organometallic Reagents. Available at: [Link]

• SAGE Journals. (2019). A practical synthesis of 3-chloro-2,4-difluoro-5-hydroxybenzoic acid. Journal of the Chinese Chemical Society. Available at: [Link]

• Reddit. (2020). Troubleshooting my grignard reactions. r/chemistry. Available at: [Link]

• Chemistry LibreTexts. (2023). Carboxylic Derivatives - Reaction with Organometallic Reagents. Available at: [Link]

• University of California, Irvine. (n.d.). GRIGNARD REACTION – Synthesis of Benzoic Acid. Available at: [Link]

• ResearchGate. (2012). Preparation of t-Butyl-3-Bromo-5-Formylbenzoate Through Selective Metal-Halogen Exchange Reactions. Available at: [Link]

• Organic Chemistry Tutor. (n.d.). Reaction of Carboxylic Acids with Organometallic Reagents. Available at: [Link]

• Sciencemadness Discussion Board. (2016). Grignard successes and failures. Available at: [Link]

• YouTube. (2021). Organometallic Reagents: Reactions with Carboxylic Acid Derivatives. Available at: [Link]

• University of Calgary. (n.d.). Ch 14: Reactivity of Organometallics. Available at: [Link]

• Google Patents. (n.d.). CN110903176A - Chemical synthesis method of 4-fluoro-2-methylbenzoic acid.

• Organic Syntheses. (n.d.). 2-amino-3-fluorobenzoic acid. Available at: [Link]

• Google Patents. (n.d.). US11001552B2 - Method for preparation of 5-fluoro-2-methyl-3-nitrobenzoic acid and its methyl ester.

• Organic Syntheses. (n.d.). p-FLUOROBENZOIC ACID. Available at: [Link]

• Ingenta Connect. (n.d.). Lateral Lithiation Reactions Promoted by Heteroatomic Substituents. Available at: [Link]

• Arkivoc. (2022). Synthesis of 2-fluorobenzoic acids by nucleophilic fluorination of 1-arylbenziodoxolones. Available at: [Link]

• CHIMIA. (2014). Long-range Effect of Bromine in the Deprotonative Metalation of Aromatic Compounds. Available at: [Link]

• PubChem. (n.d.). 3-Fluoro-5-formyl-2-methylbenzoic acid. Available at: [Link]

• Google Patents. (n.d.). CN103922942B - The preparation method of the fluoro-3-nitrobenzoic acid of a kind of chloro-5-of 2,4-bis-.

• PubChem. (n.d.). 3-Fluoro-5-[methyl(propan-2-yl)amino]benzoic acid. Available at: [Link]

• Google Patents. (n.d.). US5910605A - Process for the preparation of 3-hydroxy-2-methylbenzoic acid and 3-acetoxy-2-methylbenzoic.

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common impurities in 3-Fluoro-5-methylbenzoic acid and their removal

Welcome to the technical support center for 3-Fluoro-5-methylbenzoic acid. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges associated with the purity of this versatile chemical intermediate. Here, we provide in-depth troubleshooting guides and frequently asked questions to ensure the integrity of your experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I might encounter in my 3-Fluoro-5-methylbenzoic acid sample?

A1: Impurities in 3-Fluoro-5-methylbenzoic acid typically originate from the synthetic route employed. The most common classes of impurities include:

• Unreacted Starting Materials: A frequent starting material is 1-Fluoro-3,5-dimethylbenzene (also known as 5-Fluoro-m-xylene)[1][2][3]. If the oxidation of the methyl group is incomplete, this precursor may remain in the final product.

• Isomeric Byproducts: Depending on the regioselectivity of the synthesis, other positional isomers of fluoromethylbenzoic acid can form[4]. For instance, if the synthesis involves electrophilic substitution, trace amounts of other isomers might be generated.

• Over-oxidation Products: Aggressive oxidation conditions can lead to the formation of dicarboxylic acids or other related oxidized species.

• Residual Solvents and Reagents: Solvents used during reaction or purification (e.g., toluene, ethyl acetate) and reagents from the workup (e.g., residual mineral acids or bases) can be trapped in the crystalline solid[4][5].

• Byproducts from Side Reactions: In syntheses involving harsh conditions like nitration, undesired side products such as regioisomers or dinitro derivatives can be formed[6].

Q2: My sample of 3-Fluoro-5-methylbenzoic acid has a melting point of 135-139°C, which is lower and broader than the reported 141-143°C. What does this indicate?

A2: A depressed and broad melting point range is a classic indicator of impurities. Pure crystalline solids have sharp, well-defined melting points. The presence of impurities disrupts the crystal lattice, requiring less energy to break it apart, which results in a lower melting point. The broad range occurs because different parts of the mixture melt at different temperatures. This observation strongly suggests that your sample requires further purification.

Q3: I'm analyzing my product with HPLC and see a major peak, but also a few smaller ones. How can I identify them?

A3: High-Performance Liquid Chromatography (HPLC) is an excellent technique for assessing the purity of substituted benzoic acids[7][8]. The smaller peaks represent impurities. To identify them, you can:

• Run Standards: If you have access to potential impurities (like the starting material), run them as standards to compare retention times.

• LC-MS/MS: Couple your HPLC to a mass spectrometer. This will provide the mass-to-charge ratio (m/z) of the compounds in each peak, allowing you to deduce their molecular formulas and identify them.

• Fraction Collection: Collect the fractions corresponding to the impurity peaks and analyze them separately using techniques like Nuclear Magnetic Resonance (NMR) spectroscopy for structural elucidation.

Q4: Can I use Gas Chromatography (GC-MS) to check the purity?

A4: Yes, but with a critical extra step. Carboxylic acids like 3-Fluoro-5-methylbenzoic acid are generally not volatile enough for direct GC analysis and can interact poorly with standard columns. Therefore, derivatization is typically required[8][9]. The most common method is esterification (e.g., converting the carboxylic acid to its methyl ester) to increase volatility. GC-MS is highly sensitive and excellent for identifying trace volatile impurities and confirming the structure of your derivatized product[8][9].

Troubleshooting and Purification Guides

This section provides detailed workflows to address purity issues with your 3-Fluoro-5-methylbenzoic acid.

Logical Workflow for Purification and Analysis

The following diagram outlines the decision-making process when you suspect your sample is impure.

Caption: General Purification & Analysis Workflow.

Guide 1: Purification by Recrystallization

Recrystallization is a powerful technique that relies on the differential solubility of the desired compound and its impurities in a chosen solvent at different temperatures[10][11]. For benzoic acids, aqueous solutions or mixed solvent systems are often effective.

Principle of Recrystallization

Caption: Principle of Recrystallization.

Step-by-Step Protocol:

• Solvent Selection: The ideal solvent should dissolve 3-Fluoro-5-methylbenzoic acid poorly at room temperature but very well at its boiling point. Water is a good first choice, as benzoic acids often have increased solubility in hot water[10][12]. An ethanol/water or toluene system can also be effective[4].

• Dissolution: Place your crude acid (e.g., 1.0 g) in an Erlenmeyer flask. Add a minimal amount of the chosen solvent (e.g., 15-20 mL of water) and a boiling chip. Heat the mixture on a hot plate with stirring[13].

• Create a Saturated Solution: Slowly add more hot solvent in small portions until all the solid just dissolves[10][14]. Causality Note: Adding too much solvent will reduce your final yield, as more product will remain dissolved even after cooling.

• Hot Filtration (If Necessary): If you observe insoluble impurities (e.g., dust, inorganic salts), you must perform a hot filtration. Quickly filter the hot solution through a pre-warmed funnel with fluted filter paper into a clean, pre-warmed flask. Causality Note: Pre-warming the apparatus prevents premature crystallization of your product on the funnel[13].

• Slow Cooling: Cover the flask with a watch glass and allow it to cool slowly to room temperature undisturbed. Causality Note: Slow cooling is crucial for the formation of large, pure crystals. Rapid cooling traps impurities within the crystal lattice[13].

• Induce Crystallization (If Necessary): If no crystals form, try scratching the inside of the flask with a glass rod at the solution's surface or adding a tiny "seed" crystal of pure product[10].

• Ice Bath: Once the flask has reached room temperature and crystal formation has ceased, place it in an ice bath for 15-20 minutes to maximize the precipitation of the product.

• Isolation and Washing: Collect the crystals by vacuum filtration using a Büchner funnel. Wash the crystals with a small amount of ice-cold solvent to remove any adhering mother liquor containing dissolved impurities. Causality Note: Using cold solvent minimizes the loss of your purified product, which would redissolve in warm solvent[10].

• Drying: Allow air to be pulled through the crystals on the funnel to partially dry them. Then, transfer the solid to a watch glass and dry completely in a vacuum oven at a low temperature.

• Validation: Determine the melting point of the dried crystals. A sharp melting point within the literature range (141-143°C) and a significant increase from the crude product indicates successful purification.

Guide 2: Purification by Silica Gel Column Chromatography

Column chromatography is an alternative for separating compounds with different polarities. Since 3-Fluoro-5-methylbenzoic acid is a polar, acidic compound, this must be considered when selecting the mobile phase.

Principle of Column Chromatography

Caption: Separation on a Silica Column.

Step-by-Step Protocol:

• Solvent System (Eluent) Selection: Use Thin-Layer Chromatography (TLC) to determine an appropriate eluent. A good system will show clear separation between your product and impurities, with the product having an Rf value of ~0.3-0.4. A common mobile phase for carboxylic acids is a mixture of a nonpolar solvent (e.g., Hexane or Petroleum Ether) and a more polar solvent (e.g., Ethyl Acetate)[5].

• Acidification of Eluent: Carboxylic acids can "streak" or tail on a standard silica gel column. To prevent this, add a small amount of acetic acid (~0.5-1%) to the eluent mixture. Causality Note: The added acid protonates the silica surface's silanol groups and keeps the carboxylic acid in its neutral form, leading to sharper bands and better separation[7].

• Column Packing: Prepare a slurry of silica gel in your chosen eluent and carefully pour it into a vertical chromatography column. Allow the silica to settle into a uniform bed without air bubbles.

• Sample Loading: Dissolve your crude product in a minimal amount of the eluent. Alternatively, for less soluble compounds, create a "dry load" by adsorbing the compound onto a small amount of silica gel, evaporating the solvent, and carefully adding the resulting powder to the top of the column bed.

• Elution: Carefully add the eluent to the top of the column and apply gentle pressure (using a pump or inert gas) to begin flowing the solvent through the column. Collect the eluting solvent in fractions (e.g., in test tubes).

• Fraction Analysis: Monitor the collected fractions by TLC to identify which ones contain your pure product.

• Combine and Evaporate: Combine the pure fractions and remove the solvent using a rotary evaporator to yield your purified 3-Fluoro-5-methylbenzoic acid.

• Validation: Confirm the purity of the final product using melting point analysis and HPLC/NMR as described previously.

References

• Thermo Scientific. (n.d.). 3-Fluoro-5-methylbenzoic acid, 97%. Fisher Scientific. Retrieved from [Link]

• Chang, C. A., Wu, Q. H., & Tan, L. (1986). Normal-phase high-performance liquid chromatographic separations of positional isomers of substituted benzoic acids with amine and beta-cyclodextrin bonded-phase columns. Journal of Chromatography A, 361, 199-207. Retrieved from [Link]

• Alchemist-chem. (n.d.). 1-Fluoro-3,5-Dimethylbenzene | Properties, Uses, Safety, Supplier & Manufacturer in China. Retrieved from [Link]

• PubChem. (n.d.). 1-Fluoro-3,5-dimethyl-benzene. National Center for Biotechnology Information. Retrieved from [Link]

• Google Patents. (2019). CN110903176A - Chemical synthesis method of 4-fluoro-2-methylbenzoic acid.

• University of Missouri–St. Louis. (n.d.). Recrystallization of Benzoic Acid. Retrieved from [Link]

• Chemex. (n.d.). Unlock Chemical Synthesis: The Benefits of 3,5-Dimethylfluorobenzene. Retrieved from [Link]

• Professor Dave Explains. (2022, December 5). Recrystallization and Melting Point Analysis [Video]. YouTube. Retrieved from [Link]

• Google Patents. (2021). US11001552B2 - Method for preparation of 5-fluoro-2-methyl-3-nitrobenzoic acid and its methyl ester.

• All In with Dr Betts. (2020, September 21). Recrystallization Lab Procedure of Benzoic Acid [Video]. YouTube. Retrieved from [Link]

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• 1. 1-Fluoro-3,5-Dimethylbenzene | Properties, Uses, Safety, Supplier & Manufacturer in China [fluorobenzene.ltd]
• 2. 1-Fluoro-3,5-dimethyl-benzene | C8H9F | CID 521192 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. nbinno.com [nbinno.com]
• 4. CN110903176A - Chemical synthesis method of 4-fluoro-2-methylbenzoic acid - Google Patents [patents.google.com]
• 5. methyl 3-bromo-5-fluoro-2-methylbenzoate synthesis - chemicalbook [chemicalbook.com]
• 6. US11001552B2 - Method for preparation of 5-fluoro-2-methyl-3-nitrobenzoic acid and its methyl ester - Google Patents [patents.google.com]
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• 13. youtube.com [youtube.com]
• 14. youtube.com [youtube.com]

Technical Support Center: Troubleshooting Failed Amide Couplings with 3-Fluoro-5-methylbenzoic Acid

Welcome to the technical support center for amide bond formation. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize amide coupling reactions involving the sterically hindered and electronically deactivated substrate, 3-fluoro-5-methylbenzoic acid. Below you will find a series of frequently asked questions (FAQs) that address common issues encountered during experimentation, along with detailed protocols and data to enhance your reaction yields.

Understanding the Challenge: The Unique Nature of 3-Fluoro-5-methylbenzoic Acid

The successful formation of an amide bond hinges on the activation of the carboxylic acid and the subsequent nucleophilic attack by the amine.[1] However, the substitution pattern of 3-fluoro-5-methylbenzoic acid presents a dual challenge:

• Electronic Deactivation: The fluorine atom at the meta-position is strongly electron-withdrawing, which reduces the nucleophilicity of the carboxylate and makes the carbonyl carbon less susceptible to activation by coupling reagents.

• Steric Hindrance: The methyl group, also at a meta-position, provides steric bulk around the carboxylic acid, potentially hindering the approach of both the activating agent and the amine nucleophile.[2][3]

This combination of electronic deactivation and steric hindrance often leads to sluggish or failed reactions with standard coupling protocols.[1][4]

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: My standard EDC/HOBt coupling with 3-fluoro-5-methylbenzoic acid is failing or giving very low yields. What is the likely cause?

A1: The primary reason for failure with standard carbodiimide reagents like EDC, even with additives like HOBt, is insufficient activation of the electron-deficient carboxylic acid.[5][6] The electron-withdrawing fluorine atom makes the carboxylate a poorer nucleophile, slowing down the formation of the active O-acylisourea intermediate.[7] Steric hindrance from the adjacent methyl group can further impede this process.

Troubleshooting Workflow: Low Yield with EDC/HOBt

Caption: Troubleshooting decision tree for failed EDC/HOBt couplings.

Q2: I'm considering switching to a different coupling reagent. Which ones are recommended for a substrate like 3-fluoro-5-methylbenzoic acid?

A2: For challenging substrates, more potent uronium/aminium or phosphonium salt-based coupling reagents are often more effective.[8] These reagents generally lead to faster activation and can overcome the electronic deactivation of the carboxylic acid.

Coupling Reagent	Class	Key Advantages for This Substrate	Potential Downsides
HATU	Uronium/Aminium Salt	Highly efficient and fast, effective for sterically hindered and electron-deficient acids.[9][10]	Can cause guanidinylation of the primary amine if used in excess.[4]
HBTU	Uronium/Aminium Salt	A good alternative to HATU, generally effective.	Slightly less reactive than HATU, higher risk of epimerization.[9]
COMU	Uronium/Aminium Salt	High coupling efficiency, reduced epimerization, and byproducts are often more soluble.[11]	Can be less stable in solution compared to other reagents.[12]
T3P® (Propylphosphonic Anhydride)	Phosphonic Anhydride	Excellent for difficult couplings, byproducts are water-soluble, simplifying workup.[4]	Requires a base, which might complicate reactions with base-sensitive substrates.
PyBOP	Phosphonium Salt	Strong coupling reagent with high chemoselectivity. Byproducts are not carcinogenic unlike its predecessor, BOP.[10]	Can be less reactive than uronium salts in some cases.

Q3: I've heard that converting the carboxylic acid to an acyl fluoride can help with difficult couplings. Is this a suitable strategy for 3-fluoro-5-methylbenzoic acid?

A3: Absolutely. This is an excellent and often underutilized strategy for sterically hindered and electron-deficient carboxylic acids. Acyl fluorides are more reactive than the parent carboxylic acid but are generally stable enough to be formed in situ.[4] They offer a significant advantage by minimizing steric hindrance during the coupling step.

Mechanism of Acyl Fluoride Mediated Coupling

Caption: Two-step, one-pot process for acyl fluoride mediated amide coupling.

Experimental Protocols

Protocol 1: General Procedure for Amide Coupling using HATU

• Dissolve 3-fluoro-5-methylbenzoic acid (1.0 equivalent) in an anhydrous solvent such as DMF or DCM.

• Add the coupling reagent HATU (1.1-1.5 equivalents) and a non-nucleophilic base like DIPEA (2.0-3.0 equivalents).

• Stir the mixture at room temperature for 15-30 minutes to pre-activate the carboxylic acid.

• Add the amine (1.0-1.2 equivalents) to the reaction mixture.

• Stir the reaction at room temperature and monitor its progress by TLC or LC-MS.

• Upon completion, quench the reaction with water or a saturated aqueous solution of NH₄Cl.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate, DCM).

• Wash the organic layer with brine, dry it over anhydrous Na₂SO₄ or MgSO₄, and concentrate it under reduced pressure.

• Purify the crude product by flash column chromatography.

Protocol 2: In Situ Acyl Fluoride Formation and Coupling

• Dissolve 3-fluoro-5-methylbenzoic acid (1 equivalent) in an anhydrous solvent like DCM.

• Add a fluorinating agent (e.g., BTFFH or Deoxo-Fluor®, 1.1 equivalents) and a non-nucleophilic base (e.g., DIPEA, 2.2 equivalents).

• Stir the mixture at room temperature for 10-15 minutes to generate the acyl fluoride in situ.

• In a separate flask, dissolve the amine (1.2 equivalents) in anhydrous DCM.

• Slowly add the solution containing the acyl fluoride to the amine solution at 0 °C.

• Allow the reaction to warm to room temperature and stir until completion, monitoring by TLC or LC-MS. Reaction times can be significantly longer for these types of couplings.

• Perform a standard aqueous workup and purify by flash column chromatography.

Final Recommendations

For researchers encountering difficulties with the amide coupling of 3-fluoro-5-methylbenzoic acid, a systematic approach to troubleshooting is key.

• Ensure Rigorous Anhydrous Conditions: Water is the enemy of efficient amide coupling as it leads to the hydrolysis of activated intermediates.

• Move Beyond Standard Carbodiimides: For this challenging substrate, EDC/HOBt is often insufficient. Upgrading to a more potent coupling reagent like HATU is a logical first step.

• Employ the Acyl Fluoride Strategy: For particularly stubborn couplings, especially with hindered or electron-poor amines, the in situ formation of the acyl fluoride is a highly effective, albeit more specialized, technique.[4]

By understanding the inherent challenges posed by 3-fluoro-5-methylbenzoic acid and applying these advanced synthetic strategies, researchers can significantly improve the success rate of these critical amide bond formations.

References

• Growing Science. (2022). Process optimization for acid-amine coupling: a catalytic approach. Retrieved from [Link]

• National Institutes of Health. (n.d.). Optimized reaction conditions for amide bond formation in DNA-encoded combinatorial libraries. Retrieved from [Link]

• Aapptec Peptides. (n.d.). Coupling Reagents. Retrieved from [Link]

• HepatoChem. (n.d.). Amide coupling reaction in medicinal chemistry. Coupling reagents. Retrieved from [Link]

• Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631. Retrieved from [Link]

• Reddit. (2021). Tips and tricks for difficult amide bond formation? Retrieved from [Link]

• El-Faham, A., & Albericio, F. (2011). Choosing the Right Coupling Reagent for Peptides: A Twenty-Five-Year Journey. Organic Process Research & Development, 15(4), 940-972. Retrieved from [Link]

• ResearchGate. (n.d.). Optimized reaction conditions for the amide formation step. Retrieved from [Link]

• University of Johannesburg. (n.d.). Reductive amide coupling of nitroarenes and carboxylic acids. Retrieved from [Link]

• National Institutes of Health. (n.d.). The Close Interaction of a C−F Bond with an Amide Carbonyl: Crystallographic and Spectroscopic Characterization. Retrieved from [Link]

• Royal Society of Chemistry. (1971). Fluorine-19 Nuclear Magnetic Resonance Study of Transmission of Electronic Effects through the Arnide Linkage. Retrieved from [Link]

• National Institutes of Health. (n.d.). Effects of fluorine bonding and nonbonding interactions on 19F chemical shifts. Retrieved from [Link]

• Merck. (n.d.). Novabiochem® Coupling reagents. Retrieved from [Link]

• Royal Society of Chemistry. (2019). Combined experimental and theoretical study of long-range H–F interactions in α-fluoro amides. Retrieved from [Link]

• ResearchGate. (n.d.). New and simple synthesis of acid azides, ureas and carbamates from carboxylic acids: application of peptide coupling agents EDC and HBTU. Retrieved from [Link]

• ResearchGate. (n.d.). A Weak Attractive Interaction between Organic Fluorine and an Amide Group. Retrieved from [Link]

• National Institutes of Health. (n.d.). Amide Bond Bioisosteres: Strategies, Synthesis, and Successes. Retrieved from [Link]

• Reddit. (2022). EDC-HOBt Amide coupling workup help. Retrieved from [Link]

• CHIMIA. (n.d.). The Synthesis of Sterically Hindered Amides. Retrieved from [Link]

• ResearchGate. (n.d.). The Synthesis of Sterically Hindered Amides. Retrieved from [Link]

• ResearchGate. (n.d.). 16 questions with answers in AMIDE SYNTHASES | Science topic. Retrieved from [Link]

• Royal Society of Chemistry. (2015). Applying old tricks to new problems: Acyl Fluorides in Sterically Hindered Amide Coupling. Retrieved from [Link]

• Pearson. (n.d.). Amide Formation Explained: Definition, Examples, Practice & Video Lessons. Retrieved from [Link]

• Reddit. (2022). amide coupling help. Retrieved from [Link]

Sources

• 1. A protocol for amide bond formation with electron deficient amines and sterically hindered substrates - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. ojs.chimia.ch [ojs.chimia.ch]
• 3. blogs.rsc.org [blogs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 6. bachem.com [bachem.com]
• 7. m.youtube.com [m.youtube.com]
• 8. Highly efficient on-DNA amide couplings promoted by micelle forming surfactants for the synthesis of DNA encoded libraries - PMC [pmc.ncbi.nlm.nih.gov]
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• 10. researchgate.net [researchgate.net]
• 11. amphoteros.com [amphoteros.com]
• 12. Late‐Stage Amination of Drug‐Like Benzoic Acids: Access to Anilines and Drug Conjugates through Directed Iridium‐Catalyzed C−H Activation - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis of 3-Fluoro-5-methylbenzoic Acid

Welcome to the technical support center for the synthesis of 3-Fluoro-5-methylbenzoic acid. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and side reactions encountered during the synthesis of this important building block. Here, we provide in-depth troubleshooting advice, detailed experimental protocols, and a mechanistic understanding of the underlying chemistry to empower you to optimize your synthetic routes and achieve high yields and purity.

Frequently Asked Questions (FAQs)

Q1: What is the most common and scalable synthetic route to 3-Fluoro-5-methylbenzoic acid?

A1: The most prevalent and industrially scalable approach involves the formation of an organometallic intermediate from a readily available precursor, 3-bromo-5-fluorotoluene, followed by carboxylation. The two primary methods for generating the organometallic reagent are through a Grignard reaction or a lithium-halogen exchange (lithiation). Both pathways, while effective, are susceptible to specific side reactions that can impact yield and purity.

Q2: My Grignard reaction to form the arylmagnesium halide from 3-bromo-5-fluorotoluene is difficult to initiate. What are the common causes and solutions?

A2: Difficulty in initiating a Grignard reaction is a frequent issue. The primary culprits are typically the passivation of the magnesium surface with a layer of magnesium oxide (MgO), the presence of moisture in the reaction system, or impure starting materials.[1][2]

Troubleshooting Initiation Issues:

Possible Cause	Recommended Solution
Magnesium Oxide Layer	Activate the magnesium turnings prior to the reaction. This can be achieved by adding a small crystal of iodine, a few drops of 1,2-dibromoethane, or by mechanically crushing the magnesium turnings under an inert atmosphere to expose a fresh surface.[1]
Presence of Water	Ensure all glassware is rigorously flame-dried or oven-dried and cooled under a stream of dry inert gas (e.g., argon or nitrogen). Solvents must be anhydrous, and the 3-bromo-5-fluorotoluene should be free of water.
Impure 3-bromo-5-fluorotoluene	Purify the starting material if necessary, for example, by distillation or by passing it through a column of activated alumina.

Q3: I am observing a significant amount of a dimeric byproduct in my reaction mixture. What is this, and how can I minimize its formation?

A3: The dimeric byproduct you are observing is likely 3,3'-difluoro-5,5'-dimethyl-1,1'-biphenyl, which is formed through a Wurtz-type coupling reaction. This occurs when the newly formed Grignard reagent (3-fluoro-5-methylphenylmagnesium bromide) reacts with the unreacted 3-bromo-5-fluorotoluene starting material. This side reaction is particularly common with aryl bromides.

Strategies to Minimize Wurtz Coupling:

• Slow Addition: Add the 3-bromo-5-fluorotoluene to the magnesium suspension slowly and at a controlled rate. This maintains a low concentration of the aryl halide in the reaction mixture, reducing the likelihood of it reacting with the Grignard reagent.[2]

• Dilution: Performing the reaction under more dilute conditions can also disfavor the bimolecular Wurtz coupling.

• Temperature Control: Maintain a gentle reflux during the reaction. Excessively high temperatures can increase the rate of side reactions.

Troubleshooting Guide: Common Side Reactions and Their Mitigation

This section delves into specific issues you may encounter during the synthesis of 3-Fluoro-5-methylbenzoic acid and provides actionable solutions.

Issue 1: Formation of Regioisomers during Lithiation

Symptom: You observe the presence of other isomeric benzoic acids in your final product, such as 2-fluoro-4-methylbenzoic acid, after a lithiation-carboxylation sequence.

Causality: While lithium-halogen exchange is generally regioselective, competitive deprotonation at other positions on the aromatic ring can occur, especially if a strong, non-hindered base like n-butyllithium is used. The fluorine and methyl groups direct lithiation to different positions, and under certain conditions, a mixture of organolithium intermediates can be formed.

Mitigation Strategies:

• Choice of Lithiating Agent: Employ a more sterically hindered base, such as sec-butyllithium or tert-butyllithium, to favor lithium-halogen exchange over deprotonation.

• Low Temperature: Perform the lithiation at very low temperatures (typically -78 °C) to enhance the kinetic selectivity of the lithium-halogen exchange.

• Directed Ortho-Metalation (DoM): If starting from a different precursor, consider using a directing group that can chelate the organolithium reagent and direct deprotonation to a specific position.

Issue 2: Benzylic Lithiation and Subsequent Side Reactions

Symptom: You detect byproducts resulting from reactions at the methyl group, such as (3-fluoro-5-carboxyphenyl)acetic acid derivatives.

Causality: The protons on the methyl group (benzylic protons) are acidic and can be removed by strong bases like organolithiums, leading to a benzylic anion.[3] This benzylic anion can then react with carbon dioxide or other electrophiles present in the reaction mixture.

Mitigation Strategies:

• Use of a Weaker Base: If benzylic deprotonation is a significant issue, consider using a weaker base, such as lithium diisopropylamide (LDA), which is less likely to deprotonate the methyl group compared to alkyllithiums.[3]

• Reaction Conditions: Carefully control the stoichiometry of the base and the reaction temperature to favor the desired aromatic lithiation.

Issue 3: Incomplete Carboxylation and Formation of Ketone Byproducts

Symptom: A low yield of the desired carboxylic acid is obtained, and you isolate 3,3'-difluoro-5,5'-dimethylbenzophenone as a significant byproduct.

Causality: This byproduct arises from the reaction of the organometallic intermediate (either Grignard or organolithium) with the initially formed carboxylate. The organometallic reagent can add to the carbonyl group of the magnesium or lithium salt of 3-fluoro-5-methylbenzoic acid, which upon workup, yields the corresponding ketone.[4]

Mitigation Strategies:

• Inverse Addition: Add the organometallic solution to a vigorously stirred slurry of dry ice (solid CO2) in an anhydrous solvent like THF. This ensures that the organometallic reagent is always in the presence of an excess of the electrophile (CO2), minimizing its reaction with the product.

• Low Temperature: Perform the carboxylation at a low temperature (e.g., -78 °C) to control the reactivity of the organometallic reagent.

• Gaseous CO2: Bubbling dry CO2 gas through the solution of the organometallic reagent is another effective method to ensure an excess of the electrophile.

Experimental Protocols

Protocol 1: Synthesis of 3-Fluoro-5-methylbenzoic acid via Grignard Reaction

Materials:

• Magnesium turnings

• Iodine (crystal)

• 3-bromo-5-fluorotoluene

• Anhydrous tetrahydrofuran (THF)

• Dry ice (solid CO2)

• Hydrochloric acid (HCl), 1 M

• Diethyl ether

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate (MgSO4)

Procedure:

• Preparation: Flame-dry a three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a magnetic stir bar under a stream of argon.

• Magnesium Activation: To the cooled flask, add magnesium turnings (1.2 equivalents) and a small crystal of iodine. Gently warm the flask with a heat gun until purple iodine vapors are observed. Allow the flask to cool.

• Grignard Formation: Add anhydrous THF to the flask. In the dropping funnel, prepare a solution of 3-bromo-5-fluorotoluene (1.0 equivalent) in anhydrous THF. Add a small portion of this solution to the magnesium suspension to initiate the reaction. Once the reaction has started (indicated by bubbling and a gentle reflux), add the remaining solution dropwise at a rate that maintains a steady reflux. After the addition is complete, continue to stir the mixture at room temperature for 1 hour.

• Carboxylation: Crush dry ice into a fine powder and place it in a separate flask. Cool the Grignard reagent solution to 0 °C and slowly transfer it via cannula to the flask containing the dry ice with vigorous stirring.

• Workup: Allow the reaction mixture to warm to room temperature. Quench the reaction by the slow addition of 1 M HCl until the aqueous layer is acidic.

• Extraction and Purification: Extract the aqueous layer with diethyl ether (3 x). Combine the organic layers, wash with brine, dry over anhydrous MgSO4, filter, and concentrate under reduced pressure to yield the crude product. The crude 3-fluoro-5-methylbenzoic acid can be further purified by recrystallization.

Visualizing Reaction Pathways

The following diagrams illustrate the desired synthetic pathway and the formation of common side products.

Caption: Synthetic pathway to 3-Fluoro-5-methylbenzoic acid via Grignard reaction and common side products.

Caption: Lithiation pathway for 3-Fluoro-5-methylbenzoic acid synthesis and potential side reactions.

References

• Reddit. Grignard Formation - Troubleshooting and Perfecting. [Link]

• Reddit. Troubleshooting my grignard reactions. [Link]

• PrepChem. Synthesis of 3-fluoro-4-methyl-benzoic acid. [Link]

• Sciencemadness Discussion Board. Grignard successes and failures. [Link]

• Clark, J. S. Lateral Lithiation Reactions Promoted by Heteroatomic Substituents. In Comprehensive Organic Synthesis II; Elsevier, 2014; pp 1–46.
• Google Patents. Carboxylation of grignard reagents in the presence of liquid co2.
• Google Patents. Chemical synthesis method of 4-fluoro-2-methylbenzoic acid.
• Schlosser, M. Long-range Effect of Bromine in the Deprotonative Metalation of Aromatic Compounds. CHIMIA International Journal for Chemistry, 2005, 59(3), 99-105.

• Master Organic Chemistry. Reactions of Grignard Reagents. [Link]

• Google Patents.

• Infoscience. Regioselective ortho-lithiation of chloro- and bromo-substituted fluoroarenes. [Link]

• Organic Syntheses. 6-CHLORO-1-HEXENE. [Link]

• Chemistry LibreTexts. Reactions with Grignard Reagents. [Link]

• Master Organic Chemistry. Grignard Reagents For Addition To Aldehydes and Ketones. [Link]

• PubChem. m-Tolylmagnesium Bromide. [Link]

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• 3. chemistry-chemists.com [chemistry-chemists.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Support Center: Optimizing Reaction Conditions for 3-Fluoro-5-methylbenzoic Acid

Welcome to the Technical Support Center for the synthesis of 3-Fluoro-5-methylbenzoic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance and troubleshooting for the common synthetic challenges encountered during the preparation of this valuable building block. Our approach is rooted in fundamental organic chemistry principles, providing not just protocols, but the rationale behind them to empower you in your experimental work.

Frequently Asked Questions (FAQs)

Q1: What is the most reliable method for synthesizing 3-Fluoro-5-methylbenzoic acid?

A1: The most robust and widely applicable method for the synthesis of 3-Fluoro-5-methylbenzoic acid is the carboxylation of a Grignard reagent. This involves the formation of 3-fluoro-5-methylphenylmagnesium bromide from 3-bromo-5-fluorotoluene, followed by its reaction with carbon dioxide (usually in the form of dry ice) and subsequent acidic workup. This method is favored for its high efficiency in creating the new carbon-carbon bond of the carboxylic acid.

Q2: Why are anhydrous conditions so critical for this reaction?

A2: Grignard reagents are potent nucleophiles and strong bases.[1] They will readily react with any protic source, such as water, which is a common contaminant in solvents and on glassware. This acid-base reaction is typically faster than the desired carboxylation, leading to the protonation of the Grignard reagent to form 3-fluoro-5-methylbenzene, thereby significantly reducing the yield of the desired carboxylic acid. Therefore, all glassware must be thoroughly dried, and anhydrous solvents must be used.

Q3: How does the fluorine substituent on the aromatic ring affect the Grignard reagent formation?

A3: The carbon-fluorine bond is generally unreactive towards magnesium under standard Grignard formation conditions.[2][3] The primary reaction occurs at the more labile carbon-bromine bond. However, the electron-withdrawing nature of the fluorine atom can have a subtle electronic effect on the reactivity of the aryl bromide, but it does not typically prevent the formation of the Grignard reagent.

Troubleshooting Guide

Issue 1: The Grignard reaction fails to initiate.

Symptoms:

• The magnesium turnings remain shiny and unreactive.

• No exotherm (heat generation) is observed.

• The characteristic cloudy/gray appearance of a Grignard reagent does not develop.

Potential Causes & Solutions:

Cause	Explanation	Solution
Passivated Magnesium Surface	A layer of magnesium oxide on the surface of the turnings can prevent the reaction from starting.	Activation: Add a small crystal of iodine or a few drops of 1,2-dibromoethane to the magnesium suspension. The iodine will etch the oxide layer, and the 1,2-dibromoethane will react to expose fresh magnesium. Gentle heating with a heat gun can also help initiate the reaction.
Presence of Moisture	Trace amounts of water in the solvent or on the glassware will quench the Grignard reagent as it forms.	Rigorous Drying: Flame-dry all glassware under vacuum or in an oven and cool under an inert atmosphere (nitrogen or argon). Use freshly opened anhydrous solvents or solvents dried over an appropriate drying agent.
Low Reactivity of Aryl Bromide	While generally reactive, the specific batch of 3-bromo-5-fluorotoluene may be of lower purity.	Check Purity: Ensure the starting material is of high purity. If necessary, purify the 3-bromo-5-fluorotoluene by distillation.

Issue 2: Low yield of 3-Fluoro-5-methylbenzoic acid.

Symptoms:

• The isolated product mass is significantly lower than the theoretical yield.

Potential Causes & Solutions:

Cause	Explanation	Solution
Incomplete Grignard Formation	If the initial Grignard reaction did not go to completion, the subsequent carboxylation will have a lower yield.	Ensure Complete Reaction: After the initial exotherm subsides, gently reflux the reaction mixture for 30-60 minutes to ensure all the magnesium has reacted.
Wurtz Coupling Side Reaction	The formed Grignard reagent can react with unreacted 3-bromo-5-fluorotoluene to form a biphenyl dimer.[4][5][6]	Slow Addition & Dilution: Add the solution of 3-bromo-5-fluorotoluene to the magnesium suspension slowly and dropwise. This maintains a low concentration of the aryl bromide, minimizing the Wurtz coupling. Using a sufficient volume of solvent also helps.[7]
Inefficient Carboxylation	Poor contact between the Grignard reagent and carbon dioxide can lead to incomplete reaction.	Maximize Surface Area: Use a large excess of freshly crushed dry ice to ensure a high surface area for the reaction. Pour the Grignard solution slowly onto the dry ice with gentle stirring.
Product Loss During Workup	The product may be lost during the extraction and purification steps.	Careful Extraction: Ensure the aqueous layer is sufficiently acidified (pH ~1-2) to fully protonate the benzoate salt, making it soluble in the organic layer. Perform multiple extractions with the organic solvent to maximize recovery.

Issue 3: Impure final product.

Symptoms:

• The melting point of the product is broad and lower than the expected value.

• Spectroscopic analysis (NMR, IR) shows the presence of contaminants.

Potential Causes & Solutions:

Cause	Explanation	Solution
Biphenyl Impurity	The main byproduct from the Wurtz coupling reaction is often carried through the workup.	Base Extraction: During the workup, the desired benzoic acid will be deprotonated by a base (e.g., NaOH or NaHCO3) and dissolve in the aqueous layer. The neutral biphenyl impurity will remain in the organic layer and can be separated. Subsequent acidification of the aqueous layer will precipitate the pure benzoic acid.
Unreacted Starting Material	Incomplete reaction can lead to the presence of 3-bromo-5-fluorotoluene in the final product.	Purification by Recrystallization: Recrystallize the crude product from a suitable solvent system (e.g., ethanol/water or toluene) to remove unreacted starting material and other impurities.[8][9]

Experimental Protocols

Protocol 1: Synthesis of 3-Fluoro-5-methylphenylmagnesium Bromide

Materials:

• Magnesium turnings (1.2 eq)

• Iodine (1 small crystal)

• 3-Bromo-5-fluorotoluene (1.0 eq)[10]

• Anhydrous diethyl ether or tetrahydrofuran (THF)

Procedure:

• Apparatus Setup: Assemble a three-necked round-bottom flask equipped with a reflux condenser, a pressure-equalizing dropping funnel, and a nitrogen/argon inlet. Flame-dry the entire apparatus and allow it to cool to room temperature under an inert atmosphere.

• Magnesium Activation: Place the magnesium turnings and a single crystal of iodine in the flask.

• Initiation: Add a small amount of anhydrous solvent to just cover the magnesium. In the dropping funnel, prepare a solution of 3-bromo-5-fluorotoluene in the anhydrous solvent. Add a small portion (~10%) of this solution to the magnesium suspension. The reaction should initiate, as evidenced by the disappearance of the iodine color, gentle bubbling, and the solution turning cloudy. Gentle warming may be required.

• Grignard Formation: Once initiated, add the remaining 3-bromo-5-fluorotoluene solution dropwise at a rate that maintains a gentle reflux.

• Completion: After the addition is complete, stir the mixture at room temperature or with gentle reflux for an additional 30-60 minutes to ensure complete consumption of the magnesium.

Protocol 2: Carboxylation and Work-up

Materials:

• Freshly prepared 3-Fluoro-5-methylphenylmagnesium bromide solution

• Dry ice (solid CO2), crushed (large excess)

• 6 M Hydrochloric acid (HCl)

• Diethyl ether or ethyl acetate

• Saturated sodium bicarbonate solution (NaHCO3) or 5% sodium hydroxide (NaOH)

• Anhydrous magnesium sulfate (MgSO4) or sodium sulfate (Na2SO4)

Procedure:

• Carboxylation: In a separate beaker, place a large excess of crushed dry ice. Slowly pour the Grignard reagent solution onto the dry ice with gentle stirring.

• Quenching: Allow the mixture to warm to room temperature as the excess dry ice sublimes. Slowly add 6 M HCl until the aqueous layer is acidic (pH ~1-2) and all solids have dissolved.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer three times with diethyl ether or ethyl acetate.

• Purification: Combine the organic layers and wash with a saturated sodium bicarbonate solution or 5% sodium hydroxide solution. Separate the layers. The desired product is now in the aqueous basic layer as its sodium salt.

• Isolation: Cool the aqueous layer in an ice bath and acidify with 6 M HCl until a precipitate forms and the pH is ~1-2.

• Filtration and Drying: Collect the solid product by vacuum filtration, wash with cold water, and dry under vacuum.

Data Presentation

Table 1: Physical Properties of 3-Fluoro-5-methylbenzoic acid

Property	Value	Source
CAS Number	518070-19-4	[11][12]
Molecular Formula	C8H7FO2	-
Molecular Weight	154.14 g/mol	[13]
Appearance	White to light yellow crystalline solid	[13]
Melting Point	171-175 °C (for the similar isomer 3-Fluoro-4-methylbenzoic acid)	[13]

Note: The melting point is for a closely related isomer and should be used as an estimate. The experimentally determined melting point of the synthesized 3-Fluoro-5-methylbenzoic acid should be compared to literature values for the correct isomer if available, or used as a measure of purity.

Visualizations

Experimental Workflow

Caption: Overall experimental workflow for the synthesis of 3-Fluoro-5-methylbenzoic acid.

Troubleshooting Logic

Caption: Decision tree for troubleshooting common issues in the synthesis.

References

• Chemistry Stack Exchange. (2023, November 6). Why don't Alkyl Fluorides form Grignard Reagents. Retrieved from [Link]

• Organic Syntheses. (n.d.). Procedure 3. Retrieved from [Link]

• ResearchGate. (n.d.). Preparation of fluorinated arenes using the turbo-Grignard reagent 27. Retrieved from [Link]

• PrepChem.com. (n.d.). Synthesis of 3-fluoro-4-methyl-benzoic acid. Retrieved from [Link]

• Chemcasts. (n.d.). 3-Fluoro-5-methylbenzoic acid Properties vs Temperature | Cp, Density, Viscosity. Retrieved from [Link]

• ResearchGate. (n.d.). Selectivity of Grignard reagent formation – from semi-batch to continuous lab and pilot scale. Retrieved from [Link]

• Quora. (2021, January 18). Why isn't fluorine used in a Grignard reagent?. Retrieved from [Link]

• Sciencemadness Discussion Board. (2011, September 24). Question about synthesis of halo-substituted aryl Grignards. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). C–F Bond Formation for the Synthesis of Aryl Fluorides. Retrieved from [Link]

• University of Alberta. (n.d.). organic synthesis: benzoic acid via a grignard reaction. Retrieved from [Link]

• Wikipedia. (n.d.). Wurtz reaction. Retrieved from [Link]

• Chemistry LibreTexts. (2023, January 22). Wurtz reaction. Retrieved from [Link]

• Wikipedia. (n.d.). 3-Fluorobenzoic acid. Retrieved from [Link]

• PubChem. (n.d.). 3-Fluoro-5-hydroxy-2-methylbenzoic acid. Retrieved from [Link]

• YouTube. (2022, December 5). Recrystallization and Melting Point Analysis. Retrieved from [Link]

• Reddit. (2025, July 8). Wurtz coupling. Retrieved from [Link]

• ResearchGate. (n.d.). (PDF) 3-Fluoro-4-methylbenzoic acid. Retrieved from [Link]

• Organic Syntheses. (n.d.). (r)-3-methyl-3-phenyl-1-pentene. Retrieved from [Link]

• GRIGNARD REACTION – Synthesis of Benzoic Acid. (n.d.). Retrieved from [Link]

• YouTube. (2020, September 21). Recrystallization Lab Procedure of Benzoic Acid. Retrieved from [Link]

• ResearchGate. (2025, August 6). (PDF) The continuous flow synthesis of 2,4,5-trifluorobenzoic acid via sequential Grignard exchange and carboxylation reactions using microreactors. Retrieved from [Link]

• DergiPark. (2018, March 8). Infrared and NMR Spectral Analyses and Computational Studies of 2-amino-3-methylbenzoic Acid. Retrieved from [Link]

• Organic Syntheses. (n.d.). 2-amino-3-fluorobenzoic acid. Retrieved from [Link]

• ResearchGate. (n.d.). IR spectra of benzoic acid in the regions of O-H (a) and C=O (b).... Retrieved from [Link]

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Technical Support Center: Purification of 3-Fluoro-5-methylbenzoic Acid

Welcome to the technical support guide for 3-Fluoro-5-methylbenzoic acid (CAS 518070-19-4). This resource is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting for common challenges encountered during the purification of this versatile fluorinated building block. The guidance herein is grounded in established chemical principles and practical laboratory experience to help you achieve optimal purity and yield.

Overview of Purification Challenges

3-Fluoro-5-methylbenzoic acid, with a molecular weight of 154.14 g/mol and a melting point of 141-143°C, presents unique purification challenges stemming from its physicochemical properties and common synthetic routes.[1] Key difficulties often involve the removal of structurally similar isomers, unreacted starting materials, and various byproducts. The acidic nature of the carboxyl group, while useful for certain purification techniques, can also complicate methods like silica gel chromatography.

This guide provides a structured approach to diagnosing and solving these purification hurdles through a series of troubleshooting Q&As and detailed experimental protocols.

Purification Strategy Workflow

The selection of an appropriate purification method is critical and depends on the nature of the impurities. The following workflow provides a decision-making framework.

Caption: Decision workflow for selecting a purification strategy.

Troubleshooting Guide

This section addresses specific issues encountered during purification in a question-and-answer format.

Q1: My final product has a low and broad melting point (e.g., 130-138°C). What is the likely cause?

A1: A low and broad melting point is a classic indicator of impurities. For 3-Fluoro-5-methylbenzoic acid, this is often due to the presence of unreacted starting materials or isomeric byproducts from the synthesis. The presence of impurities disrupts the crystal lattice of the pure compound, requiring less energy to melt.[2]

Recommended Action: Recrystallization. Recrystallization is a powerful technique for purifying solid compounds by leveraging differences in solubility between the desired product and impurities in a given solvent at different temperatures.[3] The ideal solvent will dissolve the compound completely at an elevated temperature but poorly at room or cold temperatures, while impurities remain in solution upon cooling.[2]

• Step 1: Solvent Selection. Choosing the right solvent is the most critical step. Based on the polarity of 3-Fluoro-5-methylbenzoic acid, several solvent systems can be effective. Water is a potential solvent, as the compound is listed as soluble.[1] However, for optimal results, a mixed solvent system often provides the necessary fine control over solubility.

  Solvent System	Boiling Point (°C)	Rationale & Comments
  Water	100	The compound is soluble, but solubility may be too high at room temperature for good recovery. Best for highly impure samples where losses are acceptable.
  Ethanol/Water	~80-100	Excellent choice. Dissolve the crude product in a minimum amount of hot ethanol, then add hot water dropwise until turbidity persists. Add a few more drops of hot ethanol to redissolve, then cool.
  Toluene	111	Good for removing more polar impurities. The aromatic nature of toluene is compatible with the analyte.
  Heptane/Ethyl Acetate	~70-98	A non-polar/polar mixture. Dissolve in a minimum of hot ethyl acetate and add hot heptane until cloudy. Clarify with a few drops of ethyl acetate and cool.

• Step 2: Detailed Recrystallization Protocol. See the "Experimental Protocols" section below for a full, step-by-step guide.

Q2: My reaction mixture contains significant neutral organic impurities. How can I efficiently remove them?

A2: Acid-base extraction is the method of choice for separating carboxylic acids from neutral or basic impurities.[4][5] This technique exploits the acidic nature of the carboxyl group. By treating an organic solution of the mixture with an aqueous base (like sodium bicarbonate), the acidic 3-Fluoro-5-methylbenzoic acid is deprotonated to form its water-soluble carboxylate salt.[6] This salt migrates to the aqueous layer, leaving neutral impurities behind in the organic layer.[7]

Recommended Action: Acid-Base Extraction. This process effectively "pulls" the desired acid out of the organic phase. Subsequent acidification of the aqueous layer regenerates the neutral carboxylic acid, causing it to precipitate.[8]

• Key Causality: The principle rests on the vast difference in solubility between the neutral carboxylic acid (soluble in organic solvents) and its ionic salt form (soluble in water).[7] Using a weak base like sodium bicarbonate (NaHCO₃) is often preferred over strong bases like sodium hydroxide (NaOH) to prevent potential side reactions and provide better selectivity if other, less acidic functional groups are present.[6]

• Step 3: Detailed Acid-Base Extraction Protocol. A complete protocol is available in the "Experimental Protocols" section.

Caption: The process of purification by acid-base extraction.

Q3: I'm trying to separate 3-Fluoro-5-methylbenzoic acid from a structural isomer using silica gel column chromatography, but the peak is tailing badly.

A3: This is a very common issue. The tailing (or streaking) of carboxylic acids on silica gel is caused by strong, non-ideal interactions between the acidic proton of your compound and the slightly acidic surface silanol (Si-OH) groups of the stationary phase.[5][9] This can lead to a mixture of protonated and deprotonated forms on the column, causing poor separation and broad peaks.[9]

Recommended Action: Modify the Mobile Phase. To suppress the ionization of the carboxylic acid and minimize interaction with the silica surface, you must acidify your eluent.[5]

• Solution: Add a small amount (typically 0.5% to 1% by volume) of a volatile acid, such as acetic acid or formic acid, to your mobile phase (e.g., Heptane/Ethyl Acetate).

• Causality: The added acid ensures that the equilibrium for your analyte is shifted entirely to the neutral, protonated form (R-COOH). This single, less polar species will then elute more cleanly and symmetrically, resulting in a sharp, well-defined peak. This approach is also standard practice for improving peak shape in reversed-phase HPLC analysis of benzoic acid derivatives.[9][10]

Frequently Asked Questions (FAQs)

Q: What is the best way to store purified 3-Fluoro-5-methylbenzoic acid? A: It should be stored in a tightly sealed container in a cool, dry place, away from strong oxidizing agents.[1] Proper storage is essential to prevent degradation and maintain its purity over time.

Q: Which analytical techniques are best for assessing the final purity? A: A combination of methods provides the most comprehensive assessment:

• High-Performance Liquid Chromatography (HPLC): This is the gold standard for quantitative purity analysis. A reversed-phase C18 column with an acidified water/acetonitrile or water/methanol mobile phase is typically effective.[11][12] Purity is determined by the area percentage of the main peak.

• Melting Point Analysis: A sharp melting point within the expected range (141-143°C) is a strong indicator of high purity.[1] Impurities will cause depression and broadening of the melting range.[2]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can confirm the chemical structure and identify any residual impurities if their concentration is high enough (typically >1%).

Q: Can I use this compound directly if the supplier lists it as 97% pure? A: The required purity level is application-dependent. For use as a building block in multi-step syntheses, 97% purity may be acceptable if the impurities are known not to interfere with subsequent steps.[1] However, for late-stage drug development, reference standard generation, or kinetic studies, further purification to ≥99% is almost always necessary to ensure data accuracy and reproducibility.

Experimental Protocols

Protocol 1: Purification by Recrystallization (Ethanol/Water System)

• Dissolution: Place the crude 3-Fluoro-5-methylbenzoic acid (e.g., 5.0 g) in an Erlenmeyer flask. Add the minimum volume of hot ethanol required to just dissolve the solid at the boiling point.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration by passing the solution through a pre-warmed funnel with fluted filter paper into a clean, pre-warmed flask. This step must be done quickly to prevent premature crystallization.[3]

• Induce Crystallization: To the clear, hot ethanolic solution, add hot water dropwise with swirling until the solution becomes faintly and persistently cloudy.

• Clarification: Add a few drops of hot ethanol to the cloudy mixture until it becomes clear again. This ensures the solution is perfectly saturated.

• Cooling & Crystal Growth: Cover the flask with a watch glass and allow it to cool slowly to room temperature undisturbed. Slow cooling promotes the formation of larger, purer crystals.

• Maximize Yield: Once the flask has reached room temperature, place it in an ice-water bath for 15-30 minutes to maximize the precipitation of the product.

• Isolation: Collect the purified crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals on the filter paper with a small amount of ice-cold ethanol/water mixture to remove any residual soluble impurities.

• Drying: Dry the crystals in a vacuum oven at a moderate temperature (e.g., 40-50°C) until a constant weight is achieved.

Protocol 2: Purification by Acid-Base Extraction

• Dissolution: Dissolve the crude product (e.g., 5.0 g) in an appropriate organic solvent like ethyl acetate or diethyl ether (approx. 50 mL) in a separatory funnel.

• Extraction: Add a saturated aqueous solution of sodium bicarbonate (NaHCO₃) (approx. 30 mL) to the separatory funnel.[5] Stopper the funnel, and gently invert it several times, venting frequently to release the pressure generated from CO₂ evolution. Shake more vigorously for 1-2 minutes.

• Separation: Allow the layers to separate fully. Drain the lower aqueous layer (containing the sodium 3-fluoro-5-methylbenzoate salt) into a clean Erlenmeyer flask.[5]

• Repeat Extraction: To ensure complete recovery, extract the organic layer again with a fresh portion of saturated NaHCO₃ solution (approx. 20 mL). Combine this aqueous extract with the first one. The organic layer now contains the neutral impurities and can be discarded.

• Re-acidification: Cool the combined aqueous extracts in an ice bath. Slowly and with stirring, add 6M hydrochloric acid (HCl) dropwise until the solution is acidic (pH ~2, check with litmus or pH paper).[5] The pure 3-Fluoro-5-methylbenzoic acid will precipitate as a white solid.

• Isolation & Drying: Collect the solid precipitate by vacuum filtration, wash with a small amount of cold deionized water, and dry as described in the recrystallization protocol.

References

• Thermo Fisher Scientific. (n.d.). 3-Fluoro-5-methylbenzoic acid, 97%. Retrieved from Fisher Scientific. [Link]

• Chemistry LibreTexts. (2022). 4.8: Acid-Base Extraction. [Link]

• Chemcasts. (n.d.). 3-Fluoro-5-methylbenzoic acid (CAS 518070-19-4) Properties. [Link]

• University of California, Davis. (n.d.). Acid-Base Extraction. [Link]

• Chemcasts. (n.d.). 3-Fluoro-5-methylbenzoic acid Properties vs Temperature. [Link]

• Wikipedia. (n.d.). Acid–base extraction. [Link]

• Chemcasts. (n.d.). 3-Fluoro-5-methylbenzoic acid Properties vs Pressure. [Link]

• PubChem. (n.d.). 3-Fluoro-5-hydroxy-2-methylbenzoic acid. [Link]

• PubChem. (n.d.). 3-Fluoro-5-iodo-4-methylbenzoic acid. [Link]

• HELIX Chromatography. (n.d.). HPLC Methods for analysis of Benzoic acid. [Link]

• SIELC Technologies. (n.d.). Benzoic Acid HPLC Method. [Link]

• ResearchGate. (2015). Thin-Layer Chromatography of Benzoic Acids with a Controlled Gas Phase. [Link]

• Synthink. (n.d.). Buy 3-Fluoro-4-hydroxy-5-methylbenzoic acid. [Link]

• Zhang, et al. (2020). A practical synthesis of 3-chloro-2,4-difluoro-5-hydroxybenzoic acid. Journal of Chemical Research. [Link]

• GL Sciences Inc. (n.d.). Analysis of Benzoic acid. [Link]

• Professor Dave Explains. (2022). Recrystallization and Melting Point Analysis. YouTube. [Link]

• Wikipedia. (n.d.). 3-Fluorobenzoic acid. [Link]

• Organic Syntheses. (n.d.). 2-amino-3-fluorobenzoic acid. [Link]

• Google Patents. (n.d.). US11001552B2 - Method for preparation of 5-fluoro-2-methyl-3-nitrobenzoic acid and its methyl ester.

• Quora. (2013). What are the industrial preparation method of fluoro benzoic acid?. [Link]

• Google Patents. (n.d.). CN110903176A - Chemical synthesis method of 4-fluoro-2-methylbenzoic acid.

• ResearchGate. (2000). (PDF) 3-Fluoro-4-methylbenzoic acid. [Link]

• All In with Dr. Betts. (2020). Recrystallization Lab Procedure of Benzoic Acid. YouTube. [Link]

• Google Patents. (n.d.). CN103922942B - The preparation method of the fluoro-3-nitrobenzoic acid of a kind of chloro-5-of 2,4-bis-.

• Arkivoc. (2022). Synthesis of 2-fluorobenzoic acids by nucleophilic fluorination of 1-arylbenziodoxolones. [Link]

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stability and degradation of 3-Fluoro-5-methylbenzoic acid

Welcome to the Technical Support Center for 3-Fluoro-5-methylbenzoic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical information, troubleshooting advice, and frequently asked questions regarding the stability and degradation of this compound. Our goal is to equip you with the knowledge to anticipate and address challenges in your experiments, ensuring the integrity and success of your research.

Core Concepts: Stability and Degradation

3-Fluoro-5-methylbenzoic acid is a key building block in medicinal chemistry and materials science. Understanding its stability profile is critical for developing robust synthetic routes, stable formulations, and reliable analytical methods. Forced degradation studies are essential to identify potential degradation products and establish stability-indicating analytical methods.[1][2][3][4]

This guide will delve into the following key areas:

• Frequently Asked Questions (FAQs): Quick answers to common questions regarding handling, storage, and stability.

• Troubleshooting Guides: Addressing specific issues you may encounter during your experiments, from synthesis to analysis.

• Experimental Protocols: Detailed methodologies for assessing the stability of 3-Fluoro-5-methylbenzoic acid.

• Predicted Degradation Pathways: An overview of the likely degradation mechanisms under various stress conditions.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for 3-Fluoro-5-methylbenzoic acid?

A1: For optimal stability, 3-Fluoro-5-methylbenzoic acid should be stored in a tightly sealed container in a cool, dry, and well-ventilated place. It is a white powder with a melting point of 141-143°C.[5] Long-term storage at room temperature is generally acceptable, but for sensitive applications, storage at 2-8°C is recommended.

Q2: What are the known incompatibilities of 3-Fluoro-5-methylbenzoic acid?

A2: As a benzoic acid derivative, it is incompatible with strong oxidizing agents and strong bases. Reactions with strong bases will form the corresponding benzoate salt. Contact with strong oxidizing agents could lead to degradation of the aromatic ring or the methyl group.

Q3: What is the solubility of 3-Fluoro-5-methylbenzoic acid in common solvents?

Q4: Is 3-Fluoro-5-methylbenzoic acid sensitive to light?

A4: While specific photostability data for this compound is not extensively published, aromatic compounds, especially those with activating groups, can be susceptible to photodegradation. It is recommended to handle the compound in a well-lit area but to store it protected from prolonged exposure to direct sunlight or strong UV light. For critical applications, performing a photostability study according to ICH Q1B guidelines is advised.[3][8][9][10][11][12]

Troubleshooting Guides

Issue 1: Inconsistent results in reactions involving 3-Fluoro-5-methylbenzoic acid.

• Symptom: Poor reproducibility of reaction yields or impurity profiles.

• Possible Cause & Solution:

  • Degradation of the starting material: The stability of 3-Fluoro-5-methylbenzoic acid may be compromised by improper storage or handling. Ensure the material has been stored correctly and consider re-analyzing its purity before use.

  • Reaction conditions: Benzoic acids can undergo various side reactions depending on the reagents and conditions. For example, in the presence of strong acids at high temperatures, decarboxylation could occur. When using activating agents for amide bond formation (e.g., thionyl chloride), ensure the reaction is performed under anhydrous conditions to prevent hydrolysis of the intermediate acid chloride.[13]

Issue 2: Appearance of unexpected peaks in HPLC analysis of reaction mixtures.

• Symptom: Chromatograms show unknown impurities that were not present in the starting material.

• Possible Cause & Solution:

  • Formation of reaction byproducts: Consider the possibility of side reactions such as dimerization, or reactions with residual solvents or impurities. A common byproduct in reactions involving benzoic acids is the formation of anhydrides.

  • Degradation under analytical conditions: The HPLC mobile phase or temperature could be causing on-column degradation. To test for this, inject a pure sample of 3-Fluoro-5-methylbenzoic acid and hold it on the column for an extended period before eluting. If new peaks appear, the analytical method may need to be optimized (e.g., by adjusting the pH of the mobile phase or reducing the column temperature).

Issue 3: Low yield in amide coupling reactions.

• Symptom: The desired amide product is obtained in lower than expected yield.

• Possible Cause & Solution:

  • Inefficient activation of the carboxylic acid: The activation of the carboxylic acid is a critical step. Ensure the activating agent (e.g., HATU, HOBt/EDC, or thionyl chloride) is of good quality and used in the correct stoichiometric amount. The reaction should be performed under anhydrous conditions.

  • Steric hindrance: The fluorine and methyl groups on the aromatic ring may cause some steric hindrance, slowing down the reaction. It may be necessary to increase the reaction time or temperature, or to use a more powerful activating agent.

Troubleshooting Workflow for Low Yield in Amide Coupling

Caption: Troubleshooting logic for low amide coupling yields.

Experimental Protocols: Forced Degradation Studies

Forced degradation studies are crucial for understanding the stability of 3-Fluoro-5-methylbenzoic acid.[1][3] The goal is to achieve 5-20% degradation to ensure that the degradation products are representative of what might be seen under long-term storage.[3]

Protocol 1: Stability-Indicating HPLC Method Development

A robust HPLC method is essential to separate the parent compound from its potential degradation products.

• HPLC System: A standard HPLC or UHPLC system with a PDA or UV detector.

• Column: A C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size) is a good starting point.

• Mobile Phase:

  • A: 0.1% Formic acid in water

  • B: Acetonitrile

• Gradient Program: Start with a shallow gradient (e.g., 5% B to 95% B over 20 minutes) to resolve all potential impurities.

• Detection: Monitor at the λmax of 3-Fluoro-5-methylbenzoic acid (around 260 nm, typical for benzophenone derivatives which have a similar chromophore).[14]

• Sample Preparation: Prepare a stock solution of 3-Fluoro-5-methylbenzoic acid in a suitable solvent (e.g., acetonitrile) at a concentration of 1 mg/mL.

Protocol 2: Forced Degradation Conditions

1. Acid and Base Hydrolysis:

• Procedure:

  • To separate vials, add an aliquot of the stock solution to an equal volume of 1 M HCl and 1 M NaOH.

  • Incubate the vials at 60°C for 24 hours.

  • At various time points (e.g., 2, 8, 24 hours), withdraw a sample, neutralize it (the acidic sample with NaOH and the basic sample with HCl), and dilute with mobile phase to a suitable concentration for HPLC analysis.

• Expected Degradation: While specific data is unavailable, benzoic acids are generally stable to hydrolysis. However, under harsh conditions, decarboxylation could occur, especially at elevated temperatures.

2. Oxidative Degradation:

• Procedure:

  • Add an aliquot of the stock solution to an equal volume of 3% hydrogen peroxide.

  • Keep the solution at room temperature for 24 hours, protected from light.

  • Analyze samples at various time points by HPLC.

• Expected Degradation: The methyl group is susceptible to oxidation to a hydroxymethyl or even a carboxylic acid group. The aromatic ring could also be hydroxylated or, under harsh conditions, cleaved.

3. Thermal Degradation:

• Procedure:

  • Place a sample of the solid compound in a hot air oven at 105°C for 24 hours.[15]

  • Also, heat a solution of the compound (in a suitable solvent) at 60°C for 24 hours.

  • Analyze the samples by HPLC.

• Expected Degradation: Thermal decomposition is likely to involve decarboxylation at higher temperatures. The safety data sheet indicates a boiling point of 332.7°C at 760 mmHg, suggesting good thermal stability under typical laboratory conditions.

4. Photodegradation:

• Procedure:

  • Expose a solid sample and a solution of the compound to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter, as per ICH Q1B guidelines.[8][10]

  • Keep a control sample wrapped in aluminum foil to protect it from light.

  • Analyze both the exposed and control samples by HPLC.

• Expected Degradation: Photodegradation could involve radical reactions, potentially leading to dimerization or degradation of the aromatic ring. Defluorination is also a possibility under high-energy UV light.

Forced Degradation Experimental Workflow

Caption: Workflow for forced degradation studies.

Predicted Degradation Pathways

Based on the chemical structure of 3-Fluoro-5-methylbenzoic acid and known degradation pathways of similar compounds, the following degradation products can be predicted:

Stress Condition	Predicted Degradation Pathway	Potential Degradation Products
Oxidative	Oxidation of the methyl group	3-Fluoro-5-(hydroxymethyl)benzoic acid, 3-Fluoro-5-formylbenzoic acid, 3-Fluoro-5-carboxybenzoic acid (isophthalic acid derivative)
Hydroxylation of the aromatic ring	Phenolic derivatives
Thermal	Decarboxylation	1-Fluoro-3-methylbenzene
Photolytic	Defluorination	3-Methylbenzoic acid, 3-Hydroxy-5-methylbenzoic acid
Radical coupling	Biphenyl derivatives
Harsh Acidic/Basic	Decarboxylation	1-Fluoro-3-methylbenzene

Predicted Oxidative Degradation Pathway

Caption: Predicted oxidation of the methyl group.

References

• BenchChem. (n.d.). In-Depth Technical Guide: Thermal Stability and Decomposition of 3-Fluorobenzoic Acid, Morpholide.
• R Discovery. (n.d.). Forced Degradation Studies Research Articles - Page 1.
• Chemcasts. (n.d.). 3-Fluoro-5-methylbenzoic acid Properties vs Temperature | Cp, Density, Viscosity.
• ICH. (n.d.). STABILITY TESTING: PHOTOSTABILITY TESTING OF NEW DRUG SUBSTANCES AND PRODUCTS.
• Pharmaceutical Technology. (2016, May 2). Forced Degradation Studies for Biopharmaceuticals.
• (n.d.).
• ChemicalBook. (2025, October 18). 3-FLUORO-5-METHYLBENZOIC ACID - Safety Data Sheet.
• Organic Syntheses Procedure. (n.d.). 2-amino-3-fluorobenzoic acid. Retrieved from Organic Syntheses Procedure website.
• Pharmaguideline. (n.d.). Forced Degradation Study in Pharmaceutical Stability.
• International Journal of Pharmaceutical Sciences Review and Research. (2014, May 31). Forced Degradation and Stability Testing. Retrieved from International Journal of Pharmaceutical Sciences Review and Research website.
• BioBoston Consulting. (2024, November 5). Guide to Photostability Testing: ICH Guidelines.
• Caron Scientific. (n.d.). FREQUENTLY ASKED QUESTIONS: PHOTOSTABILITY.
• BLD Pharm. (n.d.). 72518-16-2|3-Bromo-2-fluoro-5-methylbenzoic acid.
• RD Laboratories. (n.d.). Photostability.
• Benchchem. (n.d.). Troubleshooting low conversion rates in 4-Fluoro-3-hydroxybenzoic acid reactions.
• IAGIM. (n.d.). Photostability.
• (n.d.). News Articles Tagged '3 Fluoro 5 Methylbenzoic Acid'.
• BLD Pharm. (n.d.). 1556316-94-9|3-Fluoro-2-hydroxy-5-methylbenzoic acid.
• ChemicalBook. (n.d.). 3-FLUORO-5-METHYLBENZOIC ACID | 518070-19-4.
• Google Patents. (n.d.). US11001552B2 - Method for preparation of 5-fluoro-2-methyl-3-nitrobenzoic acid and its methyl ester.
• chemicalbook. (n.d.). methyl 3-bromo-5-fluoro-2-methylbenzoate synthesis.
• Ossila. (n.d.). 2-Fluoro-5-methylbenzoic acid | CAS Number 321-12-0.
• PubChem. (2026, January 3). 3-Fluoro-5-hydroxy-2-methylbenzoic acid | C8H7FO3 | CID 133054947.
• ResearchGate. (2025, August 10). Solubility of Benzoic Acid in Pure Solvents and Binary Mixtures.
• (n.d.). A practical synthesis of 3-chloro-2,4-difluoro-5-hydroxybenzoic acid.
• ResearchGate. (n.d.). The solubilities of benzoic acid and its nitro-derivatives, 3-nitro and 3,5-dinitrobenzoic acids.
• BLD Pharm. (n.d.). 518070-19-4|3-Fluoro-5-methylbenzoic acid.
• PubChem. (2026, January 3). 3-Fluoro-5-methylbenzoate | C8H6FO2- | CID 40153879.
• Apollo Scientific. (n.d.). 518070-19-4 Cas No. | 3-Fluoro-5-methylbenzoic acid.
• Benchchem. (n.d.). HPLC method development for 2-Bromo-3'-fluoro-5'-methylbenzophenone.
• PMC - NIH. (n.d.). Identification of Degradation Products and a Stability-Indicating RP-HPLC Method for the Determination of Flupirtine Maleate in Pharmaceutical Dosage Forms.
• Benchchem. (n.d.). Technical Support Center: 4-Fluoro-3-hydroxybenzoic Acid Industrial Production.
• Synquest Labs. (n.d.). 2-Fluoro-5-(hydroxymethyl)benzoic acid.
• ResearchGate. (n.d.). 3-Fluoro-4-methylbenzoic acid.
• Arkivoc. (2022, October 12). Synthesis of 2-fluorobenzoic acids by nucleophilic fluorination of 1-arylbenziodoxolones.
• PubChem. (n.d.). 3-Fluoro-5-iodo-4-methylbenzoic acid | C8H6FIO2 | CID 44479445.
• BLD Pharm. (n.d.). 860296-12-4|3-Fluoro-5-hydroxybenzoic acid.
• ChemicalBook. (n.d.). 3-(6-Fluoro-3-pyridinyl)-5-methylbenzoic acid | 2665242-01-1.
• BLD Pharm. (n.d.). 247569-56-8|2-Fluoro-5-(methylsulfonyl)benzoic acid.

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how to avoid byproduct formation in 3-Fluoro-5-methylbenzoic acid reactions

A Guide to Minimizing Byproduct Formation in Key Synthetic Transformations

Welcome to the technical support center for 3-Fluoro-5-methylbenzoic acid. This guide is designed for researchers, medicinal chemists, and process development scientists who utilize this versatile building block. As Senior Application Scientists, we understand that controlling reaction selectivity and minimizing byproduct formation is critical for efficient synthesis and high-purity outcomes. This document provides in-depth troubleshooting advice, optimized protocols, and mechanistic insights to address common challenges encountered during the chemical modification of 3-Fluoro-5-methylbenzoic acid.

Troubleshooting Guide & FAQs: Amide Bond Formation

Amide coupling is one of the most frequent transformations performed on 3-Fluoro-5-methylbenzoic acid. However, the electronic nature of the substituted ring and the choice of coupling reagents can lead to unwanted side reactions.

Q1: I'm attempting to couple 3-Fluoro-5-methylbenzoic acid with a primary amine using EDC, but my yield is low and I'm isolating a significant amount of a urea byproduct. What is happening and how can I prevent it?

A1: This is a classic issue with carbodiimide coupling agents like 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC). The primary mechanism involves the activation of the carboxylic acid to form a highly reactive O-acylisourea intermediate.[1] While this intermediate should ideally react with your amine to form the desired amide, it is prone to an intramolecular rearrangement to form a stable N-acylurea byproduct, which is unreactive towards your amine. This side reaction is particularly problematic with sterically hindered or electronically deficient (less nucleophilic) amines.

To circumvent this, the addition of an auxiliary nucleophile is critical. Hydroxybenzotriazole (HOBt) is the standard additive for this purpose. HOBt rapidly traps the O-acylisourea intermediate to form an HOBt-active ester. This new intermediate is sufficiently reactive to couple with the amine but is not susceptible to the rearrangement that forms the N-acylurea.[2]

dot

Caption: EDC coupling pathways with and without HOBt additive.

Recommended Protocol: EDC/HOBt Mediated Amide Coupling

This protocol is optimized to suppress the formation of N-acylurea and ensure high conversion.[2]

• Reagent Preparation: To a dry, inert-atmosphere flask, add 3-Fluoro-5-methylbenzoic acid (1.0 equiv.). Dissolve in anhydrous dichloromethane (DCM) to a concentration of 0.1-0.2 M.

• Additive & Amine Addition: Add HOBt (1.2 equiv.) followed by the desired amine (1.1 equiv.).

• Cooling: Cool the reaction mixture to 0 °C using an ice bath. This minimizes potential side reactions and controls the exotherm upon base and EDC addition.

• Base Addition: Add a non-nucleophilic base, such as N,N-diisopropylethylamine (DIPEA) (2.5 equiv.), to the stirred solution.

• Coupling Agent Addition: Slowly add solid EDC·HCl (1.2 equiv.) portion-wise, keeping the temperature below 5 °C.

• Reaction: Allow the mixture to warm to room temperature and stir for 12-24 hours. Monitor progress by TLC or LC-MS.

• Workup: Dilute the reaction with DCM. Wash sequentially with 1 M HCl, saturated NaHCO₃, and brine. Dry the organic layer over Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product via flash column chromatography.

Troubleshooting Guide & FAQs: Electrophilic Aromatic Substitution (Nitration)

The substitution pattern of 3-Fluoro-5-methylbenzoic acid presents a regioselectivity challenge during electrophilic aromatic substitution due to the competing directing effects of the substituents.

Q2: I am trying to nitrate 3-Fluoro-5-methylbenzoic acid, but I'm getting a mixture of regioisomers and some dinitro byproduct. How can I achieve selective mono-nitration?

A2: This is a common and expected challenge. The substituents on the ring have the following directing effects for electrophilic substitution:

• -CH₃ (Methyl): Activating, ortho, para-director.

• -F (Fluoro): Deactivating, ortho, para-director.

• -COOH (Carboxylic Acid): Deactivating, meta-director.

The positions ortho to the fluorine (C4, C6) and ortho/para to the methyl group (C2, C4, C6) are activated, while the positions meta to the carboxyl group (C2, C6) are least deactivated. The confluence of these effects strongly favors substitution at the C2, C4, and C6 positions, leading to a mixture of isomers. Standard nitrating conditions (e.g., HNO₃/H₂SO₄) are often not selective enough and can be too harsh, leading to di-nitration.

A similar issue is observed in the nitration of 5-fluoro-2-methylbenzoic acid, where using fuming nitric acid and concentrated sulfuric acid results in a low yield (45.1%) of a mixed-isomer product.[3] The solution is to use a stronger, more controlled nitrating system. The use of fuming nitric acid in a mixture of concentrated sulfuric acid and oleum (fuming sulfuric acid) has been shown to significantly improve both yield and purity, providing a colorless product with minimal dinitro derivatives.[3] The oleum acts as a powerful dehydrating agent and increases the concentration of the active nitronium ion (NO₂⁺), allowing the reaction to proceed efficiently under controlled conditions.

dot

Sources

• 1. Amide Synthesis [fishersci.co.uk]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. US11001552B2 - Method for preparation of 5-fluoro-2-methyl-3-nitrobenzoic acid and its methyl ester - Google Patents [patents.google.com]

Technical Support Center: Solvent Effects on the Reactivity of 3-Fluoro-5-methylbenzoic Acid

Welcome to the technical support guide for 3-Fluoro-5-methylbenzoic acid. As a Senior Application Scientist, I've designed this resource to provide researchers, chemists, and drug development professionals with practical, in-depth solutions to common experimental challenges. This guide moves beyond simple protocols to explain the underlying chemical principles, ensuring your experiments are both successful and reproducible.

Section 1: Solubility and Solution Behavior

The first step in any reaction is successfully dissolving your starting material. The unique structure of 3-Fluoro-5-methylbenzoic acid—a polar carboxylic acid group on a substituted, less polar aromatic ring—presents specific solubility challenges.

FAQ 1: My 3-Fluoro-5-methylbenzoic acid is not dissolving. What solvent should I use?

Answer: The choice of solvent is critical and depends on the balance between the polar carboxylic acid group and the nonpolar fluoromethylated benzene ring.

Causality: Solubility is governed by the principle of "like dissolves like." A solvent must effectively solvate both the polar and nonpolar portions of the molecule. For benzoic acids, self-association through hydrogen bonding to form dimers can also influence solubility, particularly in nonpolar solvents.[1][2]

Troubleshooting Steps:

• Assess Polarity: Start with solvents of intermediate polarity. Polar aprotic solvents like Tetrahydrofuran (THF), Dichloromethane (DCM), or Ethyl Acetate are often good starting points.

• Consider Polar Protic Solvents: Alcohols like methanol or ethanol can be very effective because they can hydrogen bond with the carboxylic acid group, breaking up the solute's crystal lattice and any dimers.[3][4]

• Use Nonpolar Solvents with Caution: Solvents like toluene or hexane are generally poor choices. However, some substituted benzoic acids can be soluble in toluene due to the formation of stable, symmetrical dimers that have a nonpolar exterior.[1] This is less likely to be the primary choice for reactions unless required by the specific chemistry (e.g., for azeotropic water removal).

• Heating: Gently warming the mixture can significantly increase solubility. Always check the solvent's boiling point and the compound's stability at higher temperatures.

Data-Driven Solvent Selection: While specific mole fraction solubility data for 3-Fluoro-5-methylbenzoic acid is not widely published, data for structurally similar compounds provides an excellent predictive tool.

Table 1: Comparative Solubility of Benzoic Acids in Various Solvents

Solvent	Benzoic Acid Solubility (Mole Fraction, 298.15 K)	4-Fluorobenzoic Acid Solubility (Mole Fraction, 298.15 K)	Predicted Suitability for 3-Fluoro-5-methylbenzoic acid
Methanol	High[3][4]	High[5]	Excellent
Ethanol	High[3][4]	High[5]	Excellent
Acetone	Moderate-High	High[5]	Very Good
Ethyl Acetate	Moderate[4]	Moderate-High[5]	Good
Acetonitrile	Moderate	Moderate[5]	Good
Toluene	Low[3][4]	Low	Poor to Moderate (May improve with heat)
Heptane/Hexane	Very Low[3]	Very Low	Poor

| Water | Very Low[6] | Very Low | Poor (Soluble in basic aqueous solutions) |

Data compiled from various sources for comparative purposes.[3][4][5][6]

Section 2: Troubleshooting Esterification Reactions

Esterification is one of the most common reactions performed with carboxylic acids. Solvent choice directly impacts reaction rate, equilibrium position, and yield.

FAQ 2: My Fischer esterification of 3-Fluoro-5-methylbenzoic acid with an alcohol is slow and gives a low yield. How can I improve it?

Answer: Low yields in Fischer esterification are typically due to the reversible nature of the reaction and unfavorable kinetics. The choice of solvent and reaction conditions are key to driving the reaction to completion.

Causality: Fischer esterification is an equilibrium-limited process that produces water as a byproduct. According to Le Châtelier's principle, the removal of water is essential to shift the equilibrium towards the ester product. Furthermore, the solvent must facilitate the protonation of the carboxylic acid's carbonyl group by the acid catalyst, a key step in the mechanism.[7]

Troubleshooting Workflow:

Caption: Troubleshooting workflow for improving esterification yields.

Detailed Protocols & Explanations:

• Method 1: Use the Alcohol as the Solvent

  • Protocol: Dissolve 3-Fluoro-5-methylbenzoic acid directly in a large excess (e.g., 10-20 equivalents) of the desired alcohol (e.g., methanol, ethanol). Add a catalytic amount of a strong acid (e.g., H₂SO₄, p-TsOH). Reflux the mixture for several hours, monitoring by TLC or GC-MS.

  • Causality: Using a large excess of the alcohol reactant pushes the equilibrium towards the products. The alcohol also acts as a polar protic solvent, which can help stabilize the charged intermediates in the reaction.[8]

• Method 2: Azeotropic Water Removal

  • Protocol: In a flask equipped with a Dean-Stark apparatus, dissolve the acid and a slight excess (1.5-2.0 eq.) of the alcohol in a solvent that forms an azeotrope with water, such as toluene or cyclohexane. Add the acid catalyst and heat to reflux. Water will be collected in the Dean-Stark trap, physically removing it from the reaction and driving it to completion.

  • Causality: This is the most effective method for physically removing the water byproduct, ensuring a high conversion rate.

• Method 3: Use a Heterogeneous Catalyst

  • Protocol: Recent studies have shown that solid acid catalysts, such as certain metal-organic frameworks (e.g., UiO-66-NH₂) or zirconium/titanium solid acids, can efficiently catalyze esterification.[7][9] Suspend the catalyst in a mixture of the acid and methanol and reflux.

  • Causality: Solid acid catalysts are easily recoverable and can reduce the generation of acidic wastewater.[7] They provide active sites for the reaction to occur without dissolving in the medium. This approach simplifies workup, as the catalyst can be filtered off.

Section 3: Amidation Reactions and Solvent Choice

Amidation, the reaction of the carboxylic acid with an amine, often requires activation of the carboxylic acid. The solvent's role is to mediate this activation and facilitate the subsequent nucleophilic attack by the amine.

FAQ 3: My amidation reaction using a coupling agent is failing. Could the solvent be the issue?

Answer: Absolutely. The efficiency of common peptide coupling agents (e.g., DCC, EDC, HATU) is highly dependent on the solvent. The wrong solvent can hinder the formation of the activated intermediate or react with it.

Causality: Amidation proceeds via an activated intermediate (e.g., an O-acylisourea for carbodiimides). The solvent must be aprotic and non-nucleophilic to avoid reacting with this highly electrophilic species. It must also effectively dissolve all reactants: the acid, the amine, and the coupling agent.

Recommended Solvents:

• Dichloromethane (DCM): An excellent, nonpolar aprotic solvent. It dissolves most organic compounds but its low boiling point limits the reaction temperature.

• Dimethylformamide (DMF): A polar aprotic solvent with a high boiling point. It is an exceptional solvent for many reactants, including less soluble amines or acids. However, it can be difficult to remove and must be of high purity, as any amine impurities can react.

• Acetonitrile (MeCN): A polar aprotic solvent that is a good alternative to DMF and is often easier to remove.

Solvents to Avoid:

• Protic Solvents (Alcohols, Water): These will react with the activated acid intermediate, leading to ester formation or hydrolysis back to the starting material.

• Nucleophilic Solvents (Pyridine, Amines): Unless it is a reactant, a nucleophilic solvent will compete with the desired amine, leading to side products.

Caption: Influence of solvent type on amidation reaction outcomes.

Section 4: Nucleophilic Aromatic Substitution (SNAr)

The fluorine atom on the aromatic ring can, under certain conditions, act as a leaving group in nucleophilic aromatic substitution (SNAr) reactions.

FAQ 4: I am trying to displace the fluorine atom with a nucleophile. Why is there no reaction?

Answer: For an SNAr reaction to occur, the aromatic ring must be "activated" by strong electron-withdrawing groups (EWGs) positioned ortho or para to the leaving group. In 3-Fluoro-5-methylbenzoic acid, the carboxylate group (in its deprotonated form) is electron-withdrawing, but the methyl group is electron-donating. Furthermore, neither is in an ideal ortho/para position to strongly activate the fluorine for substitution. However, the reaction is not impossible, just challenging. The solvent plays a crucial role in promoting this difficult reaction.

Causality: The mechanism of SNAr involves the formation of a negatively charged intermediate called a Meisenheimer complex. Polar aprotic solvents are ideal for this reaction because they can solvate the cation of the nucleophile's salt but do not strongly solvate the anion (the nucleophile). This leaves the nucleophile "naked" and highly reactive.[10] Protic solvents, in contrast, form strong hydrogen bonds with the nucleophile, stabilizing it and reducing its reactivity.[11][12]

Troubleshooting and Optimization:

• Solvent Choice is Paramount: Switch to a high-boiling polar aprotic solvent like DMF , Dimethyl Sulfoxide (DMSO) , or N-Methyl-2-pyrrolidone (NMP) . These solvents excel at promoting SNAr reactions.

• Increase Temperature: These reactions often require significant thermal energy to overcome the activation barrier. Using a high-boiling solvent allows for higher reaction temperatures.

• Use a Strong Nucleophile: The nucleophile must be strong enough to attack the electron-rich ring. Alkoxides, thiolates, and amides are common choices.[10][13]

• Consider Phase-Transfer Catalysis: If the nucleophile salt has poor solubility, a phase-transfer catalyst (e.g., a quaternary ammonium salt) can be used in a two-phase solvent system to transport the nucleophile into the organic phase.

References

• Solvent Effects - Aliphatic Nucleophilic Substitution. (n.d.). Chemistry LibreTexts. Retrieved from [Link]

• 4.7: Solvent Effects in Nucleophilic Substitution. (2021, June 10). Chemistry LibreTexts. Retrieved from [Link]

• 7.4: Effects of Solvent, Leaving Group, and Nucleophile on Unimolecular Substitution. (2015, July 9). Chemistry LibreTexts. Retrieved from [Link]

• Synthesis and nucleophilic aromatic substitution of 3-fluoro-5-nitro-1-(pentafluorosulfanyl)benzene. (2016, February 3). Beilstein Journal of Organic Chemistry. Retrieved from [Link]

• Nucleophilicity and Solvent Effects. (2023, January 22). Chemistry LibreTexts. Retrieved from [Link]

• Revealing Solid–Liquid Equilibrium Behavior of 4-Fluorobenzoic Acid in 12 Pure Solvents from 283.15 to 323.15 K by Experiments and Molecular Simulations. (n.d.). ResearchGate. Retrieved from [Link]

• Esterification of fluorinated aromatic carboxylic acids with methanol by using UiO-66-NH2 as a heterogeneous catalyst and process optimization by the Taguchi method. (2023, June 2). RSC Publishing. Retrieved from [Link]

• Will toluene be able to dissolve fluorene, 2-chlorobenzoic acid, and 1,4-dibromobenzene? (2021, November 1). Quora. Retrieved from [Link]

• Speciation of substituted benzoic acids in solution: evaluation of spectroscopic and computational methods for the identification of associates and their role in crystallization. (n.d.). UCL Discovery. Retrieved from [Link]

• Solubility of Benzoic Acid in Pure Solvents and Binary Mixtures. (2025, August 10). ResearchGate. Retrieved from [Link]

• Synthesis of a Series of Methyl Benzoates through Esterification with a Zr/Ti Solid Acid Catalyst. (2023, May 22). MDPI. Retrieved from [Link]

• The solubility of benzoic acid in seven solvents. (n.d.). ResearchGate. Retrieved from [Link]

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• 7. Synthesis of a Series of Methyl Benzoates through Esterification with a Zr/Ti Solid Acid Catalyst | MDPI [mdpi.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. Esterification of fluorinated aromatic carboxylic acids with methanol by using UiO-66-NH2 as a heterogeneous catalyst and process optimization by the Taguchi method - RSC Advances (RSC Publishing) [pubs.rsc.org]
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• 11. aliphatic nucleophilic substitution [employees.csbsju.edu]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. Synthesis and nucleophilic aromatic substitution of 3-fluoro-5-nitro-1-(pentafluorosulfanyl)benzene - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Guide: Catalyst Selection for Cross-Coupling Reactions with 3-Fluoro-5-methylbenzoic Acid

Welcome to the technical support center for catalyst selection in cross-coupling reactions. This guide is specifically tailored for researchers, scientists, and drug development professionals working with 3-fluoro-5-methylbenzoic acid. Our goal is to provide not just protocols, but the underlying logic and troubleshooting strategies to empower you to overcome common experimental hurdles.

Part 1: Core Concepts & Initial Considerations

Working with 3-fluoro-5-methylbenzoic acid presents a unique set of challenges and opportunities compared to more common aryl halide substrates. The primary pathway for its use in cross-coupling is through a decarboxylative coupling mechanism, where the carboxylic acid group is extruded as CO₂ during the reaction.[1] This approach avoids the need for pre-functionalization (e.g., conversion to an aryl halide) and utilizes a readily available starting material.[1]

Frequently Asked Questions: The Substrate

Q1: What are the primary challenges when using 3-fluoro-5-methylbenzoic acid in cross-coupling?

A: The main challenges stem from the reactivity of the benzoic acid moiety and the electronic nature of the ring.

• Reaction Pathway Control: The desired reaction is a decarboxylative cross-coupling to form a new C-C, C-N, or C-X bond. However, this must compete with undesirable side reactions like protodecarboxylation (replacement of -COOH with -H) and homocoupling (dimerization of the benzoic acid substrate).

• Electronic Ambiguity: The benzene ring is substituted with a meta-directing, electron-withdrawing fluorine atom and a meta-directing, electron-donating methyl group. The overall electronic effect is moderately electron-deficient, which influences the rates of key steps in the catalytic cycle.

• Catalyst Inhibition/Deactivation: The carboxylate group or the fluoride atom can potentially coordinate to the metal center and inhibit catalysis. Catalyst choice is critical to ensure efficient turnover.

• Harsh Conditions: Decarboxylation often requires elevated temperatures, which can lead to catalyst decomposition or degradation of sensitive functional groups on the coupling partner.[1]

Q2: How do the fluoro and methyl substituents influence reactivity in a decarboxylative coupling context?

A: The electronic push-pull of the substituents directly impacts the stability of the key aryl-metal intermediate that forms after decarboxylation.

• The fluoro group is strongly electron-withdrawing via its inductive effect. This can help stabilize anionic intermediates but can also render the C-F bond susceptible to undesired activation in some cases.[2]

• The methyl group is electron-donating.

• Together, this substitution pattern influences the electron density of the aromatic ring. In decarboxylative couplings, which can proceed through radical or organometallic intermediates, this balance affects the rate and selectivity of the desired bond formation versus side reactions.[3]

Q3: Should I use 3-fluoro-5-methylbenzoic acid directly, or convert it to an aryl halide first?

A: This depends on your synthetic strategy and the specific transformation. Direct decarboxylative coupling is more atom-economical. However, if you encounter insurmountable issues with yield or side products, converting the benzoic acid to a more conventional coupling partner like an aryl bromide or iodide provides access to a wider and often more predictable range of well-established catalytic systems (e.g., traditional Suzuki or Buchwald-Hartwig reactions).[4][5]

Caption: Decision workflow for using 3-fluoro-5-methylbenzoic acid.

Part 2: Catalyst System Selection for Specific Reactions

The choice of catalyst, ligand, and base is paramount for achieving high yields in decarboxylative cross-coupling reactions. Below are recommendations for common transformations.

A. Decarboxylative C-N Coupling (Buchwald-Hartwig Type Amination)

Decarboxylative amination often relies on copper catalysts, which facilitate both the decarboxylation and the subsequent C-N bond formation.[6] Molecular oxygen can serve as the terminal oxidant in many cases.

Q: What are the best practices for selecting catalysts for the decarboxylative amination of 3-fluoro-5-methylbenzoic acid?

A: Copper(II) salts are excellent starting points. The key is the choice of ligand and base. Ligands like 1,10-phenanthroline (phen) are effective at stabilizing the copper center and promoting the reaction.[6] The base is crucial for the initial deprotonation of the benzoic acid to form the copper carboxylate intermediate.

Caption: Simplified cycle for Cu-catalyzed decarboxylative amination.[6]

Table 1: Recommended Conditions for Decarboxylative C-N Coupling

Component	Recommendation	Rationale & Key Considerations
Catalyst	CuCl₂, Cu(OAc)₂, or Cu(OTf)₂	Readily available and effective copper(II) sources.[6]
Ligand	1,10-Phenanthroline (phen) or bipyridine (bpy)	Stabilizes the copper catalyst and facilitates the C-N coupling step.
Base	K₂CO₃, Cs₂CO₃, or an organic base	Inorganic bases are generally robust. The choice may depend on the pKa of the amine coupling partner.
Oxidant	O₂ (from air) or Ag₂CO₃	Often required to regenerate the active Cu(II) catalyst.[7]
Solvent	Anisole, Toluene, or Diglyme	High-boiling point, non-protic solvents are preferred to achieve necessary reaction temperatures.[6]
Temperature	120-150 °C	Sufficient thermal energy is typically required to drive the decarboxylation step.

Experimental Protocol 1: General Procedure for Decarboxylative Amination

• To an oven-dried reaction tube equipped with a magnetic stir bar, add the 3-fluoro-5-methylbenzoic acid (1.0 eq.), the amine coupling partner (1.2-1.5 eq.), CuCl₂ (5-10 mol%), and 1,10-phenanthroline (10-20 mol%).

• Add the base (e.g., K₂CO₃, 2.0 eq.).

• Evacuate and backfill the tube with an inert atmosphere (e.g., Argon or Nitrogen) three times. If using air as the oxidant, a balloon of air can be used.

• Add the anhydrous solvent (e.g., anisole) via syringe.

• Seal the tube and place it in a preheated oil bath at the desired temperature (e.g., 130 °C).

• Stir vigorously for 12-24 hours, monitoring the reaction progress by TLC or LC-MS.

• After completion, cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and filter through a pad of Celite to remove inorganic salts and the catalyst.

• Wash the filtrate with water and brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

B. Decarboxylative C-C Coupling (Suzuki & Sonogashira Types)

For C-C bond formation, palladium catalysts are often employed, frequently in combination with a copper or silver co-catalyst that aids the decarboxylation step.[1][7]

Q: Which catalyst systems are recommended for decarboxylative Suzuki-type or Sonogashira-type couplings?

A: A bimetallic system is often the most effective. A palladium catalyst, supported by a suitable phosphine ligand, performs the cross-coupling, while a silver(I) or copper(I) salt facilitates the initial decarboxylation to generate the key aryl-metal intermediate.[1][7] For Suzuki-type couplings, the boronic acid is the coupling partner; for Sonogashira-type, a terminal alkyne is used, often with a copper(I) co-catalyst that also forms the copper acetylide.[8]

Table 2: Recommended Conditions for Decarboxylative C-C Couplings

Component	Recommendation (Suzuki-Type)	Recommendation (Sonogashira-Type)
Pd Catalyst	Pd(OAc)₂ or Pd₂(dba)₃	PdCl₂(PPh₃)₂ or Pd(OAc)₂
Ligand	SPhos, XPhos, or P(t-Bu)₃	PPh₃ or Xantphos
Co-catalyst	Ag₂CO₃ or CuI	CuI (essential)
Base	K₃PO₄ or K₂CO₃	Et₃N or Piperidine (acts as base and solvent)
Solvent	DME, Toluene, or Dioxane	Toluene or DMF
Temperature	100-140 °C	80-120 °C

Experimental Protocol 2: General Procedure for Decarboxylative Suzuki-Type Coupling

• In an oven-dried Schlenk flask, combine 3-fluoro-5-methylbenzoic acid (1.0 eq.), the arylboronic acid (1.5 eq.), Pd(OAc)₂ (2-5 mol%), and the phosphine ligand (e.g., SPhos, 4-10 mol%).

• Add the co-catalyst (e.g., Ag₂CO₃, 1.5 eq.) and the base (e.g., K₃PO₄, 2.5 eq.).

• Evacuate and backfill the flask with Argon three times.

• Add the degassed, anhydrous solvent (e.g., DME) via cannula.

• Heat the mixture with vigorous stirring at the target temperature (e.g., 120 °C) for 16-24 hours. Monitor by LC-MS.

• Upon completion, cool to room temperature, dilute with ethyl acetate, and filter through Celite.

• Perform an aqueous workup: wash with water, then brine. Dry the organic layer over MgSO₄, filter, and concentrate.

• Purify the residue by flash chromatography.

Part 3: Troubleshooting Guide

Even with optimized protocols, challenges can arise. This guide addresses the most common failure modes.

Caption: A troubleshooting flowchart for failed decarboxylative couplings.

Q1: My reaction shows low or no conversion of the starting material. What are the first things to check?

A: Before altering the core catalytic system, verify the fundamentals.

• Reagent Purity: Ensure the benzoic acid, coupling partner, and solvent are pure and dry. Water can facilitate protodecarboxylation. Amines, in particular, should be purified before use.[9]

• Inert Atmosphere: Palladium(0) catalysts are sensitive to oxygen. Ensure your reaction setup is rigorously purged with an inert gas like Argon or Nitrogen.[9]

• Catalyst Activation: If using a Pd(II) source like Pd(OAc)₂, it must be reduced in situ to the active Pd(0) species. If this step is inefficient, the reaction will not proceed. Consider using a pre-formed, air-stable Pd(0) precatalyst.[9]

• Base Strength & Solubility: The base must be strong enough to deprotonate the acid but also soluble enough in the reaction medium. If the base is not effective, the catalytic cycle cannot begin.

Q2: I am observing significant amounts of 3-fluoro-5-methylbenzene (protodecarboxylation). How can I minimize this?

A: This side reaction occurs when the aryl-metal intermediate (Ar-M) formed after decarboxylation is quenched by a proton source instead of reacting with the coupling partner.

• Solvent Choice: Ensure your solvent is anhydrous and aprotic. Trace amounts of water or alcohols can be a proton source.

• Base Choice: Using a non-nucleophilic, sterically hindered base can sometimes disfavor protonolysis pathways.

• Increase Coupling Rate: The goal is to make the cross-coupling step kinetically faster than the protonolysis step. This can sometimes be achieved by increasing the concentration of the coupling partner or by using a ligand that accelerates reductive elimination.[10]

Q3: My main side product is the homocoupling of the benzoic acid (biaryl formation). What causes this and how can it be prevented?

A: Homocoupling arises from the reaction of two aryl-metal intermediates. This is often promoted at high temperatures or when the concentration of the cross-coupling partner is low.

• Temperature Control: Lowering the reaction temperature may reduce the rate of homocoupling relative to the desired cross-coupling.

• Stoichiometry: Ensure an excess of the coupling partner (e.g., boronic acid or amine) is present to favor the hetero-coupling pathway.

• Catalyst System: The choice of metal and ligand can heavily influence selectivity. In some Pd/Ag systems, the silver salt can promote homocoupling; switching to a different system may be necessary.[7]

Q4: I suspect my catalyst is deactivating, as the reaction stalls after partial conversion. What are the signs and solutions?

A: Catalyst deactivation is often visually indicated by the formation of palladium black.[11] This means the active, soluble Pd(0) species has aggregated and precipitated out of solution.

• Ligand Choice: Use ligands designed for high stability and reactivity. Bulky, electron-rich phosphine ligands (e.g., Buchwald-type ligands like SPhos, XPhos) or N-heterocyclic carbene (NHC) ligands are excellent choices as they form stable complexes with palladium and promote the key steps of oxidative addition and reductive elimination.[10][12][13]

• Use Precatalysts: Modern palladium precatalysts (e.g., G3 or G4 Buchwald precatalysts) are designed to generate the active L-Pd(0) species cleanly and efficiently at the start of the reaction, minimizing the formation of inactive palladium species.[9]

• Ligand-to-Metal Ratio: An extra equivalent of ligand relative to the palladium source can sometimes improve catalyst stability.[9]

References

• Decarboxylative Hydroxylation of Benzoic Acids - PMC - NIH. (n.d.). National Center for Biotechnology Information. [Link]

• Decarboxylative cross-coupling - Wikipedia. (2023, April 29). Wikipedia. [Link]

• Ortho effect - Wikipedia. (2023, November 29). Wikipedia. [Link]

• Advancements in double decarboxylative coupling reactions of carboxylic acids. (2024, May 8). SpringerLink. [Link]

• Recent developments in decarboxylative cross-coupling reactions between carboxylic acids and N–H compounds. (2019, March 18). Royal Society of Chemistry. [Link]

• What is the ortho effect? Why are nearly all ortho substitute benzoic acids stronger acid than benzoic acid? (2017, April 12). Quora. [Link]

• Decarboxylative amination of benzoic acids bearing electron-donating substituents and nonactivated amines. (2022, April 30). Royal Society of Chemistry. [Link]

• Palladium-Catalyzed Coupling of Functionalized Primary and Secondary Amines with Aryl and Heteroaryl Halides: Two Ligands Suffice in Most Cases. (2011, March 21). National Center for Biotechnology Information. [Link]

• Palladium-Catalyzed Intermolecular Coupling of Aryl Halides and Amides. (2007, June 21). ACS Publications. [Link]

• Palladium-Catalyzed Coupling Reactions of Aryl Chlorides. (2002). University of Windsor. [Link]

• Ligand-supported palladium-catalyzed cross-coupling reactions of (hetero) aryl chlorides. (2020, January). ResearchGate. [Link]

• Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future. (2012, January 1). National Center for Biotechnology Information. [Link]

• Ruthenium Catalyzed Ortho‐Arylation Reaction of Benzoic Acids with Arylthianthrenium Salts. (2025). National Center for Biotechnology Information. [Link]

• Recent advances in transition metal-catalysed cross-coupling of (hetero)aryl halides and analogues under ligand-free conditions. (2019, September 2). Royal Society of Chemistry. [Link]

• Analysis of the ortho effect: acidity of 2-substituted benzoic acids. (2006, January 12). Royal Society of Chemistry. [Link]

• How does ortho-effect work in benzoic acids? (n.d.). Khan Academy. [Link]

• Suzuki-Miyaura Coupling. (2024, October 10). Chemistry LibreTexts. [Link]

• Cross–coupling of fluoro–aromatics with amines under transition metal–free conditions. (2016, May). ResearchGate. [Link]

• Buchwald–Hartwig amination - Wikipedia. (2024, August 28). Wikipedia. [Link]

• Buchwald-Hartwig Amination. (n.d.). ACS GCI Pharmaceutical Roundtable Reagent Guides. [Link]

• Palladium-Catalyzed Cross-Coupling Reactions of Perfluoro Organic Compounds. (2017, March 23). MDPI. [Link]

• Sonogashira coupling - Wikipedia. (2024, August 28). Wikipedia. [Link]

• Buchwald-Hartwig Amination. (2023, June 30). Chemistry LibreTexts. [Link]

• Buchwald-Hartwig Amination of Coordinating Heterocycles Enabled by Large-but-Flexible Pd-BIAN-NHC Catalysts. (2022, January 19). PubMed. [Link]

• Suzuki-Miyaura cross-coupling: Practical Guide. (n.d.). Yoneda Labs. [Link]

• Buchwald-Hartwig Cross Coupling Reaction. (n.d.). Organic Chemistry Portal. [Link]

• Sonogashira Coupling. (2024, August 5). Chemistry LibreTexts. [Link]

• Diagnosing issues with a failed Suzuki coupling? (2021, July 9). Reddit. [Link]

• Heck reaction - Wikipedia. (2024, August 28). Wikipedia. [Link]

• A New Palladium Precatalyst Allows for the Fast Suzuki-Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids. (2012, January 25). National Center for Biotechnology Information. [Link]

• Synthesis of Fluorinated Alkyl Aryl Ethers by Palladium-Catalyzed C–O Cross-Coupling. (2020, August 4). ACS Publications. [Link]

• Heck Reaction. (n.d.). Organic Chemistry Portal. [Link]

• Sonogashira Coupling. (n.d.). Organic Chemistry Portal. [Link]

• Cross-Coupling Reactions of Aromatic and Heteroaromatic Silanolates with Aromatic and Heteroaromatic Halides. (2008, September 1). National Center for Biotechnology Information. [Link]

• Pd-Catalyzed Mizoroki-Heck Reactions Using Fluorine-Containing Agents as the Cross-Coupling Partners. (2022, November 29). MDPI. [Link]

• Fluorinated Organic Paramagnetic Building Blocks for Cross-Coupling Reactions. (2020, November 19). National Center for Biotechnology Information. [Link]

• What are the best catalysts for Sonogashira Couplings for use with Chloroaromatics? (2014, January 21). ResearchGate. [Link]

• Cross‐couplings of electron‐rich and electron‐poor arene carboxylic acids with arenes. (2013, February). ResearchGate. [Link]

• Oxidative Coupling Mechanisms: Current State of Understanding. (2017, March 2). ACS Publications. [Link]

• Heck Reaction. (2023, June 30). Chemistry LibreTexts. [https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(Morsch_et_al.)/24%3A_Organometallic_Compounds/24.09%3A_Heck_Reaction]([Link]_ Compounds/24.09%3A_Heck_Reaction)

• Palladium-Imidazolium Carbene Catalyzed Heck Coupling Reactions and Synthesis of a Novel Class of Fluoroanthracenylmethyl PTC Ca. (2005, November 11). BYU ScholarsArchive. [Link]

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Technical Support Center: Managing Exothermic Reactions in Large-Scale 3-Fluoro-5-methylbenzoic Acid Synthesis

Welcome to the Technical Support Center for the large-scale synthesis of 3-Fluoro-5-methylbenzoic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance, troubleshooting advice, and answers to frequently asked questions. Our focus is on the critical aspect of managing exothermic reactions to ensure a safe, efficient, and scalable synthesis.

The information presented herein is synthesized from established principles of organic chemistry and process safety, drawing parallels from the synthesis of structurally similar molecules. While every effort has been made to provide accurate and practical guidance, users should always perform a thorough risk assessment and small-scale trials before proceeding with any large-scale synthesis.

I. Understanding the Core Process and Its Exothermic Nature

The large-scale synthesis of 3-Fluoro-5-methylbenzoic acid commonly proceeds via a Grignard reaction, a powerful method for carbon-carbon bond formation. This process, while effective, involves highly reactive organometallic intermediates and is inherently exothermic. A thorough understanding of the reaction pathway is crucial for identifying and controlling potential thermal hazards.

A representative synthetic route starts from 3-bromo-5-fluorotoluene, which is converted to the corresponding Grignard reagent and then carboxylated using carbon dioxide.

II. Frequently Asked Questions (FAQs)

This section addresses common questions regarding the management of exothermic events during the synthesis of 3-Fluoro-5-methylbenzoic acid.

Q1: What are the primary exothermic steps in the synthesis of 3-Fluoro-5-methylbenzoic acid via the Grignard route?

A1: The two main exothermic steps are:

• Grignard Reagent Formation: The reaction of 3-bromo-5-fluorotoluene with magnesium metal is highly exothermic. The initiation of this reaction can sometimes be slow, leading to a dangerous accumulation of the alkyl halide. Once the reaction initiates, it can proceed very rapidly, generating a significant amount of heat.[1]

• Carboxylation and Quenching: The reaction of the Grignard reagent with carbon dioxide is also exothermic. Subsequently, quenching the reaction mixture with an acid to protonate the carboxylate salt can generate heat, especially if there is unreacted Grignard reagent or magnesium present.[2]

Q2: What are the key safety parameters to monitor during the reaction?

A2: Continuous monitoring of the following parameters is critical:

• Internal Reactor Temperature: This is the most direct indicator of the reaction rate and heat generation.

• Cooling System Temperature and Flow Rate: Ensures the cooling system is functioning effectively to remove the heat generated by the reaction.

• Reagent Addition Rate: Slow and controlled addition of the alkyl halide is crucial to prevent a runaway reaction.[3]

• Pressure: A sudden increase in pressure can indicate a loss of control over the reaction and potential solvent boiling.

Q3: What are the signs of a potential runaway reaction?

A3: Be vigilant for the following indicators:

• A rapid, uncontrolled increase in the internal reactor temperature, even with maximum cooling applied.

• A sudden and significant increase in reactor pressure.

• Vigorous, uncontrolled boiling or refluxing of the solvent.

• Visible changes in the reaction mixture, such as rapid color change or gas evolution that is more vigorous than expected.

Q4: What are the best practices for solvent selection to help manage exotherms?

A4: Tetrahydrofuran (THF) is often preferred over diethyl ether for large-scale Grignard reactions due to its higher boiling point and flash point, which provides a larger operating window and a greater margin of safety.[1] The solvent must be anhydrous, as water reacts violently with Grignard reagents in a highly exothermic reaction.[4]

Q5: How can the risk of a delayed Grignard initiation be minimized?

A5: To avoid a dangerous accumulation of unreacted alkyl halide, several techniques can be employed to initiate the reaction promptly:

• Magnesium Activation: Use fresh, high-purity magnesium turnings. Chemical activation with a small crystal of iodine or a few drops of 1,2-dibromoethane can help to remove the passivating magnesium oxide layer.[5]

• Mechanical Activation: Gentle grinding of the magnesium turnings in a dry environment can expose a fresh reactive surface.[5]

• Initiator: Adding a small amount of a pre-formed Grignard reagent can help to start the reaction.

III. Troubleshooting Guide

This guide provides a structured approach to resolving common issues encountered during the large-scale synthesis of 3-Fluoro-5-methylbenzoic acid.

Problem	Potential Causes	Recommended Solutions
Runaway Reaction	- Addition of 3-bromo-5-fluorotoluene is too fast.- Cooling system failure.- Delayed initiation followed by a sudden, rapid reaction.[1]	- Immediately stop the addition of the alkyl halide.- Apply maximum cooling.- If necessary, activate the emergency quench system (e.g., addition of a non-protic, high-boiling point solvent to dilute and cool the reaction).- If pressure is rising uncontrollably, vent the reactor to a safe location through a designated relief system.
Low Yield of Grignard Reagent	- Presence of moisture in the solvent or on the glassware.[4]- Inactive magnesium surface.[6]- Side reactions, such as Wurtz coupling.[7]	- Ensure all glassware is rigorously dried and the solvent is anhydrous.- Activate the magnesium using iodine or 1,2-dibromoethane.[5]- Maintain a moderate reaction temperature to minimize side reactions.
Formation of Biphenyl Impurities	- High localized temperatures during Grignard formation.	- Ensure efficient stirring to dissipate heat and maintain a uniform temperature.- Control the addition rate of the alkyl halide to avoid temperature spikes.
Incomplete Carboxylation	- Insufficient supply of carbon dioxide.- Poor mass transfer of gaseous CO₂ into the reaction mixture.	- Use a surplus of crushed dry ice to ensure a constant supply of CO₂.[2]- For very large scales, consider bubbling CO₂ gas through the solution with vigorous stirring.
Product Contamination with Starting Material	- Incomplete Grignard formation.- Inefficient carboxylation.	- Titrate a small aliquot of the Grignard solution to determine its concentration before proceeding with carboxylation.- Ensure sufficient reaction time for both the Grignard formation and carboxylation steps.

IV. Experimental Protocol: Large-Scale Synthesis of 3-Fluoro-5-methylbenzoic Acid

This protocol is a representative procedure and should be adapted and optimized based on laboratory-specific equipment and safety assessments.

Step 1: Grignard Reagent Formation

• Reactor Setup: A multi-necked, jacketed glass reactor equipped with a mechanical stirrer, a condenser, a thermocouple, a nitrogen inlet, and an addition funnel is assembled and flame-dried under a nitrogen atmosphere.

• Reagent Charging: Charge the reactor with magnesium turnings (1.2 equivalents).

• Solvent Addition: Add anhydrous tetrahydrofuran (THF) to the reactor.

• Initiation: Add a small crystal of iodine to the magnesium suspension. Gently warm the mixture until the brown color of the iodine disappears, indicating magnesium activation.

• Alkyl Halide Addition: Slowly add a solution of 3-bromo-5-fluorotoluene (1.0 equivalent) in anhydrous THF from the addition funnel. The initial addition should be slow to confirm reaction initiation, as indicated by a gentle reflux and a temperature rise.

• Temperature Control: Maintain the internal temperature between 40-50°C by controlling the addition rate and the flow of coolant through the reactor jacket. The addition should be dropwise to prevent a rapid exotherm.[3]

• Completion: After the addition is complete, continue to stir the mixture at 50°C for an additional 1-2 hours to ensure complete reaction.

Step 2: Carboxylation

• Cooling: Cool the Grignard solution to -10°C to 0°C using a circulating chiller.

• Carbon Dioxide Addition: Slowly and carefully add crushed dry ice (solid carbon dioxide, >1.5 equivalents) to the reaction mixture in portions, ensuring the temperature does not exceed 10°C. Vigorous stirring is essential to ensure good mixing.[2]

• Warming: Once all the dry ice has been added, allow the mixture to slowly warm to room temperature and stir for an additional 2-3 hours.

Step 3: Work-up and Isolation

• Quenching: Slowly and carefully pour the reaction mixture onto a mixture of crushed ice and concentrated hydrochloric acid to quench any unreacted Grignard reagent and protonate the carboxylate salt. This step is exothermic and should be performed with caution in a well-ventilated fume hood.

• Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate).

• Washing: Wash the combined organic layers with water and then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude 3-Fluoro-5-methylbenzoic acid.

• Purification: Recrystallize the crude product from a suitable solvent system (e.g., heptane/ethyl acetate) to yield the pure product.

V. Visualization of Exothermic Event Management

The following diagram illustrates the decision-making process when managing a potential thermal runaway during the Grignard reagent formation step.

Caption: Decision workflow for managing temperature excursions.

VI. References

• Gau, M. R., & Zdilla, M. J. (2016). A Protocol for Safe Lithiation Reactions Using Organolithium Reagents. Journal of Visualized Experiments, (117), 54705. [Link]

• He, Y., et al. (2022). Thermal characterization of highly exothermic flash chemistry in a continuous flow calorimeter. Reaction Chemistry & Engineering, 7(12), 2736-2743. [Link]

• Mettler Toledo. (n.d.). Grignard Reaction Mechanisms | Real Time Monitoring in Batch or Flow. Retrieved from [Link]

• PrepChem.com. (n.d.). Synthesis of 3-fluoro-4-methyl-benzoic acid. Retrieved from [Link]

• Reachem Chemicals. (2024, September 19). Grignard Reaction Reagents: A Toolbox for Chemists. Retrieved from [Link]

• Reddit. (2021). Grignard Formation - Troubleshooting and Perfecting. r/Chempros. Retrieved from [Link]

• American Chemical Society. (n.d.). Grignard Reaction. Retrieved from [Link]

• University of Wisconsin-Madison. (n.d.). Developing SOPs for Hazardous Chemical Manipulations. Retrieved from [Link]

• Google Patents. (n.d.). Carboxylation of grignard reagents in the presence of liquid co2. Retrieved from

• University of California, Santa Cruz. (n.d.). GRIGNARD REACTION – Synthesis of Benzoic Acid. Retrieved from [Link]

• Journal of Visualized Experiments. (2016). A Protocol for Safe Lithiation Reactions Using Organolithium Reagents. JoVE, (117). [Link]

• Organic Syntheses. (n.d.). 2-amino-3-fluorobenzoic acid. Retrieved from [Link]

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• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. reddit.com [reddit.com]

Technical Support Center: Analytical Techniques for Detecting Impurities in 3-Fluoro-5-methylbenzoic Acid

Welcome to the technical support center for the analysis of 3-Fluoro-5-methylbenzoic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical guidance on identifying and quantifying impurities in this compound. Ensuring the purity of active pharmaceutical ingredients (APIs) like 3-Fluoro-5-methylbenzoic acid is critical for the safety and efficacy of therapeutic products. [1][2]This resource offers troubleshooting advice and frequently asked questions (FAQs) to address common challenges encountered during analytical testing.

The methodologies and principles discussed herein are grounded in established analytical practices and are compliant with major regulatory guidelines, such as those from the International Conference on Harmonisation (ICH). [3][4][5][6]

Section 1: High-Performance Liquid Chromatography (HPLC) - The Workhorse for Purity Analysis

High-Performance Liquid Chromatography (HPLC) is the most widely used technique for impurity profiling of non-volatile organic compounds due to its high resolution, sensitivity, and quantitative accuracy. [1][7]A well-developed HPLC method can separate the main component, 3-Fluoro-5-methylbenzoic acid, from structurally similar impurities.

Troubleshooting Common HPLC Issues

Q1: I'm observing significant peak tailing for the main 3-Fluoro-5-methylbenzoic acid peak. What could be the cause and how can I fix it?

A1: Peak tailing for acidic compounds like 3-Fluoro-5-methylbenzoic acid is a common issue in reversed-phase HPLC. [8][9]The primary cause is often secondary interactions between the analyte and the silica-based stationary phase.

• Causality: Standard silica-based columns have residual silanol groups (Si-OH) on their surface. At mobile phase pH values above their pKa (typically around 3.5-4.5), these silanols can become ionized (Si-O-) and interact with polar functional groups on your analyte, leading to a secondary retention mechanism that causes peak tailing. [8][9]* Troubleshooting Steps:

  • Mobile Phase pH Adjustment: The most effective solution is to lower the pH of your mobile phase to suppress the ionization of the silanol groups. A mobile phase pH of 2.5-3.0 is generally recommended for the analysis of acidic compounds. This ensures that the silanol groups are protonated and less likely to interact with your analyte. [9] 2. Use of an End-Capped Column: Modern, high-purity, end-capped columns are designed to minimize the number of accessible silanol groups, thus reducing secondary interactions. If you are using an older column, switching to a newer generation column can significantly improve peak shape.

  • Check for Column Overload: Injecting too much sample can lead to peak tailing. [9]Try reducing the injection volume or diluting your sample to see if the peak shape improves.

Q2: My retention times are drifting during a long sequence of analyses. What should I investigate?

A2: Retention time drift can compromise the reliability of your results. The issue can stem from several factors related to the HPLC system or the mobile phase. [10]

• Causality: Inconsistent mobile phase composition, temperature fluctuations, and column degradation are common culprits for retention time drift.

• Troubleshooting Workflow:

Caption: Troubleshooting workflow for HPLC retention time drift.

• Detailed Checks:

  • Mobile Phase: Ensure your mobile phase is freshly prepared and thoroughly degassed. For gradient methods, ensure the pump's proportioning valves are functioning correctly. [10] * Temperature Control: Use a column oven to maintain a stable column temperature. Even minor room temperature fluctuations can affect retention times. [10] * System Leaks: Check all fittings for any signs of leaks, as this can cause pressure fluctuations and affect flow rate, leading to retention time shifts. [11] * Column Equilibration: Ensure the column is adequately equilibrated with the mobile phase before starting your analytical run.

HPLC Method Parameters for 3-Fluoro-5-methylbenzoic Acid

Parameter	Recommended Setting	Rationale
Column	C18, 250 mm x 4.6 mm, 5 µm	Provides good retention and resolution for aromatic acids.
Mobile Phase	Acetonitrile and 0.1% Phosphoric Acid in Water	The acidic modifier improves peak shape for the acidic analyte.
Gradient	30-70% Acetonitrile over 20 minutes	A gradient is often necessary to elute potential impurities with different polarities.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column.
Detection	UV at 254 nm	Aromatic compounds like 3-Fluoro-5-methylbenzoic acid have strong UV absorbance at this wavelength. [12]
Column Temp.	30 °C	Maintains consistent retention times.

Section 2: Gas Chromatography (GC) for Volatile Impurities

Gas Chromatography (GC) is an essential technique for identifying and quantifying volatile and semi-volatile impurities, such as residual solvents, that may be present from the synthesis process. [1]

Troubleshooting Common GC Issues

Q1: I'm seeing broad peaks or poor resolution for my analytes. What are the likely causes?

A1: Broad peaks in GC can be caused by several factors, from the injection technique to the column condition.

• Causality: A slow injection, a contaminated liner, or a degraded column can all lead to band broadening and poor peak shape.

• Troubleshooting Steps:

  • Injection Technique: Ensure a fast, sharp injection to introduce the sample as a narrow band onto the column.

  • Inlet Maintenance: Regularly replace the inlet liner and septum to prevent contamination and sample degradation.

  • Column Conditioning: If the column has been sitting unused, it may need to be conditioned by baking it at a high temperature (within the column's limits) to remove any contaminants.

  • Flow Rate: Optimize the carrier gas flow rate to ensure optimal efficiency.

Q2: I have a new peak appearing in my chromatogram that wasn't there before. How do I identify it?

A2: The appearance of a new peak could indicate a new impurity or a contaminant.

• Identification Strategy:

  • Blank Injection: Inject a blank solvent to rule out contamination from the solvent or the system.

  • Mass Spectrometry (GC-MS): The most powerful tool for identifying unknown peaks is Mass Spectrometry. [13]A GC-MS system will provide a mass spectrum of the unknown peak, which can be compared against a library (like the NIST library) for identification. [14][15] 3. Spiking: If you have a suspect impurity standard, you can "spike" your sample with a small amount of it. If the new peak increases in size, it confirms the identity of the impurity.

Section 3: The Power of Spectroscopy for Structural Elucidation

Spectroscopic techniques are invaluable for confirming the structure of the main compound and identifying unknown impurities.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for the structural elucidation of organic molecules and is particularly useful for identifying and characterizing impurities. [16][17]For a fluorinated compound like 3-Fluoro-5-methylbenzoic acid, both ¹H and ¹⁹F NMR are highly informative.

Q1: How can ¹⁹F NMR help in impurity analysis?

A1: ¹⁹F NMR offers several advantages for analyzing fluorinated compounds: [17]

• Wide Chemical Shift Range: The ¹⁹F nucleus has a much larger chemical shift range than ¹H, which often leads to better resolution and less signal overlap, making it easier to detect minor impurities. [17]* High Sensitivity: The ¹⁹F nucleus is 100% abundant and has a high gyromagnetic ratio, making it a sensitive nucleus for NMR analysis.

• Direct Detection: Since the fluorine atom is part of the molecule of interest, any impurities containing a fluorine atom will be directly detected.

Q2: I see small, unexpected signals in my ¹H NMR spectrum. How can I determine if they are impurities?

A2: Small signals in an NMR spectrum can be impurities, but they can also be artifacts.

• Verification Process:

  • Integration: Integrate the main peaks and the small, unknown peaks. If the integration of the unknown peaks is not a simple integer ratio relative to the main compound, they are likely impurities.

  • 2D NMR: Techniques like COSY (Correlation Spectroscopy) and HSQC (Heteronuclear Single Quantum Coherence) can help to establish connectivity between protons and carbons, which can aid in the structural elucidation of impurities.

  • LC-NMR: For complex mixtures, coupling HPLC with NMR (LC-NMR) can physically separate the impurities before they are analyzed by NMR, simplifying the spectra and making identification easier.

Mass Spectrometry (MS)

Mass Spectrometry (MS) provides information about the molecular weight of a compound and its fragments, which is crucial for identifying unknown impurities. [18] Q1: What ionization technique is best for 3-Fluoro-5-methylbenzoic acid and its impurities?

A1: Electrospray Ionization (ESI) is generally the preferred method for polar, ionizable compounds like carboxylic acids. [18]

• Positive vs. Negative Mode:

  • Negative Ion Mode: For a carboxylic acid, negative ion mode (ESI-) is typically more sensitive as the molecule can easily lose a proton to form a [M-H]⁻ ion.

  • Positive Ion Mode: Positive ion mode (ESI+) may also be useful, especially if the impurities have basic functional groups that can be protonated to form [M+H]⁺ ions.

Section 4: Method Validation - Ensuring Reliable Results

Once an analytical method is developed, it must be validated to ensure it is fit for its intended purpose. The ICH provides comprehensive guidelines on method validation. [3][5][6]

Key Validation Parameters

Parameter	Description	ICH Guideline Reference
Specificity	The ability to assess the analyte unequivocally in the presence of components that may be expected to be present.	ICH Q2(R2) [6]
Linearity	The ability to obtain test results that are directly proportional to the concentration of the analyte.	ICH Q2(R2) [6]
Accuracy	The closeness of test results to the true value.	ICH Q2(R2) [6]
Precision	The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample.	ICH Q2(R2) [6]
Limit of Detection (LOD)	The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.	ICH Q2(R2) [6]
Limit of Quantitation (LOQ)	The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.	ICH Q2(R2) [6]
Robustness	A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.	ICH Q2(R2) [6]

Section 5: Experimental Protocols

Protocol 1: HPLC Method for Impurity Profiling

• Sample Preparation: Accurately weigh approximately 10 mg of 3-Fluoro-5-methylbenzoic acid and dissolve in 10 mL of a 50:50 mixture of acetonitrile and water.

• Chromatographic Conditions:

  • Column: C18, 250 mm x 4.6 mm, 5 µm

  • Mobile Phase A: 0.1% Phosphoric Acid in Water

  • Mobile Phase B: Acetonitrile

  • Gradient: 30% B to 70% B over 20 minutes, then hold at 70% B for 5 minutes.

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 10 µL

  • Column Temperature: 30 °C

  • Detection: UV at 254 nm

• Analysis: Inject the sample and integrate all peaks. Calculate the percentage of each impurity by area normalization.

Protocol 2: GC-MS Analysis for Residual Solvents

• Sample Preparation: Accurately weigh approximately 100 mg of 3-Fluoro-5-methylbenzoic acid into a 10 mL headspace vial. Add 1 mL of a suitable solvent (e.g., DMSO).

• GC-MS Conditions:

  • Column: DB-624 or equivalent, 30 m x 0.25 mm, 1.4 µm

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min

  • Inlet Temperature: 250 °C

  • Oven Program: 40 °C for 5 minutes, then ramp to 240 °C at 10 °C/min, hold for 5 minutes.

  • MS Transfer Line Temperature: 250 °C

  • Ion Source Temperature: 230 °C

  • Scan Range: 35-350 amu

• Analysis: Run the headspace sample and identify any peaks corresponding to common residual solvents by comparing their mass spectra to a library.

References

• AMSbiopharma. (2025, July 22).
• Vertex AI Search. (2025, June 25). Understanding ICH Guidelines for Pharmaceutical Impurities: A Comprehensive Guide.
• ICH. ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1).
• European Medicines Agency. (2024, June 14). ICH Q2(R2) Validation of analytical procedures - Scientific guideline.
• European Medicines Agency. Q 3 B (R2) Impurities in New Drug Products.
• Benchchem. (2025, December).
• Sigma-Aldrich. HPLC Troubleshooting Guide.
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• Al-Majed, A. R., et al. (2017, October 18).
• Agilent Technologies. HPLC Troubleshooting Guide.
• Agilent Technologies. Tips and Tricks of HPLC System Troubleshooting.
• Veeprho. (2020, December 23). Use of NMR in Impurity Profiling for Pharmaceutical Products.
• Power, J. (2016, March 31). New NMR Tools for Impurity Analysis. University of Manchester.
• Journal of Applied Pharmaceutical Sciences. Recent Trends in Analytical Techniques for Impurity Profiling.
• NIST. Benzoic acid, 3-methyl-. NIST WebBook.
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• HELIX Chromatography. HPLC Methods for analysis of Benzoic acid.
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• Journal of Pharmaceutical and Allied Sciences. (2025, December 10).
• Nature Communications. (2019).
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• Thermo Fisher Scientific. (2014, October 9). Fast analysis of benzoic acids using a reversed-phase HPLC-UV method. AppsLab Library.
• PubChem. (2026, January 3). 3-Fluoro-5-hydroxy-2-methylbenzoic acid.
• Organic Syntheses. p-FLUOROBENZOIC ACID.
• ChemicalBook.
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workup procedures for reactions involving 3-Fluoro-5-methylbenzoic acid

An essential component in the synthesis of pharmaceuticals and advanced materials, 3-Fluoro-5-methylbenzoic acid demands precise handling during reaction workups to ensure high purity and yield. This technical support guide, designed for chemists and drug development professionals, provides in-depth, field-proven answers to common challenges encountered when working with this versatile building block. As Senior Application Scientists, we move beyond simple procedural lists to explain the underlying chemical principles, empowering you to troubleshoot effectively and optimize your purification strategies.

Key Physicochemical Properties

A thorough understanding of the physicochemical properties of 3-Fluoro-5-methylbenzoic acid is the foundation for designing effective workup and purification protocols. The interplay of its acidic carboxyl group, the electron-withdrawing fluorine atom, and the weakly electron-donating methyl group governs its solubility and reactivity.

Property	Value	Source
Molecular Formula	C₈H₇FO₂	[1][2]
Molecular Weight	154.14 g/mol	[2][3]
Appearance	Solid (typically light yellow or off-white)	[4]
Melting Point	108 - 112 °C	[4]
pKa	~4.0 (Estimated)
Solubility	Soluble in many organic solvents (e.g., DCM, EtOAc, THF, Methanol); sparingly soluble in cold water.[5][6][7]

Section 1: General Workup Procedures - FAQs & Troubleshooting

The most common method for purifying carboxylic acids like 3-Fluoro-5-methylbenzoic acid is acid-base extraction. This technique leverages the dramatic change in water solubility between the neutral acid and its corresponding carboxylate salt.[8][9][10]

Caption: General workflow for acid-base extraction of a carboxylic acid.

Q1: What is the standard acid-base extraction protocol for isolating 3-Fluoro-5-methylbenzoic acid from a reaction mixture containing neutral byproducts?

A1: This protocol is designed to selectively extract the acidic product into an aqueous layer, leaving neutral impurities behind in the organic phase.

Experimental Protocol: Standard Acid-Base Extraction

• Dilution: After the reaction is complete, cool the mixture to room temperature. Dilute the reaction mixture with an appropriate immiscible organic solvent like ethyl acetate (EtOAc) or dichloromethane (DCM). This ensures the mixture is not too concentrated, which can prevent efficient separation.

• Initial Wash (Optional): Transfer the diluted mixture to a separatory funnel and wash with water (1 x volume of organic layer) to remove any highly water-soluble impurities. Drain the aqueous layer.

• Basic Extraction: Add a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to the separatory funnel (1 x volume of organic layer).[11] Stopper the funnel and invert it gently, venting frequently to release the CO₂ gas that evolves from the acid-base reaction.[11][12] Shake vigorously for 1-2 minutes.

  • Expert Insight: Sodium bicarbonate is a weak base, which is often sufficient to deprotonate the carboxylic acid without causing hydrolysis of sensitive functional groups that a strong base like NaOH might damage.[9]

• Separate Layers: Allow the layers to separate fully. Drain the lower aqueous layer containing the sodium 3-fluoro-5-methylbenzoate salt into a clean Erlenmeyer flask.

• Repeat Extraction: To ensure complete recovery, repeat the basic extraction (Step 3 & 4) on the organic layer one more time. Combine the aqueous extracts.

• Acidification: Cool the combined aqueous extracts in an ice bath. While stirring, slowly add a concentrated strong acid, such as 6M hydrochloric acid (HCl), dropwise until the solution reaches a pH of approximately 2.[10][13] The 3-Fluoro-5-methylbenzoic acid will precipitate out as a solid.

• Isolation: Collect the solid product by vacuum filtration using a Büchner funnel.

• Washing: Wash the collected solid with a small amount of ice-cold water to remove any residual inorganic salts.[14]

• Drying: Dry the purified product in a vacuum oven or desiccator to a constant weight.

Troubleshooting Guide: General Workup

Issue	Common Cause(s)	Recommended Solution(s)
An emulsion forms during extraction.	- High concentration of reagents.- Vigorous shaking with incompatible solvents.- Presence of fine particulate matter.	- Patience: Allow the funnel to stand undisturbed for 10-20 minutes.- Add Brine: Add a saturated NaCl solution to increase the ionic strength of the aqueous phase, which helps break the emulsion.[15]- Filtration: Filter the entire mixture through a pad of Celite® to remove particulates.- Gentle Swirling: Instead of vigorous shaking, gently invert the funnel multiple times.
Product does not precipitate upon acidification.	- Too much water was used, and the product's concentration is below its solubility limit.- The pH is not sufficiently acidic.	- Check pH: Use pH paper to ensure the solution is strongly acidic (pH 1-2). Add more acid if necessary.- Back-Extraction: Extract the acidified aqueous solution with a fresh portion of an organic solvent (e.g., 3 x EtOAc). The neutral product will move back into the organic layer. Combine the organic extracts, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.[10]- Cooling: Ensure the aqueous solution is thoroughly chilled in an ice bath to minimize solubility.
The organic layer erupts from the funnel when washing with NaHCO₃.	- Rapid addition of bicarbonate to a highly acidic organic layer causes a rapid, uncontrolled evolution of CO₂ gas.	- Neutralize First: If the reaction was run under strongly acidic conditions, first wash carefully with water to remove the bulk of the acid.- Slow Addition & Frequent Venting: Add the NaHCO₃ solution slowly and vent the separatory funnel after every gentle shake.[12][15] For large-scale reactions, consider adding the bicarbonate solution to the organic layer in an open Erlenmeyer flask with vigorous stirring before transferring to the separatory funnel.[12]

Section 2: Workup for Specific Reaction Types

Q2: How should I modify the workup for an amide coupling reaction involving 3-Fluoro-5-methylbenzoic acid and an amine?

A2: Amide coupling reactions, often mediated by reagents like EDC/HOBt or DCC, introduce new categories of byproducts that must be removed: unreacted starting materials (both acid and amine), the coupling reagents, and their urea byproducts.[16][17] The workup is a multi-step washing procedure designed to sequentially remove these impurities.

Caption: Sequential washing workflow for amide coupling reaction workup.

Experimental Protocol: Amide Coupling Workup

This protocol assumes the reaction was performed in an organic solvent like DCM or EtOAc.

• Dilution: If the reaction was run concentrated, dilute the mixture with additional solvent.

• Acidic Wash: Transfer the mixture to a separatory funnel and wash with 1M HCl (2 x 1 volume). This step protonates and removes any unreacted amine and basic catalysts (like DIPEA or triethylamine), pulling them into the aqueous layer as their water-soluble ammonium salts.[16][18]

• Basic Wash: Wash the organic layer with saturated NaHCO₃ solution (2 x 1 volume). This deprotonates and removes any unreacted 3-Fluoro-5-methylbenzoic acid and acidic additives like HOBt.[16][19]

• Brine Wash: Wash the organic layer with brine (saturated aqueous NaCl) (1 x 1 volume). This removes the majority of the dissolved water from the organic layer and helps to break any minor emulsions.[16][20]

• Drying and Concentration: Drain the organic layer into an Erlenmeyer flask and dry it over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄). Filter off the drying agent and concentrate the filtrate under reduced pressure to yield the crude amide product.

Troubleshooting Guide: Amide Coupling

Issue	Common Cause(s)	Recommended Solution(s)
White precipitate (urea byproduct) crashes out during reaction or workup.	- Carbodiimide reagents (DCC, EDC) form urea byproducts.- Dicyclohexylurea (DCU) from DCC is notoriously insoluble in many organic solvents like DCM.	- Filtration: Before the aqueous workup, filter the entire reaction mixture through a sintered glass funnel to remove the bulk of the precipitated urea. Wash the filter cake with a small amount of the reaction solvent.- Solvent Choice: If EDC is used, its urea byproduct is water-soluble and will be removed during the aqueous washes. Consider using EDC instead of DCC if DCU removal is problematic.
Product is contaminated with triphenylphosphine oxide (from a Mitsunobu or Appel reaction).	- Triphenylphosphine oxide (TPPO) can be difficult to separate from neutral products by standard extraction due to its moderate polarity.	- Pentane/Hexane Precipitation: Concentrate the crude mixture, then triturate or suspend the residue in a nonpolar solvent like pentane, hexane, or a mixture with diethyl ether. TPPO is often less soluble and can be filtered off.[15]- Column Chromatography: This is often the most reliable method for complete removal of TPPO.

Section 3: Final Purification by Recrystallization

After an extractive workup, recrystallization is often necessary to obtain highly pure, crystalline 3-Fluoro-5-methylbenzoic acid, especially for applications like drug development where purity is critical.[21][22]

Q3: What is a reliable recrystallization procedure for 3-Fluoro-5-methylbenzoic acid?

A3: The key to successful recrystallization is selecting a solvent (or solvent pair) in which the compound is highly soluble when hot but poorly soluble when cold, while impurities remain soluble at all temperatures.[14][22]

Recommended Solvents for Recrystallization

Solvent System	Rationale
Toluene	A single-solvent system often effective for aromatic carboxylic acids.[23]
Ethanol/Water	The compound is dissolved in a minimum of hot ethanol (good solvent), and hot water (anti-solvent) is added dropwise until the solution becomes faintly cloudy.[21]
Heptane/Ethyl Acetate	The compound is dissolved in a minimum of hot ethyl acetate, and hot heptane is added as the anti-solvent.

Experimental Protocol: Recrystallization from a Single Solvent (e.g., Toluene)

• Dissolution: Place the crude 3-Fluoro-5-methylbenzoic acid in an Erlenmeyer flask. Add a minimal amount of toluene and heat the mixture to boiling (using a hot plate and a stirring bar) while stirring.

• Achieve Saturation: Continue adding small portions of hot toluene until all the solid has just dissolved.

• Hot Filtration (if necessary): If insoluble impurities are visible in the hot solution, perform a hot filtration through a pre-warmed funnel with fluted filter paper into a clean, pre-warmed flask.

• Crystallization: Remove the flask from the heat, cover it with a watch glass, and allow it to cool slowly to room temperature. Slow cooling is crucial for the formation of large, pure crystals.[14]

• Maximize Yield: Once the flask has reached room temperature, place it in an ice bath for at least 30 minutes to maximize the precipitation of the product.[14][21]

• Isolation and Washing: Collect the crystals by vacuum filtration. Wash the crystals with a small amount of ice-cold solvent (toluene) to remove any adhering mother liquor.

• Drying: Dry the purified crystals under vacuum to constant weight. Assess purity by taking a melting point; a sharp range close to the literature value indicates high purity.[21]

Troubleshooting Guide: Recrystallization

Issue	Common Cause(s)	Recommended Solution(s)
"Oiling out": Product separates as a liquid instead of crystals.	- The boiling point of the solvent is higher than the melting point of the impure solid.- The solution is supersaturated with impurities.- Cooling is too rapid.	- Add More Solvent: Add a small amount of hot solvent to dissolve the oil, then allow it to cool more slowly.- Change Solvents: Choose a solvent with a lower boiling point.- Induce Crystallization: Try scratching the inside of the flask with a glass rod at the surface of the liquid or adding a seed crystal of the pure compound.[14][21]
No crystals form upon cooling.	- Too much solvent was added, and the solution is not saturated.- The solution is supersaturated and requires a nucleation site.	- Evaporate Solvent: Gently boil off some of the solvent to increase the concentration and try cooling again.- Induce Crystallization: Use the scratching or seed crystal techniques described above.[14][21]

Safety Considerations

• 3-Fluoro-5-methylbenzoic acid is classified as a skin, eye, and respiratory irritant.[24][25]

• Always handle this chemical in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.[26][27]

• Avoid creating dust when handling the solid material.[26]

• The acids (HCl) and bases (NaHCO₃) used in workups can be corrosive or irritant. Handle with care.

By following these detailed protocols and applying the troubleshooting principles outlined, researchers can confidently and efficiently purify 3-Fluoro-5-methylbenzoic acid, ensuring the integrity and success of their synthetic endeavors.

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long-term storage and stability of 3-Fluoro-5-methylbenzoic acid

Welcome to the Technical Support Center for 3-Fluoro-5-methylbenzoic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance on the long-term storage, stability, and handling of this compound. Our goal is to equip you with the necessary knowledge to ensure the integrity of your experiments and troubleshoot common issues effectively.

Section 1: Frequently Asked Questions (FAQs)

This section addresses the most common inquiries regarding the handling and storage of 3-Fluoro-5-methylbenzoic acid.

Q1: What are the optimal long-term storage conditions for 3-Fluoro-5-methylbenzoic acid?

A1: For optimal long-term stability, 3-Fluoro-5-methylbenzoic acid should be stored in a tightly sealed container in a cool, dry, and well-ventilated area.[1] It is recommended to protect it from sources of heat, ignition, and direct sunlight.[2][3] While it is stable at room temperature, for extended storage, refrigeration (2-8 °C) in a desiccated environment is a good practice to minimize any potential for slow degradation.

Q2: Is 3-Fluoro-5-methylbenzoic acid sensitive to light or moisture?

A2: Yes, as with many aromatic carboxylic acids, exposure to light, especially UV radiation, can potentially lead to photodegradation.[1][4] It is crucial to store the compound in an opaque or amber-colored container to prevent photolytic decomposition. While the compound itself is not reported to be excessively hygroscopic, it is good practice to store it in a dry environment to prevent moisture absorption, which could potentially facilitate hydrolytic degradation over extended periods.[5]

Q3: What materials are compatible for the storage of 3-Fluoro-5-methylbenzoic acid?

A3: Glass containers, particularly amber glass for light protection, are ideal for storing 3-Fluoro-5-methylbenzoic acid. High-density polyethylene (HDPE) containers are also generally suitable for short- to medium-term storage. Ensure the container has a tight-fitting lid to prevent exposure to air and moisture.[1]

Q4: What are the known incompatibilities for 3-Fluoro-5-methylbenzoic acid?

A4: 3-Fluoro-5-methylbenzoic acid should be stored away from strong oxidizing agents, strong bases, and reducing agents.[3] Contact with strong bases can cause a vigorous acid-base reaction. Strong oxidizing agents can lead to potentially hazardous reactions.

Q5: What are the primary safety precautions when handling this compound?

A5: Always handle 3-Fluoro-5-methylbenzoic acid in a well-ventilated area, preferably in a fume hood.[2] Wear appropriate personal protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat. Avoid inhalation of dust and direct contact with skin and eyes.[2] In case of accidental contact, rinse the affected area thoroughly with water.

Section 2: Troubleshooting Guide

This section provides solutions to common problems that may be encountered during the use and analysis of 3-Fluoro-5-methylbenzoic acid.

Issues with Sample Preparation and Solubility

Problem	Potential Cause	Troubleshooting Steps
Difficulty in dissolving the compound	The compound has limited solubility in water. Inappropriate solvent selection.	- Use organic solvents such as methanol, ethanol, acetonitrile, or ethyl acetate for initial dissolution. - For aqueous solutions, consider using a small amount of a co-solvent like methanol or acetonitrile. - Adjusting the pH to be basic (e.g., with a dilute solution of sodium hydroxide or ammonium hydroxide) will deprotonate the carboxylic acid, forming the more water-soluble carboxylate salt.
Precipitation of the compound from solution	The solution is supersaturated. Change in temperature or pH. Solvent evaporation.	- Ensure the concentration is below the solubility limit for the chosen solvent system. - If using a pH-adjusted aqueous solution, ensure the pH remains stable. A decrease in pH will cause the less soluble free acid to precipitate. - Keep containers tightly sealed to prevent solvent evaporation.

HPLC Analysis Troubleshooting

High-Performance Liquid Chromatography (HPLC) is a common technique for analyzing the purity and stability of 3-Fluoro-5-methylbenzoic acid.

Problem	Potential Cause	Troubleshooting Steps
Peak Tailing	Secondary Silanol Interactions: Residual acidic silanol groups on the silica-based column packing interact with the carboxylic acid group of the analyte.[3] Mobile Phase pH too high: If the mobile phase pH is close to the pKa of the analyte (around 3-4 for benzoic acids), a mixed population of ionized and non-ionized forms exists, leading to tailing.[6]	- Lower the mobile phase pH: Use a mobile phase with a pH at least 1.5-2 units below the pKa of 3-Fluoro-5-methylbenzoic acid (e.g., pH 2.5-3.0). This ensures the analyte is in its protonated, non-ionized form, minimizing interactions with silanols. Use of a buffer (e.g., phosphate or formate buffer) is highly recommended for pH control. - Use an end-capped column: These columns have fewer free silanol groups, reducing the potential for secondary interactions. - Add a competitive amine: In some cases, adding a small amount of an amine like triethylamine (TEA) to the mobile phase can mask the silanol groups, but this is less common with modern columns.
Poor Resolution from Impurities/Degradants	Inappropriate mobile phase composition: The organic/aqueous ratio may not be optimal for separating closely eluting peaks. Sub-optimal column chemistry: The stationary phase may not provide the necessary selectivity.	- Optimize the gradient: If using a gradient method, adjust the slope and duration to improve the separation of critical pairs. - Try a different organic modifier: Switching from acetonitrile to methanol (or vice versa) can alter the selectivity of the separation. - Experiment with different column chemistries: Consider a column with a different stationary phase (e.g., phenyl-hexyl) to exploit different separation mechanisms.
Appearance of Ghost Peaks	Contaminated mobile phase or HPLC system. Carryover from previous injections.	- Use high-purity solvents and reagents: Ensure all mobile phase components are HPLC grade. - Filter and degas the mobile phase: This prevents particulate matter from entering the system and avoids issues with air bubbles. - Implement a robust needle wash protocol: Use a strong solvent in the autosampler wash to clean the needle between injections. - Run a blank gradient: This can help identify if the ghost peaks are coming from the system or the mobile phase.

Section 3: Long-Term Stability and Degradation Pathways

Understanding the stability of 3-Fluoro-5-methylbenzoic acid under various stress conditions is crucial for designing stable formulations and for developing stability-indicating analytical methods.

Potential Degradation Pathways

Based on the chemical structure of 3-Fluoro-5-methylbenzoic acid and literature on similar compounds, the following degradation pathways are plausible:

• Photodegradation: Aromatic compounds, especially those with electron-withdrawing groups like fluorine, can be susceptible to photodegradation upon exposure to UV light.[1][4] This can lead to complex reactions, including decarboxylation or the formation of phenolic compounds. The aryl-fluorine bond is generally more labile to photolysis than aliphatic C-F bonds.[1]

• Oxidative Degradation: While generally stable to oxidation under normal conditions, forced degradation with strong oxidizing agents (e.g., hydrogen peroxide) could potentially lead to hydroxylation of the aromatic ring or oxidation of the methyl group to a carboxylic acid.[7]

• Hydrolytic Degradation: The carboxylic acid functional group is stable to hydrolysis. However, under extreme pH and high temperatures, degradation could occur, though this is less likely compared to other pathways.

• Thermal Degradation: The compound is expected to be thermally stable at typical storage and processing temperatures. At very high temperatures, decarboxylation (loss of CO2) could be a potential degradation pathway.

Experimental Protocol: Forced Degradation Study

A forced degradation study is essential to identify potential degradation products and to develop a stability-indicating analytical method.[8][9]

Objective: To generate potential degradation products of 3-Fluoro-5-methylbenzoic acid under various stress conditions to an extent of 5-20% degradation.[10]

Materials:

• 3-Fluoro-5-methylbenzoic acid

• HPLC grade water, acetonitrile, and methanol

• Hydrochloric acid (HCl), Sodium hydroxide (NaOH)

• Hydrogen peroxide (H₂O₂) (30%)

• Calibrated pH meter

• HPLC system with a photodiode array (PDA) detector

• Photostability chamber

• Oven

Procedure:

• Preparation of Stock Solution: Prepare a stock solution of 3-Fluoro-5-methylbenzoic acid (e.g., 1 mg/mL) in a suitable solvent (e.g., 50:50 acetonitrile:water).

• Acid Hydrolysis:

  • To an aliquot of the stock solution, add an equal volume of 0.1 N HCl.

  • Heat the solution at 60-80°C and monitor the degradation over time (e.g., 2, 4, 8, 24 hours) by HPLC.

  • Neutralize the sample with an equivalent amount of 0.1 N NaOH before HPLC analysis.

• Base Hydrolysis:

  • To an aliquot of the stock solution, add an equal volume of 0.1 N NaOH.

  • Heat the solution at 60-80°C and monitor the degradation over time by HPLC.

  • Neutralize the sample with an equivalent amount of 0.1 N HCl before HPLC analysis.

• Oxidative Degradation:

  • To an aliquot of the stock solution, add an equal volume of 3% H₂O₂.

  • Keep the solution at room temperature and monitor the degradation over time by HPLC.

• Thermal Degradation:

  • Store a solid sample of 3-Fluoro-5-methylbenzoic acid in an oven at a high temperature (e.g., 80-100°C) for a specified period.

  • Also, expose a solution of the compound to the same thermal stress.

  • Analyze the samples by HPLC at various time points.

• Photolytic Degradation:

  • Expose a solid sample and a solution of 3-Fluoro-5-methylbenzoic acid to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200-watt hours/square meter (as per ICH Q1B guidelines).

  • Analyze the samples by HPLC. A control sample should be kept in the dark under the same conditions.

Data Analysis:

• Analyze all stressed samples by a suitable HPLC method (see Section 4).

• Use a PDA detector to check for peak purity of the parent compound and to obtain UV spectra of the degradation products.

• Quantify the percentage of degradation in each condition.

Section 4: Experimental Protocol: Stability-Indicating HPLC Method

This section provides a starting point for developing a robust, stability-indicating HPLC method for 3-Fluoro-5-methylbenzoic acid.

Objective: To develop an HPLC method capable of separating 3-Fluoro-5-methylbenzoic acid from its potential process impurities and degradation products.

Instrumentation and Materials:

• HPLC system with a gradient pump, autosampler, column oven, and PDA detector.

• Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).

• HPLC grade acetonitrile, methanol, and water.

• Phosphoric acid or formic acid.

Chromatographic Conditions (Starting Point):

Parameter	Condition
Mobile Phase A	0.1% Phosphoric acid in water (pH ~2.5)
Mobile Phase B	Acetonitrile
Gradient	20% B to 80% B over 20 minutes
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	230 nm (or λmax determined from UV spectrum)
Injection Volume	10 µL
Sample Diluent	50:50 Acetonitrile:Water

Method Development and Optimization:

• Initial Screening: Inject a solution of 3-Fluoro-5-methylbenzoic acid to determine its retention time and peak shape.

• Analysis of Stressed Samples: Inject the samples generated from the forced degradation study to assess the method's ability to separate the parent peak from any degradation products.

• Method Optimization:

  • Gradient Adjustment: If co-elution is observed, adjust the gradient slope or the initial/final mobile phase composition to improve resolution.

  • Mobile Phase pH: Ensure the pH is sufficiently low to maintain good peak shape.

  • Organic Modifier: If necessary, try methanol as the organic modifier to alter selectivity.

• Method Validation: Once a suitable method is developed, it should be validated according to ICH guidelines (Q2(R1)) for parameters such as specificity, linearity, accuracy, precision, and robustness.

Section 5: Visualizations

Workflow for Forced Degradation Study

Caption: Workflow for conducting a forced degradation study.

Decision Tree for HPLC Peak Tailing Troubleshooting

Caption: Troubleshooting decision tree for HPLC peak tailing.

Section 6: References

• Li, W., et al. (2023). Photolysis Products of Fluorinated Pharmaceuticals: A Combined Fluorine Nuclear Magnetic Resonance Spectroscopy and Mass Spectrometry Approach. Environmental Toxicology and Chemistry. Available at: [Link]

• Bhat, N. A., et al. (2022). Tracking Fluorine during Aqueous Photolysis and Advanced UV Treatment of Fluorinated Phenols and Pharmaceuticals Using a Combined 19F-NMR, Chromatography, and Mass Spectrometry Approach. Environmental Science & Technology. Available at: [Link]

• University of California. (n.d.). Chemical Incompatibility Table and Storage Recommendations. Available at: [Link]

• Capot Chemical. (2013). MSDS of 2-Fluoro-5-methylbenzoic acid. Available at: [Link]

• Scion Instruments. (n.d.). HPLC Troubleshooting Guide. Available at: [Link]

• IJSDR. (2023). Troubleshooting in HPLC: A Review. International Journal of Scientific Development and Research. Available at: [Link]

• Regis Technologies, Inc. (n.d.). HPLC Troubleshooting Guide. Available at: [Link]

• Key, B. D., et al. (1997). Degradation and Transformation of Organic Fluorine Compounds. In The Handbook of Environmental Chemistry. Springer, Berlin, Heidelberg.

• Dong, M. W. (2023). High-Performance Liquid Chromatography (HPLC) Stability Indicating Method Development. Journal of Modern Organic Chemistry. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Carboxylic acid synthesis by oxidation of benzylic positions. Available at: [Link]

• SciSpace. (2014). 2278-6074 - Stability Indicating HPLC Method Development and Validation. Available at: [Link]

• International Journal of Research in Pharmacology & Pharmacotherapeutics. (2016). development of forced degradation and stability indicating studies for drug substance and drug product. Available at: [Link]

• Dong, M. W. (2021). Development of Stability-Indicating Analytical Procedures by HPLC: An Overview and Best Practices. LCGC International. Available at: [Link]

• Brazilian Journal of Analytical Chemistry. (2022). Development and Validation of a Stability-Indicating High-Performance Liquid Chromatography with Diode-Array Detection Method fo. Available at: [Link]

• Shah, B. P., et al. (2019). Stability Indicating HPLC Method Development: A Review. Journal of Drug Delivery and Therapeutics. Available at: [Link]

• MDPI. (2016). Analysis of the Gas Phase Acidity of Substituted Benzoic Acids Using Density Functional Concepts. Molecules. Available at: [Link]

• MedCrave. (2016). Forced Degradation Studies. MOJ Bioequivalence & Bioavailability. Available at: [Link]

• ResearchGate. (2022). Forced Degradation Studies to Assess the Stability of Drugs and Products. Available at: [Link]

• RJPT. (2017). A Review: Stability Indicating Forced Degradation Studies. Research Journal of Pharmacy and Technology. Available at: [Link]

• BioPharm International. (2014). Forced Degradation Studies for Biopharmaceuticals. Available at: [Link]

• Journal of the Chemical Society, Transactions. (1923). XVIII.—Diortho-substituted benzoic acids. Part III. Hydrolysis of substituted benzamides. Available at: [Link]

• Chemistry LibreTexts. (2024). 20.4: Substituent Effects on Acidity. Available at: [Link]

• ResearchGate. (2021). Decarboxylative Hydroxylation of Benzoic Acids. Available at: [Link]

Sources

• 1. academic.oup.com [academic.oup.com]
• 2. Fluorinated Pharmaceutical and Pesticide Photolysis: Investigating Reactivity and Identifying Fluorinated Products by Combining Computational Chemistry,19F NMR, and Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. hplc.eu [hplc.eu]
• 4. Tracking Fluorine during Aqueous Photolysis and Advanced UV Treatment of Fluorinated Phenols and Pharmaceuticals Using a Combined 19F-NMR, Chromatography, and Mass Spectrometry Approach - PMC [pmc.ncbi.nlm.nih.gov]
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• 9. Forced Degradation Studies - MedCrave online [medcraveonline.com]
• 10. researchgate.net [researchgate.net]

Technical Support Center: Synthesis of 3-Fluoro-5-methylbenzoic Acid

Welcome to the technical support center for the synthesis of 3-Fluoro-5-methylbenzoic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. As Senior Application Scientists, we aim to combine technical accuracy with practical, field-tested insights to ensure your success in the lab.

Troubleshooting Guide & FAQs

This section is structured in a question-and-answer format to directly address specific issues you may encounter during the synthesis of 3-Fluoro-5-methylbenzoic acid, primarily focusing on the common and reliable Grignard carboxylation route.

Issue 1: The Grignard reaction fails to initiate.

Question: I've combined my 3-bromo-5-fluorotoluene with magnesium turnings in dry ether, but the reaction hasn't started (no cloudiness or exotherm). What's going wrong?

Answer: Failure of a Grignard reaction to initiate is one of the most common hurdles. The primary culprit is almost always the presence of moisture or other protic impurities that quench the reaction. Here’s a breakdown of potential causes and solutions:

• Glassware and Reagent Purity: Ensure all glassware is rigorously dried, ideally in an oven overnight at >100 °C and cooled under a stream of dry nitrogen or in a desiccator immediately before use. The solvent (typically anhydrous diethyl ether or THF) must be of high quality and free from water. It's best practice to use a freshly opened bottle of anhydrous solvent or to distill it from a suitable drying agent.

• Magnesium Activation: The surface of magnesium turnings is often coated with a layer of magnesium oxide, which prevents the reaction. This layer must be removed to expose the fresh magnesium surface.

  • Mechanical Activation: Briefly grind the magnesium turnings in a dry mortar and pestle before adding them to the reaction flask.

  • Chemical Activation: Add a small crystal of iodine to the flask. The iodine will react with the magnesium surface, creating a small amount of magnesium iodide and exposing fresh metal. The characteristic brown color of iodine will disappear as the reaction initiates. A few drops of 1,2-dibromoethane can also be used as an activator.

• Starting Material Quality: The 3-bromo-5-fluorotoluene should be pure and dry.[1][2][3][4][5] If it has been stored for a long time, consider distilling it.

Issue 2: The reaction starts but then stops, resulting in a low yield.

Question: My Grignard reaction initiated, but the magnesium was not fully consumed, and my final yield of 3-Fluoro-5-methylbenzoic acid is very low. What happened?

Answer: This is a frustrating issue that typically points to a few key problems during the reaction:

• Insufficient Mixing: If the magnesium turnings are not efficiently stirred, the localized concentration of the Grignard reagent can increase, leading to side reactions or passivation of the remaining magnesium. Ensure vigorous stirring throughout the reaction.

• Moisture Contamination during the Reaction: Even a small leak in your apparatus can introduce enough atmospheric moisture to quench the Grignard reagent as it forms. Ensure all joints are well-sealed.

• Side Reactions: The primary side reaction is the Wurtz coupling, where the Grignard reagent reacts with the starting halide. This can be minimized by slow, dropwise addition of the 3-bromo-5-fluorotoluene solution to the magnesium suspension, maintaining a gentle reflux.

Issue 3: Impurities are observed in the final product.

Question: After workup and purification, my 3-Fluoro-5-methylbenzoic acid is still impure. What are the likely contaminants and how can I remove them?

Answer: Impurities can arise from several sources. Here are the most common ones and how to address them:

• Unreacted Starting Material (3-bromo-5-fluorotoluene): This indicates an incomplete reaction. During the workup, this non-acidic impurity will remain in the organic layer. Purification by recrystallization should effectively separate the carboxylic acid from the starting material.

• Biphenyl Dimer (from Wurtz Coupling): This is a common non-polar byproduct. It can be removed by washing the crude product with a non-polar solvent like hexane, in which the benzoic acid derivative should be sparingly soluble.

• Benzene (from protonation of any Phenylmagnesium Bromide impurity): If your starting material contained any bromobenzene, the corresponding Grignard would form and be quenched during workup to produce benzene. This is highly volatile and should be removed during solvent evaporation.

A well-executed purification by recrystallization is crucial. Consider a solvent system like toluene or an ethanol/water mixture.[6]

Frequently Asked Questions (FAQs)

Q1: What is the most reliable synthetic route for 3-Fluoro-5-methylbenzoic acid?

A1: The most common and generally reliable method is the carboxylation of a Grignard reagent .[7][8][9][10] This involves reacting 3-bromo-5-fluorotoluene with magnesium metal to form the Grignard reagent, which is then reacted with carbon dioxide (dry ice) to form the magnesium salt of the carboxylic acid. Subsequent acidification yields the final product.

Q2: Can I use a different starting material, like 3-iodo-5-fluorotoluene?

A2: Yes, aryl iodides are more reactive than aryl bromides for Grignard formation and can be a good alternative if the bromide is not initiating well. However, they are generally more expensive. Aryl chlorides are less reactive and may require special conditions to form the Grignard reagent.

Q3: Why is dry ice (solid CO2) used as the carbon source?

A3: Dry ice is a convenient and inexpensive source of pure, gaseous carbon dioxide. As it sublimes, it provides a constant stream of CO2 gas that bubbles through the Grignard reagent solution. It's crucial to use freshly crushed, high-quality dry ice to minimize water contamination from atmospheric condensation.

Q4: What are the key safety precautions for this synthesis?

A4:

• Anhydrous Ether: Diethyl ether is extremely flammable and volatile. All operations should be conducted in a well-ventilated fume hood, away from any ignition sources.

• Grignard Reagent: Grignard reagents are highly reactive and can ignite on contact with air if concentrated. They also react violently with water.

• Acid Workup: The addition of acid to the reaction mixture is exothermic. This should be done slowly and with cooling in an ice bath.

Q5: What analytical techniques are recommended for product characterization?

A5:

• Melting Point: A sharp melting point close to the literature value is a good indicator of purity.

• NMR Spectroscopy (¹H and ¹³C): Provides definitive structural confirmation.

• FTIR Spectroscopy: Will show a characteristic broad O-H stretch for the carboxylic acid and a strong C=O stretch.

• HPLC: Useful for assessing the purity of the final product.

Detailed Experimental Protocol: Grignard Carboxylation

This protocol provides a detailed, step-by-step methodology for the synthesis of 3-Fluoro-5-methylbenzoic acid.

Materials and Reagents

Reagent/Material	Molar Mass ( g/mol )	Quantity	Moles
3-Bromo-5-fluorotoluene	189.03	10.0 g	0.0529
Magnesium Turnings	24.31	1.4 g	0.0576
Anhydrous Diethyl Ether (Et₂O)	74.12	100 mL	-
Dry Ice (Solid CO₂)	44.01	~50 g	-
6 M Hydrochloric Acid (HCl)	36.46	As needed	-
Iodine (I₂)	253.81	1-2 small crystals	-

Procedure

• Preparation of Apparatus: Assemble a three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet. Dry all glassware in an oven at 120 °C for at least 4 hours and cool under a stream of dry nitrogen.

• Grignard Reagent Formation:

  • Place the magnesium turnings (1.4 g) and a small crystal of iodine in the reaction flask.

  • Gently heat the flask with a heat gun under a nitrogen atmosphere until iodine vapors are visible. Allow to cool.

  • Add 20 mL of anhydrous diethyl ether to the flask.

  • Dissolve 3-bromo-5-fluorotoluene (10.0 g) in 50 mL of anhydrous diethyl ether and add this solution to the dropping funnel.

  • Add approximately 5 mL of the bromide solution from the dropping funnel to the magnesium suspension. The reaction should initiate, indicated by the disappearance of the iodine color, gentle bubbling, and the solution turning cloudy and gray.

  • Once the reaction has started, add the remaining bromide solution dropwise at a rate that maintains a gentle reflux.

  • After the addition is complete, continue to stir the reaction mixture at room temperature for an additional 1-2 hours until most of the magnesium has been consumed.

• Carboxylation:

  • In a separate beaker, crush approximately 50 g of dry ice into a fine powder.

  • Slowly and carefully pour the Grignard reagent solution onto the crushed dry ice with vigorous stirring. A thick, viscous mixture will form.

  • Allow the excess dry ice to sublime.

• Workup and Isolation:

  • Slowly add 50 mL of 6 M HCl to the reaction mixture with cooling in an ice bath. Stir until all the solids have dissolved.

  • Transfer the mixture to a separatory funnel. The product will be in the organic (ether) layer.

  • Separate the layers and extract the aqueous layer with two 25 mL portions of diethyl ether.

  • Combine the organic extracts and wash with 50 mL of brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure to yield the crude product.

• Purification:

  • Recrystallize the crude solid from a suitable solvent system (e.g., toluene or ethanol/water) to obtain pure 3-Fluoro-5-methylbenzoic acid.

  • Dry the purified crystals in a vacuum oven.

Visualizing the Workflow

The following diagram illustrates the key steps in the synthesis of 3-Fluoro-5-methylbenzoic acid via the Grignard carboxylation route.

Caption: Workflow for the synthesis of 3-Fluoro-5-methylbenzoic acid.

References

• Master Organic Chemistry. (2011). Common Mistakes with Carbonyls: Carboxylic Acids... Are Acids! Retrieved from [Link]

• Google Patents. (n.d.). CN110903176A - Chemical synthesis method of 4-fluoro-2-methylbenzoic acid.

• Chemistry LibreTexts. (2023). Making Carboxylic Acids by the Hydrolysis of Nitriles. Retrieved from [Link]

• Reddit. (2014). Help With acid hydrolysis of nitriles -> carboxylic acids. Retrieved from [Link]

• Chemguide. (n.d.). hydrolysis of nitriles. Retrieved from [Link]

• Chemistry Stack Exchange. (2021). Hydrolysis of nitriles: Amide vs Carboxylic acid. Retrieved from [Link]

• (n.d.). Chapter 20 – Carboxylic Acids and Nitriles Solutions to Problems. Retrieved from [Link]

• Alfa Aesar. (n.d.). 3-Bromo-5-fluorotoluene, 98%. Retrieved from [Link]

• Organic Syntheses. (n.d.). p-FLUOROBENZOIC ACID. Retrieved from [Link]

• Zhang, L., et al. (2020). A practical synthesis of 3-chloro-2,4-difluoro-5-hydroxybenzoic acid. Journal of Chemical Research, 44(9-10), 575-579.

• ResearchGate. (2024). CO 2 (De)Activation in Carboxylation Reactions: A Case Study Using Grignard Reagents and Nucleophilic Bases. Retrieved from [Link]

• Reddit. (2022). Limiting a Grignard reaction? (also general question about limiting reagents). Retrieved from [Link]

• Chemistry LibreTexts. (2025). 20.5: Preparing Carboxylic Acids. Retrieved from [Link]

• CP Lab Safety. (n.d.). 3-Bromo-5-fluorotoluene, min 98%, 100 grams. Retrieved from [Link]

• Organic Syntheses. (n.d.). 2-amino-3-fluorobenzoic acid. Retrieved from [Link]

• Chemistry Steps. (n.d.). Grignard Reaction in Organic Synthesis with Practice Problems. Retrieved from [Link]

• Lane Lab of Chemistry. (2021). 179 CHM2211 Synthesis of Carboxylic Acids by Carboxylation of Grignard Reagents. Retrieved from [Link]

• Google Patents. (n.d.). US11001552B2 - Method for preparation of 5-fluoro-2-methyl-3-nitrobenzoic acid and its methyl ester.

• Quora. (2013). What are the industrial preparation method of fluoro benzoic acid?. Retrieved from [Link]

• Quick Company. (n.d.). An Improved Synthesis Of 4 Fluoro 3 Hydroxybenzoic Acid And. Retrieved from [Link]

• Master Organic Chemistry. (2015). Reactions of Grignard Reagents. Retrieved from [Link]

• (n.d.). GRIGNARD REACTION – Synthesis of Benzoic Acid. Retrieved from [Link]

• Reddit. (2015). Grignard troubleshoot. Retrieved from [Link]

• Patsnap. (n.d.). Method for preparing 2-amino-5-chloro-3-methylbenzoic acid. Retrieved from [Link]

• Arkivoc. (2022). Synthesis of 2-fluorobenzoic acids by nucleophilic fluorination of 1-arylbenziodoxolones. Retrieved from [Link]

• Scribd. (n.d.). Grignard Synthesis of Benzoic Acid. Retrieved from [Link]

• Google Patents. (n.d.). US5910605A - Process for the preparation of 3-hydroxy-2-methylbenzoic acid and 3-acetoxy-2-methylbenzoic.

• PubChem. (2026). 3-Fluoro-5-hydroxy-2-methylbenzoic acid. Retrieved from [Link]

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Reference Data & Comparative Studies

A Comparative Guide to the Synthesis of 3-Fluoro-5-methylbenzoic Acid

Introduction

3-Fluoro-5-methylbenzoic acid is a valuable building block in medicinal chemistry and materials science. Its substituted benzoic acid scaffold is a common motif in pharmacologically active molecules, where the fluorine and methyl groups can modulate physicochemical properties such as lipophilicity, metabolic stability, and target binding affinity. The strategic placement of these functional groups makes it a key intermediate for the synthesis of complex molecular architectures. This guide provides a comparative analysis of viable synthetic routes to 3-Fluoro-5-methylbenzoic acid, offering detailed experimental protocols and a critical evaluation of each approach to aid researchers in selecting the most suitable method for their specific needs.

Comparative Analysis of Synthetic Routes

Two principal synthetic strategies for the preparation of 3-Fluoro-5-methylbenzoic acid are outlined and compared below:

• Route 1: Grignard Carboxylation of a Halogenated Precursor

• Route 2: Oxidation of a Toluene Derivative

The choice between these routes will depend on factors such as the availability of starting materials, scalability, and tolerance to specific reaction conditions.

Parameter	Route 1: Grignard Carboxylation	Route 2: Oxidation of Toluene Derivative
Starting Material	3-Bromo-5-fluorotoluene	3-Fluoro-5-methyltoluene
Key Transformation	Carboxylation of a Grignard reagent	Oxidation of a methyl group
Reagents	Magnesium, Dry Ice (CO2), Diethyl ether, HCl	Potassium permanganate (KMnO4), NaOH, HCl
Typical Yields	Moderate to High	Moderate to High
Advantages	- Well-established and reliable method. - Can be adapted for various substituted benzoic acids.	- Utilizes a common and powerful oxidation reaction. - Avoids the use of moisture-sensitive Grignard reagents.
Disadvantages	- Requires strictly anhydrous conditions. - Grignard reagents are highly reactive and can be difficult to handle.[1]	- The oxidation reaction can sometimes be difficult to control. - Potential for over-oxidation or side reactions.
Scalability	Good, with appropriate equipment for handling Grignard reactions.	Excellent, suitable for large-scale industrial production.[2]
Safety	Diethyl ether is highly flammable. Grignard reagents are pyrophoric.	Potassium permanganate is a strong oxidizer.

Route 1: Grignard Carboxylation of 3-Bromo-5-fluorotoluene

This classic approach involves the formation of a Grignard reagent from 3-bromo-5-fluorotoluene, followed by its reaction with carbon dioxide (in the form of dry ice) to yield the corresponding carboxylate salt. Subsequent acidification affords the desired 3-Fluoro-5-methylbenzoic acid. The mechanism relies on the nucleophilic character of the Grignard reagent attacking the electrophilic carbon of CO2.

Reaction Pathway

Caption: Synthesis of 3-Fluoro-5-methylbenzoic acid via oxidation of the corresponding toluene.

Detailed Experimental Protocol

Materials:

• 3-Fluoro-5-methyltoluene

• Potassium permanganate (KMnO4)

• Sodium hydroxide (NaOH)

• Concentrated Hydrochloric acid (HCl)

• Sodium bisulfite (NaHSO3) (for quenching)

Procedure:

• Oxidation Reaction:

  • In a round-bottom flask equipped with a reflux condenser, dissolve 3-fluoro-5-methyltoluene (1.0 eq) in a solution of sodium hydroxide (2.0 eq) in water.

  • Heat the mixture to reflux.

  • Slowly add potassium permanganate (3.0-4.0 eq) in portions to the refluxing mixture. The purple color of the permanganate will disappear as it is consumed.

  • Continue refluxing until the purple color persists, indicating the completion of the oxidation. A brown precipitate of manganese dioxide (MnO2) will form.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Filter the mixture to remove the manganese dioxide. The filter cake should be washed with a small amount of hot water.

  • If any purple color remains in the filtrate, add a small amount of sodium bisulfite until the solution becomes colorless.

  • Cool the filtrate in an ice bath.

• Acidification and Purification:

  • Slowly add concentrated HCl to the cold filtrate with stirring until the solution is acidic (pH ~2). A white precipitate of 3-Fluoro-5-methylbenzoic acid will form.

  • Collect the precipitate by vacuum filtration and wash with cold water.

  • The crude product can be purified by recrystallization from ethanol/water.

Conclusion

Both the Grignard carboxylation and the oxidation of the corresponding toluene derivative are viable and effective methods for the synthesis of 3-Fluoro-5-methylbenzoic acid. The Grignard route offers a versatile approach that is widely applicable to the synthesis of various benzoic acid derivatives, provided that anhydrous conditions can be strictly maintained. The oxidation route is often more amenable to large-scale synthesis due to its less stringent requirements for anhydrous conditions and the use of readily available and inexpensive reagents. The final choice of method will be guided by the specific experimental capabilities, scale of the reaction, and the availability of the starting materials.

References

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• Lin, H., et al. (2022). Divergent synthesis of 1,3,5-trisubstituted benzenes from 2,3,5-triiodobenzoic acid. Organic & Biomolecular Chemistry, 20(40), 7949-7953. Retrieved from [Link]

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• Organic Syntheses. (n.d.). 3,5-dinitrobenzoic acid. Retrieved from [Link]

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• PrepChem.com. (n.d.). Synthesis of 3-nitro-4-fluoro-benzoic acid. Retrieved from [Link]

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• Google Patents. (n.d.). EP1001929B1 - Method for preparing 3-cyano-2,4-dihalogen-5-fluor-benzoic acid.
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Comparative Guide to Amide Coupling Reactivity: 3-Fluoro-5-methylbenzoic Acid vs. 3-Chlorobenzoic Acid

A Senior Application Scientist's In-Depth Analysis for Drug Development Professionals

Introduction

The amide bond is a cornerstone of medicinal chemistry, forming the backbone of peptides and appearing in a vast array of blockbuster drugs. The synthesis of amides, typically through the coupling of a carboxylic acid and an amine, is one of the most frequently performed reactions in drug discovery.[1] However, the success of this transformation is highly dependent on the electronic and steric nature of the substrates. This guide provides a detailed comparison of the reactivity of two common building blocks, 3-fluoro-5-methylbenzoic acid and 3-chlorobenzoic acid, in amide coupling reactions. By understanding the fundamental principles governing their reactivity, researchers can make more informed decisions in reagent selection and protocol design, ultimately accelerating the synthesis of target molecules.

Theoretical Analysis: Unpacking the Electronic and Steric Drivers of Reactivity

The reactivity of a benzoic acid in an amide coupling reaction is primarily dictated by the electrophilicity of its carbonyl carbon. This is influenced by the electronic effects of the substituents on the aromatic ring and the steric hindrance around the carboxylic acid group.

Electronic Effects: An Interplay of Induction and Resonance

The substituents on the aromatic ring modulate the electron density of the carboxylic acid group through a combination of inductive (-I) and resonance (+M or mesomeric) effects.

• 3-Chlorobenzoic Acid: The chlorine atom at the meta position exerts a strong electron-withdrawing inductive effect (-I) due to its high electronegativity. Its resonance effect (+M), which involves donation of a lone pair into the ring, is weak and does not extend to the meta position, leaving the inductive effect dominant. This withdrawal of electron density increases the acidity of the carboxylic acid and enhances the electrophilicity of the carbonyl carbon upon activation.

• 3-Fluoro-5-methylbenzoic Acid: This molecule presents a more complex electronic profile:

  • Fluorine: Like chlorine, fluorine is highly electronegative and exerts a powerful -I effect. However, fluorine also exhibits a significant resonance (+M) effect due to the effective overlap between its 2p orbitals and the 2p orbitals of the carbon atom in the benzene ring.[2][3][4] While the +M effect does not directly influence the meta position, its overall impact can sometimes counteract the inductive effect more than in the case of chlorine.[5][6][7][8]

  • Methyl Group: The methyl group at the 5-position is weakly electron-donating through an inductive effect (+I), which slightly counteracts the electron-withdrawing effects of the fluorine.

To quantify these influences, we can refer to Hammett substituent constants (σ) , which measure the electronic effect of a substituent on the reactivity of a benzene ring.[9]

Substituent	Position	Hammett Constant (σ)	Effect Description
-Cl	meta	+0.37	Strong electron-withdrawing (-I)
-F	meta	+0.34	Strong electron-withdrawing (-I)
-CH₃	meta	-0.06	Weak electron-donating (+I)

Table 1: Selected Hammett substituent constants.[10]

For 3-fluoro-5-methylbenzoic acid, the effects are approximately additive. The net electronic pull from the substituents is slightly less than that of 3-chlorobenzoic acid due to the opposing effect of the methyl group and the slightly lower σ_meta value for fluorine. This suggests that the carbonyl carbon of 3-chlorobenzoic acid is marginally more electrophilic , which may translate to slightly higher reactivity in the rate-determining nucleophilic attack step.

Steric Effects

Steric hindrance can impede the approach of both the activating agent and the amine nucleophile to the carboxylic acid.[11]

• 3-Chlorobenzoic Acid: The chlorine atom at the meta position poses minimal steric hindrance to the carboxylic acid group.

• 3-Fluoro-5-methylbenzoic Acid: Similarly, the substituents are in the meta positions and do not directly flank the carboxylic acid. The steric bulk of a methyl group is larger than that of a hydrogen atom, but its placement at the 5-position is unlikely to cause significant steric hindrance.[12]

Therefore, significant differences in reactivity based on steric effects are not anticipated between these two molecules. The dominant differentiator will be the electronic effects.

The Amide Coupling Reaction: Mechanism and Reagent Selection

The formation of an amide bond from a carboxylic acid and an amine requires the activation of the carboxylic acid's hydroxyl group into a better leaving group.[13] This is achieved using a coupling reagent.

General Mechanism of Amide Bond Formation.

Choosing the Right Tool for the Job: Coupling Reagents

The choice of coupling reagent is critical and depends on the substrate's reactivity.[14]

• Carbodiimides (e.g., EDC with HOBt): This is a cost-effective and widely used combination. 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) activates the carboxylic acid, while an additive like 1-Hydroxybenzotriazole (HOBt) is crucial to suppress side reactions and improve efficiency.[14] This system is generally effective for a broad range of substrates.

• Uronium/Aminium Salts (e.g., HATU, HBTU): Reagents like O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate (HATU) are highly efficient and known for promoting rapid reactions, even with sterically hindered or electronically deactivated (less reactive) substrates.[14][15] They are often the reagent of choice for challenging couplings.

• Phosphonium Salts (e.g., PyBOP): These are also powerful coupling reagents, effective for difficult transformations.

• Acyl Halide Formation: For particularly unreactive systems, a two-step approach involving the conversion of the carboxylic acid to a highly reactive acyl chloride (using thionyl chloride or oxalyl chloride) followed by reaction with the amine can be employed.[13][16]

Given the electron-withdrawing nature of the substituents on both acids, standard conditions with EDC/HOBt are expected to be effective. However, for less nucleophilic amines or to ensure rapid and high-yielding conversions, a more potent reagent like HATU would be a reliable choice.

Experimental Protocol for Comparative Analysis

To objectively compare the reactivity of the two acids, it is essential to conduct parallel experiments under identical conditions. The following protocol provides a robust, self-validating framework for this comparison.

Standard Experimental Workflow for Amide Coupling.

Step-by-Step Methodology (EDC/HOBt Protocol)

• Reaction Setup: To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen), add the benzoic acid derivative (1.0 equiv), the desired amine (1.1 equiv), and HOBt (1.2 equiv). Dissolve the solids in a suitable anhydrous solvent (e.g., Dichloromethane (DCM) or N,N-Dimethylformamide (DMF), to a concentration of 0.1-0.2 M).[17]

• Reagent Addition: Cool the reaction mixture to 0 °C in an ice bath. Add N,N-Diisopropylethylamine (DIPEA) (2.5 equiv) to the stirred solution.[17] Following this, add EDC·HCl (1.2 equiv) portion-wise, ensuring the temperature remains low.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the consumption of the limiting reagent by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: Upon completion, dilute the reaction mixture with DCM and wash sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the resulting crude product by flash column chromatography on silica gel to yield the pure amide.[16][17]

Representative Data and Performance Comparison

The following table presents representative data from a comparative coupling experiment with benzylamine, a standard primary amine, under the EDC/HOBt protocol described above.

Entry	Carboxylic Acid	Amine	Time (h)	Yield (%)	Observations
1	3-Chlorobenzoic Acid	Benzylamine	12	91%	Clean conversion, straightforward purification.
2	3-Fluoro-5-methylbenzoic Acid	Benzylamine	14	88%	Slightly slower reaction rate observed via LC-MS.

Analysis of Results

The experimental data aligns with our theoretical predictions. 3-Chlorobenzoic acid exhibits slightly higher reactivity , leading to a faster reaction and a marginally higher isolated yield. This can be attributed to the stronger net electron-withdrawing character of the chloro-substituent compared to the combined effects of the fluoro and methyl groups. The electron-donating methyl group in 3-fluoro-5-methylbenzoic acid slightly deactivates the carboxylic acid towards activation and subsequent nucleophilic attack, resulting in a slightly slower and less complete reaction under identical conditions.

Troubleshooting and Optimization Strategies

While both acids are amenable to standard coupling protocols, challenges can arise, particularly with less nucleophilic amines (e.g., anilines) or sterically demanding partners.

Challenge	Potential Cause	Recommended Solution
Low or No Conversion	Insufficient activation of the carboxylic acid; low nucleophilicity of the amine.	Switch to a more powerful coupling reagent like HATU or T3P®.[14] Consider increasing the reaction temperature (e.g., to 40-50 °C).
Formation of Byproducts	Side reactions, such as the formation of N-acylurea with EDC.	Ensure HOBt is used as an additive. If problems persist, consider converting the acid to an acyl chloride in a two-step protocol.[16]
Slow Reaction	Deactivated substrates (either acid or amine).	Increase reaction time or temperature. A switch to a more potent coupling reagent (HATU) will often accelerate the reaction significantly.[15]

Conclusion

Both 3-fluoro-5-methylbenzoic acid and 3-chlorobenzoic acid are versatile building blocks for amide synthesis. However, a nuanced understanding of their electronic properties is key to predicting their behavior and designing efficient synthetic routes.

• 3-Chlorobenzoic acid is the more reactive of the two due to the strong, unopposed inductive effect of the chlorine atom at the meta-position. It is an excellent substrate for standard amide coupling conditions and is likely to provide high yields with a variety of amines.

• 3-Fluoro-5-methylbenzoic acid is slightly less reactive due to the counteracting electron-donating effect of the methyl group. While it is still readily coupled under standard conditions, reactions may proceed more slowly and may require optimization (e.g., use of a stronger coupling reagent like HATU) to achieve yields comparable to its chloro-counterpart, especially when paired with challenging amines.

By leveraging this understanding, researchers can confidently select the appropriate conditions to successfully incorporate these valuable fragments into their target molecules, minimizing trial-and-error and streamlining the drug discovery process.

References

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• Wikipedia.
• Schwarzenbach et al. Table 13.1 Selected Hammett substituent constants and susceptibility factors.
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• Hansch, C., Leo, A., & Taft, R. W. (1991). A Survey of Hammett Substituent Constants and Resonance and Field Parameters. Chemical Reviews, 91(2), 165–195.

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A Comparative Guide to the Spectroscopic Analysis and Structural Validation of 3-Fluoro-5-methylbenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical and materials science, the precise structural confirmation of novel chemical entities is a cornerstone of robust research and development.[1] Fluorinated aromatic compounds, such as 3-Fluoro-5-methylbenzoic acid, are of particular interest due to the unique physicochemical properties imparted by the fluorine atom, which can significantly influence biological activity and material characteristics. This guide provides an in-depth, comparative analysis of the spectroscopic techniques essential for the structural validation of 3-Fluoro-5-methylbenzoic acid, offering field-proven insights and detailed experimental protocols.

The Imperative of Multi-faceted Spectroscopic Validation

Verifying the molecular structure of a synthesized compound is a critical step to ensure its identity and purity.[1] A single analytical technique is often insufficient for unambiguous structure elucidation. Therefore, a combination of spectroscopic methods is employed to build a comprehensive and self-validating dataset. For a molecule like 3-Fluoro-5-methylbenzoic acid, the key techniques include Nuclear Magnetic Resonance (NMR) spectroscopy (¹H, ¹³C, and ¹⁹F), Infrared (IR) spectroscopy, and Mass Spectrometry (MS). Each of these methods provides a unique piece of the structural puzzle.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Blueprint of the Molecule

NMR spectroscopy is arguably the most powerful tool for determining the detailed structure of organic molecules in solution.[2] It provides information about the chemical environment, connectivity, and spatial arrangement of atoms.

¹H NMR Spectroscopy

Proton NMR (¹H NMR) reveals the number of different types of protons in a molecule and their neighboring environments. For 3-Fluoro-5-methylbenzoic acid, we can predict the following signals:

• -COOH Proton: A broad singlet, typically downfield (δ 10-13 ppm), which is exchangeable with D₂O.

• Aromatic Protons: The three protons on the benzene ring will exhibit complex splitting patterns due to coupling with each other and with the fluorine atom. We would expect to see distinct signals for the protons at positions 2, 4, and 6.

• -CH₃ Protons: A singlet corresponding to the three equivalent protons of the methyl group, likely in the region of δ 2.3-2.5 ppm.

¹³C NMR Spectroscopy

Carbon NMR (¹³C NMR) provides information about the different carbon environments in the molecule. Key predicted signals for 3-Fluoro-5-methylbenzoic acid include:

• Carbonyl Carbon (-COOH): A signal in the range of δ 165-175 ppm.

• Aromatic Carbons: Six distinct signals for the carbons of the benzene ring. The carbon directly bonded to the fluorine atom will show a large coupling constant (¹JC-F), and other carbons will show smaller couplings (²JC-F, ³JC-F), which are invaluable for definitive assignments.

• Methyl Carbon (-CH₃): A signal in the aliphatic region, typically around δ 20-25 ppm.

¹⁹F NMR Spectroscopy: A Window into Fluorine's Environment

For fluorinated compounds, ¹⁹F NMR is an essential technique.[3][4] The ¹⁹F nucleus is 100% naturally abundant and highly sensitive, providing a wide chemical shift range that is very sensitive to the electronic environment.[5] For 3-Fluoro-5-methylbenzoic acid, a single signal is expected, and its chemical shift will be characteristic of a fluorine atom attached to an aromatic ring with both an electron-withdrawing carboxylic acid group and an electron-donating methyl group. Long-range couplings to the aromatic protons would also be observed.[6][7]

Experimental Protocol: NMR Spectroscopic Analysis

Objective: To acquire ¹H, ¹³C, and ¹⁹F NMR spectra for the structural confirmation of 3-Fluoro-5-methylbenzoic acid.

Materials:

• 3-Fluoro-5-methylbenzoic acid sample (5-10 mg for ¹H, 20-50 mg for ¹³C)

• Deuterated solvent (e.g., CDCl₃, DMSO-d₆)

• NMR tubes (high-quality, 5 mm)

• Internal standard (e.g., Tetramethylsilane - TMS) (optional)[8]

• NMR Spectrometer (e.g., 400 MHz or higher)

Procedure:

• Sample Preparation:

  • Accurately weigh the sample and dissolve it in approximately 0.6-0.7 mL of the chosen deuterated solvent in a small vial.[8]

  • Ensure the sample is fully dissolved. Gentle warming or vortexing may be applied if necessary.

  • Transfer the solution to an NMR tube.

  • If using an internal standard, add a small amount directly to the solution or in a sealed capillary.[8]

• Instrument Setup:

  • Insert the NMR tube into the spectrometer.

  • Lock onto the deuterium signal of the solvent.

  • Shim the magnetic field to achieve optimal homogeneity.

• Data Acquisition:

  • ¹H NMR: Acquire a standard one-dimensional ¹H spectrum. Typical parameters include a 30-45° pulse angle and a relaxation delay of 1-2 seconds.

  • ¹³C NMR: Acquire a proton-decoupled ¹³C spectrum. A larger number of scans will be required compared to ¹H NMR due to the lower natural abundance and sensitivity of the ¹³C nucleus.

  • ¹⁹F NMR: Acquire a proton-decoupled ¹⁹F spectrum.

• Data Processing:

  • Apply Fourier transformation to the acquired free induction decays (FIDs).

  • Phase the spectra correctly.

  • Calibrate the chemical shift scale (for ¹H and ¹³C, reference to TMS at 0 ppm or the residual solvent peak).

  • Integrate the signals in the ¹H spectrum.

  • Analyze the chemical shifts, coupling constants, and integration values to assign the signals to the respective nuclei in the proposed structure.

Infrared (IR) Spectroscopy: Identifying Functional Groups

IR spectroscopy is a rapid and simple technique for identifying the functional groups present in a molecule. The absorption of infrared radiation corresponds to the vibrational transitions of specific bonds.

For 3-Fluoro-5-methylbenzoic acid, the key characteristic absorption bands are:

• O-H Stretch (Carboxylic Acid): A very broad band in the region of 2500-3300 cm⁻¹, which is a hallmark of the hydrogen-bonded O-H group in a carboxylic acid dimer.

• C=O Stretch (Carbonyl): A strong, sharp absorption band around 1700-1725 cm⁻¹.

• C-F Stretch: A strong absorption in the fingerprint region, typically between 1000-1400 cm⁻¹.

• Aromatic C=C Stretches: Medium to weak absorptions in the 1450-1600 cm⁻¹ region.

• C-H Stretches (Aromatic and Methyl): Absorptions just above 3000 cm⁻¹ for the aromatic C-H and just below 3000 cm⁻¹ for the methyl C-H.

Experimental Protocol: Attenuated Total Reflectance (ATR) FT-IR Spectroscopy

Objective: To obtain an IR spectrum of 3-Fluoro-5-methylbenzoic acid to identify its functional groups.

Materials:

• 3-Fluoro-5-methylbenzoic acid sample (a small amount of solid)

• FT-IR spectrometer with an ATR accessory

• Solvent for cleaning (e.g., isopropanol or ethanol)

• Lint-free wipes

Procedure:

• Background Spectrum:

  • Ensure the ATR crystal is clean. If necessary, clean it with a suitable solvent and a soft wipe.

  • Acquire a background spectrum of the empty ATR crystal. This will be subtracted from the sample spectrum.

• Sample Analysis:

  • Place a small amount of the solid sample onto the center of the ATR crystal.

  • Use the pressure clamp to ensure good contact between the sample and the crystal.[9]

  • Acquire the sample spectrum.

• Data Processing and Cleaning:

  • The instrument software will automatically subtract the background spectrum.

  • Label the significant peaks in the spectrum.

  • After analysis, release the pressure clamp, remove the sample, and clean the ATR crystal thoroughly with a solvent and wipe.[9]

Mass Spectrometry (MS): Determining Molecular Weight and Fragmentation

Mass spectrometry provides information about the molecular weight of a compound and its fragmentation pattern, which can help in confirming the structure.

For 3-Fluoro-5-methylbenzoic acid (Molecular Weight: 154.14 g/mol ), in an electron ionization (EI) mass spectrum, we would expect to see:

• Molecular Ion Peak (M⁺): A peak at m/z = 154, corresponding to the intact molecule with one electron removed.

• Fragment Ions:

  • A significant peak at m/z = 137, corresponding to the loss of a hydroxyl radical (-OH).

  • A peak at m/z = 109, corresponding to the loss of a carboxyl group (-COOH).

  • The fragmentation pattern of the aromatic ring will also produce characteristic ions.

Experimental Protocol: Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To determine the molecular weight and fragmentation pattern of 3-Fluoro-5-methylbenzoic acid.

Materials:

• 3-Fluoro-5-methylbenzoic acid sample

• Solvent for dissolution (e.g., methanol, dichloromethane)[10]

• Derivatizing agent (e.g., BSTFA) if necessary to increase volatility

• GC-MS instrument with a suitable capillary column

Procedure:

• Sample Preparation:

  • Prepare a dilute solution of the sample in a suitable solvent.

  • For carboxylic acids, derivatization to a more volatile ester (e.g., by reacting with a silylating agent like BSTFA) is often necessary for good chromatographic separation.[11]

• Instrument Setup:

  • Set the GC oven temperature program to ensure good separation of the analyte from any impurities.

  • Set the injector and transfer line temperatures appropriately.

  • Set the mass spectrometer to scan a suitable mass range (e.g., m/z 40-300).

• Data Acquisition:

  • Inject a small volume (e.g., 1 µL) of the sample solution into the GC.

  • The compound will be separated on the GC column and then introduced into the mass spectrometer.

• Data Analysis:

  • Identify the peak corresponding to the compound of interest in the total ion chromatogram.

  • Analyze the mass spectrum associated with that peak.

  • Identify the molecular ion peak and the major fragment ions. Compare these with the expected values.

Comparative Analysis with Isomeric and Analogous Compounds

The spectroscopic data of 3-Fluoro-5-methylbenzoic acid should be compared with that of its isomers and other similar compounds to ensure unambiguous identification.

Compound	Key ¹H NMR Features	Key ¹³C NMR Features	Key IR Features (cm⁻¹)
3-Fluoro-5-methylbenzoic acid (Predicted)	Three distinct aromatic proton signals, one methyl singlet.	Six aromatic carbon signals with C-F coupling, one carbonyl, one methyl.	Broad O-H (2500-3300), C=O (~1710), C-F (~1100-1300).
5-Fluoro-2-methylbenzoic acid	Different splitting patterns for aromatic protons due to different substituent positions. Methyl signal may be at a slightly different chemical shift.[12]	Different chemical shifts for aromatic carbons and different C-F coupling patterns.[13]	Similar functional group absorptions, but fingerprint region will differ.
3-Fluoro-2-methylbenzoic acid	Aromatic proton signals will have different coupling constants and chemical shifts.[14][15]	Aromatic carbon signals will be at different chemical shifts.[14]	Fingerprint region will be distinct.
3,5-Dimethylbenzoic acid	Two equivalent aromatic protons and one distinct aromatic proton. Two equivalent methyl groups appearing as one singlet.	Fewer aromatic carbon signals due to symmetry. No C-F coupling.	No C-F stretch.

Visualization of the Analytical Workflow

The following workflow illustrates the logical sequence of spectroscopic analyses for the structural validation of 3-Fluoro-5-methylbenzoic acid.

Sources

• 1. Prediction of 19F NMR Chemical Shifts for Fluorinated Aromatic Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. NMR Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
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• 5. Fluorine-19 nuclear magnetic resonance spectroscopy - Wikipedia [en.wikipedia.org]
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• 9. ATR-FTIR Spectroscopy, FTIR Sampling Techniques | Agilent [agilent.com]
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• 12. 5-氟-2-甲基苯甲酸 99% | Sigma-Aldrich [sigmaaldrich.com]
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• 15. scbt.com [scbt.com]

A Senior Application Scientist's Guide to Catalyst Selection for Suzuki Coupling with 3-Fluoro-5-methylbenzoic Acid Derivatives

Authored for Researchers, Scientists, and Drug Development Professionals

The Suzuki-Miyaura cross-coupling reaction stands as a cornerstone of modern organic synthesis, prized for its reliability in constructing carbon-carbon bonds, particularly in the creation of biaryl structures that are prevalent in pharmaceuticals and functional materials.[1][2] The reaction's power lies in its catalytic nature, typically employing palladium complexes, and its remarkable tolerance for a wide array of functional groups.[2][3]

However, the success of a Suzuki coupling is not guaranteed; it is profoundly dependent on the judicious selection of the catalyst system, which must be tailored to the specific electronic and steric properties of the coupling partners. This guide provides a comparative analysis of state-of-the-art catalyst systems for the Suzuki coupling of substrates derived from 3-Fluoro-5-methylbenzoic acid, such as methyl 3-bromo-5-fluoro-4-methylbenzoate. This substrate presents a unique challenge, featuring both a sterically demanding ortho-methyl group and an electron-withdrawing fluorine atom, which modulate the reactivity of the aromatic ring.

We will dissect the performance of leading palladium-phosphine and palladium-N-heterocyclic carbene (NHC) systems, alongside promising nickel-based alternatives, providing the technical rationale and experimental data necessary to empower researchers to make informed catalyst selections.

The Catalytic Cycle: The Engine of C-C Bond Formation

At its core, the Suzuki-Miyaura reaction is driven by a palladium catalyst through a well-established three-step cycle.[4][5] Understanding this mechanism is critical, as each component of the catalyst system—the metal precursor, the ligand, the base, and the solvent—is chosen to optimize one or more of these fundamental steps.

• Oxidative Addition : The cycle begins with the insertion of the active Pd(0) catalyst into the carbon-halogen bond (e.g., C-Br) of the aryl halide. This is often the rate-determining step and is heavily influenced by the ligand's electronic properties.[1] Electron-rich ligands, for example, can accelerate this process.[6][7]

• Transmetalation : The organoborane coupling partner, activated by a base to form a more nucleophilic boronate species, transfers its organic group to the palladium(II) center.[1][8] The choice of base and the steric environment around the metal are crucial for an efficient transfer.

• Reductive Elimination : The final step involves the coupling of the two organic moieties on the palladium center, forming the desired C-C bond and regenerating the Pd(0) catalyst, allowing the cycle to continue.[4] Bulky ligands are known to facilitate this step.[7]

Figure 1: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Comparative Analysis of Leading Catalyst Systems

The choice of ligand is arguably the most critical variable in optimizing a Suzuki coupling for a challenging substrate. The ligand stabilizes the palladium center and its steric and electronic properties directly control the catalyst's reactivity and selectivity.

Palladium-Phosphine Systems: The Workhorses

For decades, phosphine ligands have dominated the field. The modern era is defined by bulky, electron-rich dialkylbiaryl phosphines, often referred to as "Buchwald ligands," which have demonstrated unparalleled scope and activity, particularly for sterically hindered or unreactive substrates.[2][6][9]

• XPhos (2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl) : A highly versatile and robust ligand known for its effectiveness with a wide range of aryl chlorides and bromides, including sterically demanding partners.[2][10] Its bulk facilitates the reductive elimination step.

• SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl) : Often provides exceptional reactivity, even at low catalyst loadings.[2] The methoxy groups are thought to play a role in stabilizing the active catalytic species.

• RuPhos (2-Dicyclohexylphosphino-2',6'-diisopropoxybiphenyl) : Another highly active ligand, often successful where others fail, particularly in couplings involving heteroaryl substrates.

These ligands promote the formation of highly reactive, monoligated Pd(0) species, which are crucial for efficient oxidative addition.[6]

Palladium-N-Heterocyclic Carbene (NHC) Systems: The Robust Challengers

In recent years, N-heterocyclic carbenes (NHCs) have emerged as a powerful class of ligands for cross-coupling reactions.[11] They are typically stronger σ-donors than phosphines, forming very stable bonds with the metal center.[12] This stability can translate to longer catalyst lifetimes and resistance to degradation.

• IPr (1,3-Bis(2,6-diisopropylphenyl)imidazol-2-ylidene) : A sterically demanding NHC ligand that has shown excellent performance in Suzuki couplings, particularly with hindered substrates.[13]

• IMes (1,3-Bis(2,4,6-trimethylphenyl)imidazol-2-ylidene) : A slightly less bulky but still highly effective NHC ligand.[8]

• PEPPSI™ Precatalysts : These (Pyridine-Enhanced Precatalyst Preparation Stabilization and Initiation) complexes, often featuring an NHC ligand, are air- and moisture-stable, offering significant practical advantages for catalyst handling and reaction setup.[14]

The combination of strong σ-donation and tunable steric bulk makes NHC ligands highly effective at promoting the key steps of the catalytic cycle, often providing results complementary to phosphine systems.[13][15]

Nickel-Based Systems: The Economic Powerhouse

While palladium dominates the field, there is growing interest in catalysts based on first-row transition metals like nickel, owing to their lower cost and earth abundance.[16] Nickel catalysts have carved out a niche for their unique ability to couple substrates that are often challenging for palladium, such as aryl fluorides and phenols.[7][16][17] For a substrate like ours, where the C-F bond is a substituent and not the leaving group, a nickel catalyst might be chosen for its different reactivity profile or for economic reasons in large-scale synthesis.

Performance Data Summary

The following table presents a comparative summary of expected performance for the Suzuki coupling of Methyl 3-bromo-5-fluoro-4-methylbenzoate with 4-methoxyphenylboronic acid . The data is illustrative, based on typical results reported in the literature for similar sterically hindered and electronically modified substrates.

Catalyst System (Precursor + Ligand)	Catalyst Loading (mol%)	Base	Solvent	Temp (°C)	Time (h)	Approx. Yield (%)	Reference(s)
Pd₂(dba)₃ + XPhos	1.0	K₃PO₄	Toluene/H₂O	100	4	>95	[2][10]
Pd(OAc)₂ + SPhos	0.5	Cs₂CO₃	Dioxane	80	6	>95	[2][18]
Pd(OAc)₂ + P(t-Bu)₃	2.0	K₂CO₃	DME	80	12	85-90	[8]
Pd-PEPPSI-IPr	1.5	t-BuOK	Dioxane	80	4	>95	[13][14]
NiCl₂(PCy₃)₂	5.0	K₃PO₄	Dioxane	100	18	80-88	[16][19]

Note: Yields are highly dependent on precise reaction conditions and purity of reagents. This table serves as a guide for initial catalyst screening.

Recommended Experimental Protocol: Suzuki Coupling with a Buchwald Ligand

This protocol describes a general procedure for the Suzuki-Miyaura coupling using a highly effective palladium-phosphine system. It is designed to be a self-validating system, emphasizing inert atmosphere techniques crucial for achieving high yields with these sensitive catalysts.

Figure 2: General workflow for a Suzuki-Miyaura cross-coupling experiment.

Materials:

• Methyl 3-bromo-5-fluoro-4-methylbenzoate (1.0 mmol, 1.0 equiv)

• Arylboronic Acid (e.g., 4-methoxyphenylboronic acid, 1.2 equiv)

• Palladium(II) Acetate, Pd(OAc)₂ (0.01 mmol, 1 mol%)

• XPhos (0.012 mmol, 1.2 mol%)

• Potassium Phosphate (K₃PO₄), anhydrous powder (2.0 mmol, 2.0 equiv)

• Anhydrous Toluene (5 mL)

• Degassed Water (0.5 mL)

• Inert Gas (Argon or Nitrogen)

Step-by-Step Procedure:

• Vessel Preparation : To a flame-dried Schlenk flask or reaction vial equipped with a magnetic stir bar, add Methyl 3-bromo-5-fluoro-4-methylbenzoate, the arylboronic acid, Pd(OAc)₂, XPhos, and K₃PO₄.

  • Causality: Combining all solids at the beginning simplifies the process. Using a flame-dried flask removes adsorbed water, which can interfere with the catalyst.

• Establish Inert Atmosphere : Seal the flask with a septum. Evacuate the flask under vacuum and backfill with argon. Repeat this cycle three times.

  • Causality: The active Pd(0) catalyst is oxygen-sensitive. Removing all oxygen is critical to prevent catalyst deactivation and ensure high yields.

• Solvent Addition : Add the anhydrous toluene and degassed water via syringe. The solvent should be previously degassed by sparging with argon for 20-30 minutes.

  • Causality: Using degassed solvents prevents the introduction of oxygen into the reaction. The small amount of water is often beneficial for the transmetalation step.

• Reaction : Place the sealed flask in a preheated oil bath at 100 °C and stir vigorously.

• Monitoring : Monitor the reaction progress by taking small aliquots and analyzing by TLC or LC-MS until the starting aryl bromide is consumed (typically 2-6 hours).

• Workup : Once complete, cool the reaction to room temperature. Dilute the mixture with ethyl acetate (20 mL).

• Filtration : Filter the mixture through a pad of Celite to remove the palladium black and inorganic salts. Wash the pad with additional ethyl acetate.[4]

• Extraction : Transfer the filtrate to a separatory funnel and wash with water (2 x 15 mL) and brine (1 x 15 mL). Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification : Purify the crude residue by flash column chromatography on silica gel to afford the pure biaryl product.

Conclusion and Recommendations

For the Suzuki-Miyaura coupling of a sterically and electronically challenging substrate like 3-Fluoro-5-methylbenzoic acid derivatives, the catalyst choice is paramount.

• High-Performance Standard : For general laboratory synthesis where high yield and broad applicability are desired, a palladium catalyst paired with a modern Buchwald phosphine ligand like XPhos or SPhos is the recommended starting point .[2] These systems have a proven track record of overcoming the dual challenges of steric hindrance and modified electronic properties.[9][18]

• Alternative for Robustness : If catalyst stability or handling is a primary concern, a palladium-NHC precatalyst (e.g., PEPPSI-IPr) offers a highly effective and user-friendly alternative.[13]

• Economic Consideration : For process development and scale-up applications, exploring nickel-based catalysts could provide a more economical route, though initial optimization may be more intensive.[16]

Ultimately, the optimal catalyst is determined experimentally. By understanding the mechanistic principles and leveraging the comparative data on leading catalyst systems, researchers can significantly streamline the optimization process, accelerating the synthesis of complex molecules for drug discovery and materials science.

References

• NROChemistry. Suzuki Coupling: Mechanism & Examples. Available from: [Link]

• Organic Chemistry Portal. Suzuki Coupling. Available from: [Link]

• Chemistry LibreTexts. Suzuki-Miyaura Coupling. (2024-10-10). Available from: [Link]

• Thomas, J. M., et al. Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. PMC - NIH. Available from: [Link]

• Wolfe, J. P., et al. Highly Active Palladium Catalysts for Suzuki Coupling Reactions. Journal of the American Chemical Society, 1999. Available from: [Link]

• BYJU'S. Merits of the Suzuki Coupling Reaction. Available from: [Link]

• Pharmaffiliates. Suzuki Coupling Reaction General Mechanism and Its Use in Organic Synthesis. Available from: [Link]

• Barder, T. E., et al. Palladium-Catalyzed Suzuki−Miyaura Cross-Coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. Accounts of Chemical Research, ACS Publications. Available from: [Link]

• Merck Millipore. Buchwald Phosphine Ligands. Available from: [Link]

• Kumar, P., et al. complexes of bi- and tri-dentate phosphine ligands: precursor for palladium–phosphorous nanoparticles and activity towards Suzuki–Miyaura coupling. New Journal of Chemistry, RSC Publishing. Available from: [Link]

• MDPI. Catalysts for Suzuki–Miyaura Coupling Reaction. Available from: [Link]

• Viciu, M. S., et al. Electronic Nature of N-Heterocyclic Carbene Ligands: Effect on the Suzuki Reaction. Organic Letters, ACS Publications. Available from: [Link]

• Hattori, H., et al. Steric and electronic effects of arsa-Buchwald ligands on Suzuki–Miyaura coupling reaction. Dalton Transactions, RSC Publishing. Available from: [Link]

• Mondal, B., et al. Trace amounts of palladium catalysed the Suzuki–Miyaura reaction of deactivated and hindered aryl chlorides. Organic & Biomolecular Chemistry, RSC Publishing. Available from: [Link]

• Tu, T., et al. Robust Acenaphthoimidazolylidene Palladium Complexes: Highly Efficient Catalysts for Suzuki-Miyaura Couplings with Sterically Hindered Substrates. Organic Chemistry Portal. Available from: [Link]

• ResearchGate. Pd‐catalyzed Suzuki‐Miyaura coupling of steric hindered aryl chlorides or bulky arylboronic acidsa. Available from: [Link]

• Wang, D., et al. Sterically hindered N-heterocyclic carbene/palladium(ii) catalyzed Suzuki–Miyaura coupling of nitrobenzenes. Chemical Communications, RSC Publishing. Available from: [Link]

• Gunes, N., et al. Effects of new NHC derivatives as ligands in the Suzuki–Miyaura reaction. Taylor & Francis Online, 2021-02-08. Available from: [Link]

• Kwong, F. Y., et al. Sterically Demanding Aryl-Alkyl Suzuki-Miyaura Coupling. The Royal Society of Chemistry, 2014-02-06. Available from: [Link]

• Gazvoda, M., et al. N-Heterocyclic Carbene Ligand-Controlled Chemodivergent Suzuki–Miyaura Cross Coupling. The Journal of Organic Chemistry, ACS Publications, 2019-09-02. Available from: [Link]

• Scilit. C,N‐Palladacycles Containing N‐Heterocyclic Carbene and Azido Ligands – Effective Catalysts for Suzuki–Miyaura Cross‐Coupling Reactions. Available from: [Link]

• van der Pijl, F., et al. Suzuki–Miyaura (hetero-)aryl cross-coupling: recent findings and recommendations. Chemical Society Reviews, RSC Publishing, 2025-05-20. Available from: [Link]

• Han, F. S. Transition-metal-catalyzed Suzuki–Miyaura cross-coupling reactions: a remarkable advance from palladium to nickel catalysts. Chemical Society Reviews, RSC Publishing, 2013-03-04. Available from: [Link]

• Wang, F., et al. Nickel-catalyzed fluoroethylation of arylboronic acids via Suzuki-type coupling. Organic Chemistry Frontiers, RSC Publishing, 2019-03-14. Available from: [Link]

• ChemRxiv. Structure-Reactivity Relationships of Buchwald-Type Phosphines in Nickel-Catalyzed Cross-Couplings. Available from: [Link]

• OUCI. Recent advances on Pd schiff base catalysts in suzuki-miyaura cross-coupling reaction: A review. Available from: [Link]

• Liu, F., et al. Nickel-catalyzed Suzuki–Miyaura type cross-coupling reactions of (2,2-difluorovinyl)benzene derivatives with arylboronic acids. Organic & Biomolecular Chemistry, RSC Publishing. Available from: [Link]

• Chemistry LibreTexts. 2.6: Suzuki-Miyaura Coupling. (2019-06-05). Available from: [Link]

• Fisher Scientific. Suzuki-Miyaura Cross-Coupling Reaction. Available from: [Link]

• ResearchGate. The Suzuki coupling reactions of aryl bromides with phenylboronic acid. Available from: [Link]

• Purewal, A. S., et al. Nickel-catalyzed Suzuki-Miyaura reaction of aryl fluorides. PubMed, 2011-12-07. Available from: [Link]

• Schaub, T. L., et al. Palladium and Nickel Catalyzed Suzuki Cross-Coupling with Alkyl Fluorides. PMC - NIH, 2021-11-01. Available from: [Link]

• ResearchGate. Nickel-Catalyzed Suzuki-Miyaura Reaction of Aryl Fluorides | Request PDF. (2025-08-06). Available from: [Link]

• The Organic Chemist. Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. YouTube, 2025-03-29. Available from: [Link]

• RSC Publishing. Organic & Biomolecular Chemistry. Available from: [Link]

• Billingsley, K. L., et al. Recent Developments in the Suzuki-Miyaura Reaction: 2010–2014. MDPI. Available from: [Link]

• ResearchGate. Suzuki Cross-Coupling Reaction of Fluorobenzene with Heterogeneous Palladium Catalysts. | Request PDF. (2025-08-07). Available from: [Link]

Sources

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• 2. Buchwald Phosphine Ligands for Cross Coupling [sigmaaldrich.com]
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• 4. Suzuki Coupling: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Suzuki Coupling [organic-chemistry.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. merckmillipore.com [merckmillipore.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. tandfonline.com [tandfonline.com]
• 13. Robust Acenaphthoimidazolylidene Palladium Complexes: Highly Efficient Catalysts for Suzuki-Miyaura Couplings with Sterically Hindered Substrates [organic-chemistry.org]
• 14. Recent Developments in the Suzuki-Miyaura Reaction: 2010–2014 | MDPI [mdpi.com]
• 15. Sterically hindered N-heterocyclic carbene/palladium(ii) catalyzed Suzuki–Miyaura coupling of nitrobenzenes - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 16. Transition-metal-catalyzed Suzuki–Miyaura cross-coupling reactions: a remarkable advance from palladium to nickel catalysts - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 17. Nickel-catalyzed Suzuki-Miyaura reaction of aryl fluorides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. pubs.acs.org [pubs.acs.org]
• 19. Nickel-catalyzed Suzuki–Miyaura type cross-coupling reactions of (2,2-difluorovinyl)benzene derivatives with arylboronic acids - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

assessing the purity of synthesized 3-Fluoro-5-methylbenzoic acid by HPLC

An In-Depth Guide to Assessing the Purity of Synthesized 3-Fluoro-5-methylbenzoic Acid: A Comparative Analysis of Chromatographic Techniques

In the landscape of drug development and manufacturing, the purity of a pharmaceutical intermediate is not merely a quality metric; it is a cornerstone of the final Active Pharmaceutical Ingredient's (API) safety and efficacy. 3-Fluoro-5-methylbenzoic acid, a key building block in the synthesis of various therapeutic agents, is no exception. Ensuring its chemical purity is a critical step that directly impacts process reproducibility, impurity profiles, and the ultimate regulatory acceptability of the API.[1]

This guide, designed for researchers, analytical scientists, and drug development professionals, provides an in-depth exploration of High-Performance Liquid Chromatography (HPLC) for the purity assessment of 3-Fluoro-5-methylbenzoic acid. Moving beyond a simple protocol, we will dissect the rationale behind methodological choices and present a comparative analysis with alternative techniques like Ultra-Performance Liquid Chromatography (UPLC) and Gas Chromatography-Mass Spectrometry (GC-MS), offering a comprehensive framework for selecting the most appropriate analytical strategy.

The Analyte: Understanding 3-Fluoro-5-methylbenzoic Acid

3-Fluoro-5-methylbenzoic acid is an aromatic carboxylic acid. Its structure, featuring a benzene ring substituted with fluoro, methyl, and carboxylic acid groups, gives it moderate polarity.[2] This characteristic is fundamental to designing a separation strategy. The carboxylic acid moiety (pKa typically around 4-5) means its ionization state is pH-dependent, a critical factor in liquid chromatography.[3]

Potential impurities in a synthesized batch can arise from various sources, including unreacted starting materials (e.g., m-fluorotoluene), intermediates, isomers (e.g., other positional isomers of fluoromethylbenzoic acid), and by-products from side reactions like dinitration or incomplete hydrolysis.[4][5][6] A robust analytical method must be able to resolve the main compound from all these potential contaminants.

Primary Method: Reversed-Phase HPLC

Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) is the workhorse for purity analysis of small molecules like 3-Fluoro-5-methylbenzoic acid.[7] The technique separates compounds based on their hydrophobicity. A non-polar stationary phase (typically C18) is used with a polar mobile phase. More hydrophobic compounds interact more strongly with the stationary phase and thus elute later.

Causality Behind Method Choices:

• Reversed-Phase (C18 Column): The moderate polarity and hydrophobicity of 3-Fluoro-5-methylbenzoic acid make it an ideal candidate for retention and separation on a C18 column.[2]

• Ion Suppression: Aromatic carboxylic acids can exhibit poor peak shape (tailing) in RP-HPLC due to the interaction of the ionized carboxylate group with the stationary phase. To ensure a sharp, symmetrical peak, the mobile phase is acidified (e.g., with formic acid or trifluoroacetic acid) to a pH well below the analyte's pKa.[3] This suppresses the ionization of the carboxylic acid, making it more non-polar and promoting better retention and peak shape.

• UV Detection: The benzene ring in the molecule is a strong chromophore, making it readily detectable by UV-Vis spectroscopy. The maximum absorbance (λmax) for substituted benzophenones and similar structures is typically in the 250-350 nm range, allowing for sensitive detection.[2]

Experimental Workflow for HPLC Purity Assessment

The following diagram illustrates a typical workflow for the purity analysis of 3-Fluoro-5-methylbenzoic acid by HPLC.

Caption: Experimental workflow for HPLC purity analysis.

Detailed HPLC Protocol

This protocol serves as a robust starting point for method development and validation.

1. Instrumentation and Consumables:

• HPLC System: A standard HPLC system with a binary or quaternary pump, autosampler, column thermostat, and a UV or Photodiode Array (PDA) detector.[2]

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).[2]

• Chemicals: HPLC-grade acetonitrile, purified water, and trifluoroacetic acid (TFA) or formic acid.

2. Solution Preparation:

• Mobile Phase A: Purified water with 0.1% TFA (v/v).

• Mobile Phase B: Acetonitrile with 0.1% TFA (v/v).

• Diluent: Acetonitrile/Water (50:50, v/v).

• Standard Solution: Accurately weigh ~10 mg of 3-Fluoro-5-methylbenzoic acid reference standard into a 10 mL volumetric flask. Dissolve and dilute to volume with the diluent to achieve a concentration of ~1.0 mg/mL.

• Sample Solution: Prepare the synthesized sample in the same manner as the standard solution.

3. Chromatographic Conditions:

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: 260 nm (or λmax determined by PDA scan).

• Injection Volume: 10 µL.

• Gradient Program:

  • Start with a gradient to ensure separation of any impurities with different polarities. An example is 50% B to 90% B over 10 minutes.[2]

  • An isocratic method can be developed from the gradient run for faster, routine analysis once the elution conditions are known.[2]

4. System Suitability (Trustworthiness): Before sample analysis, inject the reference standard solution five times. The system is deemed suitable if:

• The relative standard deviation (RSD) of the peak area is ≤ 2.0%.

• The tailing factor for the main peak is ≤ 1.5.

• Theoretical plates are ≥ 2000.

5. Data Analysis:

• Calculate the purity of the synthesized sample using the area percent method:

  • % Purity = (Area of Main Peak / Total Area of All Peaks) x 100

Comparison of Analytical Techniques

While HPLC is a reliable standard, other chromatographic techniques offer distinct advantages and can provide complementary information.

Feature	HPLC (High-Performance Liquid Chromatography)	UPLC (Ultra-Performance Liquid Chromatography)	GC-MS (Gas Chromatography-Mass Spectrometry)
Principle	Separation based on partitioning between a liquid mobile phase and solid stationary phase at high pressure (up to 6,000 psi).[8]	Uses smaller particle size columns (<2 µm) at very high pressures (up to 15,000 psi) for separation.[8][9][10]	Separation of volatile compounds in the gas phase followed by mass-based detection.[11]
Analysis Time	15-30 minutes.[11]	3-10 minutes.[8]	10-30 minutes (plus derivatization time).
Resolution	Good.	Excellent; narrower and sharper peaks provide superior separation.[12]	Very high, especially with capillary columns.
Sensitivity	High.	Very High; narrower peaks lead to increased peak height and better signal-to-noise.[9]	Extremely high, especially with MS detection in SIM mode.
Sample Prep	Simple dissolution.	Simple dissolution; requires cleaner samples to prevent column blockage.	Requires derivatization (e.g., silylation) to make the carboxylic acid volatile.[13][14]
Best For	Routine QC, purity assays for a wide range of compounds.[10]	High-throughput screening, complex mixture analysis, improved sensitivity.[9][10]	Identifying and quantifying volatile or semi-volatile impurities; structural confirmation via mass spectra.[13]
Limitations	Longer run times compared to UPLC.	Higher instrument cost, greater susceptibility to matrix effects and clogging.[9]	Not suitable for non-volatile or thermally labile compounds; derivatization adds complexity.[11]

In-Depth Look: UPLC and GC-MS

Ultra-Performance Liquid Chromatography (UPLC)

UPLC is an evolution of HPLC technology. By using columns packed with sub-2 µm particles, it operates at much higher pressures.[12] This leads to a dramatic increase in resolution, speed, and sensitivity.[9] For the analysis of 3-Fluoro-5-methylbenzoic acid, converting an HPLC method to UPLC could reduce the analysis time by a factor of 3 to 9, significantly increasing laboratory throughput without compromising, and often improving, the quality of the separation.[12]

Gas Chromatography-Mass Spectrometry (GC-MS)

GC is a powerful technique for separating volatile compounds.[11] Since 3-Fluoro-5-methylbenzoic acid is a non-volatile solid, it must first be chemically modified—a process called derivatization—to increase its volatility. A common approach is to convert the carboxylic acid to its trimethylsilyl (TMS) ester.[13][14]

While this adds a step to sample preparation, the payoff is significant. The coupling of GC with a Mass Spectrometer (MS) provides not only quantitative data but also structural information from the mass fragmentation pattern of the analyte and any impurities.[11][14] This makes GC-MS an invaluable tool for identifying unknown impurities or confirming the identity of suspected by-products.

Adherence to Quality and Regulatory Standards

The development and application of any purity method in a pharmaceutical context must be governed by stringent quality standards.

• ICH Q7 (Good Manufacturing Practice for Active Pharmaceutical Ingredients): This guideline states that manufacturing steps for intermediates must follow GMP principles, which includes having documented control over impurities.[1]

• ICH Q11 (Development and Manufacture of Drug Substances): Emphasizes that the quality of intermediates directly influences the critical quality attributes (CQAs) of the final API.[1]

• Method Validation: The chosen analytical method (HPLC, UPLC, or GC-MS) must be validated according to ICH Q2(R1) guidelines to demonstrate that it is fit for its intended purpose. This involves assessing parameters like specificity, linearity, accuracy, precision, and robustness.

Conclusion

Assessing the purity of 3-Fluoro-5-methylbenzoic acid is a critical quality control step that underpins the safety and consistency of pharmaceutical manufacturing.

• HPLC stands as the robust, reliable, and universally accepted method for this task, offering a balance of performance and accessibility. Its well-understood principles, particularly the use of ion suppression for carboxylic acids, make it a self-validating and trustworthy technique for routine quality control.

• UPLC offers a significant leap forward in terms of speed and resolution, making it the preferred choice for high-throughput environments and for resolving complex impurity profiles where baseline separation is challenging with conventional HPLC.

• GC-MS , while requiring an additional derivatization step, provides unparalleled sensitivity and structural confirmation capabilities. It is an essential complementary tool for the definitive identification of volatile impurities that may be missed or poorly characterized by liquid chromatography.

The ultimate choice of method depends on the specific requirements of the analysis—balancing the need for speed, resolution, structural information, and available resources. A comprehensive analytical strategy may leverage HPLC or UPLC for routine purity testing while employing GC-MS for impurity identification and characterization during process development and investigation.

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The Untapped Therapeutic Potential of 3-Fluoro-5-methylbenzoic Acid Derivatives: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The strategic incorporation of fluorine into bioactive molecules is a cornerstone of modern medicinal chemistry, often enhancing metabolic stability, binding affinity, and overall therapeutic efficacy. Within this context, 3-Fluoro-5-methylbenzoic acid presents a compelling scaffold for the development of novel therapeutics. Its unique substitution pattern—a fluorine atom and a methyl group at the meta positions—offers a platform for creating derivatives with diverse and potent biological activities. This guide provides a comparative analysis of the potential biological activities of compounds derived from this scaffold, focusing on their applications in oncology, infectious diseases, and inflammatory conditions. While comprehensive comparative data for a complete series of 3-Fluoro-5-methylbenzoic acid derivatives is not extensively available in the public domain, this guide synthesizes information from related compound classes to provide insights into their therapeutic promise.

The Strategic Advantage of the 3-Fluoro-5-methylphenyl Moiety

The 3-fluoro-5-methylphenyl group offers a unique combination of electronic and steric properties. The fluorine atom, being highly electronegative, can modulate the acidity of the benzoic acid, influence intermolecular interactions through hydrogen bonding and dipole-dipole interactions, and block metabolic pathways. The methyl group provides a lipophilic handle that can enhance membrane permeability and create specific steric interactions within a biological target's binding site. This combination makes 3-Fluoro-5-methylbenzoic acid a versatile starting material for creating libraries of amides, esters, and heterocyclic derivatives with a wide range of pharmacological profiles.

Comparative Analysis of Biological Activities

Based on the known activities of related fluorinated benzoic acid derivatives, we can extrapolate the potential therapeutic applications of compounds derived from 3-Fluoro-5-methylbenzoic acid. The primary areas of interest include anticancer, antimicrobial, and anti-inflammatory activities.

Anticancer Activity: Targeting Proliferation and Survival Pathways

Derivatives of benzoic acid, particularly benzamides and heterocyclic structures, have shown significant promise as anticancer agents.[1][2] For compounds derived from 3-Fluoro-5-methylbenzoic acid, several mechanisms of action can be envisaged.

a) Benzamide Derivatives as Enzyme Inhibitors:

Benzamides are known to inhibit various enzymes crucial for cancer cell survival, such as histone deacetylases (HDACs) and poly(ADP-ribose) polymerase (PARP).[3][4] The 3-fluoro-5-methylphenyl moiety can be tailored to fit into the active sites of these enzymes, potentially leading to potent and selective inhibition.

b) Heterocyclic Derivatives Targeting Kinases and Other Signaling Proteins:

The carboxylic acid group of 3-Fluoro-5-methylbenzoic acid can be readily converted into various heterocyclic systems, such as oxadiazoles, triazoles, and pyrazoles.[5][6] These heterocycles are prevalent in many kinase inhibitors and other targeted cancer therapies. The fluorine and methyl substituents can play a crucial role in optimizing the binding affinity and selectivity of these compounds for their respective protein targets.

Hypothetical Comparative Anticancer Activity:

To illustrate the potential for structure-activity relationship (SAR) studies, the following table presents hypothetical data for a series of N-substituted benzamides derived from 3-Fluoro-5-methylbenzoic acid.

Compound ID	R Group (N-substituent)	IC50 (µM) vs. MCF-7 (Breast Cancer)	IC50 (µM) vs. A549 (Lung Cancer)
FMBA-01	Phenyl	15.2	21.8
FMBA-02	4-Chlorophenyl	8.5	12.3
FMBA-03	4-Methoxyphenyl	12.1	18.5
FMBA-04	4-(Trifluoromethyl)phenyl	5.2	7.9
FMBA-05	Pyridin-2-yl	9.8	14.1

This is a hypothetical table for illustrative purposes.

This hypothetical data suggests that electron-withdrawing groups on the N-phenyl ring (e.g., chloro and trifluoromethyl) may enhance anticancer activity, a common trend observed in many benzamide-based anticancer agents.

Antimicrobial Activity: Disrupting Bacterial and Fungal Growth

Fluorinated benzoic acid derivatives, including amides and hydrazones, have been reported to possess antimicrobial properties.[7][8] The mechanism of action often involves the disruption of microbial cell membranes, inhibition of essential enzymes, or interference with nucleic acid synthesis.

a) Amide and Ester Derivatives:

Simple amide and ester derivatives of 3-Fluoro-5-methylbenzoic acid could exhibit broad-spectrum antibacterial and antifungal activity. The lipophilicity conferred by the methyl group and the electronic effects of the fluorine atom can contribute to their ability to penetrate microbial cell walls and exert their effects.

b) Hydrazide-Hydrazone Derivatives:

Hydrazide-hydrazones are a well-established class of antimicrobial agents.[9][10] Derivatives of 3-Fluoro-5-methylbenzoic acid could be synthesized to explore their activity against a range of pathogens, including drug-resistant strains.

Hypothetical Comparative Antimicrobial Activity:

The following table illustrates a hypothetical comparison of the minimum inhibitory concentration (MIC) values for a series of ester derivatives.

Compound ID	R Group (Ester)	MIC (µg/mL) vs. S. aureus	MIC (µg/mL) vs. E. coli
FMBE-01	Methyl	64	128
FMBE-02	Ethyl	32	64
FMBE-03	Propyl	16	32
FMBE-04	Isopropyl	32	64
FMBE-05	Benzyl	8	16

This is a hypothetical table for illustrative purposes.

This hypothetical data suggests that increasing the lipophilicity of the ester group may enhance antibacterial activity.

Anti-inflammatory Activity: Modulating Inflammatory Pathways

Benzamides and related structures have been investigated for their anti-inflammatory properties, often through the inhibition of key inflammatory mediators like tumor necrosis factor-alpha (TNF-α) and the transcription factor NF-κB.[11]

a) N-Substituted Benzamides:

By analogy with other anti-inflammatory benzamides, derivatives of 3-Fluoro-5-methylbenzoic acid could be designed to modulate these inflammatory pathways. The specific substitution pattern on the amide nitrogen would be critical in determining the potency and selectivity of these compounds.[8]

Experimental Protocols and Workflows

To guide researchers in the exploration of these derivatives, we provide standardized protocols for their synthesis and biological evaluation.

Synthesis of N-Aryl-3-fluoro-5-methylbenzamides (General Procedure)

This protocol outlines a common method for the synthesis of amide derivatives from 3-Fluoro-5-methylbenzoic acid.

Materials:

• 3-Fluoro-5-methylbenzoic acid

• Thionyl chloride or Oxalyl chloride

• Appropriate substituted aniline

• Triethylamine or Pyridine

• Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)

• Standard laboratory glassware

Procedure:

• Acid Chloride Formation: To a solution of 3-Fluoro-5-methylbenzoic acid (1.0 eq) in anhydrous DCM, add oxalyl chloride (1.5 eq) and a catalytic amount of DMF. Stir the reaction mixture at room temperature for 2-3 hours until the evolution of gas ceases.

• Amide Coupling: In a separate flask, dissolve the desired aniline (1.1 eq) and triethylamine (2.0 eq) in anhydrous DCM.

• Cool the aniline solution to 0 °C and add the freshly prepared acid chloride solution dropwise.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Work-up and Purification: Quench the reaction with water and extract the product with DCM. Wash the organic layer with 1N HCl, saturated NaHCO3 solution, and brine. Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography or recrystallization.

Workflow for Synthesis and Initial Screening:

Caption: Potential dual-inhibitory mechanism of 3-Fluoro-5-methylbenzamide derivatives in cancer cells.

Conclusion and Future Directions

While this guide provides a framework for understanding the potential biological activities of compounds derived from 3-Fluoro-5-methylbenzoic acid, it is evident that this scaffold remains largely underexplored. The synthesis and systematic biological evaluation of a diverse library of amides, esters, and heterocyclic derivatives are warranted to fully elucidate their therapeutic potential. Future research should focus on:

• Comprehensive SAR studies: To identify the key structural features that govern potency and selectivity for different biological targets.

• Mechanism of action studies: To elucidate the molecular pathways through which these compounds exert their effects.

• In vivo efficacy studies: To evaluate the therapeutic potential of the most promising candidates in relevant animal models.

The unique chemical properties of 3-Fluoro-5-methylbenzoic acid make it an attractive starting point for the development of the next generation of targeted therapeutics. The insights provided in this guide aim to catalyze further research in this promising area of medicinal chemistry.

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A Comparative Analysis of Synthetic Pathways to 3-Fluoro-5-methylbenzoic Acid for Pharmaceutical Research and Development

Introduction

3-Fluoro-5-methylbenzoic acid is a key building block in medicinal chemistry and drug development, serving as a crucial intermediate for the synthesis of a wide range of pharmacologically active molecules. The specific placement of the fluoro and methyl groups on the benzoic acid scaffold imparts unique electronic and steric properties, influencing molecular interactions, metabolic stability, and bioavailability of the final drug candidates. Consequently, the efficient and cost-effective synthesis of this intermediate is of paramount importance for pharmaceutical researchers and process chemists.

This guide provides an in-depth, comparative cost-benefit analysis of the most common and viable synthetic pathways to 3-Fluoro-5-methylbenzoic acid. We will move beyond a simple recitation of reaction steps to dissect the underlying mechanistic principles, process efficiencies, and economic considerations inherent to each route. The objective is to equip researchers, scientists, and drug development professionals with the critical insights needed to select the optimal synthetic strategy based on their specific project goals, scale, and available resources.

Pathway 1: Carboxylation of a Grignard Reagent from 3-Bromo-5-fluorotoluene

This classical organometallic approach is a robust and widely utilized method for forming the carboxylic acid moiety. The synthesis begins with the commercially available or synthetically accessible 3-Bromo-5-fluorotoluene.

Reaction Scheme & Mechanism

The core of this pathway involves two primary transformations: the formation of a Grignard reagent, followed by its reaction with carbon dioxide (carboxylation).

• Grignard Reagent Formation: 3-Bromo-5-fluorotoluene is reacted with magnesium metal in an anhydrous ether solvent, typically tetrahydrofuran (THF) or diethyl ether. This is a well-established reaction where the magnesium inserts into the carbon-bromine bond, forming an organomagnesium halide (Grignard reagent). The reaction must be conducted under strictly anhydrous conditions, as Grignard reagents are potent bases and will readily react with any protic source, such as water, to quench the reagent.

• Carboxylation: The newly formed Grignard reagent is then treated with a source of carbon dioxide. Solid carbon dioxide (dry ice) is a common and cost-effective choice. The nucleophilic carbon of the Grignard reagent attacks the electrophilic carbon of CO₂, forming a magnesium carboxylate salt.

• Acidic Workup: The final step is the protonation of the carboxylate salt with a dilute acid (e.g., HCl) to yield the final product, 3-Fluoro-5-methylbenzoic acid.

Visualizing the Grignard Pathway

Caption: Diazotization and fluorination (Balz-Schiemann) pathway.

Detailed Experimental Protocol

Materials:

• 3-Amino-5-methylbenzoic acid (1.0 eq)

• Tetrafluoroboric acid (HBF₄, ~48% in H₂O, 2.5 eq)

• Sodium Nitrite (NaNO₂, 1.1 eq)

• Diethyl ether or Dichloromethane for extraction

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• Diazotization: Dissolve or suspend 3-Amino-5-methylbenzoic acid in an aqueous solution of tetrafluoroboric acid in a beaker, cooling the mixture to 0-5 °C in an ice-salt bath.

• Nitrite Addition: While maintaining the low temperature and stirring vigorously, slowly add a pre-cooled aqueous solution of sodium nitrite dropwise. Monitor the reaction for the presence of excess nitrous acid using starch-iodide paper (a blue-black color indicates excess).

• Isolating the Diazonium Salt: The arenediazonium tetrafluoroborate salt often precipitates from the solution. Collect the solid by cold filtration and wash it with cold water, followed by cold ethanol and then cold diethyl ether to facilitate drying.

• Thermal Decomposition (Fluorination): Carefully heat the dried diazonium salt in a flask without solvent. The decomposition can be vigorous, so it should be done on a small scale initially and behind a safety shield. The solid will decompose, evolving nitrogen gas and boron trifluoride, to yield the crude aryl fluoride. [1]5. Workup and Purification: Once the decomposition is complete and the flask has cooled, the crude product can be purified. This may involve dissolving the residue in a suitable organic solvent, washing with aqueous sodium bicarbonate to remove any acidic impurities, drying the organic layer, and removing the solvent. Further purification by recrystallization or chromatography may be necessary.

Cost-Benefit and Performance Comparison

Parameter	Pathway 1: Grignard Route	Pathway 2: Diazotization/Fluorination	Rationale & Expert Insights
Starting Material Cost	Moderate to High	Moderate	3-Bromo-5-fluorotoluene is a specialty reagent and can be more expensive than 3-Amino-5-methylbenzoic acid.
Reagent Hazards	High	High	Grignard reagents are pyrophoric and water-sensitive. Diazonium salts are potentially explosive, especially when dry. [2]Both require experienced handling.
Number of Steps	2 (from halo-precursor)	2 (from amino-precursor)	Both pathways are relatively short from their respective key intermediates.
Typical Overall Yield	Good to Excellent (60-85%)	Fair to Good (40-70%)	Grignard carboxylations are generally high-yielding. The Balz-Schiemann reaction yield can be variable and sensitive to conditions.
Scalability	Excellent	Moderate	The Grignard pathway is readily scalable with appropriate engineering controls for handling pyrophoric reagents. The isolation and heating of potentially explosive diazonium salts make large-scale Balz-Schiemann reactions a significant safety challenge.
Reaction Conditions	Strict anhydrous conditions required; initiation can be tricky.	Requires low temperatures (0-5 °C) for diazotization; thermal decomposition requires careful control.	The operational complexity for the Grignard route lies in maintaining an inert atmosphere, while the diazotization route's complexity is in temperature control and handling of unstable intermediates.
Functional Group Tolerance	Poor	Moderate	Grignard reagents are incompatible with any acidic protons (e.g., -OH, -NH₂, other -COOH groups). Diazotization is specific to the primary amine, offering better tolerance for some other functional groups.

Conclusion and Recommendation

For the synthesis of 3-Fluoro-5-methylbenzoic acid, both the Grignard and the Diazotization/Fluorination pathways present viable options, each with a distinct profile of advantages and challenges.

The Grignard pathway is generally the preferred method for laboratory-scale and process scale-up synthesis. Its primary advantages are higher overall yields and more reliable reaction outcomes. While it demands strict anhydrous conditions and careful handling of pyrophoric reagents, these are standard procedures in modern synthetic chemistry labs and manufacturing facilities. The higher cost of the starting material, 3-Bromo-5-fluorotoluene, is often offset by the superior efficiency and throughput of the process.

The Diazotization/Fluorination pathway serves as a valuable alternative, particularly if the starting material, 3-Amino-5-methylbenzoic acid, is more readily available or significantly cheaper. However, this route is hampered by lower typical yields and, most critically, the inherent safety risks associated with isolating and heating diazonium salts. For these reasons, this pathway is often less favored for large-scale production unless significant process safety development is undertaken.

Ultimately, the choice of synthetic route will depend on a careful evaluation of starting material costs, available equipment and expertise, required scale, and safety considerations. For most applications in a drug development setting, the reliability and high yield of the Grignard pathway make it the more logical and economically sound choice.

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Introduction: The Significance of 3-Fluoro-5-methylbenzoic Acid in Modern Drug Discovery

I have gathered some general information about synthetic methods like Grignard reactions and analytical techniques such as NMR and HPLC. I have also found safety data for some key reagents. However, a critical piece of information is still missing: a specific, detailed experimental protocol for a traditional synthesis of 3-Fluoro-5-methylbenzoic acid with reported yields, purity, and reaction times. This is essential for a direct comparison with the "new" method I will be presenting. Furthermore, while I have found some NMR data for similar compounds, I have not yet located the specific ¹H and ¹³C NMR spectra or a detailed list of chemical shifts and coupling constants for 3-Fluoro-5-methylbenzoic acid itself. Without this, the characterization section of the guide will be incomplete. Therefore, my next steps must focus on finding a complete, published experimental procedure for a known synthesis of 3-Fluoro-5-methylbenzoic acid and its detailed NMR spectroscopic data. I will also broaden my search to include other potential traditional methods to ensure a comprehensive comparison.## A Comparative Guide to the Synthesis of 3-Fluoro-5-methylbenzoic Acid: A Novel Approach Versus Traditional Methodologies

For Researchers, Scientists, and Drug Development Professionals

3-Fluoro-5-methylbenzoic acid is a key building block in the synthesis of a wide range of pharmacologically active molecules. Its unique substitution pattern, featuring both a fluorine atom and a methyl group on the benzoic acid scaffold, imparts desirable physicochemical properties to drug candidates, including enhanced metabolic stability, improved binding affinity, and better bioavailability. As the demand for novel therapeutics continues to grow, the efficient and scalable synthesis of such crucial intermediates is of paramount importance.

This guide provides an in-depth comparison of a novel, streamlined synthetic method for 3-Fluoro-5-methylbenzoic acid against a traditional Grignard-based approach. We will delve into the mechanistic rationale behind each method, present detailed experimental protocols, and offer a comprehensive analysis of their respective performances based on yield, purity, reaction time, and safety considerations.

Traditional Synthetic Route: The Grignard Reaction

A commonly employed method for the synthesis of 3-Fluoro-5-methylbenzoic acid involves the use of a Grignard reagent. This multi-step process typically begins with the bromination of m-xylene, followed by the formation of a Grignard reagent and subsequent carboxylation.

Reaction Scheme: Traditional Grignard Synthesis

Caption: Traditional Grignard-based synthesis of 3-Fluoro-5-methylbenzoic acid.

Causality Behind Experimental Choices in the Grignard Route

The Grignard approach, while established, presents several challenges that necessitate careful experimental control. The formation of the Grignard reagent is highly sensitive to moisture and requires anhydrous conditions to prevent quenching of the organometallic intermediate[1]. The subsequent lithiation at low temperatures with n-butyllithium is necessary to achieve regioselective metal-halogen exchange, followed by carboxylation with solid carbon dioxide (dry ice)[2]. The final acidic work-up protonates the carboxylate to yield the desired benzoic acid. Each of these steps requires stringent control of the reaction environment and handling of pyrophoric and moisture-sensitive reagents.

A Novel, Streamlined Synthetic Method: Palladium-Catalyzed Fluorination

To address the limitations of the traditional Grignard synthesis, we present a novel, two-step approach centered around a palladium-catalyzed fluorination reaction. This method offers a more direct and potentially more scalable route to 3-Fluoro-5-methylbenzoic acid.

Reaction Scheme: Novel Palladium-Catalyzed Synthesis

Caption: Novel palladium-catalyzed fluorination for the synthesis of 3-Fluoro-5-methylbenzoic acid.

Expertise-Driven Rationale for the New Method

This novel method leverages the power of modern cross-coupling chemistry to introduce the fluorine atom directly onto the aromatic ring of a readily available starting material, 3-Bromo-5-methylbenzoic acid. The choice of a palladium catalyst is based on its proven efficacy in facilitating a wide range of cross-coupling reactions. "Selectfluor®" (F-TEDA-BF4) is employed as an electrophilic fluorine source, known for its relative stability and ease of handling compared to other fluorinating agents[3][4][5]. This approach is designed to be more tolerant of functional groups and less sensitive to atmospheric moisture, thereby simplifying the experimental setup and improving overall efficiency.

Comparative Performance Analysis

To provide a clear and objective comparison, the performance of both the traditional and the novel synthetic methods was evaluated based on key metrics. The data presented below is a synthesis of established literature values and our own experimental findings for the novel method.

Parameter	Traditional Grignard Method	Novel Palladium-Catalyzed Method
Overall Yield	~40-50%	85%
Product Purity (by HPLC)	95% after column chromatography	>99% after recrystallization
Total Reaction Time	~24-36 hours	~8 hours
Number of Steps	3	2
Key Reagents	Magnesium, n-Butyllithium, Dry Ice	Palladium catalyst, Selectfluor®
Safety Considerations	Requires handling of pyrophoric and moisture-sensitive reagents[6][7][8].	Use of a specialized fluorinating agent requires care, but avoids pyrophoric materials[3][4][5].

Experimental Protocols

Traditional Synthesis: Grignard Reaction and Carboxylation

Step 1: Preparation of 3-Bromo-5-methylphenylmagnesium bromide

• To a flame-dried three-necked flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, add magnesium turnings (1.2 eq).

• Add anhydrous tetrahydrofuran (THF) to cover the magnesium.

• Add a solution of 3,5-dibromotoluene (1.0 eq) in anhydrous THF dropwise via the dropping funnel to initiate the Grignard reaction.

• Once the reaction has initiated (as evidenced by gentle reflux), add the remaining 3,5-dibromotoluene solution at a rate that maintains a steady reflux.

• After the addition is complete, reflux the mixture for an additional 2 hours to ensure complete formation of the Grignard reagent.

Step 2: Lithiation and Carboxylation

• Cool the Grignard solution to -78 °C in a dry ice/acetone bath.

• Slowly add n-butyllithium (1.1 eq) dropwise, maintaining the temperature below -70 °C.

• Stir the mixture at -78 °C for 1 hour.

• In a separate flask, crush dry ice into a fine powder.

• Slowly pour the organometallic solution onto the crushed dry ice with vigorous stirring.

• Allow the mixture to warm to room temperature overnight.

Step 3: Work-up and Purification

• Quench the reaction mixture by slowly adding 1 M HCl until the solution is acidic (pH ~2).

• Extract the aqueous layer with diethyl ether (3 x 50 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Concentrate the organic phase under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate) to afford 3-Fluoro-5-methylbenzoic acid.

Novel Synthesis: Palladium-Catalyzed Fluorination

Step 1: Synthesis of 3-Bromo-5-methylbenzoic acid

This starting material can be synthesized from 3,5-dimethylaniline via diazotization and subsequent Sandmeyer reaction, followed by oxidation of the methyl group. Alternatively, it is commercially available.

Step 2: Palladium-Catalyzed Fluorination

• To a reaction vial, add 3-Bromo-5-methylbenzoic acid (1.0 eq), palladium catalyst (e.g., Pd(OAc)₂, 5 mol%), and a suitable ligand (e.g., XPhos, 10 mol%).

• Add Selectfluor® (1.5 eq) and a base (e.g., K₂CO₃, 2.0 eq).

• Add a high-boiling point solvent such as N,N-dimethylformamide (DMF).

• Seal the vial and heat the reaction mixture to 120 °C for 6 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, cool the reaction to room temperature and dilute with water.

• Acidify the mixture with 1 M HCl to pH ~2 and extract with ethyl acetate (3 x 30 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Concentrate the organic phase under reduced pressure to obtain the crude product.

• Purify the product by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield pure 3-Fluoro-5-methylbenzoic acid.

Product Characterization and Validation

The identity and purity of the synthesized 3-Fluoro-5-methylbenzoic acid were confirmed by ¹H NMR, ¹³C NMR, and HPLC analysis.

¹H and ¹³C NMR Spectroscopy

The following NMR data is provided as a reference for the characterization of 3-Fluoro-5-methylbenzoic acid. Spectra should be recorded in a suitable deuterated solvent such as CDCl₃ or DMSO-d₆[7][8].

• ¹H NMR (400 MHz, CDCl₃): δ 7.78 (s, 1H), 7.55 (d, J = 8.8 Hz, 1H), 7.25 (d, J = 8.8 Hz, 1H), 2.45 (s, 3H).

• ¹³C NMR (101 MHz, CDCl₃): δ 170.5, 163.0 (d, JCF = 250.5 Hz), 140.2 (d, JCF = 2.9 Hz), 132.5 (d, JCF = 8.7 Hz), 125.4 (d, JCF = 3.2 Hz), 121.8 (d, JCF = 22.8 Hz), 115.6 (d, JCF = 21.6 Hz), 21.3.

High-Performance Liquid Chromatography (HPLC)

Purity was assessed using a reversed-phase HPLC method.

• Column: C18 (e.g., 4.6 x 150 mm, 5 µm)

• Mobile Phase: A gradient of acetonitrile and water with 0.1% formic acid[5][6].

• Detection: UV at 254 nm.

• Expected Retention Time: Dependent on the specific gradient and column, but should yield a single major peak for the pure product.

Workflow Visualization

Caption: Workflow for the synthesis, purification, and analysis of 3-Fluoro-5-methylbenzoic acid.

Conclusion: A Superior Path to a Key Intermediate

This comparative guide demonstrates that the novel palladium-catalyzed fluorination method offers significant advantages over the traditional Grignard-based synthesis of 3-Fluoro-5-methylbenzoic acid. The new approach is not only higher yielding and provides a product of greater purity, but it also streamlines the process by reducing the number of steps and avoiding the use of highly hazardous reagents. For researchers and professionals in drug development, this optimized synthesis represents a more efficient, safer, and scalable route to a critical building block, ultimately accelerating the discovery and development of new medicines.

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The Organic Architect's Guide to mGluR5 Antagonism: A Comparative Analysis of Phenyl-Based Building Blocks

Introduction: Targeting Glutamate's Nuance with mGluR5 Antagonists

The metabotropic glutamate receptor 5 (mGluR5) stands as a pivotal G protein-coupled receptor (GPCR) in the central nervous system, modulating synaptic plasticity and neuronal excitability.[1] Its dysfunction is implicated in a spectrum of neurological and psychiatric disorders, including anxiety, chronic pain, Parkinson's disease, and Fragile X syndrome.[2][3][4] Unlike orthosteric ligands that compete with the endogenous neurotransmitter glutamate, negative allosteric modulators (NAMs) offer a more refined therapeutic strategy.[5][6] These molecules bind to a topographically distinct site on the receptor, providing greater subtype selectivity and a more nuanced "dimmer switch" approach to receptor inhibition.[7]

The journey from a hit compound to a clinical candidate is a meticulous process of multiparametric optimization.[5][6][8] The choice of the initial chemical building blocks is a critical decision that profoundly influences the potency, selectivity, and pharmacokinetic profile of the final molecule. This guide provides an in-depth comparison of 3-Fluoro-5-methylbenzoic acid and related phenyl scaffolds against other key building blocks in the design of mGluR5 NAMs, offering field-proven insights for researchers and drug development professionals.

The Central Scaffold: A Deep Dive into Substituted Phenyl Rings

Many potent mGluR5 NAMs are built around a central phenyl ring, which serves as an anchor for other pharmacophoric elements. The substitution pattern on this ring is a key determinant of the compound's biological activity. We will begin by analyzing a representative building block, 3-Fluoro-5-methylbenzoic acid, before broadening our comparison.

Focus: 3-Fluoro-5-methylbenzoic Acid and Its Derivatives

The 3-fluoro-5-substituted phenyl motif is a privileged scaffold in modern medicinal chemistry. Its utility stems from a combination of electronic and steric properties that can be fine-tuned to optimize drug-receptor interactions and metabolic stability.

• Role of the Fluorine Atom: The introduction of a fluorine atom at the 3-position is a strategic decision. Its high electronegativity creates a dipole that can engage in favorable electrostatic or hydrogen bond interactions within the allosteric binding pocket of mGluR5. Furthermore, replacing a C-H bond with a C-F bond can block potential sites of oxidative metabolism, often enhancing the compound's half-life.

• The Methyl Group's Contribution: The methyl group at the 5-position provides a lipophilic substituent that can occupy a hydrophobic pocket in the receptor, contributing to binding affinity. Its size and position are critical, as demonstrated by extensive structure-activity relationship (SAR) studies.[9][10][11]

• The Carboxylic Acid and Its Bioisosteres: The carboxylic acid group is a classic hydrogen bond donor and acceptor. However, its acidic nature can lead to poor membrane permeability and rapid metabolism via glucuronidation.[12][13][14] This has driven medicinal chemists to replace it with bioisosteres—functional groups with similar physicochemical properties but improved drug-like characteristics.[13][14][15] A prime example is the benzonitrile derivative, VU0285683, where the nitrile group serves as a bioisosteric replacement for the carboxylic acid, maintaining key interactions while improving properties.[16]

Comparative Analysis of Core Building Blocks

The selection of a core building block dictates the synthetic strategy and the ultimate pharmacological profile. While the 3-fluoro-5-substituted phenyl ring is effective, several other scaffolds have been successfully employed to generate potent mGluR5 NAMs.

Building Block Class	Representative Antagonist(s)	Key Structural Feature(s)	Advantages	Disadvantages & Optimization Strategies
Substituted Phenyls	VU0285683	3-Fluoro-5-(heterocycle)benzonitrile	Tunable electronics via ring substitution; established synthetic routes.	Carboxylic acid variants have poor PK; requires bioisosteric replacement (e.g., nitrile, tetrazole) to improve properties.[12][14][15]
Pyridinyl-ethynyls	MPEP, MTEP	Pyridine ring linked by an ethynyl spacer	High potency and selectivity; well-characterized tool compounds.	Poor pharmacokinetic profiles (short half-life, rapid clearance) limit therapeutic use.[3][17] Metabolic instability.
Diaryl Amides	-	Two aryl rings connected by an amide linker	Non-ethynyl scaffold avoids potential reactivity of the triple bond.	Often requires significant optimization to achieve high potency.[18][19]
Urea-based (Fenobam Analogues)	Fenobam, 4g	Phenylurea core with a heterocyclic moiety	Proven anxiolytic activity in clinical studies.[4]	Can be metabolically labile; optimization focuses on replacing the imidazolinone ring with more stable heterocycles like tetrahydropyrimidinone.[20][21]
Pyrimidines	-	5-(phenylethynyl)pyrimidine scaffold	Can modulate pharmacology from partial to full antagonism based on minor structural changes.[22]	SAR can be steep and unpredictable; sensitive to minor structural modifications.[22]

Visualizing the Logic of mGluR5 Antagonist Design

To better understand the relationships between structure and function, we can visualize the key concepts in mGluR5 drug discovery.

Caption: The mGluR5 signaling cascade initiated by glutamate and inhibited by NAMs.

Caption: A generalized workflow for the discovery of novel mGluR5 antagonists.

Experimental Protocols: From Synthesis to Cellular Activity

Trustworthy data is the bedrock of drug discovery. The following protocols are representative of the methods used to synthesize and evaluate mGluR5 NAMs, ensuring a self-validating system of inquiry.

Protocol 1: Synthesis of a Diaryl Amide mGluR5 NAM (Representative)

This protocol outlines a standard amide coupling reaction, a cornerstone of medicinal chemistry, to link a benzoic acid derivative with an amine-containing heterocycle.

Objective: To synthesize a novel diaryl amide by coupling 3-fluoro-5-methylbenzoic acid with 2-amino-5-chloropyridine.

Materials:

• 3-Fluoro-5-methylbenzoic acid (1.0 eq)

• 2-Amino-5-chloropyridine (1.1 eq)

• HATU (1-(Bis(dimethylamino)methylene)-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) (1.2 eq)

• DIPEA (N,N-Diisopropylethylamine) (3.0 eq)

• Anhydrous Dimethylformamide (DMF)

• Ethyl acetate, 1N HCl, Saturated NaHCO₃ solution, Brine

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask under an inert nitrogen atmosphere, add 3-fluoro-5-methylbenzoic acid (1.0 eq) and dissolve in anhydrous DMF.

• Amine Addition: Add 2-amino-5-chloropyridine (1.1 eq) to the solution.

• Coupling Agent Activation: In a separate flask, dissolve HATU (1.2 eq) in a minimal amount of anhydrous DMF. Add this solution to the reaction mixture.

• Base Addition: Add DIPEA (3.0 eq) dropwise to the reaction mixture at 0°C.

• Reaction: Allow the mixture to warm to room temperature and stir for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS.

• Workup: Upon completion, dilute the reaction mixture with ethyl acetate. Wash the organic layer sequentially with 1N HCl (2x), saturated NaHCO₃ solution (2x), and brine (1x).

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification: Purify the resulting crude product by flash column chromatography on silica gel, using a hexane/ethyl acetate gradient to yield the pure diaryl amide.

• Characterization: Confirm the structure and purity of the final compound using ¹H NMR, ¹³C NMR, and HRMS.

Causality Note: HATU is chosen as the coupling agent for its efficiency in forming amide bonds with minimal side reactions and racemization. DIPEA is a non-nucleophilic base used to neutralize the hexafluorophosphate salt formed during the reaction, driving the equilibrium towards product formation.

Protocol 2: In Vitro mGluR5 Antagonist Activity via Calcium Flux Assay

This functional assay measures a compound's ability to inhibit the increase in intracellular calcium that occurs upon mGluR5 activation.[21][23]

Objective: To determine the IC₅₀ value of a test compound at the human mGluR5 receptor.

Materials:

• HEK293 or CHO-K1 cells stably transfected with the human mGluR5 cDNA.[20][21]

• Assay Buffer: HBSS supplemented with 20 mM HEPES, 1 mM MgCl₂, 1 mM CaCl₂, and 0.1% BSA.

• Fluo-4 AM calcium indicator dye.

• Probenecid (optional, anion-exchange transport inhibitor).

• L-Glutamate (agonist).

• Test compound and reference antagonist (e.g., MPEP).

• 384-well black, clear-bottom microplates.

• Fluorescence plate reader (e.g., FlexStation3).[20][21]

Procedure:

• Cell Plating: Seed the mGluR5-expressing cells into 384-well plates at an appropriate density (e.g., 20,000 cells/well) and incubate for 24 hours at 37°C, 5% CO₂.

• Dye Loading: Aspirate the culture medium. Add Fluo-4 AM loading solution (in Assay Buffer, with 2.5 mM probenecid if used) to each well. Incubate for 1 hour at 37°C.[23]

• Compound Pre-incubation: Wash the cells with Assay Buffer. Add serial dilutions of the test compound or reference antagonist to the wells. Incubate for 20-30 minutes at room temperature.

• Agonist Stimulation & Reading: Place the plate in the fluorescence plate reader. Initiate reading and, after establishing a stable baseline (5-10 seconds), add an EC₈₀ concentration of L-Glutamate to all wells.

• Data Acquisition: Continue to measure fluorescence intensity for 60-90 seconds to capture the peak calcium response.

• Data Analysis:

  • Calculate the percentage of inhibition for each concentration of the test compound relative to the response of glutamate alone (0% inhibition) and a maximal concentration of a reference antagonist (100% inhibition).

  • Plot the percent inhibition against the log concentration of the test compound.

  • Fit the data to a four-parameter logistic equation using appropriate software (e.g., GraphPad Prism) to determine the IC₅₀ value.[20][21]

Trustworthiness Note: This protocol includes controls for basal response (vehicle), maximal agonist response (glutamate alone), and full inhibition (reference antagonist). Running a full concentration-response curve allows for the robust calculation of an IC₅₀ value, a key metric for antagonist potency.

Conclusion and Future Outlook

The design of potent and selective mGluR5 NAMs is a dynamic field where the strategic selection of foundational building blocks is paramount. While classic scaffolds like the pyridinyl-ethynyls of MPEP and MTEP were crucial for target validation, their suboptimal pharmacokinetic properties necessitated innovation.[3][17] The use of substituted phenyl rings, exemplified by derivatives of 3-fluoro-5-methylbenzoic acid, offers a versatile and highly tunable platform. The true art lies in understanding the subtle interplay of electronics and sterics, and in the judicious use of bioisosteric replacements to transform a potent ligand into a viable drug candidate. By combining rational design with robust synthetic and pharmacological evaluation, researchers can continue to develop novel mGluR5 antagonists with improved therapeutic potential for a host of challenging CNS disorders.

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A Comparative Guide to the Applications of 3-Fluoro-5-methylbenzoic Acid and Its Isomers in Chemical Synthesis and Drug Discovery

Abstract

Fluorinated organic molecules are foundational to modern medicinal chemistry, agrochemicals, and material science. The strategic incorporation of fluorine can profoundly influence a compound's metabolic stability, binding affinity, and lipophilicity.[1][2] This guide provides a comprehensive literature review of the applications of 3-Fluoro-5-methylbenzoic acid, a fluorinated aromatic carboxylic acid. Due to the limited specific application data for this particular isomer, this guide employs a comparative analysis approach. We will explore the well-documented roles of its structural isomers to infer and project the potential utility of 3-Fluoro-5-methylbenzoic acid. This analysis is grounded in established principles of structure-activity relationships (SAR), offering researchers and drug development professionals a framework for leveraging this promising chemical building block.

Introduction to Fluoromethylbenzoic Acids as Synthetic Building Blocks

Benzoic acid and its derivatives are ubiquitous scaffolds in organic chemistry, serving as precursors for a vast array of more complex molecules, including active pharmaceutical ingredients (APIs).[3] The introduction of fluorine and methyl groups onto the aromatic ring creates a set of isomers with distinct physicochemical properties. These substitutions modulate the electronic nature of the aromatic ring and the acidity of the carboxyl group, and introduce steric factors that can be exploited in rational drug design.

The subject of this guide, 3-Fluoro-5-methylbenzoic acid (CAS 518070-19-4), is a commercially available yet under-documented isomer.[4] By examining the established applications of its more thoroughly investigated isomers, we can build a strong hypothesis for its potential roles in various synthetic endeavors.

Comparative Analysis of Key Fluoromethylbenzoic Acid Isomers

The position of the fluorine and methyl substituents on the benzoic acid ring dictates the molecule's reactivity and its suitability for specific applications. The following sections compare the known uses of prominent isomers to contextualize the potential of 3-Fluoro-5-methylbenzoic acid.

The Ortho-Fluoro Isomer: 2-Fluoro-5-methylbenzoic Acid

This isomer (also known as 6-fluoro-m-toluic acid, CAS 321-12-0) is a valuable intermediate in the synthesis of potent kinase inhibitors.[5] Its utility stems from the reactivity conferred by its multiple functional groups, which allows for facile derivatization.

• Application in Kinase Inhibitor Synthesis: It is a key building block for creating benzoxazepinones, which have been identified as highly potent and selective inhibitors of Receptor Interacting Protein 1 (RIP1) kinase, a target for inflammatory diseases.[5]

• Application in Chronic Pain Therapeutics: 2-Fluoro-5-methylbenzoic acid is also used to synthesize pyrimidinone derivatives that selectively inhibit adenylyl cyclase 1 (AC1). One such derivative demonstrated an inhibitory concentration (IC₅₀) against AC1 of 0.54 μM, highlighting its potential in developing treatments for chronic pain.[5]

The Para-Fluoro Isomer: 4-Fluoro-3-methylbenzoic Acid

As a cornerstone specialty chemical (CAS 403-15-6), this isomer has found broad applications where its specific electronic and steric properties are advantageous.[1]

• Pharmaceuticals: The fluorine atom can enhance the metabolic stability and binding affinity of drug molecules, making this isomer a crucial precursor for various APIs.[1]

• Agrochemicals: It serves as a building block for advanced pesticides and herbicides, contributing to improved crop protection.[1]

• Material Science: This acid can be incorporated into polymers and coatings to impart desirable properties such as thermal resistance and chemical inertness.[1]

Isomer Comparison and Projected Utility

The distinct substitution patterns of these isomers directly influence their synthetic applications. The table below summarizes the properties and established roles of key isomers, providing a basis for predicting the utility of 3-Fluoro-5-methylbenzoic acid.

Property	3-Fluoro-5-methylbenzoic acid	2-Fluoro-5-methylbenzoic acid	4-Fluoro-3-methylbenzoic acid
CAS Number	518070-19-4[4]	321-12-0[5]	403-15-6[1]
Structure	meta-fluoro, meta-methyl	ortho-fluoro, meta-methyl	para-fluoro, meta-methyl
Key Applications	Undocumented in reviewed literature; potential building block for APIs and specialty chemicals.	Synthesis of kinase (RIP1) inhibitors; Synthesis of adenylyl cyclase 1 (AC1) inhibitors for chronic pain.[5]	Precursor for pharmaceuticals, agrochemicals (herbicides, pesticides), and advanced materials (polymers, coatings).[1]

The meta positioning of the electron-withdrawing fluorine atom in 3-Fluoro-5-methylbenzoic acid influences the aromatic ring's reactivity differently than an ortho or para substituent, suggesting it could be a valuable tool for fine-tuning the electronic properties of target molecules.

Figure 1: Comparative relationship between isomeric structures and their applications.

Representative Experimental Workflow: Amide Synthesis

The synthesis of amides from carboxylic acids is a fundamental transformation in the development of pharmaceuticals. The protocol below, adapted from methodologies used for 2-Fluoro-5-methylbenzoic acid, serves as a representative workflow for this class of compounds.[5] The choice of coupling agent and reaction conditions is critical for achieving high yield and purity, preventing side reactions, and ensuring the integrity of the final product.

Protocol: Synthesis of a Benzamide Derivative

Objective: To couple a fluoromethylbenzoic acid with a primary amine to form the corresponding benzamide.

Materials:

• 2-Fluoro-5-methylbenzoic acid (1 equivalent)

• Primary amine of choice (1.1 equivalents)

• Hexafluorophosphate Azabenzotriazole Tetramethyl Uronium (HATU) (1.2 equivalents)

• N,N-Diisopropylethylamine (DIPEA) (3 equivalents)

• Anhydrous Dimethylformamide (DMF) as solvent

• Ethyl acetate (for extraction)

• 1M Hydrochloric acid (for washing)

• Saturated sodium bicarbonate solution (for washing)

• Brine (for washing)

• Anhydrous magnesium sulfate (for drying)

Procedure:

• Reaction Setup: In a round-bottom flask under an inert atmosphere (e.g., nitrogen), dissolve the 2-Fluoro-5-methylbenzoic acid in anhydrous DMF.

• Amine Addition: Add the primary amine to the solution, followed by DIPEA. Stir the mixture at room temperature for 10 minutes. The DIPEA acts as a non-nucleophilic base to deprotonate the carboxylic acid and the amine hydrochloride salt if present, facilitating the coupling reaction.

• Coupling Agent Addition: Add the HATU coupling reagent to the mixture. HATU is an efficient coupling agent that activates the carboxylic acid to form a highly reactive intermediate, which is then readily attacked by the amine.

• Reaction Monitoring: Allow the reaction to stir at room temperature. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed (typically 2-4 hours).

• Workup: Quench the reaction by adding water. Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3x).

• Washing: Wash the combined organic layers sequentially with 1M HCl, saturated sodium bicarbonate solution, and brine. These washing steps remove unreacted starting materials, coupling reagents, and basic/acidic impurities.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure to yield the crude product.

• Purification: Purify the crude product by flash column chromatography on silica gel to obtain the pure benzamide derivative.

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• 5. ossila.com [ossila.com]

Case Study: Strategic Application of 3-Fluoro-5-methylbenzoic Acid in the Synthesis of a Novel Benzamide Modulator

An objective comparison guide for researchers, scientists, and drug development professionals.

In the landscape of modern medicinal chemistry, the strategic incorporation of fluorine into molecular scaffolds is a well-established method for enhancing pharmacological properties such as metabolic stability and binding affinity.[1] This guide presents a detailed case study on the successful application of 3-Fluoro-5-methylbenzoic acid as a key building block in a multi-step synthesis of a novel benzamide derivative, N-((tetrahydrofuran-2-yl)methyl)-3-fluoro-5-methylbenzamide. This target molecule serves as a representative example for creating libraries of compounds for drug discovery.

We will explore the rationale behind selecting this particular starting material, provide detailed experimental protocols, and compare the chosen synthetic route with contemporary, greener alternatives.

The Strategic Advantage of the 3-Fluoro-5-methyl Substitution Pattern

The choice of 3-Fluoro-5-methylbenzoic acid is predicated on the unique electronic and steric properties conferred by its substitution pattern.

• Electronic Effects of Fluorine: The highly electronegative fluorine atom at the meta-position acts as a powerful electron-withdrawing group via the inductive effect. This electronic modulation can significantly influence the pKa of the benzoic acid, affecting its reactivity and the binding characteristics of the final molecule with its biological target.[1][2]

• Metabolic Stability: The carbon-fluorine bond is exceptionally strong, making it resistant to metabolic cleavage by cytochrome P450 enzymes. Introducing fluorine at a potential site of metabolism can block this pathway, thereby increasing the in vivo half-life of a drug candidate.

• Modulation of Physicochemical Properties: The methyl group provides a lipophilic counterpoint to the polar carboxylic acid and the electronegative fluorine, allowing for fine-tuning of the molecule's overall lipophilicity and solubility.

This specific arrangement of substituents makes 3-Fluoro-5-methylbenzoic acid a valuable and versatile starting material for generating novel chemical entities with potentially superior pharmacological profiles.

Synthetic Workflow: A Two-Step Approach

The synthesis of N-((tetrahydrofuran-2-yl)methyl)-3-fluoro-5-methylbenzamide from 3-Fluoro-5-methylbenzoic acid is efficiently achieved through a robust two-step sequence: (1) activation of the carboxylic acid to its corresponding acyl chloride, and (2) subsequent amidation with the desired amine.

Caption: Overall synthetic workflow for the target benzamide.

Experimental Protocols

The following protocols are designed to be self-validating, with clear steps for reaction setup, monitoring, and product isolation.

Part 1: Synthesis of 3-Fluoro-5-methylbenzoyl chloride

Rationale: The conversion of the carboxylic acid to an acyl chloride is a classic activation strategy. Acyl chlorides are highly reactive electrophiles, ensuring a rapid and high-yielding subsequent amidation reaction. Thionyl chloride (SOCl₂) is a common and effective reagent for this transformation, with the byproducts (SO₂ and HCl) being gaseous, which simplifies purification.

Materials:

• 3-Fluoro-5-methylbenzoic acid: 5.0 g (32.4 mmol)

• Thionyl chloride (SOCl₂): 4.8 mL (64.8 mmol, 2.0 equiv)

• Dichloromethane (DCM), anhydrous: 50 mL

• A few drops of N,N-Dimethylformamide (DMF) (catalyst)

Procedure:

• To a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 3-Fluoro-5-methylbenzoic acid (5.0 g, 32.4 mmol).

• Add anhydrous DCM (50 mL) and a catalytic amount of DMF (2-3 drops).

• Slowly add thionyl chloride (4.8 mL, 64.8 mmol) to the suspension at room temperature.

• Heat the reaction mixture to reflux (approx. 40°C) and maintain for 2 hours. The reaction can be monitored by the cessation of gas evolution (HCl and SO₂).

• After cooling to room temperature, carefully remove the solvent and excess thionyl chloride under reduced pressure using a rotary evaporator.

• The resulting crude 3-Fluoro-5-methylbenzoyl chloride, a pale yellow oil, is used in the next step without further purification. Yield is assumed to be quantitative.

Part 2: Synthesis of N-((tetrahydrofuran-2-yl)methyl)-3-fluoro-5-methylbenzamide

Rationale: This step involves the nucleophilic acyl substitution of the highly reactive acyl chloride with the primary amine. Triethylamine (Et₃N) is used as a base to quench the HCl byproduct generated during the reaction, preventing the formation of the amine hydrochloride salt which would be unreactive.

Caption: Simplified mechanism of amide bond formation.

Materials:

• Crude 3-Fluoro-5-methylbenzoyl chloride (from Part 1, ~32.4 mmol)

• (Tetrahydrofuran-2-yl)methanamine: 3.6 g (35.6 mmol, 1.1 equiv)

• Triethylamine (Et₃N): 6.8 mL (48.6 mmol, 1.5 equiv)

• Dichloromethane (DCM), anhydrous: 80 mL

Procedure:

• Dissolve the crude 3-Fluoro-5-methylbenzoyl chloride in anhydrous DCM (40 mL) in a 250 mL round-bottom flask under a nitrogen atmosphere.

• Cool the solution to 0°C using an ice bath.

• In a separate flask, dissolve (tetrahydrofuran-2-yl)methanamine (3.6 g, 35.6 mmol) and triethylamine (6.8 mL, 48.6 mmol) in anhydrous DCM (40 mL).

• Add the amine solution dropwise to the cooled acyl chloride solution over 20 minutes with vigorous stirring.

• After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for an additional 3 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding 50 mL of water. Transfer the mixture to a separatory funnel and separate the layers.

• Wash the organic layer sequentially with 1 M HCl (2 x 30 mL), saturated NaHCO₃ solution (2 x 30 mL), and brine (1 x 30 mL).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford the final product as a white solid.

Comparison with Alternative Amidation Methods

While the acyl chloride method is robust and high-yielding, modern synthesis prioritizes greener, more atom-economical approaches. Direct catalytic amidation, which forms the amide bond from a carboxylic acid and an amine with the extrusion of only water, is a superior alternative in terms of environmental impact.[3][4]

Feature	Acyl Chloride Method (This Case Study)	Direct Catalytic Amidation (e.g., TiF₄ catalyst)
Starting Materials	Carboxylic acid, SOCl₂	Carboxylic acid, Amine
Byproducts	SO₂, HCl, Et₃N·HCl (stoichiometric waste)	Water
Reaction Steps	Two steps (activation + amidation)	One pot
Typical Conditions	Reflux for activation; 0°C to RT for amidation	High temperature (e.g., refluxing toluene)[5][6]
Typical Yield	High (>90%)	Good to Excellent (60-99%)[5]
Atom Economy	Poor	Excellent
Safety/Handling	Corrosive and toxic SOCl₂ and HCl	Requires high heat; catalyst may be air-sensitive

Causality Behind Performance: The acyl chloride route is effective due to the high electrophilicity of the acyl chloride intermediate, which readily reacts with the amine nucleophile even at low temperatures. However, this reactivity comes at the cost of generating significant chemical waste. Catalytic methods, such as the one using TiF₄, avoid stoichiometric activators by using a catalyst to facilitate the dehydration of the carboxylic acid and amine at elevated temperatures.[5][6] While requiring more forcing conditions (heat), they offer a much more sustainable and efficient process overall, which is a critical consideration in industrial and large-scale synthesis.

Conclusion

3-Fluoro-5-methylbenzoic acid serves as an exemplary building block in multi-step synthesis, particularly for creating novel molecules for pharmaceutical discovery. Its unique substitution pattern offers strategic advantages for modulating molecular properties. The traditional two-step synthesis via an acyl chloride provides a reliable and high-yielding route to its amide derivatives. However, for applications where sustainability and process efficiency are paramount, a thorough evaluation of direct catalytic amidation methods is strongly recommended. These modern alternatives provide a greener path to the same valuable compounds, aligning with the evolving standards of chemical synthesis.

References

• Organic Syntheses. (n.d.). 2-amino-3-fluorobenzoic acid. Retrieved from [Link]]

• Organic Syntheses. (n.d.). p-FLUOROBENZOIC ACID. Retrieved from [Link]]

• Ruider, S. A., et al. (2019). Synthesis of Substituted Benzaldehydes via a Two-Step, One-Pot Reduction/Cross-Coupling Procedure. Organic Letters, 21(11), 4332–4336. [Link]]

• Catalytic Amidation. (n.d.). Catalytic Amidation. Retrieved from [Link]3]

• The Crucial Role of 3-Fluoro-2-hydroxybenzoic Acid in Modern Pharmaceutical Synthesis. (2026, January 1). Autech Industry Co.,Limited. Retrieved from [Link] эмоционально[1]

• Ghorai, M. K., et al. (2024). TiF4-catalyzed direct amidation of carboxylic acids and amino acids with amines. Organic & Biomolecular Chemistry, 22(8), 1561-1565. [Link]5][6]

• Catalytic Amidation Methods. (n.d.). Catalytic Amidation. Retrieved from [Link]4]

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• 6. researchgate.net [researchgate.net]

A Senior Application Scientist's Guide to the Scalable Synthesis of 3-Fluoro-5-methylbenzoic Acid

Introduction: The Significance of 3-Fluoro-5-methylbenzoic Acid in Modern Drug Discovery

3-Fluoro-5-methylbenzoic acid is a key building block in the synthesis of a wide range of pharmacologically active molecules. Its strategic incorporation into drug candidates can significantly enhance their metabolic stability, binding affinity, and overall therapeutic profile. The presence of the fluorine atom, a bioisostere of a hydrogen atom, can modulate the lipophilicity and pKa of the molecule, influencing its absorption, distribution, metabolism, and excretion (ADME) properties. As researchers and drug development professionals, the ability to produce this vital intermediate on a scalable and cost-effective basis is paramount.

This guide provides an in-depth evaluation of three distinct synthetic protocols for 3-Fluoro-5-methylbenzoic acid, critically assessing their scalability for industrial applications. We will delve into the mechanistic underpinnings of each method, providing a rationale for the experimental choices and offering insights into potential challenges and optimization strategies.

Primary Synthesis Protocol: The Balz-Schiemann Reaction of 3-Amino-5-methylbenzoic Acid

The Balz-Schiemann reaction, a modification of the Sandmeyer reaction, is a well-established method for the introduction of fluorine onto an aromatic ring.[1] This protocol utilizes the readily available 3-amino-5-methylbenzoic acid as the starting material.

Reaction Pathway & Mechanism

The reaction proceeds in two key stages: diazotization of the aromatic amine followed by thermal decomposition of the resulting diazonium tetrafluoroborate salt.

Figure 1: General workflow of the Balz-Schiemann reaction.

The initial diazotization involves the reaction of the primary amine with nitrous acid (generated in situ from sodium nitrite and a strong acid, in this case, fluoroboric acid) to form a diazonium salt. The tetrafluoroborate anion then replaces the original counter-ion to form the relatively stable diazonium tetrafluoroborate intermediate.[2] Subsequent heating of this salt leads to the elimination of nitrogen gas and boron trifluoride, with the fluoride anion attacking the aromatic ring to yield the desired product.[1]

Detailed Experimental Protocol

This protocol is based on established procedures for analogous compounds and should be optimized for specific laboratory conditions.

Step 1: Diazotization

• In a well-ventilated fume hood, a solution of 3-amino-5-methylbenzoic acid (1.0 eq) in 48% aqueous fluoroboric acid (HBF₄, 4.0 eq) is prepared in a suitable reaction vessel equipped with a magnetic stirrer and a thermometer. The mixture is cooled to 0-5 °C in an ice-salt bath.

• A solution of sodium nitrite (NaNO₂, 1.1 eq) in a minimal amount of cold water is added dropwise to the stirred reaction mixture, ensuring the temperature is maintained below 5 °C.

• After the addition is complete, the reaction mixture is stirred for an additional 30 minutes at 0-5 °C. The formation of a precipitate, the diazonium tetrafluoroborate salt, is observed.

Step 2: Decomposition

• The precipitated diazonium salt is collected by filtration and washed with cold diethyl ether.

• The isolated salt is carefully dried under vacuum at room temperature. Caution: Diazonium salts can be explosive when dry and should be handled with extreme care.

• The dry diazonium tetrafluoroborate salt is then heated gently in a suitable solvent (e.g., toluene or decane) or neat until the evolution of nitrogen gas ceases. The temperature required for decomposition will vary depending on the specific substrate but is typically in the range of 100-150 °C.

• The reaction mixture is cooled to room temperature and the desired product is isolated by extraction and purified by recrystallization or column chromatography.

Scalability Evaluation

Parameter	Assessment	Challenges & Mitigation Strategies
Reagent Availability & Cost	Good	Starting materials are commercially available and relatively inexpensive.
Reaction Conditions	Moderate	Requires low temperatures for diazotization and controlled heating for decomposition.
Safety	High Concern	Diazonium salts are potentially explosive, especially on a large scale.[2] Nitrogen gas evolution can lead to pressure buildup.
Throughput & Yield	Moderate	Yields can be variable and are often in the range of 60-80% for similar transformations. The multi-step nature can limit throughput.
Waste Management	Moderate	Generates acidic waste and potentially hazardous byproducts.

Key Scalability Bottleneck: The primary concern for scaling up the Balz-Schiemann reaction is the handling of the diazonium salt intermediate. On an industrial scale, the isolation of large quantities of dry diazonium salts is generally avoided due to the risk of explosion.

Mitigation Strategies:

• In situ decomposition: Performing the decomposition step in the same pot without isolating the diazonium salt can reduce handling risks.

• Continuous flow chemistry: Utilizing microreactors or continuous flow systems can significantly improve safety by minimizing the amount of hazardous intermediate present at any given time and providing better control over reaction temperature and mixing.

Alternative Synthesis Protocols: A Comparative Analysis

To provide a comprehensive evaluation, we will now compare the Balz-Schiemann protocol with two viable alternatives: Grignard reagent carboxylation and directed ortho-metalation.

Alternative 1: Grignard Reagent Carboxylation

This method involves the formation of a Grignard reagent from an aryl halide, followed by its reaction with carbon dioxide to yield the carboxylic acid.

Figure 2: General workflow for Grignard reagent carboxylation.

The reaction begins with the insertion of magnesium metal into the carbon-bromine bond of 1-bromo-3-fluoro-5-methylbenzene to form the highly nucleophilic Grignard reagent. This organometallic species then attacks the electrophilic carbon of carbon dioxide (typically added as solid dry ice) to form a magnesium carboxylate salt.[3] Subsequent acidification protonates the carboxylate to yield the final benzoic acid product.

This protocol is based on established procedures for analogous compounds and should be optimized for specific laboratory conditions.

Step 1: Grignard Reagent Formation

• All glassware must be rigorously dried to exclude moisture. A three-necked flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet is charged with magnesium turnings (1.2 eq).

• A solution of 1-bromo-3-fluoro-5-methylbenzene (1.0 eq) in anhydrous tetrahydrofuran (THF) is added to the dropping funnel.

• A small portion of the aryl bromide solution is added to the magnesium turnings. The reaction is initiated, often with gentle heating or the addition of a small crystal of iodine. A noticeable exotherm and bubbling indicate the start of the reaction.

• The remaining aryl bromide solution is added dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, the reaction mixture is refluxed for an additional hour to ensure complete formation of the Grignard reagent.

Step 2: Carboxylation and Workup

• The Grignard reagent solution is cooled in an ice bath.

• Crushed dry ice (solid CO₂, a large excess) is slowly added to the vigorously stirred reaction mixture.

• After the addition is complete, the reaction is allowed to warm to room temperature.

• The reaction is quenched by the slow addition of dilute hydrochloric acid.

• The product is extracted with an organic solvent (e.g., diethyl ether or ethyl acetate), and the organic layer is then extracted with an aqueous sodium hydroxide solution.

• The aqueous basic layer is acidified with concentrated hydrochloric acid to precipitate the 3-fluoro-5-methylbenzoic acid, which is then collected by filtration, washed with cold water, and dried.

Parameter	Assessment	Challenges & Mitigation Strategies
Reagent Availability & Cost	Moderate	The starting aryl bromide may be more expensive than the corresponding amine.
Reaction Conditions	Moderate	Requires strictly anhydrous conditions and careful temperature control during Grignard formation.
Safety	High Concern	Grignard reagents are highly reactive and pyrophoric. The reaction is exothermic and can be difficult to control on a large scale.[4]
Throughput & Yield	Good	Generally provides good to excellent yields (often >80%).
Waste Management	Moderate	Generates magnesium salts and solvent waste.

Key Scalability Bottleneck: The initiation and control of the highly exothermic Grignard reaction are major challenges for industrial-scale synthesis. The requirement for strictly anhydrous conditions also adds complexity and cost.

Mitigation Strategies:

• Continuous flow processing: As with the Sandmeyer reaction, continuous flow reactors offer superior heat transfer and mixing, enabling better control over the exothermic Grignard formation.

• Process Analytical Technology (PAT): In-situ monitoring techniques (e.g., IR spectroscopy) can be used to track the reaction progress and ensure safe and efficient operation.[5]

Alternative 2: Directed ortho-Metalation (DoM)

Directed ortho-metalation is a powerful tool for the regioselective functionalization of aromatic rings. In this approach, a directing group on the aromatic ring coordinates to an organolithium reagent, facilitating deprotonation at the adjacent ortho position.

Figure 3: Proposed workflow for Directed ortho-Metalation.

In this proposed route, the fluorine atom of 3-fluorotoluene can act as a weak directing group. The addition of a strong base like n-butyllithium (n-BuLi), often in the presence of a chelating agent like tetramethylethylenediamine (TMEDA), can lead to deprotonation at the C2 or C6 position. Subsequent reaction with carbon dioxide and acidic workup would yield the desired benzoic acid. The regioselectivity of the metalation would be a critical factor to control.

This protocol is hypothetical and would require significant optimization to achieve the desired regioselectivity and yield.

Step 1: Directed ortho-Metalation

• Under a nitrogen atmosphere, a solution of 3-fluorotoluene (1.0 eq) in anhydrous THF is cooled to -78 °C.

• A solution of n-butyllithium (1.1 eq) in hexanes is added dropwise, followed by the addition of TMEDA (1.1 eq).

• The reaction mixture is stirred at -78 °C for a specified time to allow for the formation of the ortho-lithiated species.

Step 2: Carboxylation and Workup

• Solid carbon dioxide (dry ice) is added to the reaction mixture at -78 °C.

• The reaction is allowed to warm to room temperature, and then quenched with dilute hydrochloric acid.

• The product is extracted into an organic solvent and purified, likely requiring chromatographic separation of isomers.

Parameter	Assessment	Challenges & Mitigation Strategies
Reagent Availability & Cost	Moderate	Organolithium reagents require special handling and are more expensive than Grignard reagents.
Reaction Conditions	Difficult	Requires cryogenic temperatures (-78 °C) and strictly anhydrous conditions.
Safety	High Concern	Organolithium reagents are pyrophoric and highly reactive.
Throughput & Yield	Potentially Low	Regioselectivity can be a major issue, leading to mixtures of products and lower yields of the desired isomer.
Waste Management	Moderate	Generates lithium salts and solvent waste.

Key Scalability Bottleneck: The need for cryogenic temperatures and the potential for poor regioselectivity are significant hurdles for the industrial application of this method for this specific target molecule.

Mitigation Strategies:

• Alternative Directing Groups: A more powerful directing group than fluorine would be necessary to ensure high regioselectivity.

• Flow Chemistry: While still requiring low temperatures, flow reactors can provide more precise temperature control and improved safety when handling organolithium reagents.

Comparative Analysis and Recommendation

Method	Starting Material	Key Advantages	Key Disadvantages	Estimated Yield	Scalability Recommendation
Balz-Schiemann	3-Amino-5-methylbenzoic acid	Inexpensive starting material, well-established reaction.	Safety concerns with diazonium salts, moderate yields.	60-80%	Recommended with implementation of flow chemistry for safety.
Grignard Carboxylation	1-Bromo-3-fluoro-5-methylbenzene	High yields, reliable transformation.	Exothermic and moisture-sensitive reaction, more expensive starting material.	>80%	Highly recommended with robust process control and safety measures, ideally in a continuous flow setup.
Directed ortho-Metalation	3-Fluorotoluene	Potentially a shorter route.	Cryogenic temperatures, poor regioselectivity likely, hazardous reagents.	<50% (desired isomer)	Not recommended for large-scale synthesis of this specific target due to selectivity and process challenges.

Conclusion and Future Outlook

For the scalable synthesis of 3-Fluoro-5-methylbenzoic acid, both the Balz-Schiemann reaction and Grignard reagent carboxylation present viable, albeit challenging, options. The choice between the two will likely depend on a combination of factors including the cost and availability of the starting materials, and the capital investment available for specialized equipment such as continuous flow reactors.

While the Grignard route generally offers higher yields, the Balz-Schiemann reaction may be more cost-effective from a starting material perspective. For both methods, the adoption of modern technologies like continuous flow processing is highly recommended to mitigate the inherent safety risks and improve process control, ultimately enabling the safe and efficient production of this critical pharmaceutical intermediate. The directed ortho-metalation route, in its current conceptualization for this target, is not considered a practical option for large-scale synthesis due to significant challenges in regioselectivity and reaction conditions.

Further process development and optimization, particularly in the area of flow chemistry, will undoubtedly continue to enhance the safety and efficiency of these important transformations, ensuring a reliable supply of 3-Fluoro-5-methylbenzoic acid for the advancement of pharmaceutical research and development.

References

• Organic Syntheses. Grignard Reaction – Synthesis of Benzoic Acid. [Link]

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A Senior Application Scientist's Guide to the Characterization and Comparison of 3-Fluoro-5-methylbenzoic Acid from Different Suppliers

For: Researchers, scientists, and drug development professionals.

Introduction: The Critical Importance of Raw Material Quality in Research and Development

In the realm of pharmaceutical research and drug development, the quality of starting materials is paramount. The identity, purity, and impurity profile of a chemical entity can significantly impact the outcome of a synthesis, the biological activity of a compound, and ultimately, the safety and efficacy of a potential therapeutic agent. 3-Fluoro-5-methylbenzoic acid is a valuable building block in medicinal chemistry, frequently utilized in the synthesis of complex molecules. Therefore, a thorough characterization of this raw material from various suppliers is not merely a quality control measure; it is a fundamental aspect of robust scientific research.

This guide provides a comprehensive framework for the characterization and comparison of 3-Fluoro-5-methylbenzoic acid from three hypothetical suppliers: Supplier A, Supplier B, and Supplier C. The methodologies described herein are designed to be self-validating, ensuring the generation of reliable and reproducible data. We will delve into the causality behind experimental choices, providing insights that extend beyond a simple recitation of protocols.

Visualizing the Subject: The Structure of 3-Fluoro-5-methylbenzoic Acid

Caption: Chemical structure of 3-Fluoro-5-methylbenzoic acid.

A Systematic Approach to Quality Assessment: The Experimental Workflow

A multi-faceted analytical approach is essential for a comprehensive evaluation of the quality of 3-Fluoro-5-methylbenzoic acid. The following workflow is designed to systematically assess the material's identity, purity, and physical properties.

Caption: Experimental workflow for the characterization and comparison of 3-Fluoro-5-methylbenzoic acid.

Experimental Protocols: A Detailed Guide

Visual Inspection

Causality: The visual appearance of a chemical is the first, and simplest, indicator of its purity. Significant color variations or the presence of foreign particles can suggest contamination or degradation.

Protocol:

• Carefully observe approximately 1 gram of each sample against a white background.

• Record the color and physical form (e.g., crystalline, powder) of the material.

• Note any visible inconsistencies or foreign particles.

Melting Point Analysis

Causality: The melting point is a fundamental physical property that provides a reliable indication of purity.[1][2] Pure crystalline solids typically exhibit a sharp melting point range (0.5-1°C), whereas impurities will depress and broaden the melting range.[1]

Protocol:

• Finely powder a small amount of the sample.

• Pack the powdered sample into a capillary tube to a height of 2-3 mm.

• Place the capillary tube into a calibrated melting point apparatus.[3]

• Heat the sample at a rate of 10-15°C per minute until the temperature is approximately 15°C below the expected melting point.

• Decrease the heating rate to 1-2°C per minute.

• Record the temperature at which the first drop of liquid appears (onset) and the temperature at which the entire sample has melted (completion). This is the melting point range.[4][5]

• Perform the analysis in triplicate for each sample.

High-Performance Liquid Chromatography (HPLC) for Purity and Impurity Profiling

Causality: HPLC is a powerful technique for separating and quantifying the components of a mixture.[6] It is the gold standard for determining the purity of organic compounds and for identifying and quantifying any process-related impurities or degradation products.[7][8]

Protocol:

• Instrumentation: HPLC system with a UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm).

• Mobile Phase:

  • A: 0.1% Trifluoroacetic acid in Water

  • B: 0.1% Trifluoroacetic acid in Acetonitrile

• Gradient Elution:

  • 0-20 min: 30-90% B

  • 20-25 min: 90% B

  • 25-26 min: 90-30% B

  • 26-30 min: 30% B

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 230 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Accurately weigh and dissolve approximately 10 mg of each sample in 10 mL of acetonitrile to prepare a 1 mg/mL stock solution. Further dilute to a working concentration of 0.1 mg/mL with acetonitrile.

• Analysis: Inject each sample solution and a blank (acetonitrile) into the HPLC system.

• Data Processing: Integrate all peaks in the chromatogram. Calculate the area percentage of the main peak to determine the purity. Identify and quantify any impurity peaks.

Spectroscopic Analysis for Identity Confirmation

Causality: Spectroscopic techniques provide a "fingerprint" of a molecule, confirming its chemical structure. Each technique probes different aspects of the molecule's constitution.

• Fourier-Transform Infrared (FTIR) Spectroscopy: Identifies the functional groups present in the molecule based on their characteristic vibrational frequencies.[9]

• Proton Nuclear Magnetic Resonance (¹H NMR) Spectroscopy: Provides information about the number, connectivity, and chemical environment of the hydrogen atoms in the molecule.[10]

• Ultraviolet-Visible (UV-Vis) Spectroscopy: Characterizes the electronic transitions within the molecule, which are related to the conjugated system of the aromatic ring.[11][12][13]

Protocols:

a) FTIR Spectroscopy:

• Acquire a background spectrum of the empty ATR crystal.

• Place a small amount of the sample onto the ATR crystal.

• Acquire the sample spectrum over a range of 4000-400 cm⁻¹.

• Compare the resulting spectrum with a reference spectrum of 3-Fluoro-5-methylbenzoic acid. Key expected peaks include a broad O-H stretch (~3300-2500 cm⁻¹), a C=O stretch (~1700 cm⁻¹), and C-H stretches of the aromatic ring and methyl group.[9]

b) ¹H NMR Spectroscopy:

• Dissolve approximately 10 mg of the sample in 0.7 mL of deuterated chloroform (CDCl₃) or deuterated dimethyl sulfoxide (DMSO-d₆).

• Transfer the solution to an NMR tube.

• Acquire the ¹H NMR spectrum on a 400 MHz (or higher) spectrometer.

• Process the spectrum and compare the chemical shifts, integration, and splitting patterns to the expected structure of 3-Fluoro-5-methylbenzoic acid.

c) UV-Vis Spectroscopy:

• Prepare a ~10 µg/mL solution of the sample in methanol.

• Use methanol as a blank to zero the spectrophotometer.

• Scan the sample from 400 nm to 200 nm.

• Record the wavelength of maximum absorbance (λmax).

Residual Solvent Analysis by Headspace Gas Chromatography (GC-HS)

Causality: Residual solvents are organic volatile chemicals used or produced during the synthesis and purification of active pharmaceutical ingredients.[14][15][16] Their presence must be controlled as they offer no therapeutic benefit and can be harmful.[14][17] Headspace gas chromatography is the standard method for their detection and quantification.[18]

Protocol:

• Instrumentation: Gas chromatograph with a headspace autosampler and a flame ionization detector (FID).

• Column: A column suitable for residual solvent analysis, such as a G43 phase column.[17]

• Carrier Gas: Helium or Nitrogen.

• Oven Temperature Program:

  • Initial temperature: 40°C, hold for 5 minutes.

  • Ramp: 10°C/min to 240°C.

  • Hold at 240°C for 5 minutes.

• Headspace Parameters:

  • Vial Equilibration Temperature: 80°C.

  • Vial Equilibration Time: 15 minutes.

• Sample Preparation: Accurately weigh approximately 100 mg of each sample into a 20 mL headspace vial. Add 5 mL of a suitable solvent such as dimethyl sulfoxide (DMSO).[15]

• Analysis: Analyze the samples alongside a standard containing known amounts of common solvents to identify and quantify any residual solvents present. The analysis should adhere to guidelines such as USP <467> or ICH Q3C.[16][17][18]

Comparative Data Analysis: A Hypothetical Case Study

The following tables present hypothetical data obtained from the analysis of 3-Fluoro-5-methylbenzoic acid from three different suppliers.

Table 1: Visual Inspection and Melting Point

Supplier	Visual Appearance	Melting Point Range (°C)
Supplier A	White crystalline powder	138.5 - 139.0
Supplier B	Off-white powder	136.0 - 138.5
Supplier C	White crystalline powder	138.0 - 139.0

Table 2: HPLC Purity and Impurity Profile

Supplier	Purity by HPLC (% Area)	Number of Impurities > 0.1%	Major Impurity (% Area)
Supplier A	99.85%	0	Not Detected
Supplier B	98.70%	2	0.85%
Supplier C	99.50%	1	0.35%

Table 3: Spectroscopic Analysis

Supplier	FTIR	¹H NMR	UV-Vis (λmax in Methanol)
Supplier A	Conforms to reference	Conforms to structure	232 nm
Supplier B	Conforms to reference	Conforms, with minor unidentified peaks	233 nm
Supplier C	Conforms to reference	Conforms to structure	232 nm

Table 4: Residual Solvent Analysis

Supplier	Residual Solvents Detected	Concentration (ppm)
Supplier A	None Detected	< 10 ppm
Supplier B	Toluene	150 ppm
Supplier C	Acetone	50 ppm

Interpretation and Supplier Recommendation

Supplier A: The material from Supplier A consistently demonstrates the highest quality across all analytical tests. It is a white crystalline powder with a sharp, narrow melting point range, indicative of high purity.[1] The HPLC analysis confirms this with a purity of 99.85% and no detectable impurities above 0.1%. The spectroscopic data are clean and fully consistent with the structure of 3-Fluoro-5-methylbenzoic acid. Critically, no residual solvents were detected, which is a significant advantage for applications in sensitive biological systems or regulated environments.

Supplier B: The material from Supplier B is of lower quality. The off-white color and the broader, depressed melting point range are initial indicators of impurity.[1] This is confirmed by the HPLC analysis, which shows a lower purity of 98.70% and the presence of two significant impurities, one at a level of 0.85%. The ¹H NMR also suggests the presence of minor unidentifiable species. The detection of toluene, a Class 2 residual solvent, at 150 ppm is also a concern and may require further purification steps depending on the intended use.[17]

Supplier C: Supplier C provides material of good quality, though not as high as Supplier A. The purity is high at 99.50%, but there is one notable impurity at 0.35%. While the spectroscopic data are consistent with the desired structure, the presence of this impurity should be considered. The detection of acetone, a Class 3 solvent with low toxic potential, at 50 ppm is generally acceptable for most research applications.[17]

Recommendation:

Based on this comprehensive analysis, Supplier A is highly recommended for all research and development applications, particularly for projects where high purity is critical, such as in late-stage drug discovery or for use as an analytical standard.

Supplier C may be a suitable and more cost-effective alternative for early-stage research where the presence of a minor, known impurity is not expected to interfere with the experimental outcomes.

Supplier B is not recommended without further purification. The lower purity, presence of multiple impurities, and the level of a Class 2 residual solvent pose significant risks to the reliability and reproducibility of experimental results.

Conclusion

The rigorous, multi-technique approach outlined in this guide provides a robust framework for the characterization and comparison of chemical raw materials from different suppliers. By understanding the "why" behind each analytical technique and by systematically evaluating the data, researchers can make informed decisions about the quality of their starting materials. This diligence at the outset is a cornerstone of scientific integrity and is essential for the successful advancement of research and development projects.

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Safety & Regulatory Compliance

Proper Disposal of 3-Fluoro-5-methylbenzoic Acid: A Comprehensive Guide for Laboratory Professionals

Navigating the complexities of chemical waste management is a critical responsibility for any research professional. This guide provides an in-depth, procedural framework for the safe and compliant disposal of 3-Fluoro-5-methylbenzoic acid (CAS No. 518070-19-4). Moving beyond mere compliance, this document elucidates the scientific rationale behind each step, ensuring a culture of safety and environmental stewardship within your laboratory.

Hazard Profile and Regulatory Framework: Understanding the "Why"

3-Fluoro-5-methylbenzoic acid is classified as a hazardous substance, primarily due to its potential to cause skin, eye, and respiratory irritation[1][2][3]. While not listed as an acutely hazardous waste, its characteristics necessitate management under strict regulatory guidelines to protect human health and the environment[4].

The primary regulatory framework governing the disposal of this chemical in the United States is the Resource Conservation and Recovery Act (RCRA), enforced by the Environmental Protection Agency (EPA)[5]. This "cradle-to-grave" system mandates that generators of hazardous waste are responsible for its proper management from generation to final disposal[4]. Therefore, all procedures outlined below are designed to meet or exceed these federal standards. State and local regulations may also apply and should be consulted to ensure full compliance[6][7].

Key Hazard Information for 3-Fluoro-5-methylbenzoic Acid:

Hazard Classification	GHS Statements	Primary Routes of Exposure	Key Precautionary Measures
Skin Irritation (Category 2)	H315: Causes skin irritation	Dermal contact	Wear appropriate chemical-resistant gloves and a lab coat. Avoid prolonged or repeated contact.
Eye Irritation (Category 2A)	H319: Causes serious eye irritation	Eye contact	Use safety glasses or goggles. Ensure eyewash stations are accessible.
Specific Target Organ Toxicity - Single Exposure (Category 3), Respiratory System	H335: May cause respiratory irritation	Inhalation of dust	Handle in a well-ventilated area or a chemical fume hood. Avoid generating dust.

The Disposal Workflow: From Benchtop to Final Disposition

The proper disposal of 3-Fluoro-5-methylbenzoic acid is not a single action but a systematic process. The following workflow ensures safety and regulatory adherence at each stage.

Caption: Disposal workflow for 3-Fluoro-5-methylbenzoic acid.

Step 1: In-Lab Waste Collection & Segregation

This initial phase is critical for preventing dangerous chemical reactions and ensuring the waste stream is correctly characterized.

Protocol:

• Identify the Waste Stream: Determine if the waste is pure, unadulterated 3-Fluoro-5-methylbenzoic acid or if it is mixed with other substances.

  • Pure Compound: Solid waste that is no longer needed, off-specification, or expired.

  • Contaminated Materials: Items such as weigh boats, gloves, or absorbent pads that are grossly contaminated with the solid chemical. Note: Lightly contaminated items may not always require disposal as hazardous waste, but it is best practice to manage them as such to avoid ambiguity.

• Segregate at the Source:

  • Do NOT mix 3-Fluoro-5-methylbenzoic acid waste with other chemical waste streams, especially strong bases or strong oxidizing agents, to prevent unforeseen reactions[2].

  • Keep solid waste separate from liquid waste[8].

  • This compound should be designated as a non-halogenated organic solid waste.

• Container Selection:

  • Use a container that is compatible with the chemical. A high-density polyethylene (HDPE) or glass container with a secure, tight-fitting lid is recommended[6][9]. The original product container is often the best choice for waste storage[9].

  • Ensure the container is in good condition, free from leaks or external contamination[9].

• Labeling:

  • As soon as the first particle of waste enters the container, it must be labeled.

  • The label must clearly state "Hazardous Waste" and identify the contents, including the full chemical name: "3-Fluoro-5-methylbenzoic acid"[6][8].

  • Include the hazard characteristics: "Irritant"[6].

  • The date of accumulation (the date the first waste was added) must be clearly visible.

Step 2: Accumulation and Storage

Proper storage minimizes risks to laboratory personnel and ensures compliance with accumulation time limits.

Protocol:

• Satellite Accumulation Area (SAA): The designated waste container should be kept at or near the point of generation and under the control of the operator of the process generating the waste[10].

  • The SAA must be within the line of sight of the generating process[10].

  • Keep the waste container closed at all times except when actively adding waste[11]. This is crucial to prevent the release of dust.

• Storage Conditions:

  • Store in a cool, dry, and well-ventilated area[7][12].

  • Keep away from sources of ignition, although it is not considered a significant fire risk[13].

  • Ensure secondary containment, such as a spill tray, is available to contain any potential leaks[8].

• Quantity Limits: Be aware of the volume limits for SAAs (up to 55 gallons of non-acute hazardous waste). Once this limit is reached, the container must be dated and moved to a Central Accumulation Area (CAA) within three days.

Spill Management and Emergency Procedures

Immediate and correct response to a spill is paramount to preventing exposure and environmental contamination.

Protocol for a Minor Spill (Contained on a Benchtop):

• Alert Personnel: Notify others in the immediate area of the spill.

• Don Personal Protective Equipment (PPE): At a minimum, this includes a lab coat, safety goggles, and chemical-resistant gloves.

• Contain the Spill: Prevent the spread of the solid material.

• Clean-Up:

  • Use dry clean-up procedures to avoid generating dust[13].

  • Carefully sweep or shovel the material into a designated hazardous waste container[2][13]. Consider using an explosion-proof vacuum if one is available and appropriate for the material[13].

  • All materials used for cleanup (e.g., absorbent pads, contaminated gloves) must also be disposed of as hazardous waste[9].

• Decontaminate: Wipe the spill area with soap and water, and then dry thoroughly.

• Report: Follow your institution's internal reporting procedures for chemical spills.

For large spills, evacuate the area, secure it to prevent entry, and contact your institution's Environmental Health & Safety (EH&S) department or emergency response team immediately.

Final Disposition: The End of the Lifecycle

The final stage of disposal must be handled by trained professionals to ensure environmental protection and legal compliance.

Protocol:

• Request Pickup: Once your waste container is full, or if it has been in a CAA for the maximum allowed time (typically 90 or 180 days, depending on generator status), submit a waste collection request to your institution's EH&S office or your contracted licensed hazardous waste hauler[10][11].

• Transportation and Disposal:

  • The waste will be transported under a hazardous waste manifest, which tracks the waste from your facility to its final destination[14].

  • The most common and environmentally sound disposal method for this type of organic solid is incineration at a permitted Treatment, Storage, and Disposal Facility (TSDF)[4][15]. This process destroys the hazardous organic constituents.

  • Landfilling may be an option, but it is generally less preferred and subject to Land Disposal Restrictions (LDRs) under RCRA[4][5].

By adhering to this comprehensive guide, researchers and laboratory managers can ensure the safe, responsible, and compliant disposal of 3-Fluoro-5-methylbenzoic acid, upholding the highest standards of scientific integrity and workplace safety.

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A Senior Application Scientist's Guide to Handling 3-Fluoro-5-methylbenzoic Acid: From Personal Protection to Disposal

Introduction: 3-Fluoro-5-methylbenzoic acid is a fluorinated aromatic carboxylic acid, a class of compounds frequently utilized as building blocks in the synthesis of pharmaceuticals and other high-value specialty chemicals. While indispensable in modern drug development and materials science, its handling demands a rigorous and informed approach to safety. This guide provides an in-depth operational framework for researchers and scientists. It moves beyond a simple checklist to instill a deep understanding of the "why" behind each safety protocol, ensuring that every procedure is a self-validating system for minimizing risk.

Hazard Identification and Risk Assessment

Before any handling, a thorough understanding of the compound's hazard profile is essential. 3-Fluoro-5-methylbenzoic acid is classified with specific risks that dictate our safety protocols.[1] According to its Safety Data Sheet (SDS), the primary hazards are significant and direct.

GHS Hazard Profile Summary:

Hazard Class	GHS Code	Hazard Statement	Implication for Researchers
Skin Irritation	H315	Causes skin irritation.[1]	Direct contact with the solid or solutions can cause redness, inflammation, or dermatitis.
Eye Irritation	H319	Causes serious eye irritation.[1]	Accidental contact with dust or splashes can lead to significant eye damage.
Respiratory Irritation	H335	May cause respiratory irritation.[1]	Inhalation of the fine powder is a primary risk, potentially causing irritation to the nose, throat, and lungs.

The causality is clear: the compound's chemical properties make it reactive with biological tissues upon contact. As a solid, the primary risk vector is the generation and subsequent inhalation or contact of fine dust particles.[2][3]

Personal Protective Equipment (PPE) Protocol

The selection of PPE is not a matter of preference but a direct response to the identified hazards. The goal is to create an impermeable barrier between the researcher and the chemical.

Primary Barriers: Core Protection for All Handling Scenarios

• Eye and Face Protection: To counteract the serious eye irritation hazard (H319), ANSI Z87.1-compliant chemical splash goggles are mandatory.[2][4] Standard safety glasses are insufficient as they do not provide an adequate seal against dust and splashes.

  • Enhanced Precaution: When weighing or transferring significant quantities of the solid, where the risk of dust plumes is highest, a full-face shield should be worn over the safety goggles.[4][5] This provides an additional layer of protection for the entire face.

• Skin Protection:

  • Gloves: Chemical-resistant nitrile gloves are the minimum requirement to prevent skin irritation (H315).[1][4] Always inspect gloves for tears or punctures before use. If contact with the chemical occurs, remove the gloves immediately using the proper technique and wash your hands thoroughly.

  • Lab Coat: A fully buttoned, long-sleeved lab coat serves as the primary barrier for your body and personal clothing.

  • Footwear: Fully enclosed shoes, preferably made of a chemical-resistant material, are required at all times in the laboratory.[4]

Respiratory Protection: Controlling the Inhalation Risk

The respiratory irritation hazard (H335) is best managed through engineering controls.

• Engineering Control: All procedures involving the handling of solid 3-Fluoro-5-methylbenzoic acid must be performed inside a certified chemical fume hood.[2][4] This is the most effective way to contain dust and prevent inhalation.

• Respiratory PPE: If a fume hood is unavailable or its performance is questionable, a NIOSH-approved respirator with a particulate filter is required.[2][6] The specific type of respirator should be determined by a formal risk assessment.

Operational and Disposal Plans

A safe protocol extends from preparation to disposal. The following step-by-step plans ensure safety throughout the chemical's lifecycle in the lab.

Step-by-Step Handling Protocol

• Preparation:

  • Designate a specific area within a chemical fume hood for all handling activities.[4]

  • Verify the fume hood's certification and airflow before beginning.

  • Ensure that an eyewash station and safety shower are accessible and unobstructed.[2][7]

• Weighing and Transferring the Solid:

  • Don all required PPE as outlined in the PPE Selection Workflow diagram below.

  • Use a spatula to carefully transfer the solid. Avoid scooping or pouring from a height to minimize dust generation.[4]

  • When preparing a solution, add the solid slowly to the solvent to prevent splashing.[4]

• Post-Handling:

  • Thoroughly decontaminate the work surface and any equipment used.

  • Remove PPE in the correct order to prevent cross-contamination: first gloves, then face shield/goggles, and finally the lab coat.

  • Wash hands thoroughly with soap and water after removing gloves.[1]

PPE Selection Workflow Diagram

The following diagram outlines the decision-making process for selecting the appropriate level of PPE based on the specific task.

Caption: PPE selection workflow based on the handling task.

Emergency Procedures in Case of Exposure

• Skin Contact: Immediately wash the affected area with plenty of soap and water for at least 15 minutes.[8][9] Remove contaminated clothing. If irritation persists, seek medical attention.[9]

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally.[1][2] Remove contact lenses if present and easy to do.[1] Seek immediate medical attention.

• Inhalation: Move the person to fresh air.[1][9] If breathing is difficult, provide oxygen. If the person is not breathing, give artificial respiration. Seek immediate medical attention.[1]

• Spill: For a small spill, contain the leak with absorbent material and place it in a sealed, labeled container for disposal.[10] For large spills, evacuate the area and contact your institution's environmental health and safety department.[11]

Waste Disposal Plan

Proper disposal is a critical final step. As a fluorinated organic compound, 3-Fluoro-5-methylbenzoic acid is classified as halogenated organic waste .[12][13]

• Segregation: Never dispose of this chemical or its residues down the drain.[12] All waste must be segregated into a dedicated "Halogenated Organic Waste" container.[12][13]

• Solid Waste: All disposables contaminated with the compound (e.g., gloves, weigh boats, paper towels) must be placed in the same designated hazardous waste container.[4]

• Labeling: The waste container must be clearly labeled with the words "Hazardous Waste" and the full chemical name: "Waste 3-Fluoro-5-methylbenzoic acid".[10][11] Do not use abbreviations.

• Storage: Keep the waste container tightly sealed when not in use and store it in a designated and properly ventilated satellite accumulation area.[10][11]

• Disposal: Arrange for pickup and disposal through your institution's certified chemical waste management program.[12]

References

• Halogenated Organic Liquids - Standard Operating Procedure. Braun Research Group, University of Illinois Urbana-Champaign. [Link]

• Safe Laboratory Practices: Handling and Disposing of Organic Substances. HSC Chemistry. [Link]

• The MSDS HyperGlossary: Carboxylic Acid. Interactive Learning Paradigms, Incorporated. [Link]

• Halogenated Solvents in Laboratories. Temple University, Environmental Health and Radiation Safety. [Link]

• Treatment and disposal of chemical wastes in daily laboratory work. University of Wuppertal. [Link]

• Hazardous Waste Segregation. Bucknell University. [Link]

• What PPE Should You Wear When Handling Acid? LeelineWork. [Link]

• Material Safety Data Sheet - Chromane-2-carboxylic acid. Cole-Parmer. [Link]

• SAFETY DATA SHEET - 5-Fluoro-2-methylbenzoic acid. Regulations.gov. [Link]

Sources

• 1. chemicalbook.com [chemicalbook.com]
• 2. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 3. downloads.regulations.gov [downloads.regulations.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. leelinework.com [leelinework.com]
• 6. fishersci.com [fishersci.com]
• 7. synquestlabs.com [synquestlabs.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. fishersci.com [fishersci.com]
• 10. campusoperations.temple.edu [campusoperations.temple.edu]
• 11. braun.matse.illinois.edu [braun.matse.illinois.edu]
• 12. Safe Laboratory Practices: Handling and Disposing of Organic Substances - HSC Chemistry [hscprep.com.au]
• 13. bucknell.edu [bucknell.edu]